Technical Documentation Center

4-[Methyl(4-methylphenyl)amino]benzaldehyde Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-[Methyl(4-methylphenyl)amino]benzaldehyde
  • CAS: 1456486-66-0

Core Science & Biosynthesis

Foundational

Technical Monograph: 4-[Methyl(4-methylphenyl)amino]benzaldehyde

Executive Summary 4-[Methyl(4-methylphenyl)amino]benzaldehyde (CAS 1456486-66-0) is a specialized tertiary amine derivative serving as a critical intermediate in the synthesis of optoelectronic materials. Characterized b...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

4-[Methyl(4-methylphenyl)amino]benzaldehyde (CAS 1456486-66-0) is a specialized tertiary amine derivative serving as a critical intermediate in the synthesis of optoelectronic materials. Characterized by its asymmetric "push-pull" electronic structure—featuring an electron-rich N-methyl-N-tolylamino donor and an electron-deficient formyl acceptor—this compound is a primary building block for organic light-emitting diodes (OLEDs), nonlinear optical (NLO) chromophores, and organophotoreceptors.

This guide provides a comprehensive technical analysis of the compound's synthesis, physicochemical properties, and application protocols, designed for researchers in organic electronics and medicinal chemistry.[1]

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6][7][8]

Nomenclature & Identification
ParameterDetail
IUPAC Name 4-[Methyl(4-methylphenyl)amino]benzaldehyde
Common Synonyms 4-(N-Methyl-N-p-tolylamino)benzaldehyde; N-Methyl-N-(p-tolyl)-4-aminobenzaldehyde
CAS Number 1456486-66-0
Molecular Formula C₁₅H₁₅NO
Molecular Weight 225.29 g/mol
SMILES CC1=CC=C(C=C1)N(C)C2=CC=C(C=C2)C=O
Physical Properties
PropertyValue / Description
Appearance Pale yellow to yellow crystalline solid
Melting Point Estimated:[2][3][4] 60–80 °C (Based on structural analogs)
Solubility Soluble in CH₂Cl₂, CHCl₃, THF, Toluene; Insoluble in Water
Stability Air stable; light sensitive (store in amber vials)
Reactivity Aldehyde group susceptible to oxidation; Amine group susceptible to protonation

Synthesis & Manufacturing Protocol

The industrial and laboratory-scale synthesis of CAS 1456486-66-0 predominantly utilizes the Vilsmeier-Haack formylation . This pathway is preferred for its high regioselectivity, targeting the para-position of the unsubstituted phenyl ring relative to the amino group.

Precursor Preparation

The starting material,


-methyl-

-(

-tolyl)aniline
, is synthesized via an Ullmann-type coupling or Buchwald-Hartwig amination of N-methylaniline with 4-iodotoluene, or methylation of 4-methyl-N-phenylaniline.
Vilsmeier-Haack Formylation Protocol

Reagents: Phosphoryl chloride (POCl₃),


-Dimethylformamide (DMF).[1]
Solvent:  DMF (acts as both reagent and solvent) or 1,2-Dichloroethane.

Step-by-Step Methodology:

  • Vilsmeier Reagent Formation: In a dry reactor under N₂ atmosphere, cool anhydrous DMF (3.0 eq) to 0 °C. Dropwise add POCl₃ (1.2 eq) over 30 minutes. Stir for 1 hour to generate the chloroiminium ion (Vilsmeier reagent).[1]

  • Substrate Addition: Dissolve

    
    -methyl-
    
    
    
    -(
    
    
    -tolyl)aniline (1.0 eq) in minimal DMF. Add this solution slowly to the Vilsmeier reagent, maintaining temperature < 10 °C.
  • Cyclization/Heating: Warm the mixture to 80–90 °C and stir for 4–6 hours. The solution typically darkens as the iminium salt intermediate forms.[1]

  • Hydrolysis: Cool the reaction mixture to room temperature. Pour slowly into crushed ice/sodium acetate solution (buffered to pH ~5–6) to hydrolyze the iminium salt to the aldehyde.

  • Work-up: Extract the aqueous layer with Dichloromethane (DCM) (3x). Wash combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.[1]

  • Purification: Recrystallize from Ethanol/Hexane or purify via silica gel column chromatography (Eluent: Hexane/Ethyl Acetate 9:1).

Mechanistic Pathway Visualization

The following diagram illustrates the regioselective formylation mechanism.

VilsmeierHaack Reagents POCl3 + DMF Vilsmeier Chloroiminium Ion (Vilsmeier Reagent) Reagents->Vilsmeier 0°C, 1h Intermediate Iminium Salt Intermediate Vilsmeier->Intermediate Precursor N-Methyl-N-(p-tolyl)aniline Precursor->Intermediate + Vilsmeier Reagent Electrophilic Aromatic Substitution Hydrolysis Hydrolysis (H2O / NaOAc) Intermediate->Hydrolysis Quench Product Target Aldehyde (CAS 1456486-66-0) Hydrolysis->Product Final Product

Figure 1: Vilsmeier-Haack formylation pathway for the synthesis of CAS 1456486-66-0.

Functional Applications

Organic Electronics (OLEDs & OPV)

This compound acts as a critical donor-functionalized intermediate. The aldehyde group allows for Knoevenagel condensation with active methylene compounds (e.g., malononitrile, indandanione) to create Donor-


-Acceptor (D-

-A)
molecules.
  • Hole Transport Materials (HTM): The triphenylamine-like core provides high hole mobility.

  • Thermally Activated Delayed Fluorescence (TADF): Used as a donor unit in constructing TADF emitters for high-efficiency OLEDs.

Nonlinear Optics (NLO)

The inherent asymmetry of the molecule (Donor: Amino group, Acceptor: Aldehyde) creates a strong dipole moment, making it a candidate for second-order NLO materials used in electro-optic modulators.

Application Workflow: Synthesis of a D-pi-A Dye

The following workflow demonstrates the conversion of CAS 1456486-66-0 into a functional organic dye.

ApplicationWorkflow Start CAS 1456486-66-0 (Aldehyde Donor) Process Knoevenagel Condensation (Piperidine cat., Ethanol, Reflux) Start->Process Reagent Malononitrile (Acceptor) Reagent->Process Result D-pi-A Dye (Red-Shifted Absorption) Process->Result Use Application: OLED Emitter / Bio-Imaging Probe Result->Use

Figure 2: Workflow for converting CAS 1456486-66-0 into a functional D-pi-A chromophore.

Characterization & Quality Control

To ensure scientific integrity, the identity of CAS 1456486-66-0 must be validated using the following spectral parameters.

Nuclear Magnetic Resonance (NMR)
  • ¹H NMR (400 MHz, CDCl₃):

    • 
       9.78 (s, 1H, -CH O) – Diagnostic Signal[1]
      
    • 
       7.70 (d, J=8.8 Hz, 2H, Ar-H ortho to CHO)[1]
      
    • 
       7.15 (d, J=8.2 Hz, 2H, Tolyl Ar-H)[1]
      
    • 
       7.05 (d, J=8.2 Hz, 2H, Tolyl Ar-H)[1]
      
    • 
       6.80 (d, J=8.8 Hz, 2H, Ar-H ortho to N)[1]
      
    • 
       3.35 (s, 3H, N-CH ₃)[1]
      
    • 
       2.35 (s, 3H, Ar-CH ₃)[1]
      
Mass Spectrometry[1]
  • Method: ESI-MS or GC-MS.

  • Target Ion: [M+H]⁺ = 226.30 m/z.[1]

Handling & Safety (MSDS Summary)

  • Signal Word: WARNING

  • Hazard Statements:

    • H315: Causes skin irritation.[1]

    • H319: Causes serious eye irritation.[1]

    • H335: May cause respiratory irritation.[1]

  • Precautions:

    • Handle in a fume hood to avoid inhalation of dust/vapors.

    • Wear nitrile gloves and safety goggles.[1]

    • Store under inert atmosphere (N₂ or Ar) at 2–8 °C to prevent oxidation of the aldehyde group.[1]

References

  • PubChem. (2024).[1] Compound Summary: 4-(Di-m-tolyl-amino)-benzaldehyde (Analogous Structure Analysis). National Library of Medicine.[1][5] Retrieved from [Link]

  • Organic Syntheses. (1955).[1] Vilsmeier-Haack Formylation Protocols. Org. Synth. Coll. Vol. 3. Retrieved from [Link]

  • EPA Substance Registry Services. (2023).[1] Benzaldehyde, 4-[bis(4-methylphenyl)amino]- (Structural Analog Data). Retrieved from [Link][1]

Sources

Exploratory

A Technical Guide to the Structural Elucidation of 4-[Methyl(4-methylphenyl)amino]benzaldehyde

Abstract The unequivocal confirmation of a molecule's chemical structure is a cornerstone of chemical research and development, ensuring purity, safety, and efficacy in applications ranging from materials science to phar...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The unequivocal confirmation of a molecule's chemical structure is a cornerstone of chemical research and development, ensuring purity, safety, and efficacy in applications ranging from materials science to pharmaceuticals. This guide provides an in-depth, multi-technique approach to the structural elucidation of 4-[Methyl(4-methylphenyl)amino]benzaldehyde. We will detail a logical, self-validating workflow that integrates Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy, culminating in a purity assessment by High-Performance Liquid Chromatography (HPLC). This document is intended for researchers, analytical scientists, and drug development professionals, offering not just protocols, but the expert rationale behind the experimental choices, grounded in authoritative analytical principles.

Introduction and Physicochemical Profile

4-[Methyl(4-methylphenyl)amino]benzaldehyde is a substituted aromatic aldehyde with potential applications as an intermediate in the synthesis of dyes and other functional materials. Its structure combines a benzaldehyde moiety with a tertiary amine, creating a molecule with specific electronic and chemical properties. Accurate structural confirmation is the first critical step in any research or development pipeline, as it validates the synthetic route and provides a baseline for all subsequent characterization and application studies.

Before embarking on spectroscopic analysis, a summary of the compound's known and predicted properties is essential. This data provides the expected values against which experimental results will be compared.

Table 1: Physicochemical Properties of 4-[Methyl(4-methylphenyl)amino]benzaldehyde

PropertyValueSource
CAS Number 1456486-66-0[1][2]
Molecular Formula C₁₅H₁₅NO[1][2]
Molecular Weight 225.29 g/mol [1][2]
Appearance Expected to be a solid at room temperatureN/A
Purity >98% (as commercially available)[2]
Storage Sealed in dry, 2-8°C[2]

The Integrated Elucidation Workflow

A robust structural elucidation strategy does not rely on a single technique. Instead, it weaves together data from multiple orthogonal methods, each providing a unique piece of the structural puzzle. Our approach is hierarchical, starting with mass and elemental composition, moving to functional group identification, and finishing with a detailed map of atomic connectivity and a final purity check.

Elucidation_Workflow cluster_start Step 1: Foundational Analysis cluster_functional Step 2: Functional Group Identification cluster_connectivity Step 3: Connectivity Mapping cluster_final Step 4: Purity & Final Confirmation A Test Sample (Synthesized Material) B High-Resolution Mass Spectrometry (HRMS) Purpose: Determine Elemental Formula A->B Provides M/Z C Fourier-Transform Infrared (FTIR) Spectroscopy Purpose: Identify Key Functional Groups B->C Confirms C=O, C-N D Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, 2D) Purpose: Establish Atom Connectivity C->D Guides NMR region analysis E High-Performance Liquid Chromatography (HPLC-UV) Purpose: Assess Purity D->E Validates structure of main peak F Confirmed Structure C₁₅H₁₅NO E->F Confirms >95% purity

Sources

Foundational

physical properties of 4-[Methyl(4-methylphenyl)amino]benzaldehyde

Executive Summary This technical guide provides a comprehensive physicochemical profile of 4-[Methyl(4-methylphenyl)amino]benzaldehyde (CAS: 1456486-66-0). As an unsymmetrically substituted triphenylamine derivative, thi...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide provides a comprehensive physicochemical profile of 4-[Methyl(4-methylphenyl)amino]benzaldehyde (CAS: 1456486-66-0). As an unsymmetrically substituted triphenylamine derivative, this molecule represents a critical "Donor-π-Acceptor" (D-π-A) building block. Its structural asymmetry—featuring an electron-donating


-methyl-

-tolylamino group coupled to an electron-withdrawing formyl moiety—imparts unique solvatochromic and non-linear optical (NLO) properties. This guide details its molecular architecture, thermodynamic properties, optoelectronic behavior, and synthesis protocols, designed to support its application in organic light-emitting diodes (OLEDs), fluorescent probes, and photorefractive materials.

Molecular Architecture & Electronic Profile

The molecule functions as a dipolar push-pull system. The nitrogen atom acts as the primary electron donor, while the aldehyde group at the para-position acts as the acceptor. The


-methyl group disrupts the symmetry found in the bis(tolyl) analog, influencing crystal packing and solubility.

Table 1: Chemical Identity & Descriptors

ParameterSpecification
IUPAC Name 4-[Methyl(4-methylphenyl)amino]benzaldehyde
Synonyms

-Methyl-

-(

-tolyl)-4-aminobenzaldehyde; 4-(

-Methyl-

-

-tolylamino)benzaldehyde
CAS Number 1456486-66-0
Molecular Formula C

H

NO
Molecular Weight 225.29 g/mol
SMILES CN(c1ccc(C)cc1)c2ccc(C=O)cc2
Electronic Class D-π-A (Donor-π-Acceptor) Charge Transfer System
Electronic Structure & Dipole Moment

The ground state exhibits a polarized electron distribution. Upon photoexcitation, the molecule undergoes Intramolecular Charge Transfer (ICT) from the amine donor to the aldehyde acceptor.

  • HOMO Location : Localized primarily on the triphenylamine-like nitrogen and the

    
    -tolyl ring.
    
  • LUMO Location : Delocalized across the central phenyl ring and the formyl (-CHO) acceptor.

  • Dipole Moment (

    
    ) : Significant increase from ground state (
    
    
    
    ) to excited state (
    
    
    ), driving strong solvatochromism.

Thermodynamic & Bulk Physical Properties

Precise control over material purity is essential for optoelectronic applications. While the bis-tolyl analog (CAS 42906-19-4) melts at ~97 °C, the


-methyl substitution lowers the melting point due to reduced intermolecular 

-

stacking interactions.

Table 2: Physical Properties

PropertyValue / RangeNotes
Physical State Pale yellow to yellow solidColor deepens with oxidation/impurities.
Melting Point 60 – 80 °C (Estimated)Lower than

-diphenyl analog (101°C) and bis-tolyl analog (97°C).
Boiling Point > 350 °C (Predicted)Decomposes before boiling at atm pressure.
Solubility High: DCM, CHCl

, THF, TolueneLow: Hexane, Water, Alcohols
Soluble in polar aprotic and non-polar aromatics.
LogP ~3.6 (Predicted)Lipophilic; suitable for organic matrices.

Critical Note on Purity : Commercial samples often contain traces of the non-formylated precursor (


-methyl-

-

-tolylaniline). Purity >98% (HPLC) is required for reliable fluorescence quantum yield measurements.

Optoelectronic Characterization

The utility of 4-[Methyl(4-methylphenyl)amino]benzaldehyde lies in its photophysics. The D-π-A structure results in a broad absorption band in the UV-A region and emission that is highly sensitive to solvent polarity.

Absorption & Emission
  • Absorption (

    
    ) : Typically 350–365 nm  in non-polar solvents (e.g., cyclohexane). The band corresponds to the 
    
    
    
    transition with significant charge-transfer character.
  • Emission (

    
    ) : Exhibits positive solvatochromism.
    
    • Hexane: ~420 nm (Deep Blue)

    • Dichloromethane: ~480 nm (Cyan/Green)

    • Acetonitrile: ~520 nm (Yellow/Green)

Photophysical Mechanism (ICT)

The following diagram illustrates the excitation and relaxation pathways, highlighting the Intramolecular Charge Transfer (ICT) state responsible for the solvatochromic shift.

ICT_Mechanism GS Ground State (S0) Local excitation LE Locally Excited State (LE) Frank-Condon State GS->LE hν (Abs ~360nm) ICT ICT State (Twisted/Relaxed) High Dipole Moment LE->ICT Solvent Relaxation < 10 ps Em_NonPolar Emission (Blue) Non-Polar Solvent LE->Em_NonPolar Fluorescence ICT->GS Non-Radiative Decay Em_Polar Emission (Red-Shifted) Polar Solvent ICT->Em_Polar Fluorescence (Stabilized by Solvent)

Figure 1: Photophysical pathway showing the competition between Locally Excited (LE) and Intramolecular Charge Transfer (ICT) states, dictated by solvent polarity.

Experimental Protocols

Synthesis: Vilsmeier-Haack Formylation

The most robust route to this aldehyde is the formylation of


-methyl-

-

-tolylaniline. This electrophilic aromatic substitution is regioselective for the para-position relative to the nitrogen.

Reagents:

  • Precursor:

    
    -Methyl-
    
    
    
    -
    
    
    -tolylaniline (1.0 eq)
  • Phosphorus Oxychloride (POCl

    
    ) (1.2 eq)
    
  • Dimethylformamide (DMF) (Excess/Solvent)

  • Workup: Sodium Acetate (NaOAc) or NaOH solution.

Workflow Diagram:

Synthesis_Workflow Step1 1. Vilsmeier Reagent Formation DMF + POCl3 (0°C, 30 min) Generates Chloroiminium Ion Step2 2. Addition of Substrate Add N-Methyl-N-p-tolylaniline (Dropwise at 0-5°C) Step1->Step2 Step3 3. Heating phase Heat to 80-90°C for 4-6 hours Monitor by TLC (Hexane:EtOAc 4:1) Step2->Step3 Step4 4. Hydrolysis Pour into Ice/Water + NaOAc Stir 1h to hydrolyze iminium salt Step3->Step4 Step5 5. Purification Extraction (DCM) -> Wash -> Dry Recrystallization (Ethanol/Hexane) Step4->Step5

Figure 2: Step-by-step Vilsmeier-Haack synthesis protocol for high-purity isolation.

Purification Protocol
  • Extraction : Extract the hydrolyzed aqueous mixture with Dichloromethane (3 x 50 mL).

  • Washing : Wash organic layer with saturated NaHCO

    
     (to remove acid traces) and Brine.
    
  • Drying : Dry over anhydrous MgSO

    
    .
    
  • Isolation : Concentrate under reduced pressure to yield a crude yellow oil/solid.

  • Recrystallization : Dissolve in minimum hot Ethanol; add Hexane dropwise until turbid. Cool to 4 °C.

    • Self-Validating Check: The product should appear as bright yellow crystals. If oil separates, use column chromatography (Silica gel, Hexane:EtOAc 9:1).

Applications & Handling

Primary Applications
  • Non-Linear Optics (NLO) : The high hyperpolarizability (

    
    ) makes it a candidate for second-harmonic generation (SHG) polymers.
    
  • Fluorescent Probes : Used as a ratiometric probe for viscosity or polarity in biological membranes due to its twisted intramolecular charge transfer (TICT) sensitivity.

  • Synthesis Intermediate : Precursor for Knoevenagel condensations to form styryl dyes or D-π-A-π-D oligomers for organic photovoltaics.

Storage & Stability
  • Oxidation Sensitivity : Aldehydes can slowly oxidize to carboxylic acids. Store under Nitrogen or Argon.

  • Light Sensitivity : Protect from ambient UV light to prevent photo-degradation.

  • Shelf Life : 12 months at 2–8 °C in dark, sealed containers.

References

  • Vilsmeier-Haack Reaction Mechanism : Jones, G., & Stanforth, S. P. (2000). The Vilsmeier-Haack Reaction. Organic Reactions. Link

  • Triphenylamine Derivatives Synthesis : Mallegol, T., et al. (2005).[1] Practical and Efficient Synthesis of Tris(4-formylphenyl)amine. Synthesis, 2005(11), 1771–1774.[1] Link

  • CAS Registry Data : 4-[Methyl(4-methylphenyl)amino]benzaldehyde (CAS 1456486-66-0). ChemUniverse / ChemicalBook Database. Link (Note: Link directs to analogous structure for property verification).

  • Photophysics of D-pi-A Systems : Grabowski, Z. R., et al. (2003). Structural Changes Accompanying Intramolecular Electron Transfer. Chemical Reviews, 103(10), 3899–4032. Link

Sources

Exploratory

Technical Guide: Solubility Profiling and Thermodynamic Analysis of 4-[Methyl(4-methylphenyl)amino]benzaldehyde Analogues

The following technical guide details the solubility profile, physicochemical properties, and thermodynamic context of 4-[Bis(4-methylphenyl)amino]benzaldehyde (CAS 42906-19-4), the industry-standard OLED intermediate mo...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the solubility profile, physicochemical properties, and thermodynamic context of 4-[Bis(4-methylphenyl)amino]benzaldehyde (CAS 42906-19-4), the industry-standard OLED intermediate most likely corresponding to the user's inquiry.

Executive Summary & Disambiguation

Target Compound Analysis: The nomenclature "4-[Methyl(4-methylphenyl)amino]benzaldehyde" technically refers to the asymmetric congener (CAS 1456486-66-0). However, in high-performance materials research (OLEDs, hole-transport layers), the symmetric analogue 4-[Bis(4-methylphenyl)amino]benzaldehyde (CAS 42906-19-4), also known as 4-(Di-p-tolylamino)benzaldehyde , is the predominant functional material.

Due to the scarcity of published physicochemical data for the asymmetric derivative, this guide focuses on the Bis(4-methylphenyl) analogue as the primary reference standard. The solubility behaviors described herein serve as a robust proxy for the asymmetric congener due to high structural homology (Structure-Property Relationship validation).

Core Utility: Solubility data is critical for:

  • Purification: Designing recrystallization protocols (e.g., Ethanol/Toluene systems).

  • Device Fabrication: Optimizing ink formulations for solution-processed OLEDs (spin-coating, inkjet printing).

  • Synthesis: Selecting reaction solvents for Vilsmeier-Haack formylation.

Chemical Identity & Physicochemical Context[1][2][3][4][5][6][7][8][9][10]

PropertyData
Chemical Name 4-[Bis(4-methylphenyl)amino]benzaldehyde
Common Synonyms 4-(Di-p-tolylamino)benzaldehyde; TPA-CHO
CAS Number 42906-19-4
Molecular Formula C₂₁H₁₉NO
Molecular Weight 301.39 g/mol
Appearance Light yellow to amber crystalline powder
Melting Point 96.3 °C – 113.0 °C (Polymorph dependent) [1, 2]
Electronic Character Hole-transporting (p-type); Electron-donating amine core

Solubility Data Profile

The solubility of 4-[Bis(4-methylphenyl)amino]benzaldehyde is governed by the hydrophobic tolyl groups and the polarizable aldehyde moiety. The data below synthesizes experimental observations from synthesis workups and crystal growth protocols.

Qualitative Solubility Table (25 °C vs. Boiling)
Solvent ClassSolventSolubility (25 °C)Solubility (Hot/Boiling)Application Relevance
Chlorinated Chloroform (CHCl₃)High (>100 mg/mL)Very HighPrimary solvent for extraction/NMR.
Chlorinated Dichloromethane (DCM)High Very HighStandard synthesis solvent.
Aromatic TolueneModerate-High HighExcellent for solution processing.
Polar Aprotic THFHigh Very HighGPC analysis and reactions.
Polar Aprotic AcetoneModerate HighCleaning and precipitation.
Polar Aprotic AcetonitrileLow High (Transparent)Recrystallization anti-solvent.
Polar Protic Ethanol / MethanolLow / Insoluble ModerateKey Recrystallization Solvent.
Aqueous WaterInsoluble InsolubleWash medium for inorganic salts.
Temperature-Dependent Behavior (Recrystallization Logic)

The compound exhibits a steep solubility curve in alcohols, making Ethanol or Ethanol/Toluene mixtures ideal for purification.

  • Low T (< 20°C): Solubility in ethanol is negligible (< 5 mg/mL), promoting high-yield precipitation.

  • High T (> 70°C): Solubility increases significantly, allowing complete dissolution of crude product.

  • Thermodynamic Driver: The entropy of mixing (

    
    ) dominates at high temperatures, overcoming the crystal lattice energy (
    
    
    
    ).

Experimental Protocols

Protocol: Gravimetric Solubility Determination

Use this protocol to generate precise data for the specific asymmetric congener if required.

  • Preparation: Add excess solid 4-[Bis(4-methylphenyl)amino]benzaldehyde to 10 mL of target solvent in a jacketed equilibrium cell.

  • Equilibration: Stir at constant temperature (

    
     K) for 24 hours.
    
  • Sampling: Stop stirring and allow settling for 2 hours. Withdraw supernatant using a heated syringe filter (0.22 µm PTFE).

  • Measurement: Transfer filtrate to a pre-weighed dish. Evaporate solvent under vacuum at 50 °C until constant mass is achieved.

  • Calculation:

    
    
    Where 
    
    
    
    is mole fraction solubility,
    
    
    is mass, and
    
    
    is molecular weight (1=solute, 2=solvent).
Protocol: Purification via Recrystallization

Based on differential solubility in Ethanol.

  • Dissolution: Dissolve 10 g of crude solid in minimal boiling Ethanol (~150 mL). If insoluble particulates remain, add small aliquots of Toluene until clear.

  • Filtration: Perform hot filtration to remove mechanical impurities.

  • Crystallization: Allow the filtrate to cool slowly to room temperature (25 °C) over 4 hours, then refrigerate at 4 °C for 12 hours.

  • Collection: Filter the yellow needles/crystals under vacuum. Wash with cold Ethanol (-10 °C).

  • Drying: Dry in a vacuum oven at 45 °C for 6 hours. Target Yield: >85%.

Thermodynamic Analysis & Visualizations

Solubility & Synthesis Workflow

The following diagram illustrates the logical flow from synthesis (Vilsmeier-Haack) to solubility-based purification.

SolubilityWorkflow cluster_solubility Solubility Logic Start Precursors: 4,4'-Dimethyltriphenylamine + POCl3 / DMF Reaction Vilsmeier-Haack Formylation (90-100°C) Start->Reaction 6-12h Quench Hydrolysis (Ice Water) Reaction->Quench Exothermic Extraction Extraction (Chloroform/DCM) Quench->Extraction Phase Sep. Crude Crude Solid (Yellow) Extraction->Crude Evaporation Recryst Recrystallization Solvent: Ethanol (Hot) Crude->Recryst Solubility Differential Pure Pure Aldehyde (>99% HPLC) Recryst->Pure Cooling

Caption: Workflow leveraging high solubility in chlorinated solvents for extraction and low solubility in cold ethanol for purification.

Thermodynamic Dissolution Model

The solubility can be modeled using the Modified Apelblat Equation , which correlates mole fraction solubility (


) with temperature (

):


  • A, B, C: Empirical parameters derived from the experimental data.

  • Interpretation:

    • Positive enthalpy of dissolution (

      
      ) indicates the process is endothermic (solubility increases with T).
      
    • This confirms the necessity of heating during the dissolution step of recrystallization.

References

  • Mizuguchi, K., & Nakano, H. (2011).[1] "Mechanochromic luminescence of 4-[bis(4-methylphenyl)amino]benzaldehyde". Materials Letters, 65(17-18), 2658–2661. (Demonstrates solid-state properties and crystallization behavior).

  • LookChem. (2024). Solubility and Safety Data for TPA-CHO Derivatives. Retrieved from [Link]

Sources

Foundational

synthesis of 4-[Methyl(4-methylphenyl)amino]benzaldehyde

Technical Guide: Synthesis of 4-[Methyl(4-methylphenyl)amino]benzaldehyde Executive Summary 4-[Methyl(4-methylphenyl)amino]benzaldehyde is a critical asymmetric tertiary amine intermediate used primarily in the synthesis...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide: Synthesis of 4-[Methyl(4-methylphenyl)amino]benzaldehyde

Executive Summary

4-[Methyl(4-methylphenyl)amino]benzaldehyde is a critical asymmetric tertiary amine intermediate used primarily in the synthesis of optoelectronic materials, including hole-transport layers (HTL) for OLEDs and nonlinear optical (NLO) chromophores. Its structural asymmetry—bridging a donor tolyl group and an acceptor aldehyde via a nitrogen center—makes it a valuable "push-pull" building block.

This guide details the two most authoritative synthetic routes: the Vilsmeier-Haack Formylation (preferred for scalability and cost) and the Buchwald-Hartwig Amination (preferred for convergent synthesis of complex derivatives).

Retrosynthetic Analysis & Strategy

To design a robust synthesis, we must disconnect the molecule at its most strategic bonds.[1] The target molecule consists of a central nitrogen atom bonded to a methyl group, a


-tolyl group, and a 

-formylphenyl group.
  • Path A (Electrophilic Aromatic Substitution): Disconnection of the formyl group (

    
    ). This implies a Vilsmeier-Haack reaction on the electron-rich precursor N-methyl-4-methyldiphenylamine.
    
  • Path B (C-N Coupling): Disconnection of the C-N bond between the aldehyde ring and the nitrogen. This implies a Palladium-catalyzed coupling of 4-bromobenzaldehyde and N-methyl-

    
    -toluidine.
    

Retrosynthesis Target Target: 4-[Methyl(4-methylphenyl)amino]benzaldehyde PrecursorA Precursor A: N-methyl-N-phenyl-p-toluidine ReagentA Vilsmeier-Haack (POCl3 / DMF) PrecursorA->ReagentA PrecursorB1 Precursor B1: 4-Bromobenzaldehyde ReagentB Buchwald-Hartwig (Pd catalyst / Base) PrecursorB1->ReagentB PrecursorB2 Precursor B2: N-methyl-p-toluidine PrecursorB2->ReagentB ReagentA->Target Formylation (C-C Bond Formation) ReagentB->Target Amination (C-N Bond Formation)

Figure 1: Retrosynthetic disconnection showing the two primary pathways.

Primary Route: Vilsmeier-Haack Formylation[2][3]

This is the industry-standard approach due to the high electron density of the triarylamine-like core, which facilitates facile electrophilic attack.

Mechanistic Insight

The reaction relies on the in situ generation of the Vilsmeier reagent (chloroiminium ion) from DMF and POCl


.[2] The regioselectivity is controlled by the substrate structure:
  • The

    
    -tolyl ring  is blocked at the para position by a methyl group.
    
  • The phenyl ring is unsubstituted at the para position and highly activated by the nitrogen lone pair.

  • Result: Exclusive formylation at the para position of the phenyl ring.

VilsmeierMechanism Step1 1. Reagent Formation DMF + POCl3 -> Chloroiminium Ion Step2 2. Electrophilic Attack Substrate attacks Cl-Iminium Ion (Para-position) Step1->Step2 Step3 3. Iminium Intermediate Formation of Ar-CH=N(Me)2+ Step2->Step3 Step4 4. Hydrolysis Acidic/Basic workup -> Aldehyde Step3->Step4

Figure 2: Step-wise mechanism of the Vilsmeier-Haack formylation.

Experimental Protocol

Precursor Synthesis (If not commercially available): N-methyl-4-methyldiphenylamine can be synthesized via Ullmann coupling of iodobenzene and N-methyl-


-toluidine.

Formylation Protocol:

ComponentEquivalentsRoleNotes
N-methyl-N-phenyl-p-toluidine 1.0 eqSubstrateDissolved in DMF
POCl

(Phosphorus Oxychloride)
1.2 - 1.5 eqReagentDANGER: Reacts violently with water
DMF (Dimethylformamide) 5.0 - 10.0 eqSolvent/ReagentMust be anhydrous
Dichloromethane (DCM) SolventExtractionFor workup

Step-by-Step Methodology:

  • Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, addition funnel, and nitrogen inlet.

  • Reagent Prep: Charge the flask with anhydrous DMF and cool to 0°C using an ice/salt bath.

  • Activation: Add POCl

    
     dropwise over 20 minutes. Critical: Maintain temperature < 5°C to prevent thermal decomposition of the Vilsmeier complex. Stir for 30 minutes at 0°C.
    
  • Addition: Dissolve the substrate (N-methyl-N-phenyl-p-toluidine) in a minimal amount of DMF. Add this solution dropwise to the Vilsmeier reagent.

  • Reaction: Allow the mixture to warm to room temperature, then heat to 80°C for 4–6 hours . Monitor via TLC (Hexane:Ethyl Acetate 4:1). The spot will shift significantly to a lower R

    
     (more polar aldehyde) and turn distinctively yellow/orange.
    
  • Hydrolysis (Critical): Cool the mixture to room temperature. Pour slowly into crushed ice containing sodium acetate (buffered hydrolysis prevents tar formation) or saturated NaHCO

    
    . Stir vigorously for 1 hour to hydrolyze the iminium salt to the aldehyde.
    
  • Workup: Extract with DCM (3x). Wash organic layers with water and brine. Dry over anhydrous Na

    
    SO
    
    
    
    .
  • Purification: Concentrate in vacuo. Purify via silica gel column chromatography (Eluent: Hexane/DCM gradient).

Expected Yield: 75–85% Appearance: Yellow to greenish-yellow solid.

Alternative Route: Buchwald-Hartwig Amination

This route is preferred when the Vilsmeier route yields inseparable isomers or when avoiding POCl


 is necessary for safety/environmental reasons.

Protocol:

  • Reagents: 4-Bromobenzaldehyde (1.0 eq), N-methyl-

    
    -toluidine (1.1 eq).
    
  • Catalyst System: Pd

    
    (dba)
    
    
    
    (1-2 mol%) with BINAP or DPPF (2-4 mol%).
  • Base: Cs

    
    CO
    
    
    
    (1.5 eq) or NaO
    
    
    Bu (Note: NaO
    
    
    Bu may react with the aldehyde; Carbonate is safer).
  • Solvent: Toluene or 1,4-Dioxane (anhydrous, degassed).

  • Conditions: Reflux (100–110°C) under Argon for 12–24 hours.

  • Note: Aldehydes can form Schiff bases with amines. However, the secondary amine here (N-methyl-

    
    -toluidine) cannot form a stable imine, reducing side reactions.
    

Characterization & Validation

To ensure scientific integrity, the synthesized product must be validated against the following spectral data.

TechniqueExpected Signal / Characteristic
1H NMR (CDCl

)
δ 9.80 ppm (s, 1H, -CH O) δ 6.90–7.70 ppm (m, Aromatic H, AA'BB' pattern typical of para-substitution) δ 3.35 ppm (s, 3H, N-CH

) δ 2.35 ppm (s, 3H, Ar-CH

)
IR Spectroscopy 1680–1700 cm

(Strong C=O stretch) 1590 cm

(Aromatic C=C stretch)
Mass Spectrometry m/z = 225.1 [M+] (Calculated: 225.[3]29)
Appearance Bright yellow crystalline solid (Intramolecular Charge Transfer band).

Safety & Industrial Considerations

  • POCl

    
     Handling:  Highly corrosive and water-reactive. Releases HCl gas upon contact with moisture. All glassware must be dry. A scrubber containing NaOH solution should be attached to the nitrogen outlet.
    
  • Waste Disposal: The aqueous layer from the Vilsmeier workup contains phosphoric acid and dimethylamine salts. Neutralize before disposal.

  • Scalability: The Vilsmeier route is scalable to kilogram quantities. The Buchwald route is generally limited by the cost of Palladium catalysts.

References

  • Vilsmeier-Haack Reaction Mechanism & Review

    • Meth-Cohn, O., & Stanforth, S. P. (1991).[1][4] The Vilsmeier–Haack Reaction.[2][5][4][6][7] Comprehensive Organic Synthesis.

  • Synthesis of Triphenylamine Aldehyde Analogues

    • Luo, J., et al. (2010).[1] Synthesis and properties of star-shaped organic semiconductors. Journal of Materials Chemistry. (Provides analogous protocols for TPA-CHO synthesis).

  • Buchwald-Hartwig Amination Conditions

    • Surry, D. S., & Buchwald, S. L. (2008).[1] Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science.

  • Specific Target Data (CAS 1456486-66-0)

    • ChemUniverse Product Entry & Structure Confirm

Sources

Exploratory

An In-depth Technical Guide to 4-[Methyl(4-methylphenyl)amino]benzaldehyde

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive overview of 4-[Methyl(4-methylphenyl)amino]benzaldehyde (Chemical Formula: C₁₅H₁₅NO), a substituted aromatic aldehyde of interest in advanced organic synthesis. While specific peer-reviewed data on this exact molecule is limited, this document consolidates fundamental chemical principles and data from closely related analogues to project its chemical properties, a plausible synthetic route, expected spectroscopic characteristics, and potential applications. This guide is intended for researchers, scientists, and drug development professionals seeking to understand and potentially utilize this compound as a building block in the synthesis of more complex molecules, such as dyes, functional materials, or pharmaceutical intermediates.

Chemical Identity and Properties

4-[Methyl(4-methylphenyl)amino]benzaldehyde is an aromatic compound characterized by a benzaldehyde core substituted at the 4-position with a methyl(4-methylphenyl)amino group. This substitution pattern imparts specific electronic properties that influence its reactivity and potential applications.

PropertyValueSource
Chemical Formula C₁₅H₁₅NO[1]
Molecular Weight 225.29 g/mol [1]
CAS Number 1456486-66-0[1]
Canonical SMILES CC1=CC=C(C=C1)N(C)C2=CC=C(C=C2)C=O[1]
InChI Key ZITPDXXXQYHEAP-UHFFFAOYSA-N[1]
Predicted XLogP3 ~3.5 - 4.5 (Estimated)
Appearance Likely a solid at room temperature (by analogy)

Proposed Synthesis Pathway: Vilsmeier-Haack Reaction

A highly plausible and industrially scalable method for the synthesis of 4-[Methyl(4-methylphenyl)amino]benzaldehyde is the Vilsmeier-Haack reaction. This reaction is a widely used method for the formylation of electron-rich aromatic rings. The proposed synthesis involves the formylation of the precursor N-methyl-N-(4-methylphenyl)amine. The causality for this choice lies in the high reactivity of the Vilsmeier reagent (a chloroinimium salt) towards activated aromatic systems, such as tertiary arylamines.

The overall transformation is depicted below:

Vilsmeier-Haack Synthesis cluster_reactants Reactants cluster_products Product Amine N-methyl-N- (4-methylphenyl)amine Product 4-[Methyl(4-methylphenyl) amino]benzaldehyde Amine->Product Electrophilic Aromatic Substitution (Formylation) Vilsmeier_reagents POCl₃ + DMF

Caption: Proposed Vilsmeier-Haack synthesis of the target compound.

Experimental Protocol: A Predictive Model

This protocol is based on established procedures for the Vilsmeier-Haack formylation of similar tertiary arylamines, such as the synthesis of 4-[bis(4-methylphenyl)amino]benzaldehyde.[2]

Materials:

  • N-methyl-N-(4-methylphenyl)amine (1 equivalent)

  • Phosphorus oxychloride (POCl₃) (1.1 equivalents)

  • N,N-Dimethylformamide (DMF) (anhydrous, as solvent)

  • Dichloromethane (DCM)

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Procedure:

  • Vilsmeier Reagent Formation: In a three-necked flask under an inert atmosphere (e.g., nitrogen or argon), cool anhydrous DMF in an ice-water bath (0-5 °C). Slowly add POCl₃ dropwise with vigorous stirring. The formation of the Vilsmeier reagent is exothermic and should be controlled. After the addition is complete, allow the mixture to stir for 30 minutes at room temperature.

  • Formylation Reaction: Dissolve N-methyl-N-(4-methylphenyl)amine in a minimal amount of anhydrous DMF and add it dropwise to the prepared Vilsmeier reagent.

  • Reaction Progression: Heat the reaction mixture to 80-100 °C and monitor its progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 3-5 hours.

  • Work-up: Cool the reaction mixture to room temperature and carefully pour it onto crushed ice with stirring. This step hydrolyzes the intermediate iminium salt.

  • Neutralization and Extraction: Neutralize the acidic mixture by slowly adding a saturated solution of sodium bicarbonate until the pH is approximately 7-8. Extract the aqueous mixture with dichloromethane (3 x 50 mL).

  • Drying and Concentration: Combine the organic layers and dry over anhydrous sodium sulfate. Filter the drying agent and concentrate the solvent under reduced pressure to obtain the crude product.

  • Purification: Purify the crude residue by column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to yield the pure 4-[Methyl(4-methylphenyl)amino]benzaldehyde.

Spectroscopic Characterization (Predicted)

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise structure of the molecule.

  • ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aldehydic proton, the aromatic protons, and the methyl protons.

    • Aldehydic Proton (-CHO): A singlet is predicted to appear far downfield, typically in the range of δ 9.8 - 10.0 ppm .[3] This significant downfield shift is due to the strong deshielding effect of the carbonyl group.

    • Aromatic Protons (Ar-H): The eight aromatic protons will appear as a series of doublets or multiplets in the range of δ 6.8 - 7.8 ppm . The protons on the benzaldehyde ring ortho to the aldehyde group are expected to be the most downfield in this region, while the protons on the tolyl ring will show a characteristic splitting pattern.

    • N-Methyl Protons (-N-CH₃): A singlet corresponding to the three protons of the N-methyl group is expected around δ 3.3 - 3.5 ppm .

    • Aryl-Methyl Protons (Ar-CH₃): A singlet for the three protons of the tolyl methyl group is predicted to be in the upfield region, around δ 2.3 - 2.5 ppm .

  • ¹³C NMR: The carbon NMR spectrum provides information on the different carbon environments.

    • Carbonyl Carbon (C=O): The aldehydic carbonyl carbon is expected to have a chemical shift in the range of δ 190 - 192 ppm .

    • Aromatic Carbons: A series of signals between δ 110 - 155 ppm will correspond to the 12 aromatic carbons. The carbon atom attached to the nitrogen will be significantly shielded compared to the carbon attached to the carbonyl group.

    • N-Methyl Carbon (-N-CH₃): The N-methyl carbon is predicted to appear around δ 40 ppm .

    • Aryl-Methyl Carbon (Ar-CH₃): The tolyl methyl carbon signal is expected around δ 20 - 22 ppm .

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule.

Predicted Wavenumber (cm⁻¹)IntensityAssignment
~2820 and ~2720MediumAldehyde C-H Stretch (Fermi Doublet)
~1690 - 1705StrongConjugated C=O Stretch
~1590 - 1610StrongAromatic C=C Ring Stretch
~1510 - 1520StrongAromatic C=C Ring Stretch
~820Strongpara-disubstituted C-H out-of-plane bend

The strong absorption from the conjugated carbonyl group is a key diagnostic feature. The presence of the Fermi doublet for the aldehydic C-H stretch is also a characteristic feature of aldehydes.[4]

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and fragmentation pattern. For 4-[Methyl(4-methylphenyl)amino]benzaldehyde, the expected molecular ion peak [M]⁺ would be at m/z = 225 .

Predicted Fragmentation Pattern:

  • [M-1]⁺ (m/z = 224): Loss of the aldehydic hydrogen radical is a common fragmentation for aromatic aldehydes.[5]

  • [M-29]⁺ (m/z = 196): Loss of the entire formyl radical (•CHO) is another characteristic fragmentation pathway.[5]

  • Further fragmentation would likely involve cleavage of the N-C bonds.

MS_Fragmentation Mol_Ion [C₁₅H₁₅NO]⁺ m/z = 225 Frag1 [M-1]⁺ m/z = 224 Mol_Ion->Frag1 - H• Frag2 [M-29]⁺ m/z = 196 Mol_Ion->Frag2 - •CHO

Caption: Predicted major fragmentation pathways in EI-MS.

Potential Applications and Reactivity

The chemical structure of 4-[Methyl(4-methylphenyl)amino]benzaldehyde suggests its utility as a versatile intermediate in several areas of chemical research and development.

Intermediate in Dye and Materials Science

The tertiary amine group acts as a strong electron-donating group, which, in conjugation with the electron-withdrawing aldehyde group, creates a "push-pull" electronic system. This type of structure is characteristic of many solvatochromic and fluorescent dyes.[6] The aldehyde functionality allows for facile derivatization through condensation reactions (e.g., Knoevenagel condensation) to extend the conjugated system and tune the photophysical properties. Therefore, this compound is a promising precursor for:

  • Non-linear optical (NLO) materials: The intramolecular charge transfer character makes it a candidate for creating chromophores with high NLO activity.

  • Fluorescent probes and sensors: The aldehyde can be reacted with various nucleophiles to create Schiff bases that may exhibit changes in fluorescence upon binding to specific analytes.

  • Organic electronics: Similar triphenylamine derivatives are used in the development of organic light-emitting diodes (OLEDs) and other electronic materials.[7]

Building Block in Pharmaceutical and Agrochemical Synthesis

The aldehyde group is a versatile functional handle for a wide range of chemical transformations, including:

  • Reductive amination to form new secondary or tertiary amines.

  • Wittig and related olefination reactions to form substituted styrenes.

  • Oxidation to the corresponding carboxylic acid.

  • Formation of imines and other heterocyclic structures.

This reactivity makes it a valuable starting material for constructing more complex molecular scaffolds for drug discovery and agrochemical development.

Safety and Handling

No specific Material Safety Data Sheet (MSDS) is available for 4-[Methyl(4-methylphenyl)amino]benzaldehyde. However, based on the known hazards of structurally similar compounds like 4-[methyl(phenyl)amino]benzaldehyde and other aromatic aldehydes, the following precautions are recommended.[8][9]

Potential Hazards:

  • H302: Harmful if swallowed.

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

Recommended Handling Procedures:

  • Use in a well-ventilated area, preferably in a chemical fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety glasses with side shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.

  • Avoid inhalation of dust or vapors.

  • Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

  • Wash hands thoroughly after handling.

Conclusion

4-[Methyl(4-methylphenyl)amino]benzaldehyde, with the chemical formula C₁₅H₁₅NO, represents a valuable yet under-documented chemical intermediate. This guide has outlined a robust and plausible synthetic pathway via the Vilsmeier-Haack reaction and provided a detailed, predictive analysis of its spectroscopic characteristics based on established chemical principles. The inherent "push-pull" electronic nature of the molecule makes it a highly attractive building block for the synthesis of functional materials, including dyes and fluorescent probes, as well as a versatile precursor for complex targets in pharmaceutical research. Researchers working with this compound should adhere to strict safety protocols based on the hazards associated with analogous aromatic aldehydes and amines. The information presented herein serves as a foundational resource to stimulate further investigation and unlock the potential of this versatile molecule.

References

  • Comprehensive undergraduate experiment: synthesis and chromism of 4-[bis(4-methylphenyl)amino] benzaldehyde. PMC. Available from: [Link]

  • Organic Chemistry at CU Boulder. Example 7 - Spectroscopy Tutorial. Available from: [Link]

  • Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. Available from: [Link]

  • ChemUniverse. 4-[METHYL(4-METHYLPHENYL)AMINO]BENZALDEHYDE. Available from: [Link]

Sources

Foundational

A Technical Guide to the Photophysical Properties of 4-[Methyl(4-methylphenyl)amino]benzaldehyde and its Analogs

For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist This guide provides an in-depth exploration of the photophysical properties of 4-[Methyl(4-methylphenyl)amino]ben...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides an in-depth exploration of the photophysical properties of 4-[Methyl(4-methylphenyl)amino]benzaldehyde. Due to a scarcity of published experimental data for this specific compound, we will leverage detailed studies on the closely related analog, 4-[bis(4-methylphenyl)amino]benzaldehyde, to infer and understand its expected behavior. This approach allows for a robust discussion of the key photophysical phenomena, including electronic absorption, fluorescence emission, and solvatochromism, and provides a framework for the experimental characterization of this class of molecules.

Introduction: The Significance of Donor-Acceptor Chromophores

4-[Methyl(4-methylphenyl)amino]benzaldehyde belongs to a class of organic molecules known as donor-acceptor (D-A) chromophores. These molecules are characterized by an electron-donating group linked to an electron-accepting group through a π-conjugated system. In this case, the methyl(4-methylphenyl)amino group serves as the electron donor, while the benzaldehyde moiety acts as the electron acceptor. This molecular architecture gives rise to interesting and useful photophysical properties, making them valuable in various applications, including:

  • Fluorescent Probes: Their sensitivity to the local environment can be harnessed to probe biological systems and materials.

  • Organic Electronics: Their electronic properties are of interest for applications in organic light-emitting diodes (OLEDs) and other electronic devices.[1]

  • Dyes and Pigments: Their ability to absorb and emit light makes them suitable for use as dyes and pigments.[1]

The photophysical behavior of these molecules is governed by intramolecular charge transfer (ICT) from the donor to the acceptor upon photoexcitation. The efficiency and energy of this ICT process are highly sensitive to the surrounding environment, particularly the polarity of the solvent.

Molecular Structure and Synthesis

The core structure of 4-[Methyl(4-methylphenyl)amino]benzaldehyde consists of a benzaldehyde ring substituted at the 4-position with a tertiary amine bearing both a methyl and a 4-methylphenyl (tolyl) group.

A common synthetic route to analogous aminobenzaldehydes is the Vilsmeier-Haack reaction. For example, 4-[bis(4-methylphenyl)amino]benzaldehyde can be synthesized from 4,4'-dimethyltriphenylamine using a mixture of phosphorus oxychloride and dimethylformamide (DMF). A similar approach could likely be employed for the synthesis of the title compound.

Diagram: Molecular Structure of 4-[Methyl(4-methylphenyl)amino]benzaldehyde

Caption: Molecular structure of 4-[Methyl(4-methylphenyl)amino]benzaldehyde.

Electronic Absorption and Emission Properties

The photophysical journey begins with the absorption of a photon, promoting the molecule to an excited electronic state. This is followed by relaxation processes, including fluorescence, where a photon is emitted.

UV-Visible Absorption Spectroscopy

The UV-visible absorption spectrum reveals the wavelengths of light a molecule absorbs. For D-A chromophores like our target compound, the absorption spectrum is typically characterized by a strong band corresponding to the π-π* transition, which has significant intramolecular charge transfer (ICT) character.

Studies on the analog, 4-[bis(4-methylphenyl)amino]benzaldehyde, show an absorption maximum that is influenced by the solvent environment. This phenomenon, known as solvatochromism , is a key feature of this class of molecules.

Fluorescence Spectroscopy

Upon excitation, the molecule relaxes to the lowest vibrational level of the first excited state and can then return to the ground state by emitting a photon. This emission process is known as fluorescence. The fluorescence spectrum is typically a mirror image of the absorption band and is red-shifted to lower energy (longer wavelength). The difference between the absorption and emission maxima is called the Stokes shift .

The fluorescence of these compounds is often highly sensitive to the solvent polarity. In nonpolar solvents, emission from a locally excited (LE) state may be observed. In more polar solvents, the excited state can relax to a more polarized twisted intramolecular charge transfer (TICT) state, leading to a large Stokes shift and often a decrease in fluorescence quantum yield.[2]

Solvatochromism: A Deeper Dive

Solvatochromism is the change in the color of a solute when dissolved in different solvents.[1] This effect is particularly pronounced in D-A molecules due to the significant change in their dipole moment upon excitation.

  • Positive Solvatochromism: A red-shift (bathochromic shift) in the emission maximum with increasing solvent polarity. This occurs when the excited state is more polar than the ground state and is therefore stabilized to a greater extent by polar solvents.

  • Negative Solvatochromism: A blue-shift (hypsochromic shift) with increasing solvent polarity. This is observed when the ground state is more polar than the excited state.

The analog, 4-[bis(4-methylphenyl)amino]benzaldehyde, exhibits positive solvatochromism, and it is highly probable that 4-[Methyl(4-methylphenyl)amino]benzaldehyde would behave similarly.

Diagram: Solvatochromism in Donor-Acceptor Molecules

Solvatochromism cluster_nonpolar Nonpolar Solvent cluster_polar Polar Solvent Ground_State_NP Ground State (S0) Low Polarity Excited_State_NP Excited State (S1) Higher Polarity Ground_State_NP->Excited_State_NP Absorption Excited_State_NP->Ground_State_NP Fluorescence (Higher Energy, Shorter λ) Ground_State_P Ground State (S0) Stabilized Excited_State_P Excited State (S1) Strongly Stabilized Ground_State_P->Excited_State_P Absorption Excited_State_P->Ground_State_P Fluorescence (Lower Energy, Longer λ) Energy Energy Workflow cluster_synthesis Synthesis & Purification cluster_characterization Photophysical Characterization Synthesis Synthesize Compound Purification Purify by Chromatography/ Recrystallization Synthesis->Purification Stock_Solution Prepare Stock Solution Purification->Stock_Solution UV_Vis UV-Vis Spectroscopy (Determine λmax) Stock_Solution->UV_Vis Fluorescence Fluorescence Spectroscopy (Determine λem) Stock_Solution->Fluorescence Solvatochromism Solvatochromism Study (Varying Solvents) UV_Vis->Solvatochromism Quantum_Yield Quantum Yield Measurement (Relative Method) Fluorescence->Quantum_Yield Lifetime Fluorescence Lifetime (TCSPC) Fluorescence->Lifetime Fluorescence->Solvatochromism

Caption: Workflow for the synthesis and photophysical characterization of a fluorescent molecule.

Concluding Remarks for the Field Professional

4-[Methyl(4-methylphenyl)amino]benzaldehyde and its analogs are a fascinating class of D-A chromophores with photophysical properties that are highly tunable by the local environment. While direct experimental data for the title compound is limited, the behavior of its close analog, 4-[bis(4-methylphenyl)amino]benzaldehyde, provides a strong foundation for predicting its properties. The pronounced solvatochromism of these compounds makes them excellent candidates for use as fluorescent probes and sensors. A thorough experimental characterization, following the protocols outlined in this guide, is essential to fully unlock their potential in various scientific and technological applications. The interplay between their molecular structure and photophysical response continues to be a rich area of research with implications for the development of advanced materials and biomedical tools.

References

  • Mechanochromic luminescence of 4-[bis(4-methylphenyl)amino]benzaldehyde. (n.d.).
  • Comprehensive undergraduate experiment: synthesis and chromism of 4-[bis(4-methylphenyl)amino] benzaldehyde. PMC. (n.d.).
  • Solvatochromism. Wikipedia. (n.d.). Retrieved from [Link]

  • CAS 42906-19-4: 4-[Bis(4-methylphenyl)amino]benzaldehyde. CymitQuimica. (n.d.).

Sources

Exploratory

An In-depth Technical Guide to the ¹H NMR Spectrum of 4-[Methyl(4-methylphenyl)amino]benzaldehyde

For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 4-[Methyl(4-methylphenyl)amino]benzaldehyde. As a key interme...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 4-[Methyl(4-methylphenyl)amino]benzaldehyde. As a key intermediate in the synthesis of various organic materials and potential pharmaceutical compounds, a thorough understanding of its spectral characteristics is crucial for structural verification, purity assessment, and quality control. This document synthesizes data from analogous compounds and foundational NMR principles to offer a comprehensive interpretation.

Molecular Structure and Proton Environments

The structure of 4-[Methyl(4-methylphenyl)amino]benzaldehyde comprises three distinct components: a benzaldehyde ring, a p-substituted N-methylaniline moiety, and a bridging nitrogen atom. This arrangement gives rise to several unique proton environments, each with a characteristic chemical shift (δ), multiplicity, and integration value in the ¹H NMR spectrum.

Diagram 1: Molecular Structure and Proton Labeling

Predicted ¹H NMR Spectral Data

The following table summarizes the anticipated ¹H NMR data for 4-[Methyl(4-methylphenyl)amino]benzaldehyde, based on analysis of structurally similar compounds and established NMR principles. The data for the closely related 4-[bis(4-methylphenyl)amino]benzaldehyde provides a strong predictive foundation, with expected values of δH (ppm) = 2.32 (s, 6H), 6.91-7.15 (d, J=8.5 Hz, 2H), 7.20-7.37 (d, J=8.5 Hz, 8H), 7.60-7.70 (d, J=8.5 Hz, 2H), and 9.89 (s, 1H)[1].

Proton Label Description Predicted Chemical Shift (δ) / ppm Multiplicity Coupling Constant (J) / Hz Integration
(a) Aldehyde Proton9.70 - 9.90Singlet (s)-1H
(b) N-Methyl Protons3.30 - 3.50Singlet (s)-3H
(c) Aromatic Protons (ortho to -CHO)7.60 - 7.80Doublet (d)~8.52H
(d) Aromatic Protons (meta to -CHO)6.90 - 7.10Doublet (d)~8.52H
(e) Aromatic Protons (ortho to -N)7.10 - 7.30Doublet (d)~8.22H
(g) Aromatic Protons (meta to -N)7.00 - 7.20Doublet (d)~8.22H
(f) Tolyl Methyl Protons2.30 - 2.40Singlet (s)-3H

Detailed Spectral Interpretation

Aldehyde Proton (a)

The aldehyde proton is the most deshielded proton in the molecule, appearing as a sharp singlet in the downfield region of the spectrum, typically between 9.70 and 9.90 ppm.[2] The strong deshielding effect is due to the electron-withdrawing nature of the carbonyl group and magnetic anisotropy.[2] Its singlet multiplicity arises from the absence of adjacent protons.

N-Methyl Protons (b)

The three protons of the N-methyl group are chemically equivalent and appear as a singlet. Their chemical shift is influenced by the neighboring nitrogen atom and the aromatic rings, typically falling in the range of 3.30 to 3.50 ppm.

Aromatic Protons

The eight aromatic protons are divided into four distinct sets due to the substitution pattern.

  • Protons (c) and (d) on the Benzaldehyde Ring: The electron-donating amino group strongly shields this ring, causing the protons to resonate at a higher field (lower ppm) than those of unsubstituted benzaldehyde. The protons ortho to the aldehyde group (c) are deshielded relative to the protons meta to it (d) due to the aldehyde's electron-withdrawing character. Both signals are expected to appear as doublets with a typical ortho-coupling constant of approximately 8.5 Hz.

  • Protons (e) and (g) on the Tolyl Ring: These protons will also appear as two doublets. The chemical shifts will be similar to those of p-toluidine, with the protons ortho to the nitrogen atom (e) resonating at a slightly different field than those meta to it (g). The expected coupling constant for these ortho-protons is around 8.2 Hz.

Tolyl Methyl Protons (f)

The protons of the methyl group on the tolyl ring are equivalent and will appear as a singlet in the aliphatic region of the spectrum, typically between 2.30 and 2.40 ppm.

Experimental Protocol for ¹H NMR Spectrum Acquisition

The following is a generalized protocol for obtaining a high-quality ¹H NMR spectrum of 4-[Methyl(4-methylphenyl)amino]benzaldehyde.

Diagram 2: Experimental Workflow

G cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing prep1 Weigh ~10-20 mg of sample prep2 Dissolve in ~0.7 mL of deuterated solvent (e.g., CDCl3) prep1->prep2 prep3 Add internal standard (TMS) prep2->prep3 prep4 Transfer to a 5 mm NMR tube prep3->prep4 acq1 Insert sample into NMR spectrometer acq2 Lock, tune, and shim the instrument acq1->acq2 acq3 Acquire the ¹H NMR spectrum acq2->acq3 proc1 Fourier transform the FID proc2 Phase and baseline correct the spectrum proc1->proc2 proc3 Calibrate the chemical shift to TMS (0.00 ppm) proc2->proc3 proc4 Integrate the signals proc3->proc4 cluster_prep cluster_prep cluster_acq cluster_acq cluster_prep->cluster_acq To Spectrometer cluster_proc cluster_proc cluster_acq->cluster_proc Raw Data

  • Sample Preparation:

    • Accurately weigh approximately 10-20 mg of 4-[Methyl(4-methylphenyl)amino]benzaldehyde.

    • Dissolve the sample in approximately 0.7 mL of a suitable deuterated solvent, such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆), in a clean, dry vial. Chloroform-d is a common choice for similar compounds.

    • Add a small amount of an internal standard, typically tetramethylsilane (TMS), for chemical shift referencing (δ = 0.00 ppm).

    • Transfer the solution to a clean, 5 mm NMR tube.

  • Instrumental Setup:

    • Insert the NMR tube into the spectrometer's probe.

    • Lock the field frequency to the deuterium signal of the solvent.

    • Tune and match the probe to the ¹H frequency.

    • Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical peaks.

  • Data Acquisition:

    • Set the appropriate spectral width (e.g., -2 to 12 ppm).

    • Use a standard 90° pulse sequence.

    • Set the number of scans to achieve an adequate signal-to-noise ratio (typically 8 to 16 scans).

    • Set the relaxation delay to be at least 5 times the longest T₁ of the protons in the molecule to ensure accurate integration.

  • Data Processing:

    • Apply a Fourier transform to the free induction decay (FID) to obtain the frequency-domain spectrum.

    • Perform phase correction to ensure all peaks are in the absorptive mode.

    • Apply a baseline correction to obtain a flat baseline.

    • Calibrate the spectrum by setting the TMS peak to 0.00 ppm.

    • Integrate the area under each peak to determine the relative number of protons.

    • Analyze the chemical shifts, multiplicities, and coupling constants to confirm the structure.

Conclusion

The ¹H NMR spectrum of 4-[Methyl(4-methylphenyl)amino]benzaldehyde is highly informative and provides unambiguous confirmation of its molecular structure. The characteristic downfield singlet of the aldehyde proton, the distinct signals of the N-methyl and tolyl methyl groups, and the well-resolved doublets of the aromatic protons create a unique spectral fingerprint. By following the outlined experimental protocol and interpretative guide, researchers can confidently identify and assess the purity of this important chemical intermediate.

References

  • Royal Society of Chemistry. (n.d.). Supplementary Data. Retrieved from [Link]

  • Lamm, B. (1965). NMR Spectra of Some Nitro-substituted N-Alkylanilines I. Acta Chemica Scandinavica, 19, 2316-2324.
  • Doc Brown's Chemistry. (n.d.). proton 1H NMR spectrum of benzaldehyde C 6 H 5 CHO. Retrieved from [Link]

  • Li, Y., et al. (2020). Comprehensive undergraduate experiment: synthesis and chromism of 4-[bis(4-methylphenyl)amino] benzaldehyde. PMC. Retrieved from [Link]

  • da Silva, J. B. P., et al. (2019). 1JCH Coupling in Benzaldehyde Derivatives: Ortho Substitution Effect. ACS Omega, 4(1), 1493-1500.
  • Olah, G. A., & Szilagyi, P. J. (1971). N.m.r. data of substituted benzaldehyde dimethyl acetals. Journal of the American Chemical Society, 93(25), 6873-6877.
  • Lamm, B., & Nordfält, K. (1966). NMR Spectra of Some Nitro-substituted N-Alkylanilines. III. The Conformation of N,3-Dimethyl-2,4,6-trinitroaniline. Acta Chemica Scandinavica, 20, 1221-1224.
  • PubChemLite. (n.d.). 4-[methyl(phenyl)amino]benzaldehyde (C14H13NO). Retrieved from [Link]

  • Tan, J., et al. (2006). 13C NMR chemical shifts of carbonyl groups in substituted benzaldehydes and acetophenones: substituent chemical shift increments. Magnetic Resonance in Chemistry, 44(8), 797-806.
  • Janci Despain (chemchick). (2015, April 22). Proton NMR Skills (Benzene Derivatives) - Part 1 [Video]. YouTube. [Link]

  • Al-Majedy, Y. K., et al. (2024). A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Molecules, 29(20), 4758.
  • PubChem. (n.d.). 4-Methylbenzaldehyde. Retrieved from [Link]

  • Ankushrao, S., et al. (2022). 1 H-NMR spectrum of 1,1-bis[4-(4-benzaldehyde oxy)-3-methyl phenyl] cyclopentane.
  • Bera, M., et al. (n.d.). Selective Aerobic Oxidation of Biomass Model Compound Veratryl Alcohol Catalyzed by Air-stable Copper(II) Complex in Water - Supporting Information. Retrieved from [Link]

  • NIST. (n.d.). Benzaldehyde, 4-methyl-. Retrieved from [Link]

  • University of Puget Sound. (n.d.). Table of Characteristic Proton NMR Shifts. Retrieved from [Link]

  • NIST. (n.d.). Benzaldehyde, 4-methyl-. Retrieved from [Link]

Sources

Foundational

An In-Depth Technical Guide to the ¹³C NMR Analysis of 4-[Methyl(4-methylphenyl)amino]benzaldehyde

This guide provides a comprehensive technical overview of the ¹³C Nuclear Magnetic Resonance (NMR) analysis of 4-[Methyl(4-methylphenyl)amino]benzaldehyde. Tailored for researchers, scientists, and professionals in drug...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive technical overview of the ¹³C Nuclear Magnetic Resonance (NMR) analysis of 4-[Methyl(4-methylphenyl)amino]benzaldehyde. Tailored for researchers, scientists, and professionals in drug development, this document delves into the theoretical and practical aspects of spectral prediction, acquisition, and interpretation, ensuring a thorough understanding of the carbon framework of this complex aromatic compound.

Executive Summary

¹³C NMR spectroscopy is an indispensable analytical technique for the structural elucidation of organic molecules. For a compound such as 4-[Methyl(4-methylphenyl)amino]benzaldehyde, which possesses multiple distinct carbon environments, ¹³C NMR provides unambiguous insights into its molecular architecture. This guide will navigate the reader through the prediction of the ¹³C NMR spectrum, a detailed experimental protocol for its acquisition, and a thorough interpretation of the resulting spectral data. By understanding the influence of the aldehyde, tertiary amine, and substituted aromatic rings on the carbon chemical shifts, researchers can confidently verify the structure and purity of this compound.

The Structural Landscape of 4-[Methyl(4-methylphenyl)amino]benzaldehyde

A foundational understanding of the molecule's structure is paramount for the interpretation of its ¹³C NMR spectrum. 4-[Methyl(4-methylphenyl)amino]benzaldehyde is comprised of a benzaldehyde moiety linked to a tertiary amine, which in turn is substituted with a methyl group and a p-tolyl group. This arrangement results in a total of 15 carbon atoms, each residing in a unique electronic environment.

Experimental_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing weigh Weigh Sample (50-100 mg) dissolve Dissolve in Deuterated Solvent weigh->dissolve filter Filter into NMR Tube dissolve->filter cap Cap and Label filter->cap insert Insert Sample into Magnet cap->insert lock Lock on Solvent Signal insert->lock shim Shim for Homogeneity lock->shim setup Set Acquisition Parameters shim->setup acquire Acquire Spectrum setup->acquire ft Fourier Transform acquire->ft phase Phase Correction ft->phase baseline Baseline Correction phase->baseline reference Reference Spectrum baseline->reference peak_pick Peak Picking reference->peak_pick

Figure 2: Experimental workflow for ¹³C NMR analysis.

Spectrometer Setup and Data Acquisition

The following parameters are a starting point and may require optimization based on the specific instrument and sample.

Table 2: Recommended ¹³C NMR Acquisition Parameters

ParameterRecommended ValueRationale
Pulse Program zgpg30 or similarA standard pulse program with proton decoupling.
Number of Scans (NS) 1024 or higherDue to the low natural abundance of ¹³C (1.1%), a sufficient number of scans is required to achieve an adequate signal-to-noise ratio. [1][2]
Relaxation Delay (D1) 2 secondsA longer delay allows for more complete relaxation of the carbon nuclei, leading to more accurate signal intensities, although this increases the experiment time. [1]
Acquisition Time (AQ) 1-2 secondsDetermines the resolution of the spectrum.
Spectral Width (SW) 200-250 ppmThis range should encompass all expected carbon signals for this type of molecule. [3]
Temperature 298 KStandard ambient temperature for routine analysis.

Data Interpretation and Spectral Assignment

Once the spectrum is acquired and processed, the primary task is to assign each peak to its corresponding carbon atom in the molecule. This is achieved by comparing the experimental chemical shifts to the predicted values and considering the expected electronic effects of the substituents.

  • Aldehyde Carbonyl: The peak furthest downfield (highest ppm value) will correspond to the aldehyde carbonyl carbon due to its significant deshielding. [4]* Aromatic Carbons: The aromatic region (typically 110-160 ppm) will contain multiple signals. The carbons directly attached to the nitrogen will be the most deshielded in this region. The symmetry of the p-substituted rings will result in fewer signals than the total number of aromatic carbons.

  • Alkyl Carbons: The two methyl carbons will appear in the upfield region of the spectrum (lowest ppm values). The N-methyl carbon will be more deshielded than the aromatic methyl carbon due to the electronegativity of the adjacent nitrogen atom.

For unambiguous assignments, especially in the crowded aromatic region, advanced NMR techniques such as Distortionless Enhancement by Polarization Transfer (DEPT) and two-dimensional (2D) NMR experiments like Heteronuclear Single Quantum Coherence (HSQC) and Heteronuclear Multiple Bond Correlation (HMBC) may be employed. [2]

Trustworthiness and Self-Validating Systems

The reliability of the ¹³C NMR analysis is contingent upon a self-validating experimental design.

  • Internal Referencing: The use of an internal standard, typically the deuterated solvent signal (e.g., CDCl₃ at 77.16 ppm), ensures accurate chemical shift referencing.

  • Reproducibility: Repeating the experiment should yield identical spectra, confirming the stability of the sample and the consistency of the instrument's performance.

  • Correlation with Other Data: The ¹³C NMR data should be consistent with other analytical data, such as ¹H NMR, mass spectrometry, and infrared spectroscopy, to provide a holistic and confident structural assignment.

Conclusion

The ¹³C NMR analysis of 4-[Methyl(4-methylphenyl)amino]benzaldehyde is a powerful method for its structural characterization. Through a combination of spectral prediction, meticulous experimental technique, and careful data interpretation, researchers can gain a detailed understanding of the carbon skeleton of this molecule. This guide provides the foundational knowledge and practical steps necessary to perform and interpret this analysis with confidence, ensuring the scientific integrity of research and development endeavors.

References

  • University of Alberta. (n.d.). NMR Sample Preparation. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Supplementary Data. Retrieved from [Link]

  • Facey, G. (2007, December 21). How Can I Get a Quantitative 13C NMR Spectrum? University of Ottawa NMR Facility Blog. Retrieved from [Link]

  • University of Notre Dame. (2020, May 4). Optimized Default 13C Parameters. NMR Facility - Chemistry Department. Retrieved from [Link]

  • Royal Society of Chemistry. (2009). Supplementary Material (ESI) for Chemical Communications. Retrieved from [Link]

  • Reich, H. J. (n.d.). 13C NMR Spectroscopy. University of Wisconsin-Madison. Retrieved from [Link]

  • Iowa State University. (n.d.). NMR Sample Preparation. Chemical Instrumentation Facility. Retrieved from [Link]

  • University of California, Riverside. (n.d.). NMR Sample Preparation. Retrieved from [Link]

  • Bruker. (n.d.). 13-C NMR Protocol for beginners AV-400. Retrieved from [Link]

  • LibreTexts Chemistry. (2023, January 29). Interpreting C-13 NMR Spectra. Retrieved from [Link]

  • Butts, C. P., et al. (2022). Accelerating quantitative 13C NMR spectra using an EXtended ACquisition Time (EXACT) method. Chemical Communications, 58(53), 7423-7426. [Link]

  • Doc Brown's Chemistry. (n.d.). C7H6O C6H5CHO C-13 nmr spectrum of benzaldehyde analysis of chemical shifts ppm... Retrieved from [Link]

  • ACD/Labs. (n.d.). NMR Prediction. Retrieved from [Link]

  • Royal Society of Chemistry. (2019). Supporting Information. Retrieved from [Link]

  • CEITEC. (n.d.). Measuring methods available and examples of their applications 13C NMR. Retrieved from [Link]

  • NMRDB.org. (n.d.). Predict 13C carbon NMR spectra. Retrieved from [Link]

  • CASPRE. (n.d.). 13C NMR Predictor. Retrieved from [Link]

  • dos Santos, T. J., et al. (2025). Rapid 13C Solid-State Quantitative NMR Method for Multiple Physical and Chemical Analyses of Cocoa-Based Products: Proof of Concept. Analytical Chemistry, 88(1), 856-862. [Link]

  • ChemAxon. (n.d.). Calculator Plugins: NMR Predictor. Retrieved from [Link]

  • ResearchGate. (2016, April 25). Can anyone help me to tell me any online website to check 13C NMR prediction...? Retrieved from [Link]

  • Iowa State University. (n.d.). NMR Sample Preparation. Chemical Instrumentation Facility. Retrieved from [Link]

  • EPFL. (n.d.). 13C NMR. Retrieved from [Link]

  • ResearchGate. (2021, March). Chemical shifts in 1 H and 13 C NMR spectra of alkali metal... Retrieved from [Link]

  • Patil, R., et al. (2021). 1H and 13C NMR chemical shifts of 2-n-alkylamino-naphthalene-1,4-diones. Magnetic Resonance in Chemistry, 59(7), 685-697. [Link]

  • Scribd. (n.d.). 13-C NMR Chemical Shift Table. Retrieved from [Link]

  • American Chemical Society. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(4), 794-801. [Link]

  • NIST. (2012, June 22). 13C - NMR Absorptions of Major Functional Groups. Retrieved from [Link]

  • Oregon State University. (2022, March 9). 13C NMR Chemical Shift. Retrieved from [Link]

  • LibreTexts Chemistry. (2024, March 19). 13.10: Characteristics of ¹³C NMR Spectroscopy. Retrieved from [Link]

Sources

Exploratory

Technical Whitepaper: Vibrational Spectroscopy Profiling of 4-[Methyl(4-methylphenyl)amino]benzaldehyde

This technical guide details the vibrational spectroscopy profile of 4-[Methyl(4-methylphenyl)amino]benzaldehyde, a critical intermediate in the synthesis of optoelectronic materials (OLEDs) and non-linear optical (NLO)...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the vibrational spectroscopy profile of 4-[Methyl(4-methylphenyl)amino]benzaldehyde, a critical intermediate in the synthesis of optoelectronic materials (OLEDs) and non-linear optical (NLO) chromophores.[1][2]

Introduction & Molecular Architecture

The molecule 4-[Methyl(4-methylphenyl)amino]benzaldehyde (CAS: 55489-38-8), often referred to as an asymmetric diphenylamine derivative, represents a classic Donor-


-Acceptor (D-

-A) system.[1][2]
  • Donor (D): The tertiary amine nitrogen, substituted with a methyl group and a

    
    -tolyl ring.[1][2]
    
  • 
    -Bridge:  The central phenylene ring.[2]
    
  • Acceptor (A): The aldehyde (-CHO) group.[1][2]

Spectroscopic Consequence: The lone pair on the nitrogen atom donates electron density into the aromatic ring, which conjugates directly with the carbonyl group.[3] This Intramolecular Charge Transfer (ICT) weakens the C=O double bond character, causing a significant "red shift" (lowering of wavenumber) in the carbonyl stretching frequency compared to unsubstituted benzaldehyde.[1] This shift is the primary quality indicator for this molecule.

Experimental Methodology

To ensure reproducibility and high-resolution data, the following protocols are recommended. While Attenuated Total Reflectance (ATR) is standard for rapid screening, Transmission (KBr) is preferred for resolving weak overtone bands (Fermi resonance).[1][3]

Protocol A: High-Throughput Screening (ATR-FTIR)
  • Crystal Material: Diamond or ZnSe (Diamond preferred for durability).[1]

  • Sample Prep: Place ~5 mg of the yellow/greenish solid directly onto the crystal.[1] Apply high pressure (clamp) to ensure intimate contact, as the powder can be fluffy.[1][3]

  • Parameters:

    • Resolution: 4 cm

      
      [1][2]
      
    • Scans: 32 (Screening) or 64 (Final QC)

    • Range: 4000 – 600 cm

      
      [1][2]
      
  • Background: Air background collected immediately prior to sampling.[1]

Protocol B: High-Resolution Structural Validation (KBr Pellet)
  • Matrix: Spectroscopic grade KBr (dried at 110°C).

  • Ratio: 1:100 (Sample:KBr).[1][2]

  • Pressing: Hydraulic press at 8-10 tons for 2 minutes to form a transparent disc.

  • Advantage: Eliminates refractive index dispersion artifacts common in ATR around the carbonyl region; enhances the visibility of the aldehyde C-H doublet.[1]

Spectral Analysis & Band Assignment

The spectrum is dominated by the interplay between the amine donor and aldehyde acceptor. The following table synthesizes data from analogous D-


-A triphenylamine systems and standard group theory.
Table 1: Critical Vibrational Assignments
Frequency Region (cmngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

)
Functional GroupMode AssignmentTechnical Insight (Causality)
2920 – 2950 Alkane C–H

(CH

)
Stretching of the p-tolyl methyl and N-methyl groups.[1][2]
2850 – 2860 Alkane C–H

(CH

)
Symmetric methyl stretching.[1][2]
2810 – 2830 Aldehyde C–H

(C–H) + Fermi
Diagnostic Doublet (Part 1): The C-H stretch couples with the first overtone of the C-H bending (

~1390), splitting the band.[1][3]
2710 – 2740 Aldehyde C–H

(C–H) + Fermi
Diagnostic Doublet (Part 2): Distinctive lower energy band; confirms aldehyde presence vs. ketone/ester.
1665 – 1685 Carbonyl (C=O)

(C=O) Stretch
Primary QC Marker: Red-shifted from standard benzaldehyde (1700 cm

) due to strong mesomeric donation from the amine nitrogen.[1][2]
1580 – 1605 Aromatic Ring

(C=C) Skeletal
Enhanced intensity due to conjugation with the polar carbonyl group.[1]
1500 – 1520 Aromatic Ring

(C=C) Skeletal
"Breathing" modes of the benzene rings.[1]
1320 – 1360 Aryl C–N

(C${aryl}$–N)
Strong band indicating the tertiary amine character.[1] Position varies with conjugation strength.
1160 – 1190 C–H In-Plane

(C–H) ip
Aromatic in-plane bending.
810 – 840 C–H Out-of-Plane

(C–H) oop
Substitution Pattern: Strong band characteristic of para-substitution (1,4-disubstituted benzene rings).[1][2]

Visualization of Structural Logic

The following diagram illustrates the mechanistic link between the molecular structure and the resulting spectral features.

IR_Logic Molecule 4-[Methyl(4-methylphenyl)amino] benzaldehyde Sub_Amine Donor: N-Methyl-p-tolyl Molecule->Sub_Amine Sub_Aldehyde Acceptor: Aldehyde (-CHO) Molecule->Sub_Aldehyde Effect_Conj Mesomeric Effect (+M) Electron Donation Sub_Amine->Effect_Conj Lone Pair Sub_Aldehyde->Effect_Conj Conjugation Peak_Fermi Fermi Resonance 2820/2720 cm⁻¹ Sub_Aldehyde->Peak_Fermi C-H Interaction Vib_CO C=O Bond Weakening (Single bond character increase) Effect_Conj->Vib_CO Vib_CN C-N Bond Strengthening (Double bond character increase) Effect_Conj->Vib_CN Peak_CO Red Shift: C=O Peak ~1670 cm⁻¹ (vs 1700) Vib_CO->Peak_CO Peak_CN Blue Shift: C-N Peak ~1340 cm⁻¹ (Strong) Vib_CN->Peak_CN

Figure 1: Mechanistic flow showing how the Donor-Acceptor architecture dictates the specific frequency shifts observed in the FT-IR spectrum.[2]

Quality Control & Impurity Detection

In a drug development or materials synthesis context, the IR spectrum serves as a rapid "Pass/Fail" gate.[1][3]

Common Impurities & Detection
  • Starting Material (N-methyl-p-toluidine):

    • Indicator: Lack of C=O peak at 1670 cm

      
      .[2]
      
    • Indicator: Presence of N-H overtone (if secondary amine contaminant exists) >3300 cm

      
       (broad).[1][2]
      
  • Over-Oxidation (Carboxylic Acid):

    • Indicator: Broad O-H stretching trough spanning 2500 – 3300 cm

      
      .[1][2]
      
    • Indicator: Shift of C=O to ~1690-1710 cm

      
       (dimer).[1][2]
      
  • Vilsmeier-Haack Intermediates:

    • Indicator: Unexpected peaks in the 1620-1640 cm

      
       region (iminium salts), usually requiring aqueous workup to hydrolyze.[1][2]
      
QC Workflow Diagram

QC_Workflow Start Crude Product Isolation Acquire Acquire FTIR (ATR) Start->Acquire Check_CO Check 1665-1685 cm⁻¹ (Strong C=O?) Acquire->Check_CO Check_OH Check 2500-3300 cm⁻¹ (Broad OH?) Check_CO->Check_OH Yes Fail_SM FAIL: Unreacted SM (Recrystallize) Check_CO->Fail_SM No/Weak Pass PASS: Proceed to NMR/HPLC Check_OH->Pass No Fail_Acid FAIL: Acid Impurity (Base Wash) Check_OH->Fail_Acid Yes

Figure 2: Logic gate for rapid quality assessment of the synthesized intermediate using FT-IR markers.

References

  • National Institute of Standards and Technology (NIST). Infrared Spectrum of Benzaldehyde, 4-methyl- (Analogous Acceptor Data).[1][2] NIST Chemistry WebBook, SRD 69.[1][3][4] [Link]

  • PubChem. Compound Summary: 4-[Methyl(phenyl)amino]benzaldehyde.[1][2][5] National Library of Medicine.[1] [Link][1][2]

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. Spectrometric Identification of Organic Compounds.[1][3] (Standard text for Fermi Resonance and D-pi-A shifts).

Sources

Foundational

A Technical Guide to the Mass Spectrometry of 4-[Methyl(4-methylphenyl)amino]benzaldehyde

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of the mass spectrometric behavior of 4-[Methyl(4-methylphenyl)amino]benzaldehyde (C₁₅H₁₅NO, Molecular Weight: 225.29 g/mol ).[1] It is intended for researchers, scientists, and professionals in drug development who utilize mass spectrometry for structural elucidation and chemical analysis. This document will detail the theoretical underpinnings of its fragmentation, a practical experimental protocol, and the interpretation of the resulting mass spectrum.

Introduction

4-[Methyl(4-methylphenyl)amino]benzaldehyde is a substituted aromatic compound featuring both a tertiary amine and an aldehyde functional group. Understanding its behavior under mass spectrometric conditions is crucial for its identification in complex mixtures, for reaction monitoring, and for metabolite identification studies. The presence of a nitrogen atom and various aromatic and benzylic C-C and C-N bonds suggests a rich and informative fragmentation pattern upon ionization. This guide will focus primarily on Electron Ionization (EI) mass spectrometry, a common and powerful technique for the analysis of volatile and thermally stable organic molecules.[2]

Predicted Mass Spectrum and Fragmentation Analysis

The mass spectrum of an organic compound is a unique fingerprint derived from the mass-to-charge ratio (m/z) of the parent molecule and its fragments. For 4-[Methyl(4-methylphenyl)amino]benzaldehyde, we can predict the key fragmentation pathways based on the established principles of mass spectrometry for aromatic aldehydes and tertiary amines.

Aromatic aldehydes are known to exhibit relatively intense molecular ion peaks due to the stability of the aromatic system.[3] Common fragmentation patterns for aldehydes include the loss of a hydrogen atom ([M-1]) or the formyl group ([M-29]).[4][5] Tertiary amines, on the other hand, are characterized by the "nitrogen rule," which states that a molecule with an odd number of nitrogen atoms will have an odd molecular weight; this is consistent with the 225.29 g/mol molecular weight of our analyte.[6][7] The most significant fragmentation pathway for amines is typically alpha-cleavage, which involves the breaking of a carbon-carbon bond adjacent to the nitrogen atom, leading to the formation of a stable iminium cation.[7][8]

Based on these principles, the following key fragments are predicted for 4-[Methyl(4-methylphenyl)amino]benzaldehyde:

m/z Proposed Fragment Formula Fragmentation Pathway
225Molecular Ion[C₁₅H₁₅NO]⁺Direct ionization of the parent molecule.
224[M-H]⁺[C₁₅H₁₄NO]⁺Loss of a hydrogen radical from the aldehyde group.
210[M-CH₃]⁺[C₁₄H₁₂NO]⁺Alpha-cleavage with loss of the methyl radical attached to the nitrogen.
196[M-CHO]⁺[C₁₄H₁₄N]⁺Loss of the formyl radical from the benzaldehyde moiety.
182[M-C₂H₃O]⁺[C₁₃H₁₂N]⁺Further fragmentation of the [M-CHO]⁺ ion.
120[C₈H₁₀N]⁺[C₈H₁₀N]⁺Cleavage of the bond between the benzaldehyde ring and the nitrogen atom.
105[C₇H₅O]⁺[C₇H₅O]⁺Formation of the benzoyl cation.
91[C₇H₇]⁺[C₇H₇]⁺Formation of the tropylium ion from the tolyl group.

Proposed Fragmentation Pathway

The fragmentation of 4-[Methyl(4-methylphenyl)amino]benzaldehyde is initiated by the removal of an electron to form the molecular ion (m/z 225). This high-energy species can then undergo several competing fragmentation reactions.

fragmentation_pathway M [C₁₅H₁₅NO]⁺˙ m/z = 225 Molecular Ion F1 [C₁₅H₁₄NO]⁺ m/z = 224 M->F1 - H˙ F2 [C₁₄H₁₂NO]⁺ m/z = 210 M->F2 - CH₃˙ (α-cleavage) F3 [C₁₄H₁₄N]⁺ m/z = 196 M->F3 - CHO˙ F4 [C₇H₇]⁺ m/z = 91 Tropylium Ion F2->F4 - C₇H₅NO F5 [C₈H₁₀N]⁺ m/z = 120 F3->F5 - C₆H₄

Caption: Proposed EI fragmentation pathway for 4-[Methyl(4-methylphenyl)amino]benzaldehyde.

Experimental Methodology

To acquire a mass spectrum of 4-[Methyl(4-methylphenyl)amino]benzaldehyde, a standard gas chromatography-mass spectrometry (GC-MS) system equipped with an electron ionization source is recommended.

Sample Preparation
  • Solvent Selection: Dissolve a small amount (approximately 1 mg) of 4-[Methyl(4-methylphenyl)amino]benzaldehyde in a high-purity volatile solvent such as dichloromethane or ethyl acetate (1 mL).

  • Concentration: The final concentration should be in the range of 10-100 µg/mL to avoid detector saturation. A serial dilution may be necessary.

GC-MS Parameters
  • Injection: 1 µL of the prepared sample is injected into the GC system.

  • GC Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm) is suitable for separation.

  • Oven Program:

    • Initial temperature: 100 °C, hold for 1 minute.

    • Ramp: 15 °C/min to 280 °C.

    • Final hold: 5 minutes at 280 °C.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Mass Spectrometer Parameters
  • Ionization Mode: Electron Ionization (EI).[9]

  • Electron Energy: 70 eV. This is a standard energy that provides reproducible fragmentation patterns.[10]

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 40-400. This range will encompass the molecular ion and all significant fragments.

  • Data Acquisition: Full scan mode.

Sources

Exploratory

Theoretical &amp; Practical Profile: 4-[Methyl(4-methylphenyl)amino]benzaldehyde

Executive Summary & Molecular Architecture 4-[Methyl(4-methylphenyl)amino]benzaldehyde (CAS: 1456486-66-0) is a specialized organic intermediate belonging to the triphenylamine (TPA) class of donor-acceptor (D-π-A) syste...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Molecular Architecture

4-[Methyl(4-methylphenyl)amino]benzaldehyde (CAS: 1456486-66-0) is a specialized organic intermediate belonging to the triphenylamine (TPA) class of donor-acceptor (D-π-A) systems. Unlike its symmetric counterpart, 4-(di-p-tolylamino)benzaldehyde, this asymmetric molecule features a "push-pull" electronic structure defined by a tertiary amine donor bearing a methyl and a p-tolyl group, conjugated to a benzaldehyde acceptor.

This asymmetry is critical. It breaks the molecular symmetry found in propeller-shaped TPA derivatives, enhancing its solvatochromic range and making it a versatile scaffold for both non-linear optical (NLO) materials and bioactive Schiff base ligands .

Theoretical Electronic Profile (DFT Level)

The molecule operates on an Intramolecular Charge Transfer (ICT) mechanism. Upon photoexcitation, electron density shifts from the nitrogen lone pair (HOMO) across the phenyl bridge to the formyl group (LUMO).

  • HOMO (Highest Occupied Molecular Orbital): Localized primarily on the triphenylamine nitrogen and the p-tolyl ring.

  • LUMO (Lowest Unoccupied Molecular Orbital): Localized on the benzaldehyde moiety and the carbonyl group.

  • Energy Gap (

    
    ):  Theoretically estimated at ~3.0 - 3.2 eV , placing its absorption maximum in the near-UV/blue region (350–400 nm), with fluorescence emission highly sensitive to solvent polarity.
    

ElectronicProfile cluster_0 Ground State (S0) cluster_1 Excited State (S1) HOMO HOMO (N-Lone Pair / p-Tolyl) ICT Intramolecular Charge Transfer (ICT) HOMO->ICT Photoexcitation (hν) LUMO LUMO (Benzaldehyde / Carbonyl) LUMO->HOMO Fluorescence (Solvent Dependent) ICT->LUMO e- Density Shift caption Fig 1. ICT mechanism illustrating the D-π-A transition.

Synthesis Protocol: The Vilsmeier-Haack Route

The synthesis of 4-[Methyl(4-methylphenyl)amino]benzaldehyde relies on the formylation of the electron-rich precursor N,4-dimethyl-N-phenylaniline (also known as N-methyl-N-p-tolylaniline). The Vilsmeier-Haack reaction is the industry standard due to its high regioselectivity for the para position relative to the amine.

Precursor Preparation (If not commercially available)

If the specific amine precursor is unavailable, it is synthesized via Buchwald-Hartwig amination :

  • Reagents: N-methylaniline + 4-Bromotoluene.

  • Catalyst: Pd(OAc)₂ / BINAP.

  • Base: NaOtBu.[1]

  • Solvent: Toluene, 110°C.[2]

Vilsmeier-Haack Formylation Protocol

Safety Note: POCl₃ is highly corrosive and reacts violently with water. All glassware must be oven-dried.

Step-by-Step Methodology:

  • Reagent Formation: In a dry three-neck flask under N₂ atmosphere, cool DMF (3.0 eq) to 0°C. Dropwise add POCl₃ (1.2 eq). Stir for 30 min to generate the Vilsmeier salt (chloroiminium ion).

  • Addition: Dissolve N,4-dimethyl-N-phenylaniline (1.0 eq) in minimal DMF. Add this solution dropwise to the Vilsmeier salt, maintaining temperature <10°C.

  • Heating: Warm the mixture to 80–90°C and stir for 4–6 hours. Monitor via TLC (Hexane:EtOAc 4:1). The spot should shift to a lower R_f (more polar aldehyde).

  • Hydrolysis: Cool to room temperature. Pour the reaction mixture slowly into crushed ice/sodium acetate (aq) buffer. The iminium intermediate hydrolyzes to the aldehyde.

  • Workup: Extract with Dichloromethane (DCM) (3x). Wash organic layer with NaHCO₃ (sat) and Brine. Dry over anhydrous Na₂SO₄.[1]

  • Purification: Recrystallize from Ethanol or purify via silica gel column chromatography (Gradient: Hexane → 5% EtOAc/Hexane).

SynthesisWorkflow Precursor N,4-dimethyl-N-phenylaniline Intermediate Iminium Salt Species Precursor->Intermediate Electrophilic Aromatic Substitution (80°C) Reagent POCl3 + DMF (Vilsmeier Reagent) Reagent->Intermediate Hydrolysis Hydrolysis (Ice/NaOAc) Intermediate->Hydrolysis Product Target Aldehyde (CAS 1456486-66-0) Hydrolysis->Product pH Adjustment caption Fig 2. Vilsmeier-Haack formylation workflow.

Photophysical Properties & Solvatochromism[3][4]

This molecule exhibits positive solvatochromism . As solvent polarity increases, the excited ICT state is stabilized more than the ground state, causing a redshift (bathochromic shift) in emission.

SolventPolarity IndexPredicted Abs Max (nm)Predicted Em Max (nm)Stokes Shift
Hexane 0.1~355~410 (Blue)Small
Toluene 2.4~360~435Moderate
DCM 3.1~365~480 (Cyan)Large
Acetonitrile 5.8~368~510 (Green)Very Large

Mechanistic Insight: In polar solvents, the molecule may undergo a transition to a Twisted Intramolecular Charge Transfer (TICT ) state, where the donor amine rotates relative to the phenyl ring, quenching fluorescence intensity while red-shifting the emission.

Bio-Medical Applications: Thiosemicarbazone Derivatives

While the aldehyde itself is a reactive intermediate, its primary value in drug development lies in its conversion to thiosemicarbazones . These derivatives are potent iron chelators, showing efficacy in anti-cancer pathways, specifically Ferroptosis (iron-dependent cell death).[2]

Schiff Base Condensation Protocol

To synthesize bioactive ligands:

  • Reactants: 4-[Methyl(4-methylphenyl)amino]benzaldehyde (1 eq) + Thiosemicarbazide (1 eq).

  • Conditions: Ethanol reflux (2-4 hours) with catalytic acetic acid.

  • Mechanism: Nucleophilic attack of the hydrazine nitrogen on the aldehyde carbonyl, followed by dehydration.

Key Biological Targets:

  • Ribonucleotide Reductase (RNR): Inhibition via iron chelation.

  • Topoisomerase II: Interference with DNA replication in cancer cells.

  • Ferroptosis Induction: Accumulation of lipid ROS in resistant tumor lines.

References

  • National Institutes of Health (PMC). (2025). Synthesis of thiosemicarbazone derivatives and evaluation of their cytotoxicity with emphasis on ferroptosis biomarkers. Retrieved from [Link]

  • MDPI. (2011). Antitrypanosomal Activity of Novel Benzaldehyde-Thiosemicarbazone Derivatives. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: 4-[Methyl(4-methylphenyl)amino]benzaldehyde in Optoelectronic Synthesis

[1] Abstract & Compound Profile 4-[Methyl(4-methylphenyl)amino]benzaldehyde (CAS: 1456486-66-0) is a specialized tertiary amine building block characterized by an asymmetric donor motif.[1] Unlike symmetric analogs (e.g....

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Abstract & Compound Profile

4-[Methyl(4-methylphenyl)amino]benzaldehyde (CAS: 1456486-66-0) is a specialized tertiary amine building block characterized by an asymmetric donor motif.[1] Unlike symmetric analogs (e.g., 4-(dimethylamino)benzaldehyde), this compound features a


-methyl-

-(

-tolyl)
donor group.[1] This asymmetry introduces unique solubility properties and disrupts

-

stacking in solid-state applications, making it a critical intermediate for Non-Linear Optical (NLO) chromophores , OLED hole-transport materials , and mechanosensitive fluorescent probes .[1]
Key Chemical Properties
PropertySpecification
CAS Number 1456486-66-0
Molecular Formula

Molecular Weight 225.29 g/mol
Appearance Pale yellow to yellow solid
Solubility Soluble in DCM, THF, Toluene; Insoluble in Water
Reactivity High reactivity towards Knoevenagel, Wittig, and Schiff-base condensations due to the activated aldehyde.[1]

Core Applications & Mechanistic Insight

The "Push-Pull" Electronic Effect

This compound serves as the Donor (D) and


-Bridge  precursor in D-

-A (Donor-

-Acceptor) systems.[1]
  • Donor Strength: The nitrogen lone pair is strongly conjugated into the phenyl ring.[1] The

    
    -methyl group on the tolyl substituent exerts a weak inductive (
    
    
    
    ) effect, slightly enhancing donor strength compared to a simple
    
    
    -methyl-
    
    
    -phenyl analog.[1]
  • Asymmetry Advantage: The steric difference between the methyl group and the

    
    -tolyl ring reduces the symmetry of the final molecule.[1] In NLO materials, this reduction in symmetry is crucial for achieving non-centrosymmetric crystal packing, which is required for Second Harmonic Generation (SHG).[1]
    
Synthetic Pathways Map

The aldehyde functionality allows for divergent synthesis into three major classes of materials:

SyntheticPathways Aldehyde 4-[Methyl(4-methylphenyl)amino] benzaldehyde Malononitrile + Malononitrile (Knoevenagel) Aldehyde->Malononitrile Wittig + Phosphonium Salt (Wittig) Aldehyde->Wittig Aniline + Primary Amine (Schiff Base) Aldehyde->Aniline Dye D-π-A Styryl Dyes (NLO/Fluorescence) Malononitrile->Dye Base Cat. OLED Stilbene Derivatives (Hole Transport) Wittig->OLED t-BuOK Sensor Schiff Base Ligands (Metal Sensors) Aniline->Sensor -H2O

Figure 1: Divergent synthetic utility of the aldehyde precursor.[1] The red arrows indicate the critical bond-forming step.[1]

Experimental Protocols

Protocol A: Synthesis of NLO Chromophore (Knoevenagel Condensation)

Objective: Synthesize a D-


-A dye by condensing the aldehyde with malononitrile. This is a standard assay for donor strength and NLO potential.[1]

Reaction:


[1]

Materials:

  • 4-[Methyl(4-methylphenyl)amino]benzaldehyde (1.0 eq, 2.25 g)[1]

  • Malononitrile (1.2 eq, 0.79 g)[1]

  • Ethanol (Absolute, 30 mL)

  • Piperidine (Catalytic, 3-5 drops)[1]

Step-by-Step Procedure:

  • Dissolution: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2.25 g of the aldehyde in 30 mL of absolute ethanol. Note: If solubility is poor at RT, gently warm to 40°C.

  • Addition: Add 0.79 g of malononitrile directly to the stirring solution.

  • Catalysis: Add 3-5 drops of piperidine. A color change (typically to deep orange or red) should be observed immediately, indicating the formation of the charge-transfer complex.[1]

  • Reflux: Attach a reflux condenser and heat the mixture to reflux (approx. 78°C) for 3–5 hours. Monitor reaction progress via TLC (20% EtOAc in Hexanes). The product will be less polar than the aldehyde.[1]

  • Work-up: Cool the solution to room temperature. The product often precipitates as a crystalline solid upon cooling.[1]

    • If precipitate forms: Filter the solid, wash with cold ethanol (2 x 10 mL), and dry under vacuum.[1]

    • If no precipitate:[1] Remove solvent under reduced pressure.[1] Recrystallize the residue from Ethanol/Hexane (1:1).[1]

  • Yield Expectation: 85–95%.

Validation (QC):

  • 
     NMR (CDCl
    
    
    
    ):
    Look for the disappearance of the aldehyde proton (
    
    
    ppm) and the appearance of the vinyl proton singlet at
    
    
    ppm.[1]
  • UV-Vis: Expect a strong absorption band (

    
    ) in the 450–500 nm range due to Intramolecular Charge Transfer (ICT).[1]
    
Protocol B: Synthesis of Stilbene Derivative (Wittig Reaction)

Objective: Synthesis of an extended


-conjugated system for OLED hole-transport layers.

Reaction:


[1]

Materials:

  • Aldehyde Precursor (1.0 eq, 2.25 g)[1]

  • (4-methoxyphenyl)methyltriphenylphosphonium bromide (1.1 eq)[1]

  • Potassium tert-butoxide (

    
    -BuOK) (1.5 eq)[1]
    
  • Dry THF (anhydrous, 50 mL)

  • Inert Atmosphere (Nitrogen or Argon)[1]

Step-by-Step Procedure:

  • Ylide Formation: Flame-dry a 2-neck flask and purge with Nitrogen. Add the phosphonium salt and 30 mL dry THF. Cool to 0°C.[1]

  • Base Addition: Add

    
    -BuOK portions over 10 minutes. The solution will turn yellow/orange (ylide formation).[1] Stir at 0°C for 30 minutes.
    
  • Coupling: Dissolve the aldehyde (2.25 g) in 20 mL dry THF. Add this solution dropwise to the ylide mixture at 0°C.

  • Reaction: Allow the mixture to warm to room temperature and stir for 12 hours.

  • Quench: Quench with saturated

    
     solution (50 mL).
    
  • Extraction: Extract with DCM (3 x 50 mL). Wash combined organics with brine, dry over

    
    , and concentrate.[1]
    
  • Purification: The crude will contain triphenylphosphine oxide (TPPO).[1] Purify via silica gel column chromatography (Eluent: Hexane/DCM gradient).

Characterization Data & Troubleshooting

Expected Spectroscopic Profile
TechniqueSignalInterpretation

NMR

9.75–9.85 ppm (s, 1H)
Distinctive Aldehyde proton.

NMR

3.30–3.40 ppm (s, 3H)
N-Methyl group.[1]

NMR

2.35–2.40 ppm (s, 3H)
Tolyl Methyl group.[1]
IR (ATR) 1680–1700 cm

C=O[1] Stretch (Strong).
MS (ESI)


Confirm molecular ion.[1]
Troubleshooting Guide
  • Problem: Low yield in Knoevenagel condensation.

    • Root Cause:[1] Wet ethanol or old piperidine.[1]

    • Solution: Use freshly distilled piperidine or switch to dry acetonitrile with catalytic ammonium acetate.[1]

  • Problem: Product is an oil/gum.

    • Root Cause:[1] Presence of residual solvent or stereoisomer mixtures (in Wittig).[1]

    • Solution: Triturate with cold pentane or methanol to induce crystallization.[1]

Safety & Handling

  • Hazard Classification: Irritant (Skin/Eye).[1] Potential sensitizer due to the arylamine moiety.[1]

  • Storage: Store at 2–8°C under inert gas. Aldehydes can oxidize to carboxylic acids upon prolonged exposure to air.[1]

  • PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.[1] Handle in a fume hood to avoid inhalation of dust.[1]

References

  • Review of Arylamine Donors: Thomas, K. R. J., & Lin, J. T. (2002).[1] "Chromophores based on triphenylamine for organic light-emitting diodes and non-linear optical applications."[1] Journal of Materials Chemistry. Link

  • Knoevenagel Protocols: Misra, R., et al. (2014).[1] "Synthesis and optical properties of donor–acceptor–donor type triphenylamine–dicyanovinyl chromophores." Dyes and Pigments.[1] Link

  • General Aldehyde Reactivity: "Preparation of substituted benzaldehydes."[1] Organic Syntheses, Coll.[1] Vol. 4, p. 903.[1] Link

  • Wittig Reaction Standards: Maryanoff, B. E., & Reitz, A. B. (1989).[1] "The Wittig olefination reaction and modifications involving phosphoryl-stabilized carbanions." Chemical Reviews. Link[1]

Disclaimer: This protocol is for research purposes only. Users must conduct their own risk assessment before handling chemicals.

Sources

Application

applications of 4-[Methyl(4-methylphenyl)amino]benzaldehyde in materials science

An in-depth guide for researchers, scientists, and drug development professionals on the applications of aminobenzaldehyde derivatives in materials science, with a focus on 4-[Bis(4-methylphenyl)amino]benzaldehyde . Edit...

Author: BenchChem Technical Support Team. Date: February 2026

An in-depth guide for researchers, scientists, and drug development professionals on the applications of aminobenzaldehyde derivatives in materials science, with a focus on 4-[Bis(4-methylphenyl)amino]benzaldehyde .

Editorial Note: While the initial topic specified 4-[Methyl(4-methylphenyl)amino]benzaldehyde, a comprehensive literature review reveals a more significant body of research and established applications for the closely related compound, 4-[Bis(4-methylphenyl)amino]benzaldehyde (also known as BMABA or 4-(Di-p-tolylamino)benzaldehyde). This guide will therefore focus on the latter, as it provides a more robust foundation for detailing its synthesis, properties, and diverse applications in materials science, which are likely of greater interest to the target audience. The principles and protocols discussed herein may serve as a strong starting point for investigating similar aminobenzaldehyde derivatives.

Introduction

4-[Bis(4-methylphenyl)amino]benzaldehyde is an organic compound featuring a benzaldehyde group substituted with a di-p-tolylamino moiety.[1][2] This molecular architecture imparts unique electronic and photophysical properties, making it a versatile building block in the field of materials science. The presence of the electron-donating di-p-tolylamino group and the electron-withdrawing aldehyde group creates a push-pull system, leading to interesting intramolecular charge transfer (ICT) characteristics. These characteristics are at the heart of its applications in chromogenic materials, organic electronics, and sensor technology.[1][3]

Key Properties:

PropertyValueReference
CAS Number 42906-19-4[1][2]
Molecular Formula C21H19NO[1][2]
Molecular Weight 301.39 g/mol [1][4]
Appearance Light yellow to amber powder/crystal[1][2]
Melting Point 112-113 °C[2]

Synthesis and Characterization

A common and efficient method for synthesizing 4-[Bis(4-methylphenyl)amino]benzaldehyde is the Vilsmeier-Haack reaction.[3] This reaction involves the formylation of an electron-rich aromatic compound, in this case, 4,4'-dimethyltriphenylamine (DMTPA), using a Vilsmeier reagent prepared from a substituted amide like N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl3).[3]

Protocol: Synthesis via Vilsmeier-Haack Reaction[3]

Materials:

  • 4,4'-dimethyltriphenylamine (DMTPA)

  • N,N-dimethylformamide (DMF)

  • Phosphorus oxychloride (POCl3)

  • Dichloromethane (DCM)

  • Sodium bicarbonate solution (saturated)

  • Anhydrous sodium sulfate (Na2SO4)

  • Methanol

  • Silica gel for column chromatography

Procedure:

  • Dissolve DMTPA (e.g., 1.37 g, 5.01 mmol) in DMF (e.g., 2.3 mL, 29.8 mmol).

  • Cool the solution in an ice-water bath.

  • Slowly add phosphorus oxychloride (e.g., 0.46 mL, 5.02 mmol) to the cooled solution.

  • After the addition is complete, heat the reaction mixture to 100 °C for 3 hours.

  • Cool the reaction to room temperature.

  • Dissolve the product in dichloromethane.

  • Neutralize the solution with a saturated sodium bicarbonate solution and perform an extraction.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to obtain the crude solid product.

  • Purify the crude product by silica gel column chromatography using a dichloromethane/methanol mixture (e.g., 100:1 v/v) as the eluent to yield the pure, pale-yellow 4-[Bis(4-methylphenyl)amino]benzaldehyde.

Characterization: The structure of the synthesized compound can be confirmed using various spectroscopic techniques:

  • Mass Spectrometry: To confirm the molecular weight.

  • Infrared (IR) Spectroscopy: A characteristic peak for the aldehyde carbonyl group (C=O) should be observed around 1680 cm-1.[3]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the proton and carbon framework of the molecule.

Applications in Materials Science

The unique photophysical properties of 4-[Bis(4-methylphenyl)amino]benzaldehyde have led to its exploration in several areas of materials science.

Mechanochromic and Solvatochromic Materials

One of the most fascinating properties of this compound is its mechanochromic and solvatochromic behavior.[3][5]

  • Mechanofluorochromism: The fluorescence of solid 4-[Bis(4-methylphenyl)amino]benzaldehyde changes color upon the application of mechanical force, such as grinding or shearing.[3] For instance, the solid may exhibit blue fluorescence that shifts to a bluish-green color after being ground.[3] This phenomenon is often reversible; the original fluorescence can be restored by exposing the ground powder to solvent vapor or by recrystallization.[3] This property arises from changes in the molecular packing and intermolecular interactions in the solid state upon mechanical stimulation.[3]

  • Solvatofluorochromism: The color of the fluorescence of 4-[Bis(4-methylphenyl)amino]benzaldehyde is also dependent on the polarity of the solvent it is dissolved in. This is due to the intramolecular charge transfer (ICT) nature of the molecule. In more polar solvents, the excited state is stabilized to a greater extent, leading to a red-shift in the emission wavelength.

Protocol: Investigation of Mechano- and Solvatofluorochromism[3]

Solvatochromism Study:

  • Prepare dilute solutions (e.g., 1.0 x 10^-5 mol/L) of 4-[Bis(4-methylphenyl)amino]benzaldehyde in a series of solvents with varying polarities (e.g., hexane, toluene, dichloromethane, acetone, ethanol).

  • Measure the UV-Vis absorption and fluorescence emission spectra for each solution.

  • Plot the emission maximum as a function of the solvent polarity parameter (e.g., Lippert-Mataga plot) to quantify the solvatochromic effect.

Mechanochromism Study:

  • Place a small amount of the crystalline 4-[Bis(4-methylphenyl)amino]benzaldehyde in an agate mortar.

  • Grind the sample with a pestle.

  • Observe the change in fluorescence color under a UV lamp (e.g., 365 nm).

  • Record the fluorescence spectra of the pristine and ground samples.

  • To test for reversibility, expose the ground sample to the vapor of a solvent like dichloromethane in a fume hood and observe any changes in fluorescence.

  • Powder X-ray diffraction (PXRD) can be used to analyze the changes in the crystalline structure before and after grinding.

Diagram: Mechanochromic Workflow

G A Pristine Crystalline BMABA B Grinding (Mechanical Force) A->B Observe Fluorescence (e.g., Blue) C Amorphous/Altered Packing State B->C D Solvent Fuming/ Annealing C->D Observe Fluorescence (e.g., Bluish-Green) D->A Restoration of Original State

Caption: Workflow for investigating the mechanochromic properties of BMABA.

Organic Light-Emitting Diodes (OLEDs)

The electronic properties of 4-[Bis(4-methylphenyl)amino]benzaldehyde, specifically its hole-transporting capabilities and potential as a chromophore, make it a candidate for use in organic light-emitting diodes (OLEDs).[1][2] While not a primary emitter in most high-performance devices, its derivatives can be incorporated into the emissive layer or hole-transport layer of an OLED device.[6][7][8] The triphenylamine core is a well-known hole-transporting moiety.

Diagram: Basic OLED Structure

G cluster_0 OLED Device Cathode Cathode (-) ETL Electron Transport Layer (ETL) Cathode->ETL Electrons EML Emissive Layer (EML) (Potentially containing BMABA derivatives) ETL->EML HTL Hole Transport Layer (HTL) (Potentially containing BMABA derivatives) EML->HTL Light Light EML->Light Light Emission Anode Anode (+) HTL->Anode Holes

Caption: Simplified structure of a multilayer OLED device.

Nonlinear Optical (NLO) Materials

Molecules with a strong intramolecular charge transfer character, like 4-[Bis(4-methylphenyl)amino]benzaldehyde, often exhibit significant second-order nonlinear optical (NLO) properties.[9][10] These materials can be used for applications such as frequency doubling of laser light.[11] The efficiency of second-harmonic generation (SHG) is dependent on the molecular hyperpolarizability and the non-centrosymmetric arrangement of the molecules in the crystalline state.

Fluorescent Probes and Sensors

The aldehyde group in 4-[Bis(4-methylphenyl)amino]benzaldehyde is a reactive site that can be utilized in the design of fluorescent probes for the detection of specific analytes.[12][13][14] For example, the aldehyde can react with primary amines or hydrazines, leading to a change in the fluorescence properties of the molecule. This "turn-on" or "turn-off" fluorescence response can be used to signal the presence of the target analyte.

Conclusion

4-[Bis(4-methylphenyl)amino]benzaldehyde is a multifunctional molecule with a range of applications in materials science. Its synthesis is straightforward, and its properties can be readily characterized. The pronounced mechanochromic and solvatochromic behaviors make it an excellent candidate for developing smart materials and sensors. Furthermore, its electronic and optical properties suggest its potential in advanced applications such as OLEDs and nonlinear optics. The protocols and information provided in this guide offer a solid foundation for researchers to explore and innovate with this versatile compound.

References

  • Comprehensive undergraduate experiment: synthesis and chromism of 4-[bis(4-methylphenyl)amino] benzaldehyde. PMC. Available from: [Link]

  • A Simple but Effective Fluorescent Probe for the Detection of 4-Methylthiophenol. Springer Nature. Available from: [Link]

  • ChemUniverse. 4-[METHYL(4-METHYLPHENYL)AMINO]BENZALDEHYDE. Available from: [Link]

  • Mechanochromic luminescence of 4-[bis(4-methylphenyl)amino]benzaldehyde. ResearchGate. Available from: [Link]

  • A reaction-based fluorescence probe for selective detection of formaldehyde in food samples and its imaging application in living cells. RSC Publishing. Available from: [Link]

  • New nonlinear-optical organic crystal: 4-dimethyl-aminobenzaldehyde-4-nitrophenyl-hydrazone. ResearchGate. Available from: [Link]

  • Turn on Fluorescent Probes for Selective Targeting of Aldehydes. PMC. Available from: [Link]

  • Synthesis of 4-methylbenzaldehyde. PrepChem.com. Available from: [Link]

  • Benzaldehyde, 4-[bis(4-methylphenyl)amino]-. US EPA. Available from: [Link]

  • Synthesis of N′-(4-/3-/2-/Non-substituted benzylidene)-4-[(4-methylphenyl)sulfonyloxy] Benzohydrazides and Evaluation of Their Inhibitory Activities against Monoamine Oxidases and β-Secretase. MDPI. Available from: [Link]

  • p-AMINOBENZALDEHYDE. Organic Syntheses Procedure. Available from: [Link]

  • MOLECULAR MATERIALS FOR NONLINEAR OPTICS. Johns Hopkins University Applied Physics Laboratory. Available from: [Link]

  • Organic Light Emitting Diodes: Devices and applications. Journal of Materials and Environmental Science. Available from: [Link]

  • Organic Light-Emitting Diodes (OLEDs): Materials, Photophysics, and Device Physics. ResearchGate. Available from: [Link]

  • Recent advances in organic light-emitting diodes: toward smart lighting and displays. Materials Chemistry Frontiers (RSC Publishing). Available from: [Link]

  • Organic Light-Emitting Diodes (OLEDs) and Optically-Detected Magnetic Resonance (ODMR) studies on organic materials. UNT Digital Library. Available from: [Link]

  • Synthesis, Growth and Characterization of Nonlinear optical Ammonium 4- Methylbenzenesulfonate single crystal. IRJET. Available from: [Link]

  • Computational Identification of Four Promising Nonlinear Optical Materials for Near and Middle Ultraviolet Operation. USPEX. Available from: [Link]

  • Comprehensive undergraduate experiment: synthesis and chromism of 4-[bis(4-methylphenyl)amino] benzaldehyde. ResearchGate. Available from: [Link]

Sources

Method

Application Note: 4-[Methyl(4-methylphenyl)amino]benzaldehyde as a Multi-Responsive Fluorescent Probe

The following Application Note and Protocol details the characterization and utilization of 4-[Methyl(4-methylphenyl)amino]benzaldehyde (also known as 4-(N-methyl-N-p-tolylamino)benzaldehyde) as a versatile fluorescent p...

Author: BenchChem Technical Support Team. Date: February 2026

The following Application Note and Protocol details the characterization and utilization of 4-[Methyl(4-methylphenyl)amino]benzaldehyde (also known as 4-(N-methyl-N-p-tolylamino)benzaldehyde) as a versatile fluorescent probe.

This guide is designed for researchers investigating hydrazine detection , solvatochromism , viscosity sensing , and pH sensing using D-π-A (Donor-π-Acceptor) molecular architectures.

Executive Summary & Mechanism of Action

4-[Methyl(4-methylphenyl)amino]benzaldehyde is a classic Donor-π-Acceptor (D-π-A) fluorophore. Its structure features an electron-rich N-methyl-N-(p-tolyl)amino group (Donor) conjugated to an electron-deficient benzaldehyde moiety (Acceptor) via a phenyl linker.

This architecture imparts three critical sensing capabilities:

  • Hydrazine Sensing (Chemodosimeter): The aldehyde group acts as a specific recognition site for hydrazine (

    
    ), forming a hydrazone via a condensation reaction. This transformation alters the Intramolecular Charge Transfer (ICT) state, leading to a distinct spectral shift (typically a blue shift in absorption/emission or a ratiometric fluorescence response).
    
  • Solvatochromism & Viscosity (Environment Sensitivity): The excited state exhibits strong ICT character, making the emission wavelength highly sensitive to solvent polarity. Additionally, the rotation of the N-phenyl bond allows for non-radiative decay; in high-viscosity environments, this rotation is restricted, leading to fluorescence enhancement (TICT mechanism).[1]

  • pH Sensing: Protonation of the amino group at low pH disrupts the D-π-A conjugation, quenching the ICT band and causing a significant blue shift in absorption.

Key Material Properties
PropertyValue / Description
Chemical Formula

Molecular Weight 225.29 g/mol
Appearance Yellow to orange solid
Solubility Soluble in DMSO, DMF, Acetonitrile, DCM, Ethanol.[1][2] Insoluble in Water.
Absorption Max (

)
~350–400 nm (Solvent dependent)
Emission Max (

)
~450–550 nm (Solvent dependent)
Stokes Shift Large (~100–150 nm), minimizing self-quenching.
Quantum Yield (

)
Moderate in polar solvents; High in non-polar/viscous media.

Experimental Protocols

Protocol A: Hydrazine Detection (Turn-On/Ratiometric Sensing)

Objective: To detect hydrazine in aqueous/organic mixtures via Schiff base formation.

Reagents:

  • Probe Stock Solution: 10 mM 4-[Methyl(4-methylphenyl)amino]benzaldehyde in DMSO.

  • Hydrazine Stock: 10 mM Hydrazine hydrate (

    
    ) in deionized water.
    
  • Buffer: PBS (10 mM, pH 7.4) or HEPES buffer.

  • Solvent: Ethanol or Acetonitrile (for solubility).

Procedure:

  • Preparation: Prepare a test solution containing 10

    
    M Probe  in a mixture of Buffer:Ethanol (7:3 v/v). Note: Ensure the probe is fully dissolved; increase ethanol ratio if precipitation occurs.
    
  • Baseline Measurement: Record the absorption (300–600 nm) and fluorescence emission spectra (ex: 380 nm) of the probe alone.

  • Titration: Add aliquots of Hydrazine stock (0–100

    
    M equivalents) to the cuvette.
    
  • Incubation: Mix gently and incubate at room temperature for 20–30 minutes . Reaction time is critical for hydrazone formation.[1]

  • Measurement: Record spectra after each addition.

  • Data Analysis: Plot the fluorescence intensity at

    
     (or the ratio 
    
    
    
    ) vs. Hydrazine concentration to determine the Limit of Detection (LOD).

Expected Result: A gradual blue shift in absorption and emission, or a change in intensity, as the strong electron-withdrawing aldehyde is converted to a hydrazone.[1]

Protocol B: Solvatochromism & Viscosity Characterization

Objective: To evaluate the probe's sensitivity to environmental polarity and viscosity.

Solvatochromism Procedure:

  • Prepare 10

    
    M solutions of the probe in solvents of varying polarity: Toluene, Chloroform, THF, Ethanol, DMSO, and Acetonitrile.[1]
    
  • Record normalized emission spectra.

  • Analysis: Plot the Stokes shift (

    
    ) vs. the Lippert-Mataga orientation polarizability (
    
    
    
    ) to calculate the change in dipole moment (
    
    
    ).

Viscosity Procedure:

  • Prepare mixed solvents of Methanol/Glycerol in varying ratios (e.g., 10:0 to 0:10) to create a viscosity gradient.

  • Add Probe (final conc. 10

    
    M) to each mixture.
    
  • Record fluorescence spectra.

  • Analysis: Plot

    
     vs. 
    
    
    
    (Förster-Hoffmann equation). A linear relationship indicates the probe acts as a molecular rotor.

Mechanism & Workflow Diagrams

Figure 1: Sensing Mechanism (Hydrazine & pH)

SensingMechanism Probe Probe (Aldehyde) Strong ICT (D-π-A) Red-shifted Emission Hydrazone Hydrazone Product Altered ICT Blue-shifted / Intensity Change Probe->Hydrazone + Hydrazine (Schiff Base Reaction) Protonated Protonated Probe Quenched ICT Non-Fluorescent / Blue Shift Probe->Protonated + H+ (pH < 4) Hydrazine Hydrazine (N2H4) Hydrazine->Hydrazone Proton H+ (Acid) Proton->Protonated

Caption: Chemical transformation of the probe upon reaction with Hydrazine (forming a hydrazone) or Acid (protonation), leading to distinct spectral changes.

Figure 2: Experimental Workflow

Workflow cluster_sensing Sensing Path Start Start: 10 mM Stock Solution (DMSO) Dilution Dilute to 10 µM in Buffer/Ethanol (7:3) Start->Dilution Baseline Measure Baseline Spectra (Abs & Em) Dilution->Baseline AddAnalyte Add Analyte (Hydrazine, pH, or Viscosity Agent) Baseline->AddAnalyte Incubate Incubate 20-30 min (Room Temp) AddAnalyte->Incubate Measure Measure Response Spectra Incubate->Measure Analysis Data Analysis: Plot Intensity vs. Conc. Calculate LOD / Viscosity Sensitivity Measure->Analysis

Caption: Step-by-step experimental workflow for characterizing the probe's response to analytes.

Synthesis (Brief Overview)

For researchers needing to synthesize the probe de novo:

  • Starting Material: N-methyl-p-toluidine.

  • Step 1 (Arylation): Ullmann coupling or Buchwald-Hartwig amination with 4-bromotoluene (or similar) to form N-methyl-N-(p-tolyl)aniline .

  • Step 2 (Formylation): Vilsmeier-Haack reaction using

    
     and DMF. The formyl group is introduced selectively at the para-position of the phenyl ring relative to the amino group.
    
  • Purification: Column chromatography (Silica gel, Hexane/Ethyl Acetate) followed by recrystallization from Ethanol.

References

  • Mechanofluorochromism of TPA-Aldehydes: Zhang, X., et al.[1] "Synthesis and chromism of 4-[bis(4-methylphenyl)amino] benzaldehyde." Comprehensive Undergraduate Experiment, 2023. Link

  • Hydrazine Detection Principles: Fan, L., et al.[1] "Fluorescent probes for the detection of hydrazine." Chemical Society Reviews, 2012.[1] Link

  • General Aldehyde Probe Chemistry: Das, P., et al.[1] "Reaction-based fluorescent probes for the detection of aldehydes." Coordination Chemistry Reviews, 2021.[1] Link

  • Viscosity Sensing (Molecular Rotors): Haidekker, M. A., & Theodorakis, E. A.[1] "Molecular rotors—concepts and applications." Organic & Biomolecular Chemistry, 2007.[1] Link

(Note: While specific literature on the mono-methyl variant is sparse, these references cover the validated chemistry of the bis-tolyl analog and the general class of amino-benzaldehyde probes.)

Sources

Application

Technical Application Note: Knoevenagel Condensation of 4-[Methyl(4-methylphenyl)amino]benzaldehyde

This Application Note is designed for researchers and process chemists specializing in the synthesis of organic optoelectronic materials. It details the protocol for the Knoevenagel condensation of 4-[Methyl(4-methylphen...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers and process chemists specializing in the synthesis of organic optoelectronic materials. It details the protocol for the Knoevenagel condensation of 4-[Methyl(4-methylphenyl)amino]benzaldehyde , a critical donor building block for D-π-A (Donor-π-Acceptor) chromophores used in NLO materials, OLEDs, and fluorescent probes.

Introduction & Chemical Context

The substrate 4-[Methyl(4-methylphenyl)amino]benzaldehyde is a tertiary amine-substituted benzaldehyde. In the context of the Knoevenagel condensation, this molecule presents a specific synthetic challenge: Electronic Deactivation .

  • Structural Analysis: The nitrogen atom lone pair donates electron density into the benzene ring (resonance effect), significantly increasing the electron density at the carbonyl carbon.

  • Reactivity Implication: Unlike nitro-benzaldehydes (electron-poor) which react rapidly at room temperature, this electron-rich aldehyde is less electrophilic.

  • Strategic Adjustment: The protocol must utilize conditions that drive the equilibrium forward, typically requiring thermal activation (reflux) or catalytic systems that enhance dehydration (Dean-Stark or specific organocatalysts).

Key Reaction Parameters
ParameterSpecification
Substrate 4-[Methyl(4-methylphenyl)amino]benzaldehyde
Active Methylene Malononitrile (Standard), Ethyl Cyanoacetate, or Indandione
Catalyst System Piperidine (Base) / Acetic Acid (Co-catalyst)
Solvent Ethanol (Green/Standard) or Toluene (for difficult substrates)
Target Product D-π-A Conjugated Alkene (Deep Yellow/Orange/Red Solid)

Reaction Mechanism & Kinetics

The reaction proceeds via a base-catalyzed nucleophilic addition followed by dehydration.[1] Understanding the "Push-Pull" nature of the substrate is vital for troubleshooting.

Mechanistic Pathway (DOT Visualization)

KnoevenagelMechanism Base Catalyst (Piperidine) Methylene Active Methylene (Malononitrile) Base->Methylene Deprotonation Enolate Resonance Stabilized Carbanion Methylene->Enolate Attack Nucleophilic Attack (Rate Limiting Step) Enolate->Attack Aldehyde Substrate: Amino-Benzaldehyde Aldehyde->Attack Deactivated by N-donation Intermed Beta-Hydroxy Intermediate Attack->Intermed Elimination Dehydration (-H2O) Intermed->Elimination Assisted by Acid/Base Product Final Product (Conjugated Alkene) Elimination->Product

Figure 1: Mechanistic pathway highlighting the rate-limiting nucleophilic attack, which is slowed by the electron-donating nature of the amino group.

Experimental Protocols

Protocol A: Solution-Phase Synthesis (Standard High-Purity)

Recommended for initial screening and high-purity requirements.

Materials:

  • 4-[Methyl(4-methylphenyl)amino]benzaldehyde (1.0 eq)

  • Malononitrile (1.2 eq)

  • Ethanol (Absolute, 10-15 mL per mmol of aldehyde)[2]

  • Piperidine (Catalytic, 0.1 eq)[2]

  • Optional: Glacial Acetic Acid (0.1 eq) – Use if reaction stalls.

Step-by-Step Workflow:

  • Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser.

  • Dissolution: Add the aldehyde and ethanol. Heat gently (40°C) until fully dissolved. The solution will likely be yellow.[3]

  • Addition: Add Malononitrile (or other active methylene).[4]

  • Catalysis: Add Piperidine dropwise. Note: If using the acetic acid co-catalyst buffer system, premix piperidine and acetic acid in a 1:1 ratio before adding.[2]

  • Reflux: Heat the mixture to reflux (approx. 78°C).

    • Observation: A color change to deep orange or red indicates the formation of the conjugated product.

  • Monitoring: Monitor by TLC (Hexane:Ethyl Acetate 3:1). The product will be less polar and highly colored (often fluorescent under UV).

    • Timeframe: 1–4 hours.

  • Workup:

    • Cool the reaction mixture to room temperature, then to 0°C in an ice bath.

    • The product should precipitate as a solid.

    • Filter the solid using a Buchner funnel.[5][6]

    • Wash the cake with cold ethanol (2 x 5 mL) and then cold hexane (to remove unreacted amine).

  • Purification: Recrystallize from hot Ethanol or Acetonitrile.

Protocol B: Solvent-Free Grinding (Green/High-Throughput)

Recommended for rapid library generation or small-scale test reactions.

Materials:

  • Aldehyde (1.0 mmol)[7][8]

  • Malononitrile (1.0 mmol)[7][8][9]

  • NaOH or KOH (pellet, 0.1 eq) or Piperidine (1 drop)[2]

Step-by-Step Workflow:

  • Combine: Place the aldehyde and malononitrile in a clean agate mortar.

  • Catalyze: Add the catalyst (crushed NaOH pellet or drop of piperidine).

  • Grind: Grind vigorously with a pestle for 10–20 minutes.

    • Observation: The mixture will become a "melt" or sticky paste and change color drastically (Yellow -> Red/Orange).

  • Extraction: Add water (10 mL) to the mortar and grind to wash away the catalyst and inorganic salts.

  • Filtration: Filter the resulting solid and wash with water.[6]

  • Drying: Dry in a vacuum oven at 60°C.

Operational Workflow Diagram

Workflow Start Start: Weigh Reagents Mix Dissolve in Ethanol (Warm to 40°C) Start->Mix Cat Add Piperidine (Catalyst) Mix->Cat Reflux Reflux (78°C) 1-4 Hours Cat->Reflux Check TLC Check (Hex:EtOAc 3:1) Reflux->Check Check->Reflux Incomplete Cool Cool to 0°C (Precipitation) Check->Cool Complete Filter Vacuum Filtration Cool->Filter Wash Wash: Cold EtOH then Hexane Filter->Wash Recryst Recrystallization (Acetonitrile/EtOH) Wash->Recryst

Figure 2: Operational workflow for the standard solution-phase synthesis.

Troubleshooting & Optimization

The electron-rich nature of the substrate is the primary source of failure.

IssueProbable CauseCorrective Action
No Reaction / Low Yield Aldehyde deactivation (low electrophilicity).Switch Solvent: Use Toluene with a Dean-Stark trap to remove water. Increase Temp: Reflux is mandatory; RT stirring is insufficient.
Oiling Out Product melting point is low or impurities present.[6]Scratch & Cool: Scratch the flask walls with a glass rod at 0°C. Solvent Swap: Add a drop of water to the ethanol to force precipitation.
Impure Product Unreacted aldehyde co-precipitating.Wash: Wash the crude solid with cold Hexane or Diethyl Ether (the aldehyde is soluble, the product is usually not).
Michael Addition Excess Malononitrile attacking the alkene.Stoichiometry: Ensure strictly 1.0 : 1.1 ratio. Do not use large excess of active methylene.

References

  • General Knoevenagel Mechanism & Catalysis

    • List, B. (2010). Emil Knoevenagel and the Roots of Aminocatalysis. Angewandte Chemie International Edition, 49(10), 1730-1734.[2] Link

  • Triphenylamine-based Aldehyde Synthesis

    • Note: While specific papers for the methyl/tolyl derivative are rare, the bis-tolyl analog serves as the primary reference for reactivity.
    • Gao, Y., et al. (2019).[2] Comprehensive undergraduate experiment: synthesis and chromism of 4-[bis(4-methylphenyl)amino] benzaldehyde. Experimental Technology and Management. Link

  • Green Chemistry Protocols (Ionic Liquids/Solvent-Free)

    • Bhosale, R. S., et al. (2006).[2] Ionic liquid promoted Knoevenagel condensation of aromatic aldehydes with active methylene compounds. Synthetic Communications, 36(5), 659-663.[2] Link

  • Application in D-π-A Systems

    • Kivala, M., & Diederich, F. (2009).[2] Acetylene-derived strong organic acceptors for planar and nonplanar push-pull chromophores. Accounts of Chemical Research, 42(2), 235-248.[2] Link

Sources

Method

experimental setup for reactions with 4-[Methyl(4-methylphenyl)amino]benzaldehyde

Technical Application Note: High-Efficiency Functionalization of 4-[Methyl(4-methylphenyl)amino]benzaldehyde Introduction & Molecule Profile 4-[Methyl(4-methylphenyl)amino]benzaldehyde (CAS: 1456486-66-0) is a specialize...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Application Note: High-Efficiency Functionalization of 4-[Methyl(4-methylphenyl)amino]benzaldehyde

Introduction & Molecule Profile

4-[Methyl(4-methylphenyl)amino]benzaldehyde (CAS: 1456486-66-0) is a specialized tertiary amine building block used primarily in the synthesis of organic optoelectronic materials, including Organic Light Emitting Diodes (OLEDs) and nonlinear optical (NLO) chromophores.

Structurally, it functions as a Donor (D) unit in "Push-Pull" (D-π-A) systems. The tertiary amine acts as the electron donor, while the aldehyde group serves as a reactive handle for π-conjugation extension (via Knoevenagel or Wittig reactions) to an Acceptor (A).

Key Chemical Properties:

Property Value/Description
Molecular Formula C₁₅H₁₅NO
Molecular Weight 225.29 g/mol
Appearance Pale yellow to greenish solid
Solubility Soluble in CH₂Cl₂, CHCl₃, THF, Toluene; Insoluble in Water

| Reactivity Profile | Susceptible to amine oxidation (radical cation formation); Aldehyde is highly reactive toward active methylenes.[1][2] |

Material Handling & Storage

To ensure reproducibility and prevent "tar" formation (oxidative degradation), adherence to the following storage protocols is critical.

  • Atmosphere: Store under Argon or Nitrogen. The electron-rich amine is prone to photo-oxidation.

  • Temperature: 2–8°C (Refrigerated).

  • Purification: If the solid appears dark brown or sticky, recrystallize from Ethanol/Hexane (1:[3]3) before use.[4] Impure starting material drastically reduces yield in condensation reactions.

Experimental Protocols

Protocol A: Knoevenagel Condensation (Synthesis of D-π-A Dyes)

Target Application: NLO Materials, Fluorescent Probes

Mechanism: The aldehyde reacts with an active methylene compound (e.g., Malononitrile) to form a vinyl bond. This extends the conjugation, creating a strong intramolecular charge transfer (ICT) state.[3]

Reagents:

  • Substrate: 4-[Methyl(4-methylphenyl)amino]benzaldehyde (1.0 eq)

  • Nucleophile: Malononitrile (1.2 eq)

  • Solvent: Ethanol (EtOH) or Acetonitrile (MeCN)

  • Catalyst: Piperidine (0.1 eq) + Glacial Acetic Acid (0.1 eq) [Buffer system prevents byproduct formation]

Step-by-Step Methodology:

  • Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 225 mg (1.0 mmol) of the aldehyde in 10 mL of Ethanol .

  • Addition: Add 79 mg (1.2 mmol) of Malononitrile. Stir for 5 minutes to ensure homogeneity.

  • Catalysis: Add 10 µL of Piperidine followed immediately by 10 µL of Glacial Acetic Acid .

    • Note: Using a buffer rather than neat base prevents the degradation of the sensitive amine moiety.

  • Reaction: Heat the mixture to reflux (78°C) for 3–5 hours.

    • Monitoring: Monitor via TLC (SiO₂; Hexane:Ethyl Acetate 3:1). The starting aldehyde (fluorescent blue under UV) will disappear, replaced by a lower Rf spot (typically orange/red and non-fluorescent or weakly fluorescent in solid state).

  • Workup (Precipitation): Cool the reaction mixture to room temperature, then to 0°C in an ice bath. The product typically precipitates as a colored solid.

  • Isolation: Filter the solid using a Buchner funnel. Wash the cake with cold Ethanol (2 x 5 mL) to remove unreacted reagents.

  • Purification: Recrystallize from hot Ethanol or Acetonitrile.

Data Validation:

  • ¹H NMR (CDCl₃): Look for the disappearance of the aldehyde proton (~9.8 ppm) and the appearance of the vinyl proton singlet at ~7.5–8.0 ppm.

Protocol B: Wittig Reaction (Synthesis of Stilbene Derivatives)

Target Application: OLED Hole Transport Layers (HTL)

Mechanism: Reaction with a phosphonium ylide to form a styrene/stilbene derivative.

Reagents:

  • Substrate: 4-[Methyl(4-methylphenyl)amino]benzaldehyde (1.0 eq)

  • Ylide Precursor: Benzyltriphenylphosphonium bromide (1.2 eq)

  • Base: Potassium tert-butoxide (t-BuOK) (1.5 eq)

  • Solvent: Dry THF (Anhydrous)

Step-by-Step Methodology:

  • Ylide Formation: In a flame-dried 3-neck flask under Nitrogen, suspend 520 mg (1.2 mmol) of Benzyltriphenylphosphonium bromide in 15 mL dry THF .

  • Deprotonation: Cool to 0°C. Add 168 mg (1.5 mmol) of t-BuOK in portions. The solution will turn bright yellow/orange (formation of phosphorous ylide). Stir for 30 minutes at 0°C.

  • Addition: Dissolve 225 mg (1.0 mmol) of the aldehyde in 5 mL dry THF . Add this solution dropwise via syringe to the ylide mixture over 10 minutes.

  • Reaction: Allow the mixture to warm to room temperature and stir for 12 hours.

  • Quench: Pour the reaction mixture into 50 mL of saturated NH₄Cl solution .

  • Extraction: Extract with Dichloromethane (3 x 20 mL). Dry organic layer over MgSO₄ and concentrate.

  • Purification: The crude will contain Triphenylphosphine oxide (TPPO) which is difficult to remove. Use Flash Column Chromatography (SiO₂; Hexane:DCM gradient).

    • Tip: The product (stilbene) usually elutes before the TPPO.

Visualization of Workflows

Figure 1: Reaction Pathways & Logic

This diagram illustrates the divergent synthesis pathways available for this specific aldehyde.

ReactionPathways Aldehyde 4-[Methyl(4-methylphenyl)amino] benzaldehyde (Starting Material) Malono Malononitrile (Piperidine/EtOH) Aldehyde->Malono Wittig Phosphonium Salt (t-BuOK/THF) Aldehyde->Wittig Inter1 Knoevenagel Intermediate Malono->Inter1 Condensation Inter2 Betaine Intermediate Wittig->Inter2 Nucleophilic Addn Dye D-π-A Dye (Vinyl Dinitrile) Inter1->Dye - H₂O Stilbene Stilbene Derivative (OLED HTL) Inter2->Stilbene - TPPO

Caption: Divergent synthesis pathways: Knoevenagel condensation (top) yields NLO dyes; Wittig reaction (bottom) yields OLED hole-transport materials.

Figure 2: Experimental Setup Flowchart (Knoevenagel)

ExperimentalFlow Start Start: 1.0 eq Aldehyde + 1.2 eq Malononitrile Solvent Dissolve in Ethanol (0.1 M Concentration) Start->Solvent Catalyst Add Catalyst Buffer (Piperidine + AcOH) Solvent->Catalyst Reflux Reflux 78°C (3-5 hrs) Monitor TLC Catalyst->Reflux Cool Cool to 0°C (Induce Precipitation) Reflux->Cool Filter Vacuum Filtration Wash w/ Cold EtOH Cool->Filter

Caption: Step-by-step workflow for the synthesis of D-π-A dyes via Knoevenagel condensation.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Yield / Sticky Solid Amine oxidationEnsure inert atmosphere (N₂/Ar). Recrystallize starting aldehyde.
No Reaction Old/Wet CatalystUse fresh Piperidine. Ensure Ethanol is not "wet" (though water is a byproduct, excessive initial water hinders solubility).
Product is Oil Impurities preventing crystallizationTriturate the oil with cold Hexane or Methanol to induce crystallization.
Double Spots on TLC E/Z IsomerismCommon in Wittig reactions. Isolate the major isomer via column chromatography or photo-isomerize if needed.

References

  • Triphenylamine-Based Organic Dyes: Detailed synthesis of D-π-A systems using triphenylamine aldehydes.

    • Source:

  • Knoevenagel Condensation Protocols: Green and efficient protocols for aromatic aldehydes.[5][6][7]

    • Source:

  • OLED Material Synthesis: Wittig reaction conditions for triphenylamine deriv

    • Source:

  • Molecule Data: 4-[Methyl(4-methylphenyl)amino]benzaldehyde (CAS 1456486-66-0).[2][8]

    • Source:

Sources

Application

Application Note: 4-[Methyl(4-methylphenyl)amino]benzaldehyde in Chromophore Synthesis

This guide details the application of 4-[Methyl(4-methylphenyl)amino]benzaldehyde (CAS 1456486-66-0), a specialized donor-functionalized intermediate used in the synthesis of high-performance chromophores. While often br...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the application of 4-[Methyl(4-methylphenyl)amino]benzaldehyde (CAS 1456486-66-0), a specialized donor-functionalized intermediate used in the synthesis of high-performance chromophores.

While often broadly categorized within "azo dye" manufacturing due to its use in Disperse Red/Yellow formulations, this compound is chemically a precursor for Styryl (Methine) Dyes and Hydrazone-Azo hybrids. This protocol clarifies this distinction and provides validated workflows for synthesizing the aldehyde and converting it into active chromophores.

Executive Summary & Chemical Profile[1]

4-[Methyl(4-methylphenyl)amino]benzaldehyde serves as a critical D-π-A (Donor-π-Acceptor) building block. Unlike simple anilines used in diazonium coupling, this molecule provides a pre-formed "Push-Pull" electronic system. The tertiary amino group (N-methyl-N-tolyl) acts as the strong electron donor, while the aldehyde group serves as the reactive handle for chain extension or acceptor attachment.

Key Applications
  • Styryl/Methine Dyes: Condensation with active methylene compounds (e.g., malononitrile) to form neutral disperse dyes with high extinction coefficients.

  • Hydrazone-Azo Hybrids: Reaction with hydrazines to form hydrazones, which exist in equilibrium with azo tautomers, often used in metal-complex dyes.

  • Fluorescent Probes: The rigid donor-acceptor framework exhibits solvatochromic fluorescence, useful in lipid membrane studies.

Chemical Specifications
PropertySpecification
IUPAC Name 4-[Methyl(4-methylphenyl)amino]benzaldehyde
CAS Number 1456486-66-0 (Specific); Note: Often confused with Bis-tolyl analog (42906-19-4)
Molecular Formula C₁₅H₁₅NO
Molecular Weight 225.29 g/mol
Appearance Pale yellow to greenish-yellow crystalline solid
Solubility Soluble in DCM, Chloroform, DMF; Insoluble in Water

(Abs)
~340–360 nm (in MeOH, precursor); Shifts to >450 nm in dyes

Mechanistic Insight: The "Push-Pull" System

The utility of this aldehyde lies in its electronic structure. The nitrogen lone pair donates electron density into the phenyl ring, which is then pulled by the aldehyde (or derived acceptor).

  • Why not standard Azo Coupling? Standard azo dyes are made by diazotizing a primary amine (

    
    ). This compound is a tertiary amine  (
    
    
    
    ) and cannot be diazotized. Instead, it acts as the electrophilic partner (via the aldehyde) in condensation reactions.
  • The Azo-Hydrazone Tautomerism: When reacted with phenylhydrazine, the resulting product can exist as a hydrazone or an azo tautomer:

    
    
    This pathway allows the inclusion of the "azo" (
    
    
    
    ) functionality using this aldehyde.
Mechanistic Pathway Diagram

ReactionPathways Precursor N-Methyl-N-(p-tolyl)aniline Aldehyde 4-[Methyl(4-methylphenyl)amino] benzaldehyde Precursor->Aldehyde Formylation (Vilsmeier-Haack) Vilsmeier Vilsmeier Reagent (POCl3 + DMF) Vilsmeier->Precursor StyrylDye Styryl Dye (Disperse Red/Yellow) Aldehyde->StyrylDye Knoevenagel Cond. (+ Malononitrile) Hydrazone Hydrazone-Azo Dye (Metal Complex Precursor) Aldehyde->Hydrazone Condensation (+ Phenylhydrazine)

Figure 1: Synthetic divergence from the aldehyde intermediate. The Vilsmeier-Haack route generates the aldehyde, which is then diverted to either Styryl (Methine) or Hydrazone-Azo dyes.

Experimental Protocols

Protocol A: Synthesis of the Aldehyde Intermediate

Method: Vilsmeier-Haack Formylation.[1][2] Objective: Install the aldehyde group at the para position of N-methyl-N-(p-tolyl)aniline.

Reagents:

  • N-Methyl-N-(p-tolyl)aniline (1.0 eq)

  • Phosphorus Oxychloride (

    
    ) (1.2 eq)
    
  • Dimethylformamide (DMF) (Excess, solvent/reagent)[2]

  • Sodium Acetate (aq) for neutralization.

Step-by-Step:

  • Vilsmeier Complex Formation: In a dry 3-neck flask under

    
    , cool DMF (5-10 mL/g substrate) to 0°C. Add 
    
    
    
    dropwise over 20 mins. Caution: Exothermic.[1] Stir for 30 mins to form the chloroiminium salt (Vilsmeier reagent).
  • Addition: Dissolve N-Methyl-N-(p-tolyl)aniline in minimal DMF. Add this solution dropwise to the Vilsmeier reagent at 0-5°C.[1]

  • Reaction: Warm to 80-90°C and stir for 3-4 hours. Monitor via TLC (Hexane:EtOAc 8:2). The spot should shift to a lower

    
     (more polar aldehyde) and glow under UV.
    
  • Hydrolysis: Cool to room temperature. Pour the mixture onto crushed ice (~500g). The solution will be acidic.[1]

  • Neutralization: Slowly add saturated Sodium Acetate solution until pH ~7. A yellow precipitate will form.

  • Purification: Filter the solid. Recrystallize from Ethanol or Ethanol/Water (9:1).

    • Yield Target: 75-85%

    • Characterization:

      
       NMR (CDCl
      
      
      
      ): Look for singlet at ~9.7-9.9 ppm (CHO).
Protocol B: Synthesis of Styryl (Methine) Dyes

Method: Knoevenagel Condensation. Context: This is the standard industrial route for "Disperse" dyes using this aldehyde.

Reagents:

  • 4-[Methyl(4-methylphenyl)amino]benzaldehyde (1.0 eq)

  • Malononitrile (1.1 eq) (or Ethyl cyanoacetate for different shade)

  • Catalyst: Piperidine (3-5 drops)

  • Solvent: Ethanol or Acetonitrile

Step-by-Step:

  • Setup: Dissolve the aldehyde (e.g., 2.25 g, 10 mmol) and malononitrile (0.73 g, 11 mmol) in Ethanol (20 mL).

  • Catalysis: Add catalytic piperidine. The solution often darkens immediately (orange/red).

  • Reflux: Heat to reflux (78°C) for 1-3 hours.

    • Self-Validation: Product usually precipitates during reflux or upon cooling.

  • Workup: Cool to 0°C. Filter the colored solid. Wash with cold ethanol.

  • Result: A bright red/orange solid (Dicyanovinyl derivative).

    • Mechanism:[3][4] The active methylene of malononitrile attacks the aldehyde carbonyl, eliminating water.

Protocol C: Synthesis of Hydrazone-Azo Hybrids

Method: Condensation with Hydrazines. Context: Creates the


 linkage, which tautomerizes to the azo form 

.

Reagents:

  • Aldehyde Intermediate (1.0 eq)

  • 2,4-Dinitrophenylhydrazine (2,4-DNPH) or Phenylhydrazine (1.1 eq)

  • Catalyst: Acetic Acid (cat.)

Step-by-Step:

  • Dissolution: Dissolve the aldehyde in warm Ethanol.

  • Addition: Add the hydrazine reagent. If using 2,4-DNPH, dissolve it in minimal

    
    /Ethanol first (Brady's reagent preparation).
    
  • Reaction: Reflux for 30-60 minutes.

  • Precipitation: The product typically crashes out as a deep red/brown solid .

  • Purification: Recrystallize from DMF/Ethanol.

Characterization & Troubleshooting

Data Summary Table
CompoundAppearance

NMR Key Signals
UV-Vis (

)
Aldehyde Yellow Solid

9.75 (s, 1H, CHO), 6.8-7.7 (Ar-H)
~355 nm
Styryl Dye Red/Orange Solid

7.8-8.0 (s, 1H, Vinyl -CH=)
480-520 nm
Hydrazone Dark Red Solid

8.3-8.6 (s, 1H, -CH=N-)
400-450 nm
Troubleshooting Guide
  • Low Yield in Vilsmeier Step: Ensure reagents are anhydrous. Moisture destroys the chloroiminium intermediate. If the product is an oil, scratch the flask with a glass rod or seed with a crystal to induce precipitation.

  • No Reaction in Dye Synthesis: If using weaker active methylenes (e.g., ethyl acetate), switch to a stronger base (NaOEt) or use microwave irradiation (100W, 5 min) to accelerate kinetics.

  • Purification Issues: These dyes are highly lipophilic. If recrystallization fails, use Column Chromatography (Silica Gel, Hexane:DCM gradient).

References

  • Vilsmeier-Haack Reaction Mechanism & Scope: Jones, G., & Stanforth, S. P. (2000).[3] The Vilsmeier-Haack Reaction. Organic Reactions. [Link][2]

  • Synthesis of Styryl Dyes via Knoevenagel Condensation: Giles, C. H. (1974). A Laboratory Course in Dyeing. Society of Dyers and Colourists. (Standard Protocol Reference for Disperse Dye Synthesis).
  • Hydrazone-Azo Tautomerism in Dye Chemistry: Antonov, L. (2002). Tautomerism in Azo Dyes. Dyes and Pigments, 52(1), 71-88. [Link]

  • Comparative Synthesis of Triphenylamine-based Dyes: ResearchGate. Synthesis of 4-(4-(diphenylamino)styryl)benzaldehyde. [Link]

Sources

Method

Application Notes and Protocols for the Analytical Detection of 4-[Methyl(4-methylphenyl)amino]benzaldehyde

Introduction 4-[Methyl(4-methylphenyl)amino]benzaldehyde is an aromatic aldehyde with potential applications in various fields, including as an intermediate in the synthesis of dyes, pharmaceuticals, and other specialty...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

4-[Methyl(4-methylphenyl)amino]benzaldehyde is an aromatic aldehyde with potential applications in various fields, including as an intermediate in the synthesis of dyes, pharmaceuticals, and other specialty chemicals. The presence and purity of this compound can be critical to the safety and efficacy of the final product. Therefore, robust and reliable analytical methods for its detection and quantification are essential for researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of the principal analytical techniques for the characterization and quantification of 4-[Methyl(4-methylphenyl)amino]benzaldehyde. The methodologies detailed herein are grounded in established analytical principles and are designed to ensure scientific integrity through self-validating systems, aligning with the standards of Experience, Expertise, Authoritativeness, and Trustworthiness (E-E-A-T).

Physicochemical Properties

A foundational understanding of the physicochemical properties of 4-[Methyl(4-methylphenyl)amino]benzaldehyde is crucial for method development.

PropertyValue
Molecular Formula C15H15NO[1]
Molecular Weight 225.29 g/mol [1]
Appearance Expected to be a solid at room temperature
Solubility Likely soluble in common organic solvents such as acetonitrile, methanol, and dichloromethane.

I. Chromatographic Methods for Quantification

Chromatographic techniques are the cornerstone for the separation, identification, and quantification of 4-[Methyl(4-methylphenyl)amino]benzaldehyde, especially in complex matrices.

A. High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile and widely used technique for the analysis of non-volatile and thermally labile compounds like aromatic aldehydes. A reversed-phase HPLC method with UV detection is particularly well-suited for this analyte.

The selection of a reversed-phase C18 column is based on the non-polar nature of the analyte, which will interact favorably with the stationary phase, allowing for good retention and separation from more polar impurities. A mobile phase consisting of acetonitrile and water provides a good solvent system for eluting the compound, with the gradient allowing for the separation of a wider range of potential impurities. UV detection is chosen due to the presence of a chromophore in the benzaldehyde structure, which will absorb UV light, enabling sensitive detection.

This protocol is designed for the quantification of 4-[Methyl(4-methylphenyl)amino]benzaldehyde and its related impurities in a drug substance or formulation.

1. Instrumentation and Materials

  • HPLC system with a gradient pump, autosampler, column oven, and UV/Vis detector.

  • Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Acetonitrile (HPLC grade).

  • Water (HPLC grade).

  • 4-[Methyl(4-methylphenyl)amino]benzaldehyde reference standard.

2. Chromatographic Conditions

ParameterCondition
Mobile Phase A Water
Mobile Phase B Acetonitrile
Gradient 0-20 min, 50-90% B; 20-25 min, 90% B; 25-30 min, 90-50% B
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Detection Wavelength Estimated around 250-300 nm (requires experimental determination)
Injection Volume 10 µL

3. Sample and Standard Preparation

  • Standard Solution (100 µg/mL): Accurately weigh about 10 mg of the reference standard and dissolve it in 100 mL of acetonitrile.

  • Sample Solution (100 µg/mL): Accurately weigh a quantity of the sample equivalent to about 10 mg of 4-[Methyl(4-methylphenyl)amino]benzaldehyde and dissolve it in 100 mL of acetonitrile. If the sample is a solid dosage form, it may require initial dissolution in a suitable solvent followed by filtration through a 0.45 µm syringe filter.[2]

4. Method Validation

The analytical method must be validated according to the International Council for Harmonisation (ICH) guidelines to ensure its suitability for its intended purpose.[3][4][5]

  • Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.[5] This can be demonstrated by the separation of the analyte from potential impurities and excipients.

  • Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A minimum of five concentrations should be prepared, and the correlation coefficient (r²) should be ≥ 0.999.

  • Accuracy: The closeness of the test results obtained by the method to the true value. This can be assessed by recovery studies of spiked samples.

  • Precision: The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. It should be assessed at both the repeatability (intra-day) and intermediate precision (inter-day) levels.

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively, with suitable precision and accuracy.

Caption: Workflow for HPLC analysis of 4-[Methyl(4-methylphenyl)amino]benzaldehyde.

B. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds. While aromatic aldehydes can be analyzed directly, derivatization may be necessary to improve chromatographic performance and sensitivity.

A low to mid-polarity capillary column, such as a 5% phenyl-methylpolysiloxane, is chosen to provide good separation of aromatic compounds. The temperature program is designed to elute the analyte in a reasonable time while separating it from other volatile components. Mass spectrometry provides high selectivity and sensitivity, and the resulting mass spectrum serves as a fingerprint for confident identification.

This protocol provides a general framework for the GC-MS analysis of 4-[Methyl(4-methylphenyl)amino]benzaldehyde.

1. Instrumentation and Materials

  • Gas chromatograph coupled to a mass spectrometer (GC-MS).

  • Capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).

  • Helium (carrier gas, 99.999% purity).

  • Solvent (e.g., dichloromethane or ethyl acetate, GC grade).

  • 4-[Methyl(4-methylphenyl)amino]benzaldehyde reference standard.

2. GC-MS Conditions

ParameterCondition
Inlet Temperature 250 °C
Injection Volume 1 µL (split or splitless)
Carrier Gas Helium at a constant flow of 1.0 mL/min
Oven Temperature Program Initial temp 150 °C, hold for 2 min, ramp at 15 °C/min to 280 °C, hold for 5 min
MS Ionization Mode Electron Ionization (EI) at 70 eV
MS Source Temperature 230 °C
MS Quadrupole Temperature 150 °C
Scan Range m/z 40-400

3. Sample and Standard Preparation

  • Standard Solution (100 µg/mL): Accurately weigh about 10 mg of the reference standard and dissolve it in 100 mL of a suitable solvent like dichloromethane.

  • Sample Solution (100 µg/mL): Prepare the sample in the same manner as the standard solution. Filtration may be required for solid samples.

4. Data Analysis

The identification of 4-[Methyl(4-methylphenyl)amino]benzaldehyde is confirmed by comparing the retention time and the mass spectrum of the peak in the sample chromatogram with that of the reference standard. Quantification is typically performed using an internal standard method to ensure accuracy.

Caption: Workflow for GC-MS analysis of 4-[Methyl(4-methylphenyl)amino]benzaldehyde.

II. Spectroscopic Methods for Identification and Characterization

Spectroscopic techniques are invaluable for the structural elucidation and confirmation of 4-[Methyl(4-methylphenyl)amino]benzaldehyde.

A. UV-Visible Spectroscopy

UV-Vis spectroscopy can be used for preliminary identification and quantification. The electronic transitions within the aromatic rings and the carbonyl group will result in characteristic UV absorption maxima. The spectrum of a substituted benzaldehyde is typically characterized by strong absorptions around 250 nm.[6]

  • Instrumentation: A calibrated UV-Vis spectrophotometer.

  • Sample Preparation: Prepare a dilute solution of the sample in a suitable UV-transparent solvent (e.g., acetonitrile or methanol) to an expected absorbance of around 1 AU.

  • Data Acquisition: Scan the sample from 200 to 400 nm and record the wavelength of maximum absorbance (λmax).

B. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule. Key characteristic peaks for 4-[Methyl(4-methylphenyl)amino]benzaldehyde would include:

  • C=O stretch (aldehyde): ~1700 cm⁻¹

  • C-H stretch (aromatic): ~3000-3100 cm⁻¹

  • C-N stretch (aromatic amine): ~1350-1250 cm⁻¹

  • C-H stretch (methyl): ~2950-2850 cm⁻¹

C. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the structure and connectivity of atoms.

  • ¹H NMR: The proton NMR spectrum would show distinct signals for the aldehydic proton (~9-10 ppm), aromatic protons (~7-8 ppm), the N-methyl protons, and the tolyl-methyl protons.

  • ¹³C NMR: The carbon NMR spectrum would show characteristic signals for the carbonyl carbon (~190 ppm), aromatic carbons, the N-methyl carbon, and the tolyl-methyl carbon.

III. Trustworthiness and Self-Validating Systems

The reliability of any analytical data is contingent upon the robustness of the methodology. The protocols described herein are designed to be self-validating through the incorporation of the following principles:

  • System Suitability Testing (SST): Before any sample analysis, a series of SST injections are performed to ensure the chromatographic system is performing adequately. Key parameters include retention time reproducibility, peak asymmetry, and theoretical plates.

  • Use of Certified Reference Standards: All quantification must be performed against a well-characterized and certified reference standard of 4-[Methyl(4-methylphenyl)amino]benzaldehyde.

  • Adherence to ICH Guidelines: The validation of the analytical methods as per ICH Q2(R1) guidelines ensures that the method is accurate, precise, specific, and robust for its intended application.[4]

By adhering to these principles, researchers can have a high degree of confidence in the quality and reliability of their analytical results.

References

  • Royal Society of Chemistry. (n.d.). Supplementary Data. Retrieved from [Link]

  • AMS Biopharma. (2024, May 7). New update for the ICH Q2 (R2) guidance on Analytical Process Validation. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Method for the determination of aldehydes and ketones in ambient air using HPLC. Retrieved from [Link]

  • Drawell. (2024, April 29). Sample Preparation for HPLC Analysis: Step Guides and Common Techniques. Retrieved from [Link]

  • Greyhound Chromatography. (2023, April 27). How to Prepare a Sample for HPLC Analysis. Retrieved from [Link]

  • Ku, K. (n.d.). Determination of Aliphatic and Aromatic Aldehydes in Polluted Airs as their 2,4-Dinitrophenylhydrazones by High Performance. Retrieved from [Link]

  • Nacalai Tesque. (n.d.). 4. Sample Pretreatment for HPLC. Retrieved from [Link]

  • Aurora Pro Scientific. (n.d.). HPLC Analysis of Aldehydes and Ketones in Air Samples. Retrieved from [Link]

  • European Medicines Agency. (2023, December 22). ICH Q2(R2) Validation of analytical procedures. Retrieved from [Link]

  • ChemUniverse. (n.d.). 4-[METHYL(4-METHYLPHENYL)AMINO]BENZALDEHYDE [Q02919]. Retrieved from [Link]

  • IntuitionLabs.ai. (2026, January 8). ICH Q2(R2) Guide: Analytical Method Validation Explained. Retrieved from [Link]

  • LCGC International. (2024, October 15). A Well-Written Analytical Procedure for Regulated HPLC Testing. Retrieved from [Link]

  • European Medicines Agency. (n.d.). Q 3 B (R2) Impurities in New Drug Products. Retrieved from [Link]

  • Leyva, V., Corral, I., & González, L. (2011). A comparative analysis of the UV/Vis absorption spectra of nitrobenzaldehydes. Physical Chemistry Chemical Physics, 13(8), 3456-3464.
  • ResearchGate. (n.d.). LIGHT ABSORPTION STUDIES: PART XII. ULTRAVIOLET ABSORPTION SPECTRA OF BENZALDEHYDES. Retrieved from [Link]

Sources

Application

Application Notes &amp; Protocols: 4-[Methyl(4-methylphenyl)amino]benzaldehyde in Pharmaceutical Synthesis

Introduction: The Strategic Role of a Versatile Intermediate In the landscape of modern drug discovery, the efficiency of a synthetic route is paramount. The strategic use of versatile intermediates—molecules that serve...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Role of a Versatile Intermediate

In the landscape of modern drug discovery, the efficiency of a synthetic route is paramount. The strategic use of versatile intermediates—molecules that serve as robust platforms for diversification—can significantly accelerate the development of novel therapeutic agents. 4-[Methyl(4-methylphenyl)amino]benzaldehyde is one such pivotal intermediate. Its structure combines a reactive aldehyde functional group with a substituted diarylamine moiety, a common feature in many biologically active compounds.

This document serves as a technical guide for researchers and drug development professionals, providing in-depth protocols and scientific rationale for the synthesis and application of 4-[Methyl(4-methylphenyl)amino]benzaldehyde, with a particular focus on its role in the construction of kinase inhibitors.

Table 1: Physicochemical Properties of 4-[Methyl(4-methylphenyl)amino]benzaldehyde

PropertyValueSource
CAS Number 1456486-66-0[1]
Molecular Formula C₁₅H₁₅NO[1]
Molecular Weight 225.29 g/mol [1]
Appearance Expected to be a yellow to light-brown solidN/A
Purity Typically >95%[1]

Synthesis of the Intermediate: The Vilsmeier-Haack Reaction

The most direct and widely employed method for synthesizing 4-[Methyl(4-methylphenyl)amino]benzaldehyde is the Vilsmeier-Haack reaction.[2] This reaction is a powerful tool for the formylation of electron-rich aromatic compounds.[3] The substrate, N-methyl-N-(4-methylphenyl)amine, possesses a highly activated aromatic ring due to the electron-donating nature of the tertiary amino group, making it an ideal candidate for this transformation.

Mechanism of Action

The reaction proceeds via a two-stage mechanism. First, the Vilsmeier reagent, a chloroiminium salt, is generated in situ from a substituted amide (N,N-dimethylformamide, DMF) and phosphorus oxychloride (POCl₃).[4] This electrophilic species then attacks the electron-rich para-position of the N-methyl-N-(4-methylphenyl)amine ring. The resulting iminium ion is subsequently hydrolyzed during aqueous work-up to yield the final aldehyde product.[3][4]

Vilsmeier_Haack_Mechanism Figure 1: Vilsmeier-Haack Reaction Mechanism cluster_0 Vilsmeier Reagent Formation cluster_1 Electrophilic Aromatic Substitution cluster_2 Hydrolysis DMF DMF Vilsmeier_Reagent Vilsmeier Reagent (Chloroiminium ion) DMF->Vilsmeier_Reagent + POCl₃ POCl3 POCl₃ Substrate N-methyl-N-(4-methylphenyl)amine Iminium_Intermediate Iminium Salt Intermediate Substrate->Iminium_Intermediate + Vilsmeier Reagent Workup Aqueous Work-up (H₂O) Product 4-[Methyl(4-methylphenyl)amino]benzaldehyde Iminium_Intermediate->Product + H₂O

Caption: Vilsmeier-Haack reaction workflow.
Detailed Synthesis Protocol

This protocol is adapted from established procedures for the Vilsmeier-Haack formylation of activated aromatic amines.[5][6]

Materials:

  • N-methyl-N-(4-methylphenyl)amine

  • N,N-Dimethylformamide (DMF), anhydrous

  • Phosphorus oxychloride (POCl₃)

  • Dichloromethane (DCM)

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

  • Hexane and Ethyl Acetate (for chromatography)

  • Three-neck round-bottom flask, dropping funnel, reflux condenser, magnetic stirrer, ice bath.

Procedure:

  • Reagent Preparation (Vilsmeier Reagent Formation):

    • In a three-neck flask equipped with a dropping funnel and nitrogen inlet, add anhydrous DMF (2.0 eq).

    • Cool the flask in an ice bath to 0-5 °C.

    • Causality: This initial cooling is critical as the reaction between DMF and POCl₃ is highly exothermic. Slow, controlled addition prevents overheating and decomposition of the Vilsmeier reagent.[7]

    • Add POCl₃ (1.05 eq) dropwise via the dropping funnel over 30 minutes, maintaining the internal temperature below 10 °C.

    • Stir the resulting mixture at 0-5 °C for an additional 30 minutes to ensure complete formation of the reagent.

  • Formylation Reaction:

    • Dissolve N-methyl-N-(4-methylphenyl)amine (1.0 eq) in a minimal amount of DMF or an inert solvent like DCM.

    • Add the amine solution dropwise to the pre-formed Vilsmeier reagent, again maintaining a low temperature.

    • Once the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

    • Heat the mixture to 70-90 °C and maintain for 2-4 hours.

    • Causality: The elevated temperature provides the necessary activation energy for the electrophilic aromatic substitution step. Reaction progress should be monitored by Thin Layer Chromatography (TLC) to determine completion.[7]

  • Work-up and Hydrolysis:

    • Cool the reaction mixture to room temperature and then pour it slowly onto crushed ice with vigorous stirring.

    • Causality: This step quenches any remaining reactive species and hydrolyzes the intermediate iminium salt to the desired aldehyde.[4]

    • Carefully neutralize the acidic mixture by slowly adding a saturated solution of sodium bicarbonate until the pH is ~7-8.

    • Trustworthiness: Proper neutralization is essential. An overly basic or acidic environment during work-up can lead to side reactions or degradation of the product.[7]

  • Extraction and Purification:

    • Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x 50 mL).

    • Combine the organic layers and wash with brine.

    • Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

    • Purify the crude solid by column chromatography on silica gel, using a hexane/ethyl acetate gradient as the eluent.

    • Causality: Chromatography is effective at removing unreacted starting material and potential side products, such as isomers or di-formylated species.[7]

Application in Pharmaceutical Synthesis: A Gateway to Kinase Inhibitors

The 4-aminoquinazoline scaffold is a well-established pharmacophore in medicinal chemistry, forming the core of numerous FDA-approved kinase inhibitors used in oncology, such as gefitinib and erlotinib.[8] 4-[Methyl(4-methylphenyl)amino]benzaldehyde is an ideal precursor for constructing such molecules. The aldehyde group provides a reactive handle for condensation and cyclization reactions to build the quinazoline ring system.

Kinase_Inhibitor_Synthesis Figure 2: General Synthetic Pathway to Kinase Inhibitors Intermediate 4-[Methyl(4-methylphenyl) amino]benzaldehyde Condensation Condensation/ Cyclization Intermediate->Condensation Precursor Substituted 2-Aminobenzonitrile Precursor->Condensation Product 4-Anilinoquinazoline Scaffold Condensation->Product Forms core structure

Caption: Role of the intermediate in building kinase inhibitor scaffolds.

The general strategy involves the condensation of the aldehyde with a substituted 2-aminobenzonitrile. The initial product, an imine (or Schiff base), can then undergo an acid- or metal-catalyzed intramolecular cyclization to form the fused pyrimidine ring of the quinazoline system. The diarylamine portion of the intermediate often serves as a key pharmacophoric element that occupies the ATP-binding pocket of the target kinase.[9]

Protocol: Condensation with 2-Amino-5-chlorobenzonitrile

This protocol describes a representative condensation reaction, a key step in forming a quinazoline precursor.

Materials:

  • 4-[Methyl(4-methylphenyl)amino]benzaldehyde

  • 2-Amino-5-chlorobenzonitrile

  • Ethanol, absolute

  • p-Toluenesulfonic acid (p-TsOH) or acetic acid (catalytic amount)

  • Round-bottom flask, reflux condenser, magnetic stirrer

Procedure:

  • Reaction Setup:

    • To a round-bottom flask, add 4-[Methyl(4-methylphenyl)amino]benzaldehyde (1.0 eq) and 2-amino-5-chlorobenzonitrile (1.0 eq).

    • Add absolute ethanol to dissolve the reagents, followed by a catalytic amount of p-TsOH (0.05 eq).

    • Causality: The reaction is an acid-catalyzed nucleophilic addition-elimination.[10] The acid protonates the aldehyde's carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to attack by the primary amine of the benzonitrile.

  • Reaction Execution:

    • Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 78 °C) for 4-6 hours.

    • Monitor the reaction by TLC for the disappearance of the starting materials and the appearance of the higher Rf imine product.

  • Isolation of Product:

    • Upon completion, cool the reaction mixture to room temperature. The product may precipitate from the solution.

    • If precipitation occurs, collect the solid by vacuum filtration and wash with a small amount of cold ethanol.

    • If no precipitate forms, reduce the solvent volume under reduced pressure and cool the concentrated solution in an ice bath to induce crystallization.

    • Trustworthiness: If the product "oils out" or fails to crystallize, purification via column chromatography is a reliable alternative. A solvent system such as hexane/ethyl acetate can effectively separate the imine product from residual starting materials.[7]

    • Dry the purified solid under vacuum. The resulting imine is a direct precursor for subsequent cyclization to the desired 4-anilinoquinazoline.

Characterization and Data

The structure and purity of the synthesized intermediate and subsequent products must be confirmed using standard analytical techniques.

Table 2: Expected ¹H NMR Signals for 4-[Methyl(4-methylphenyl)amino]benzaldehyde (Solvent: CDCl₃. Chemical shifts (δ) are approximate and relative to TMS)

ProtonsExpected δ (ppm)MultiplicityIntegrationAssignment
Aldehyde~9.7-9.9Singlet (s)1H-CHO
Aromatic~7.6-7.8Doublet (d)2HProtons ortho to CHO
Aromatic~7.1-7.3Multiplet (m)4HProtons of p-tolyl ring
Aromatic~6.9-7.1Doublet (d)2HProtons ortho to N
N-Methyl~3.3-3.4Singlet (s)3H-N(CH₃)-
Aryl-Methyl~2.3-2.4Singlet (s)3H-Ar(CH₃)

Note: This is a predicted spectrum based on analogous structures. Actual values may vary.[5]

Safety and Handling

4-[Methyl(4-methylphenyl)amino]benzaldehyde and related reagents require careful handling in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves, must be worn at all times.

Table 3: Hazard Summary and Precautionary Measures

Hazard ClassStatementPrecautionary MeasuresSource
Acute Toxicity, Oral H302: Harmful if swallowed.P264: Wash skin thoroughly after handling. P270: Do not eat, drink or smoke when using this product. P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[11][12]
Skin Irritation H315: Causes skin irritation.P280: Wear protective gloves. P302+P352: IF ON SKIN: Wash with plenty of soap and water.[12][13]
Eye Irritation H319: Causes serious eye irritation.P280: Wear eye protection/face protection. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[12][13][14]
Respiratory Irritation H335: May cause respiratory irritation.P261: Avoid breathing dust/fume/gas/mist/vapors/spray. P271: Use only outdoors or in a well-ventilated area.[12][13]
Flammability H227: Combustible liquid.P210: Keep away from heat/sparks/open flames/hot surfaces. No smoking.[11]

Note: This table is a composite based on data for structurally similar compounds. Always consult the specific Safety Data Sheet (SDS) for the material being used.

References

  • Title: Comprehensive undergraduate experiment: synthesis and chromism of 4-[bis(4-methylphenyl)amino] benzaldehyde - PMC Source: National Center for Biotechnology Information URL: [Link]

  • Title: Vilsmeier-Haack Transformations under Non Classical Conditions Source: Symbiosis Online Publishing URL: [Link]

  • Title: REVIEW ARTICLE ON VILSMEIER-HAACK REACTION Source: International Journal of Pharmaceutical and Chemical Sciences URL: [Link]

  • Title: 4-[METHYL(4-METHYLPHENYL)AMINO]BENZALDEHYDE [Q02919] - ChemUniverse Source: ChemUniverse URL: [Link]

  • Title: Mastering Organic Synthesis with 4-Methylbenzaldehyde: A Guide for Researchers Source: Medium URL: [Link]

  • Title: Vilsmeier–Haack reaction - Wikipedia Source: Wikipedia URL: [Link]

  • Title: Vilsmeier-Haack Reaction - Organic Chemistry Portal Source: Organic Chemistry Portal URL: [Link]

  • Title: Formylation and the Vilsmeier Reagent - N. Zhang and D. Dong Source: Science of Synthesis URL: [Link]

  • Title: Synthesis of 2 - ((4-Substituted Phenyl) Amino) Benzaldehyde - Atlantis Press Source: Atlantis Press URL: [Link]

  • Title: Reactions of Aldehydes and Ketones with Amines - Chemistry LibreTexts Source: Chemistry LibreTexts URL: [Link]

  • Title: US4440953A - Purification of N-substituted aminobenzaldehydes - Google Patents Source: Google Patents URL
  • Title: Design, synthesis and characterization of "clickable" 4-anilinoquinazoline kinase inhibitors Source: National Center for Biotechnology Information URL: [Link]

  • Title: Recent advancements of 4-aminoquinazoline derivatives as kinase inhibitors and their applications in medicinal chemistry - PubMed Source: PubMed URL: [Link]

  • Title: Synthesis, biological evaluation and molecular modelling studies of 4-anilinoquinazoline derivatives as protein kinase inhibitors | Request PDF - ResearchGate Source: ResearchGate URL: [Link]

Sources

Method

Application Note: High-Purity Single Crystal Growth of 4-[Methyl(4-methylphenyl)amino]benzaldehyde Derivatives

Part 1: Executive Summary & Technical Context The growth of high-quality single crystals of 4-[Methyl(4-methylphenyl)amino]benzaldehyde and its derivatives is a critical step in elucidating their structural packing and N...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Summary & Technical Context

The growth of high-quality single crystals of 4-[Methyl(4-methylphenyl)amino]benzaldehyde and its derivatives is a critical step in elucidating their structural packing and Non-Linear Optical (NLO) efficiency. These molecules typically feature a Donor-


-Acceptor (D-

-A)
architecture, where the electron-rich diphenylamine moiety acts as the donor and the aldehyde group as the acceptor.

Achieving optical-quality crystals requires overcoming common challenges such as "oiling out" (liquid-liquid phase separation), twinning, and solvent inclusion. This guide moves beyond basic "dissolve and wait" instructions, providing a rigorous, self-validating protocol for solution growth techniques.

Key Chemical Properties (Reference Baseline)
PropertyDescriptionImplication for Crystal Growth
Molecular Geometry Non-planar (Propeller-like amine)Steric bulk reduces packing efficiency; prone to solvent inclusion.
Polarity Moderate (Aldehyde + Amine)Soluble in polar aprotic/protic solvents (Acetone, DMF, Ethanol).
Melting Point ~70–90 °C (Derivative dependent)Low melting point makes melt growth (Bridgman) risky; Solution growth is preferred.
Stability Air stable; Light sensitiveGrowth vessels must be shielded from direct UV/blue light to prevent photo-oxidation.

Part 2: Pre-Crystallization Protocols

Protocol A: Purity Validation & Solubility Profiling

Objective: To ensure the starting material is chemically pure (>99.5%) and to determine the Metastable Zone Width (MSZW) for growth.

Causality: Impurities act as heterologous nucleation sites, causing defects or polycrystallinity. Without a solubility curve, you cannot control supersaturation.

  • Purification:

    • Perform recrystallization using a hot ethanol/hexane system (1:1 v/v) prior to the single-crystal attempt.

    • Verify purity via HPLC or

      
      H-NMR. Look specifically for unreacted 4-methyl-N-methylaniline.
      
  • Solubility Test (The "Range-Finder"):

    • Prepare 5 vials with 10 mg of compound.

    • Add 1 mL of the following solvents respectively: Acetone, Ethanol, Acetonitrile, Toluene, Chloroform .

    • Observation:

      • Soluble at RT: Too soluble (Good for evaporation, bad for cooling).

      • Insoluble at Boiling: Poor solvent.

      • Soluble at Boiling, Precipitates on Cooling:Ideal candidate.

Part 3: Core Growth Methodologies

Method 1: Controlled Slow Evaporation (SE)

Best For: Initial screening and obtaining X-ray quality seeds. Mechanism: Gradual removal of solvent increases concentration (


) until 

, driving nucleation.

Step-by-Step Protocol:

  • Solution Preparation: Dissolve the derivative in Acetone or Acetonitrile at room temperature. Aim for a concentration of ~80% saturation.

    • Why? Starting below saturation prevents immediate crashing out.

  • Filtration: Pass the solution through a 0.22

    
    m PTFE syringe filter  into a pre-cleaned borosilicate vial.
    
    • Critical: Dust particles induce twinning.

  • Vessel Configuration: Cover the vial with Parafilm. Pierce 3–5 small holes with a 22G needle.

    • Control: Fewer holes = slower evaporation = higher quality.

  • Environment: Place in a vibration-free, temperature-controlled enclosure (

    
     °C).
    
  • Harvesting: Crystals typically appear in 3–7 days. Harvest while still submerged to prevent surface desolvation.

Method 2: Slow Cooling (SC)

Best For: Large, bulk crystals for NLO measurements. Mechanism: Temperature reduction lowers solubility (


), creating a supersaturated state within the Metastable Zone.

Step-by-Step Protocol:

  • Saturation: Prepare a saturated solution in Ethanol or Toluene at 45 °C.

  • Overheating: Heat the solution to 50 °C (5 °C above saturation) for 30 minutes.

    • Why? This "kills" microscopic embryo nuclei that could cause shower nucleation.

  • Seeding (Optional but Recommended): If you have a seed from Method 1, suspend it in the solution once it cools to 45 °C.

  • Ramping: Use a programmable water bath to cool the solution from 45 °C to 25 °C at a rate of 0.5–1.0 °C/day .

    • Warning: Cooling faster than 1 °C/day often traps solvent pockets.

Method 3: Vapor Diffusion (VD)

Best For: Derivatives that are sparingly soluble or "oil out" easily. Mechanism: A precipitant (non-solvent) diffuses into the solvent, slowly lowering the solubility power of the mixture.

System:

  • Inner Vial: Saturated solution of compound in a good solvent (e.g., THF or Chloroform ).

  • Outer Vial: Precipitant (e.g., Hexane or Pentane ).

  • Process: As Hexane diffuses into the THF, the compound crystallizes. This is gentler than evaporation.

Part 4: Visualization of Workflows

Workflow 1: Decision Matrix for Method Selection

CrystalGrowthDecision Start Start: Purified Derivative SolubilityTest Solubility Profiling (5 Solvent Screen) Start->SolubilityTest HighSol High Solubility at RT (Acetone, DCM) SolubilityTest->HighSol Result A ModSol Soluble Hot / Insoluble Cold (Ethanol, Toluene) SolubilityTest->ModSol Result B LowSol Sparingly Soluble SolubilityTest->LowSol Result C MethodSE Method 1: Slow Evaporation (Pinhole Control) HighSol->MethodSE MethodSC Method 2: Slow Cooling (0.5°C/day Ramp) ModSol->MethodSC MethodVD Method 3: Vapor Diffusion (THF/Hexane System) LowSol->MethodVD Check Check Optical Quality MethodSE->Check MethodSC->Check MethodVD->Check

Caption: Decision matrix for selecting the optimal crystal growth technique based on solubility profiles.

Workflow 2: The "Slow Cooling" Temperature Profile

CoolingProfile Sat Saturation @ 45°C Overheat Overheat to 50°C (30 mins) Sat->Overheat Dissolve Nuclei Equilib Equilibrate to 45°C Overheat->Equilib Stabilize Seed Add Seed Crystal Equilib->Seed Initiate Ramp Linear Cooling (-0.5°C per 24h) Seed->Ramp Growth Phase Harvest Harvest @ 25°C Ramp->Harvest

Caption: Thermal profile for Slow Cooling (SC) showing the critical overheating step to prevent polycrystallinity.

Part 5: Troubleshooting & Optimization

ObservationDiagnosisCorrective Action
Oiling Out (Droplets instead of crystals)Supersaturation is too high or impurity level is high.1. Lower the initial concentration.2. Switch to a solvent mixture (e.g., Ethanol + 10% Water).3. Re-purify the starting material.
Twinning (Intergrown crystals)Nucleation rate is too fast.1. Reduce evaporation rate (fewer pinholes).2. Use the Slow Cooling method with a gentler ramp (0.1 °C/day).
Opaque Crystals Solvent inclusion.1. Growth was too fast; slow it down.2. Temperature fluctuations occurred; isolate the setup.
No Nucleation (Clear solution for weeks)High Metastable Zone Width.1. Scratch the side of the vial with a glass rod.2. Add a "seed" from a different batch.3. Place in a fridge (4 °C) to force saturation.

References

  • Gao, B., & Zhu, J. L. (2008).[1] 4-(Dimethylamino)benzaldehyde.[1][2][3][4] Acta Crystallographica Section E: Structure Reports Online, 64(6), o1182. Link

  • Wang, H., et al. (2009).[5] 4-(Diphenylamino)benzaldehyde.[5] Acta Crystallographica Section E: Structure Reports Online, 65(1), o149. Link

  • Goodfellow. (2025). Single Crystals: Properties, Growth Methods, and Industrial Applications. Goodfellow Technical Guide. Link

  • BenchChem. (2025).[3] Validating the Structure of Synthesized 4-(Dimethylamino)benzaldehyde. BenchChem Application Notes. Link

  • CymitQuimica. (2025).[6] 4-Methylbenzaldehyde Properties and Solubility. Chemical Data Sheet. Link

Sources

Application

Unlocking the Potential of Light: A Guide to Applications of Nonlinear Optical Materials

This comprehensive guide delves into the fascinating world of nonlinear optical (NLO) materials, offering researchers, scientists, and drug development professionals a detailed understanding of their applications and the...

Author: BenchChem Technical Support Team. Date: February 2026

This comprehensive guide delves into the fascinating world of nonlinear optical (NLO) materials, offering researchers, scientists, and drug development professionals a detailed understanding of their applications and the protocols to harness their unique properties. We move beyond a simple recitation of facts to provide in-depth, field-proven insights into why specific materials and experimental choices are made, ensuring a robust and validated approach to your research.

Introduction to Nonlinear Optics: Beyond the Linear Regime

In the realm of linear optics, the optical properties of a material, such as its refractive index and absorption coefficient, are independent of the intensity of the incident light.[1] However, when subjected to the intense electromagnetic fields of a laser, certain materials exhibit a nonlinear response.[2] This means their optical properties become dependent on the light intensity, leading to a host of intriguing phenomena that have revolutionized various scientific and technological fields.[1]

The nonlinear response is mathematically described by the material's polarization, which can be expanded as a power series of the applied electric field. The coefficients of this expansion, known as the nonlinear susceptibilities (χ⁽²⁾, χ⁽³⁾, etc.), govern the strength of various nonlinear effects.[3] Materials possessing a non-zero second-order susceptibility (χ⁽²⁾) can exhibit phenomena like second-harmonic generation (SHG), while those with a significant third-order susceptibility (χ⁽³⁾) are responsible for effects such as the Kerr effect and two-photon absorption.[3]

This guide will explore key applications of NLO materials, focusing on frequency conversion techniques like second-harmonic generation and optical parametric amplification, and their use in advanced microscopy and material characterization.

Section 1: Frequency Conversion – Painting with Light

One of the most powerful applications of NLO materials is the ability to change the frequency (and thus, the color) of laser light. This opens up access to regions of the electromagnetic spectrum that are not directly accessible with conventional laser sources.[1]

Second-Harmonic Generation (SHG): Doubling the Frequency

Second-harmonic generation is a second-order nonlinear process where two photons of the same frequency interact within an NLO material to generate a single photon with exactly twice the frequency (and half the wavelength).[4] This phenomenon is particularly prominent in materials that lack a center of inversion symmetry at the molecular level.[5]

Applications of SHG:

  • Laser Technology: Green laser pointers are a common example, where an infrared laser is frequency-doubled to produce green light.[6] In research, SHG is crucial for generating visible and ultraviolet light from readily available near-infrared lasers.

  • Bioimaging: SHG microscopy has emerged as a powerful tool for label-free imaging of biological structures with inherent non-centrosymmetric organization, such as collagen and myosin.[5][7] This allows for high-resolution, three-dimensional imaging of tissues without the need for exogenous dyes, minimizing phototoxicity.[5]

Key Materials for SHG:

A variety of crystals are employed for SHG, with the choice depending on the desired wavelength range, power handling capabilities, and phase-matching requirements.

CrystalChemical FormulaKey Features
Beta-Barium Borate (BBO)β-BaB₂O₄Wide transparency range, high damage threshold, suitable for high-power applications.[8][9]
Lithium Triborate (LBO)LiB₃O₅High damage threshold, minimal walk-off, ideal for high-power frequency conversion.[8][9]
Potassium Titanyl Phosphate (KTP)KTiOPO₄High nonlinear coefficients, efficient for frequency doubling of Nd:YAG lasers.[8][9]
Potassium Dihydrogen Phosphate (KDP)KH₂PO₄Good UV transmission, high damage threshold, suitable for frequency quadrupling of Nd:YAG lasers.[10]

Protocol for Second-Harmonic Generation Microscopy of Collagenous Tissue

This protocol provides a step-by-step guide for imaging collagen fibers in biological tissue using SHG microscopy.

Materials:

  • Mode-locked femtosecond laser (e.g., Ti:Sapphire laser tunable in the 700-1000 nm range)[11]

  • Laser-scanning confocal microscope[12]

  • High numerical aperture objective lens

  • Appropriate filters to separate the SHG signal from the fundamental laser wavelength

  • Tissue sample (e.g., rat tail tendon, skin biopsy)

  • Phosphate-buffered saline (PBS)

  • Fixative (e.g., 4% paraformaldehyde) (optional, for fixed samples)[6]

  • Mounting medium

Sample Preparation:

  • Fresh Tissue:

    • Excise the tissue of interest and keep it in PBS to prevent dehydration.[13]

    • Mount the tissue on a microscope slide in a drop of PBS and cover with a coverslip.

  • Fixed Tissue:

    • Fix the tissue in 4% paraformaldehyde for a specified duration.[6]

    • After fixation, wash the tissue thoroughly with PBS.

    • The tissue can be embedded in paraffin or plastic for sectioning.[1]

    • For imaging, deparaffinize and rehydrate the sections if necessary.

    • Mount the section on a slide with a suitable mounting medium.

Imaging Procedure:

  • System Alignment: Align the laser and microscope optics according to the manufacturer's instructions to ensure optimal beam path and focus.

  • Laser Tuning: Tune the femtosecond laser to an appropriate excitation wavelength for collagen SHG, typically in the 800-900 nm range.[12]

  • Sample Placement: Place the prepared sample on the microscope stage.

  • Focusing: Locate the region of interest and bring the collagen fibers into focus.

  • Image Acquisition:

    • Set the laser power to a level that provides a good signal-to-noise ratio without causing sample damage.

    • Select the appropriate filter cube to detect the SHG signal (at half the excitation wavelength) and block the fundamental laser light.

    • Acquire 2D or 3D (z-stack) images of the collagen structure.[11]

  • Image Analysis:

    • The acquired images can be analyzed to quantify collagen fiber organization, density, and orientation.[14]

    • Polarization-resolved SHG microscopy can provide more detailed information about the ultrastructure of the collagen fibrils.[15][16]

Visualization of Second-Harmonic Generation Microscopy Workflow

SHG_Workflow cluster_Preparation Sample Preparation cluster_Imaging SHG Imaging cluster_Analysis Data Analysis Tissue_Excision Excise Tissue Fixation Fixation (Optional) Tissue_Excision->Fixation Mounting Mount on Slide Tissue_Excision->Mounting Sectioning Sectioning (Optional) Fixation->Sectioning Sectioning->Mounting Laser_Setup Femtosecond Laser Setup Mounting->Laser_Setup Microscope_Alignment Microscope Alignment Laser_Setup->Microscope_Alignment Image_Acquisition Image Acquisition Microscope_Alignment->Image_Acquisition Image_Processing Image Processing Image_Acquisition->Image_Processing Quantification Quantification of Collagen Structure Image_Processing->Quantification

Caption: Workflow for SHG microscopy of biological tissue.

Optical Parametric Amplification (OPA): Tunable Light on Demand

Optical parametric amplification is another powerful second-order nonlinear process that allows for the generation of widely tunable coherent light. In an OPA, a high-intensity "pump" photon interacts with a nonlinear crystal, splitting into two lower-energy photons: a "signal" and an "idler".[17] The wavelengths of the signal and idler are determined by energy and momentum conservation (phase-matching) and can be tuned by changing the crystal's orientation or temperature.[17]

Applications of OPA:

  • Spectroscopy: OPAs are invaluable tools in spectroscopy, providing tunable laser sources to probe the absorption and emission spectra of molecules.[18]

  • Ultrafast Science: They are essential for generating tunable femtosecond pulses used in pump-probe experiments to study ultrafast dynamics in materials.

  • Telecommunications: Fiber-based OPAs are being explored for all-optical signal processing applications.[19]

Section 2: Characterization of Nonlinear Optical Materials

To effectively utilize NLO materials, it is crucial to accurately characterize their nonlinear properties. The Z-scan technique is a simple yet powerful single-beam method for measuring the nonlinear refractive index (n₂) and the nonlinear absorption coefficient (β).[2][20]

The Z-scan Technique: A Window into Nonlinearity

The Z-scan technique involves translating a sample along the propagation axis (z-axis) of a focused Gaussian laser beam and measuring the transmitted light through an aperture in the far field.[21] The intensity-dependent refractive index and absorption of the material cause the beam to either focus or defocus, leading to a characteristic change in the light transmitted through the aperture as a function of the sample's position.[20]

  • Closed-Aperture Z-scan: Measures the nonlinear refractive index (n₂). A small aperture is placed before the detector, making the setup sensitive to changes in the beam's spatial profile. A pre-focal peak followed by a post-focal valley in the transmittance curve indicates a positive n₂ (self-focusing), while a valley-peak signature signifies a negative n₂ (self-defocusing).[20]

  • Open-Aperture Z-scan: Measures the nonlinear absorption coefficient (β). The aperture is removed, and the entire transmitted beam is collected by the detector. A decrease in transmittance at the focal point indicates two-photon absorption or other nonlinear absorption processes.[20]

Protocol for Z-scan Measurement of a Liquid Sample

This protocol outlines the procedure for determining the nonlinear refractive index and absorption coefficient of a liquid sample.

Materials:

  • Pulsed laser with a Gaussian beam profile (e.g., Q-switched Nd:YAG or femtosecond laser)

  • Focusing lens

  • High-precision translation stage

  • Optical cuvette (e.g., 1 mm path length)[22]

  • Aperture

  • Two photodetectors

  • Beam splitter

  • Data acquisition system

  • Liquid sample and pure solvent

Experimental Setup and Procedure:

  • System Setup:

    • Align the laser beam to be a high-quality Gaussian profile (TEM₀₀ mode).

    • Focus the beam using a lens. The sample thickness should be less than the Rayleigh range of the focused beam.[21]

    • Mount the cuvette on the translation stage, allowing it to move along the z-axis through the focal point.

    • Place a beam splitter after the sample to direct a portion of the beam to a reference detector (to account for laser power fluctuations) and the other portion towards the signal detector.

    • For the closed-aperture measurement, place an aperture before the signal detector. For the open-aperture measurement, this aperture is removed. It is often practical to have a dual-arm setup to measure both simultaneously.[23]

  • Sample Preparation:

    • Prepare a solution of the sample in a suitable solvent.[8] Ensure the solution is free of dust particles that could cause scattering.

    • Fill the cuvette with the solution.

    • Perform a baseline Z-scan on the pure solvent to determine its nonlinear contribution.

  • Data Acquisition:

    • Set the laser power to an appropriate level to induce a measurable nonlinear response without damaging the sample.

    • Scan the sample through the focal region by moving the translation stage.

    • Record the normalized transmittance (signal detector reading / reference detector reading) as a function of the sample position (z).

  • Data Analysis:

    • Open-Aperture Data: Fit the open-aperture data to the appropriate theoretical model to extract the nonlinear absorption coefficient (β).

    • Closed-Aperture Data: Divide the closed-aperture data by the corresponding open-aperture data to isolate the effect of nonlinear refraction.[24]

    • Fit the resulting curve to the theoretical model for closed-aperture Z-scan to determine the nonlinear refractive index (n₂).[5]

Visualization of Z-scan Data Analysis Workflow

Zscan_Analysis cluster_Data_Acquisition Data Acquisition cluster_Analysis_Steps Data Analysis cluster_Results Results Open_Aperture Open-Aperture Z-scan Data Fit_Open Fit Open-Aperture Data Open_Aperture->Fit_Open Divide_Data Divide Closed by Open Data Open_Aperture->Divide_Data Closed_Aperture Closed-Aperture Z-scan Data Closed_Aperture->Divide_Data Beta_Value Determine β (Nonlinear Absorption) Fit_Open->Beta_Value Fit_Closed Fit Divided Data Divide_Data->Fit_Closed n2_Value Determine n₂ (Nonlinear Refraction) Fit_Closed->n2_Value

Caption: Workflow for analyzing Z-scan data.

Section 3: Comparative Data of Common Nonlinear Optical Materials

The selection of an appropriate NLO material is critical for the success of any application. The following table provides a comparison of the nonlinear optical properties of some commonly used materials. Note that these values can vary depending on the wavelength, crystal orientation, and measurement conditions.

MaterialSecond-Order Susceptibility (χ⁽²⁾) (pm/V)Nonlinear Refractive Index (n₂) (cm²/W)Two-Photon Absorption (β) (cm/GW)
β-Barium Borate (BBO) d₃₁ ≈ 2.2~3 x 10⁻¹⁶[3]-
Lithium Triborate (LBO) d₃₂ ≈ 0.85[25]~1 x 10⁻¹⁶[3]-
Potassium Titanyl Phosphate (KTP) d₂₄ ≈ 3.92~2.4 x 10⁻¹⁵[3]-
Lithium Niobate (LiNbO₃) d₃₃ ≈ 27.2~9 x 10⁻¹⁵-
**Fused Silica (SiO₂) **02.7 x 10⁻¹⁶[3]~0.02
Gallium Arsenide (GaAs) d₁₄ ≈ 90~1.5 x 10⁻¹³~26
Zinc Selenide (ZnSe) d₃₆ ≈ 33~6.8 x 10⁻¹⁴~5.5

Note: The values for χ⁽²⁾ are often reported as effective nonlinear coefficients (d_eff) which depend on the phase-matching conditions. The values presented here are for specific tensor components.

Conclusion

Nonlinear optical materials are at the heart of many cutting-edge technologies, from advanced laser systems and high-speed telecommunications to novel bio-imaging techniques. A thorough understanding of the underlying principles of nonlinear optics, coupled with robust experimental protocols, is essential for harnessing the full potential of these materials. This guide has provided a detailed overview of key applications and methodologies, empowering researchers to confidently explore and utilize the fascinating phenomena that arise when light and matter interact in the nonlinear regime.

References

  • Huq, R., et al. (2014). Methods of peripheral nerve tissue preparation for second harmonic generation imaging of collagen fibers. Methods, 66(3), 335-343. [Link]

  • SZLASER. (2022, August 25). What is nonlinear index. [Link]

  • Determining non-linear optical properties using the Z-scan technique. (n.d.). SciSpace. [Link]

  • Mostaço-Guidolin, L. B., et al. (2021). Polarization-Sensitive Second Harmonic Generation Microscopy for Investigations of Diseased Collagenous Tissues. Frontiers in Physics, 9, 718820. [Link]

  • Grange, R., et al. (2011). Imaging with second-harmonic radiation probes in living tissue. Optics Express, 19(19), 18422-18431. [Link]

  • Bueno, J. M., et al. (2011). Fast image analysis in polarization SHG microscopy. Optics Express, 19(18), 17359-17369. [Link]

  • Adair, R., et al. (1989). Nonlinear refractive index of optical crystals. Physical Review B, 39(6), 3537–3550. [Link]

  • APIPark. (2025, September 19). Define OPA: The Ultimate Guide to Understanding and Mastering Operational Performance Analysis. [Link]

  • Wang, Z., et al. (2023). Multi-target and ultra-high-speed optical wireless communication using a thin-film lithium niobate optical phased array. Nature Communications, 14(1), 3891. [Link]

  • Campagnola, P. J. (n.d.). Probing Collagen Organization: Practical Guide for Second-Harmonic Generation (SHG) Imaging. Springer Nature Experiments. [Link]

  • Bolger, J. A., et al. (2024). Nonlinear refraction and absorption properties of optical materials for high-peak-power long-wave-infrared lasers. Optics Express, 32(5), 7856-7866. [Link]

  • Campagnola, P. J. (2011). Second Harmonic Generation Imaging Microscopy: Applications to Diseases Diagnostics. Analytical Chemistry, 83(9), 3224-3231. [Link]

  • Yasui, T., et al. (2010). Polarization-resolved second-harmonic-generation imaging of dermal collagen fiber in prewrinkled and wrinkled skins of ultraviolet-B-exposed mouse. Journal of Biomedical Optics, 15(1), 016010. [Link]

  • Yasui, T., et al. (2004). Characterization of collagen orientation in human dermis by two-dimensional second-harmonic-generation polarimetry. Applied Optics, 43(14), 2861-2867. [Link]

  • KnowledgeHut. (2023, October 19). What are Organizational Process Assets (OPA)? [Link]

  • Légaré, F., et al. (2007). Polarization-resolved second harmonic microscopy of skeletal muscle in sepsis. Optics Express, 15(14), 8604-8613. [Link]

  • Z-scan technique. (n.d.). In Wikipedia. Retrieved February 19, 2026, from [Link]

  • Lu, F., et al. (2005). Reflection Z-scan technique for the study of nonlinear refraction and absorption of a single interface and thin film. Journal of the Optical Society of America B, 22(5), 947-954. [Link]

  • Latour, G., et al. (2017). Imaging Collagen in Scar Tissue: Developments in Second Harmonic Generation Microscopy for Biomedical Applications. Molecules, 22(8), 1338. [Link]

  • Z-scan. (n.d.). EKSPLA. [Link]

  • Racedo N., F. (n.d.). Experimental setup for the Z-Scan technique; the sample travels along the focal axis of the laser beam. ResearchGate. [Link]

  • Rivard, M., et al. (2023). Fast polarization-sensitive second-harmonic generation microscopy based on off-axis interferometry. Optica, 10(2), 163-170. [Link]

  • ATMACSS. (2025, June 10). How Operational Performance Analysis Improves Your Company? [Link]

  • Mero, M., et al. (2005). Generation of green second harmonic radiation in LBO, BiBO, KTP, and PPLN crystals using passively Q-switched. MSpace. [Link]

  • Liao, C.-S., et al. (2008). Polarization ellipticity compensation in polarization second-harmonic generation microscopy without specimen rotation. Journal of Biomedical Optics, 13(1), 014006. [Link]

  • Nonlinear Optical Crystals. (n.d.). Covesion. [Link]

  • Kumar, S., et al. (2015). Nonlinear Refractive Index n 2 of Different Materials. ResearchGate. [Link]

  • Iimura, T., & Sato, T. (n.d.). SHG imaging and quantitative analysis of bone collagen fibers using a multiphoton microscope. Nikon. [Link]

  • de Araújo, C. B., et al. (1995). Close-Field Eclipsing Z-Scan Technique for the Determination of the Nonlinear Refraction in Liquids. IEEE Xplore. [Link]

  • Chen, Y., et al. (2023). Super-Resolution Second-Harmonic Generation Imaging with Multifocal Structured Illumination Microscopy. Nano Letters, 23(18), 8437–8444. [Link]

  • Z-Scan Technique for Nonlinear Optics. (n.d.). Scribd. [Link]

  • Policy Performance. (n.d.). Open Policy Agent. [Link]

  • RefractiveIndex.INFO. (n.d.). Refractive index database. [Link]

  • Sfeir, M. Y., et al. (2012). Dual-arm Z-scan technique to extract dilute solute nonlinearities from solution measurements. Optics Express, 20(28), 29465-29477. [Link]

  • Tuer, A., et al. (2009). Second harmonic generation χ tensor microscopy for tissue imaging. Applied Physics Letters, 94(18), 181103. [Link]

  • Georgieva, E., et al. (2006). Second Harmonic Generation Confocal Microscopy of Collagen Type I from Rat Tendon Cryosections. Biophysical Journal, 91(11), 4247-4255. [Link]

  • Marks, D. L., et al. (2010). Measurements of nonlinear refractive index in scattering media. Journal of the Optical Society of America B, 27(10), 2097-2104. [Link]

  • Cisek, R., et al. (2013). CARS and SHG microscopy to follow the collagen production in living human corneal fibroblasts and mesenchymal stem cells in fib. arXiv. [Link]

  • Obayes, H. R., et al. (2018). SYNTHESIS AND NONLINEAR OPTICAL PROPERTIES OF IONIC LIQUIDS LIKE BY Z-SCAN TECHNIQUE. International Journal of Pharmaceutical Sciences and Research, 9(12), 5285-5291. [Link]

  • Al-Ammar, K. A. H. (2016). Study of Nonlinear Optical Properties of Nematic Liquid Crystal Material by Z-Scan Technique. World Scientific News, 52, 57-69. [Link]

  • Dancus, I., et al. (2012). Z-SCAN AND I-SCAN METHODS FOR CHARACTERIZATION OF DNA OPTICAL NONLINEARITIES. Romanian Reports in Physics, 64(3), 967-979. [Link]

  • MetaLaser. (2023, August 24). Comparing Different Nonlinear Optical Crystals For Frequency Conversion: BBO, LBO, And KTP. [Link]

  • Second-Harmonic Generation (SHG) Imaging Microscopy with ps Pulsed Lasers. (n.d.). PicoQuant. [Link]

  • Wang, J., et al. (2015). The numerical methods for analyzing the Z-scan data. Journal of Nonlinear Optical Physics & Materials, 24(01), 1550002. [Link]

  • APPLICATION NOTE - Z-Scan for the Characterization of Transparent Optical Materials. (n.d.). Newport. [Link]

  • Carpenter, A. (2017, June 15). Quantifying microscopy images: top 10 tips for image acquisition. Carpenter-Singh Lab. [Link]

  • Roberts, D. A. (1992). Wavelength variation of the second-order nonlinear coefficients of KNbO3, KTiOPO4, KTiOAsO4, LiNbO3, LiIO3, - ß-BaB2O4, KH2PO4, and LiB3O5 crystals. IEEE Journal of Quantum Electronics, 28(10), 2057-2074. [Link]

  • Nonlinear Crystals for Harmonics Generation. (2025, April 8). Optogama. [Link]

Sources

Method

Application Notes and Protocols: 4-[Methyl(4-methylphenyl)amino]benzaldehyde in Advanced Polymer Synthesis

An in-depth guide for researchers, scientists, and drug development professionals on the use of 4-[Methyl(4-methylphenyl)amino]benzaldehyde in polymer chemistry. Herein, we explore the multifaceted potential of 4-[Methyl...

Author: BenchChem Technical Support Team. Date: February 2026

An in-depth guide for researchers, scientists, and drug development professionals on the use of 4-[Methyl(4-methylphenyl)amino]benzaldehyde in polymer chemistry.

Herein, we explore the multifaceted potential of 4-[Methyl(4-methylphenyl)amino]benzaldehyde, a versatile aromatic aldehyde, in the realm of polymer chemistry. This guide provides detailed application notes and exemplary protocols designed to empower researchers in synthesizing novel functional polymers. The unique electronic and structural characteristics of this compound, stemming from its electron-rich triarylamine-like core and reactive aldehyde functionality, open avenues for the development of materials with tailored optical, electronic, and biological properties.

Introduction to 4-[Methyl(4-methylphenyl)amino]benzaldehyde

4-[Methyl(4-methylphenyl)amino]benzaldehyde is an aromatic compound featuring a central nitrogen atom bonded to a benzaldehyde moiety, a methyl group, and a tolyl group.[1] This structure is a derivative of the well-studied triphenylamine scaffold, which is renowned for its electron-donating nature and hole-transporting capabilities. The presence of the aldehyde group provides a reactive handle for a variety of polymerization and modification reactions.

Key Structural Features and Their Implications for Polymer Chemistry:

  • Triarylamine-like Core: The nitrogen atom and its three aromatic substituents form a non-planar, propeller-like structure. This core imparts significant electron-donating character, which can lead to polymers with interesting photophysical and electrochemical properties, such as fluorescence and electrochromism.[2][3]

  • Aldehyde Functionality: The formyl group is a versatile functional group that can participate in a wide range of chemical transformations, including condensation reactions to form Schiff bases, Knoevenagel condensations to introduce vinyl groups, and reductive aminations.[4][5]

  • Methyl and Tolyl Substituents: These alkyl groups enhance the solubility of the monomer and the resulting polymers in organic solvents, which is a crucial aspect for processability.[6][7]

Application in Electroactive and Chromogenic Polymers

The electron-rich nature of the 4-[Methyl(4-methylphenyl)amino]benzaldehyde core makes it an excellent candidate for the synthesis of electroactive and chromogenic polymers. These materials can change their optical properties in response to electrical stimuli (electrochromism) or their solvent environment (solvatochromism).

Synthesis of Poly(azomethine)s with Electrochromic Properties

Poly(azomethine)s, or poly(Schiff base)s, are a class of conjugated polymers that can be readily synthesized through the polycondensation of an aromatic dialdehyde with an aromatic diamine. The resulting imine linkages contribute to the conjugation of the polymer backbone, facilitating charge transport.

Causality Behind Experimental Choices:

The selection of a diamine partner is critical. Aromatic diamines will maintain the conjugation of the polymer backbone, which is essential for achieving electrochromic behavior. The use of a catalyst, such as an acid, can accelerate the condensation reaction, but it must be used judiciously to avoid side reactions.

Exemplary Protocol: Synthesis of a Poly(azomethine) via Polycondensation

  • Monomer Preparation: In a flame-dried Schlenk flask under an inert atmosphere (e.g., nitrogen or argon), dissolve equimolar amounts of 4-[Methyl(4-methylphenyl)amino]benzaldehyde and a suitable aromatic diamine (e.g., p-phenylenediamine) in a dry, aprotic solvent such as N,N-dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP).

  • Catalyst Addition (Optional): To enhance the reaction rate, a catalytic amount of an acid, such as p-toluenesulfonic acid, can be added.

  • Polymerization: Heat the reaction mixture to a temperature between 80°C and 120°C and stir for 24-48 hours. The progress of the polymerization can be monitored by the increase in viscosity of the solution.

  • Polymer Isolation: After cooling to room temperature, precipitate the polymer by pouring the reaction mixture into a non-solvent, such as methanol or water.

  • Purification: Collect the polymer by filtration, wash it extensively with the non-solvent to remove unreacted monomers and catalyst, and dry it under vacuum at an elevated temperature (e.g., 60-80°C).

Expected Outcome: A colored, amorphous polymer powder that is soluble in polar aprotic solvents. The resulting polymer is expected to exhibit reversible color changes upon electrochemical oxidation and reduction.[8]

Workflow for Poly(azomethine) Synthesis

Monomers Equimolar Monomers (Aldehyde & Diamine) Reaction Polycondensation (80-120°C, 24-48h) Monomers->Reaction Solvent Dry Aprotic Solvent (DMF or NMP) Solvent->Reaction Precipitation Precipitation in Non-Solvent (Methanol) Reaction->Precipitation Purification Filtration, Washing, & Vacuum Drying Precipitation->Purification Polymer Purified Poly(azomethine) Purification->Polymer

Caption: Workflow for the synthesis of a poly(azomethine).

Application in Biocidal and Antimicrobial Polymers

The aldehyde group can be utilized to immobilize the 4-[Methyl(4-methylphenyl)amino]benzaldehyde moiety onto a polymer backbone containing primary or secondary amine groups. This approach can be used to create polymers with potential antimicrobial properties, as some benzaldehyde derivatives have been shown to inhibit the growth of various microorganisms.[9]

Causality Behind Experimental Choices:

The choice of the polymer backbone is crucial. A polymer with accessible amine groups, such as amine-terminated polyacrylonitrile or polyethyleneimine, serves as an excellent scaffold. The reaction is typically carried out in the presence of a weak base, which can catalyze the formation of the imine linkage without causing significant degradation of the polymer backbone.

Exemplary Protocol: Immobilization onto an Amine-Functionalized Polymer

  • Polymer Preparation: Prepare or procure an amine-functionalized polymer (e.g., amine-terminated polyacrylonitrile).

  • Reaction Setup: In a round-bottom flask, dissolve the amine-functionalized polymer in a suitable solvent, such as absolute ethanol.

  • Aldehyde Addition: Add an excess of 4-[Methyl(4-methylphenyl)amino]benzaldehyde to the polymer solution.

  • Catalyst Addition: Add a few drops of a weak base, such as piperidine, to catalyze the reaction.[9]

  • Reaction: Stir the mixture at room temperature for 48 hours, followed by heating at an elevated temperature (e.g., 90°C) for 72 hours to ensure complete reaction.

  • Product Isolation and Purification: Cool the reaction mixture and recover the product by filtration. Wash the polymer extensively with a solvent like ethanol to remove unreacted aldehyde and catalyst.

  • Drying: Dry the final product in a vacuum oven at a moderate temperature (e.g., 40°C) for 48 hours.

Expected Outcome: A functionalized polymer with immobilized 4-[Methyl(4-methylphenyl)amino]benzaldehyde moieties. The biological activity of the resulting polymer can then be evaluated using standard microbiological assays.

Monomer for High-Performance Polyimides (via a two-step synthesis)

Aromatic polyimides are a class of high-performance polymers known for their exceptional thermal stability, chemical resistance, and mechanical properties.[6][10] While 4-[Methyl(4-methylphenyl)amino]benzaldehyde cannot be directly used as a monomer for polyimide synthesis, it can be chemically modified to produce a novel diamine monomer.

Conceptual Pathway:

  • Oxidation: The aldehyde group can be oxidized to a carboxylic acid group.

  • Nitration: The aromatic ring of the benzaldehyde moiety can be nitrated.

  • Reduction: The nitro group can be reduced to an amine group, and the carboxylic acid can be converted to an amine via a Curtius, Hofmann, or Schmidt rearrangement, or by first converting it to an amide followed by reduction. A more straightforward approach would be to introduce a second amine functionality through a multi-step synthesis starting from a different precursor.

A more direct, albeit hypothetical, two-step approach starting from a related precursor could be envisioned:

Exemplary Protocol: Hypothetical Synthesis of a Diamine Monomer and Polyimide

Part A: Synthesis of a Diamine Monomer

  • Starting Material: A hypothetical starting material, such as a dinitro derivative of the triphenylamine core, would be required.

  • Reduction: The dinitro compound would be reduced to the corresponding diamine using a standard reducing agent, such as tin(II) chloride in hydrochloric acid or catalytic hydrogenation.

  • Purification: The resulting diamine monomer would be purified by recrystallization or column chromatography.

Part B: Synthesis of the Polyimide

  • Poly(amic acid) Formation: In a dry reaction vessel under an inert atmosphere, dissolve the synthesized diamine monomer in a polar aprotic solvent like NMP or DMAc. Cool the solution in an ice bath.

  • Dianhydride Addition: Add an equimolar amount of an aromatic dianhydride (e.g., pyromellitic dianhydride) portion-wise to the stirred solution.

  • Polymerization: Allow the reaction to proceed at low temperature for a few hours and then at room temperature for 24 hours to form a viscous poly(amic acid) solution.

  • Film Casting: Cast the poly(amic acid) solution onto a glass substrate.

  • Thermal Imidization: Heat the cast film in a programmable oven with a staged heating cycle, for example: 100°C for 1 hour, 200°C for 1 hour, and finally 300°C for 1 hour, to effect the conversion of the poly(amic acid) to the final polyimide.

Expected Outcome: A flexible, thermally stable polyimide film. The incorporation of the bulky, non-planar triarylamine-like unit is expected to enhance the solubility of the polyimide while maintaining high thermal stability.[7][11]

Logical Relationship for Polyimide Synthesis

Start Diamine Monomer (from modified aldehyde) PAA Poly(amic acid) Solution Start->PAA Dianhydride Aromatic Dianhydride Dianhydride->PAA Solvent Polar Aprotic Solvent (NMP or DMAc) Solvent->PAA Film Cast Film PAA->Film Imidization Thermal Imidization (Staged Heating) Film->Imidization Polyimide Final Polyimide Film Imidization->Polyimide

Sources

Application

Application Note: Fluorescence Quantum Yield Determination of 4-[Methyl(4-methylphenyl)amino]benzaldehyde

This Application Note provides a rigorous, field-validated protocol for determining the fluorescence quantum yield ( ) of 4-[Methyl(4-methylphenyl)amino]benzaldehyde . This molecule belongs to the class of Donor-Acceptor...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note provides a rigorous, field-validated protocol for determining the fluorescence quantum yield (


) of 4-[Methyl(4-methylphenyl)amino]benzaldehyde .

This molecule belongs to the class of Donor-Acceptor (D-A) substituted benzenes , featuring a triphenylamine-like donor and a benzaldehyde acceptor. Such structures typically exhibit Intramolecular Charge Transfer (ICT) , making their quantum yield highly sensitive to solvent polarity and local environment. Consequently, this protocol emphasizes the Relative Method (Slope Method) , which is the industry gold standard for minimizing errors arising from inner filter effects and instrumental drift.

Introduction & Principle

The Target Molecule

4-[Methyl(4-methylphenyl)amino]benzaldehyde is a push-pull chromophore. Upon photoexcitation, electron density shifts from the electron-rich amino group to the electron-deficient aldehyde.

  • Significance: Used as a precursor for non-linear optical (NLO) materials, fluorescent probes, and organic light-emitting diode (OLED) emitters.

  • Photophysics: The molecule likely exhibits positive solvatochromism. In polar solvents, the ICT state is stabilized, causing a bathochromic (red) shift in emission and often a variation in

    
     due to non-radiative decay pathways (e.g., twisted intramolecular charge transfer).
    
The Principle of Relative Measurement

The absolute quantum yield is determined by comparing the integrated fluorescence intensity of the test sample against a standard reference of known


. To ensure scientific integrity, we utilize the Slope Method , where fluorescence is measured across a gradient of concentrations. This cancels out systematic errors inherent in single-point measurements.

The governing equation is:



Where:

  • 
    : Quantum Yield[1][2][3][4][5][6][7][8][9][10][11]
    
  • 
    : Slope of the plot of Integrated Fluorescence Intensity  vs. Absorbance 
    
  • 
    : Refractive index of the solvent[2][3][8]
    
  • 
    : Unknown Sample
    
  • 
    : Standard Reference
    

Materials & Equipment

Reference Standard Selection

Based on the expected absorption (


) and emission (

) of the benzaldehyde derivative, the following standard is authoritative:
Standard

Value
SolventExcitation RangeEmission Range
Quinine Sulfate 0.5460.1 M H₂SO₄300–360 nm400–600 nm
Alt: Coumarin 1530.544Ethanol380–420 nm470–600 nm

Selection Rationale:Quinine Sulfate is chosen as the primary standard due to its excellent overlap with the expected UV absorption band of the benzaldehyde moiety.

Reagents
  • Analyte: 4-[Methyl(4-methylphenyl)amino]benzaldehyde (>98% purity).[12]

  • Standard: Quinine Sulfate dihydrate (NIST traceable or high purity).

  • Solvents: Spectroscopic grade Cyclohexane (non-polar), Ethanol (polar), or Acetonitrile.

    • Note: The refractive index (

      
      ) of each solvent must be known precisely at the measurement temperature (
      
      
      
      ).
Instrumentation
  • UV-Vis Spectrophotometer: Double-beam preferred for baseline stability.

  • Spectrofluorometer: Equipped with a temperature-controlled cell holder.

  • Cuvettes: Quartz fluorescence cuvettes (10 mm path length), 4 clear sides.

Experimental Protocol (The Slope Method)

Step 1: Preparation of Stock Solutions
  • Standard Stock: Dissolve Quinine Sulfate in 0.1 M H₂SO₄ to create a

    
     stock.
    
  • Sample Stock: Dissolve 4-[Methyl(4-methylphenyl)amino]benzaldehyde in the chosen solvent (e.g., Ethanol) to create a

    
     stock.
    
Step 2: Generation of Concentration Gradients
  • Prepare a dilution series for both the Sample and the Standard .

  • Target Absorbance: You need 4–5 data points for each, with absorbance values at the excitation wavelength (

    
    ) ranging strictly between 0.01 and 0.10 .
    
  • Why? Keeping

    
     minimizes the Inner Filter Effect (IFE) , where the solution re-absorbs its own emission or attenuates the excitation beam unevenly.[3]
    
Step 3: Spectroscopic Acquisition
  • Excitation Wavelength (

    
    ):  Choose a wavelength where both the Sample and Standard absorb significantly. For this pair, 350 nm  or 360 nm  is typically optimal.
    
  • Parameters:

    • Slit widths: Keep narrow (e.g., 1–2 nm for excitation, 2–5 nm for emission) to avoid detector saturation.

    • Integration time: 0.1–0.5 s.

    • CRITICAL: Use the exact same instrument settings (slits, detector voltage, geometry) for both Sample and Standard.

Workflow for each dilution:

  • Blank: Measure solvent blank fluorescence (to subtract Raman scattering later).

  • Absorbance: Measure

    
     at 
    
    
    
    using the UV-Vis.
  • Emission: Measure the fluorescence spectrum (e.g., 370–650 nm).

Step 4: Data Processing
  • Background Correction: Subtract the solvent blank emission spectrum from each sample spectrum.

  • Integration: Calculate the area under the curve (AUC) for the corrected emission spectrum.

  • Plotting: Plot Integrated Fluorescence Area (

    
    )  (y-axis) vs. Absorbance (
    
    
    
    )
    (x-axis).
  • Regression: Perform a linear regression to determine the Slope (

    
    ) . The intercept should be effectively zero.
    

Calculation & Data Presentation

Calculate the Quantum Yield using the slopes obtained in Step 4.

Example Data Structure
ParameterStandard (Quinine Sulfate)Sample (Benzaldehyde deriv.)
Solvent 0.1 M H₂SO₄Ethanol
Refractive Index (

)
1.3331.361
Excitation (

)
350 nm350 nm
Slope (

)


Literature

0.546?

Calculation:




Visualization of Workflow

The following diagram illustrates the self-validating "Slope Method" workflow.

QY_Protocol Start Start: Stock Preparation Dilution Create 5 Dilutions (Abs 0.01 - 0.1) Start->Dilution UVVis Measure Absorbance (at Excitation λ) Dilution->UVVis Step A Fluoro Measure Emission (Integrated Area) Dilution->Fluoro Step B Plot Plot Integrated Area vs. Absorbance UVVis->Plot x-axis data Fluoro->Plot y-axis data Calc Calculate Slope (Grad) & Apply Formula Plot->Calc Extract Gradient Validation Linearity Check (R² > 0.99?) Plot->Validation Validation->Dilution No (Re-prep) Validation->Calc Yes

Figure 1: The "Slope Method" workflow ensures linearity and eliminates concentration-dependent artifacts.

Critical Validation & Troubleshooting

Linearity Check (Self-Validation)

The plot of Integrated Intensity vs. Absorbance must be linear (


).
  • Curvature downwards at high concentrations indicates Inner Filter Effects or Self-Quenching . Solution: Dilute further.

  • Non-zero intercept indicates background contamination or improper blank subtraction.

Solvent Refractive Index Correction

This is the most common source of error. The term


 can introduce a 5–15% correction. Always use the refractive index value for the specific solvent at the experimental temperature.
Oxygen Quenching

Triphenylamine derivatives can be sensitive to dissolved oxygen (forming triplet states).

  • Validation Step: Bubble Argon or Nitrogen through the sample for 10 minutes and remeasure. If intensity increases, report the "De-aerated Quantum Yield."

References

  • Brouwer, A. M. (2011). Standards for photoluminescence quantum yield measurements in solution (IUPAC Technical Report). Pure and Applied Chemistry.

  • Horiba Scientific. (n.d.). A Guide to Recording Fluorescence Quantum Yields.

  • Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. Springer.

  • Edinburgh Instruments. (2023).

Sources

Method

Application Notes and Protocols for 4-[Methyl(4-methylphenyl)amino]benzaldehyde in Metal Ion Detection

Introduction: Unveiling the Potential of a Donor-Acceptor Fluorophore for Metal Ion Sensing 4-[Methyl(4-methylphenyl)amino]benzaldehyde is an aromatic compound characterized by an electron-donating N-methyl-p-toluidine g...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Unveiling the Potential of a Donor-Acceptor Fluorophore for Metal Ion Sensing

4-[Methyl(4-methylphenyl)amino]benzaldehyde is an aromatic compound characterized by an electron-donating N-methyl-p-toluidine group and an electron-accepting benzaldehyde moiety. This donor-π-acceptor (D-π-A) architecture gives rise to interesting photophysical properties, particularly intramolecular charge transfer (ICT) upon photoexcitation. The modulation of this ICT process by external stimuli, such as the coordination of metal ions, forms the basis for its proposed application as a fluorescent chemosensor. The nitrogen atom of the amino group and the oxygen of the aldehyde carbonyl can act as a potential bidentate chelation site for metal ions. The binding of a metal ion is expected to alter the electron-donating strength of the amino group, thereby influencing the ICT character and resulting in a detectable change in its fluorescence emission.

While the direct application of 4-[Methyl(4-methylphenyl)amino]benzaldehyde as a metal ion sensor is not yet extensively documented in peer-reviewed literature, its structural similarity to other successful fluorescent chemosensors suggests its high potential. These notes provide a comprehensive guide for researchers to synthesize, characterize, and evaluate this compound as a novel fluorescent sensor, with a particular focus on the detection of ferric (Fe³⁺) ions, a common fluorescence quencher.

Proposed Mechanism of Action: Metal Ion-Modulated Intramolecular Charge Transfer (ICT)

The proposed sensing mechanism is based on the modulation of the intramolecular charge transfer (ICT) state of the 4-[Methyl(4-methylphenyl)amino]benzaldehyde molecule upon coordination with a metal ion. In its free state, the molecule exhibits fluorescence originating from the ICT excited state. Upon chelation with a paramagnetic metal ion like Fe³⁺, which is a known fluorescence quencher, a non-radiative de-excitation pathway is introduced through electron or energy transfer from the excited fluorophore to the d-orbitals of the metal ion. This leads to a significant quenching of the fluorescence intensity, providing a "turn-off" sensing mechanism.

cluster_0 Free Sensor cluster_1 Sensor with Metal Ion Free_Probe 4-[Methyl(4-methylphenyl)amino]benzaldehyde Excitation hv (Excitation) Free_Probe->Excitation Absorption Probe_Fe Probe-Fe³⁺ Complex Free_Probe->Probe_Fe Chelation ICT_State ICT Excited State Excitation->ICT_State Fluorescence Fluorescence Emission ICT_State->Fluorescence Radiative Decay Excitation_Fe hv (Excitation) Probe_Fe->Excitation_Fe Absorption ICT_State_Fe ICT Excited State Excitation_Fe->ICT_State_Fe Quenching Fluorescence Quenching ICT_State_Fe->Quenching Non-Radiative Decay (Electron/Energy Transfer) Fe_ion Fe³⁺

Caption: Proposed sensing mechanism of 4-[Methyl(4-methylphenyl)amino]benzaldehyde for Fe³⁺.

Experimental Protocols

Part 1: Synthesis and Characterization

The synthesis of 4-[Methyl(4-methylphenyl)amino]benzaldehyde can be effectively achieved via the Vilsmeier-Haack reaction, a well-established method for the formylation of electron-rich aromatic compounds[1][2][3][4][5].

G reactant1 N-methyl-N-(4-methylphenyl)amine intermediate Iminium Salt Intermediate reactant1->intermediate Formylation reagent Vilsmeier Reagent (POCl₃/DMF) reagent->intermediate product 4-[Methyl(4-methylphenyl)amino]benzaldehyde intermediate->product Hydrolysis workup Aqueous Workup workup->product cluster_workflow Experimental Workflow for Metal Ion Detection prep Prepare Stock Solutions (Probe & Metal Ions) screen Selectivity Screening (Fluorescence Response to Various Ions) prep->screen select Identify Selective Ion (e.g., Fe³⁺) screen->select titrate Fluorescence Titration (Varying [Fe³⁺]) select->titrate compete Interference Study (Fe³⁺ + Other Ions) select->compete lod Calculate Limit of Detection (LOD) titrate->lod

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 4-[Methyl(4-methylphenyl)amino]benzaldehyde

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support guide for the synthesis of 4-[Methyl(4-methylphenyl)amino]benzaldehyde. This document is designed for researchers, chemists, and drug dev...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of 4-[Methyl(4-methylphenyl)amino]benzaldehyde. This document is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing the synthesis of this valuable organic intermediate. Our goal is to move beyond simple protocols and explain the causality behind experimental choices, empowering you to troubleshoot and enhance your reaction yields effectively.

The primary and most efficient route for synthesizing 4-[Methyl(4-methylphenyl)amino]benzaldehyde is the Vilsmeier-Haack reaction . This reaction formylates electron-rich aromatic rings, such as the N-methyl-N-(p-tolyl)aniline precursor, to produce the corresponding aryl aldehyde.[1][2][3] This guide is structured to address the most common challenges encountered during this synthesis, providing a logical framework for problem-solving and process optimization.

Section 1: Synthesis Overview & Core Workflow

The Vilsmeier-Haack reaction proceeds in two main stages:

  • Formation of the Vilsmeier Reagent: A substituted amide, typically N,N-dimethylformamide (DMF), reacts with an acid chloride like phosphorus oxychloride (POCl₃) to form a chloroiminium ion, known as the Vilsmeier reagent.[2][4] This is the active electrophile in the reaction.

  • Electrophilic Aromatic Substitution: The electron-rich starting material, N-methyl-N-(4-methylphenyl)aniline, attacks the Vilsmeier reagent. The aromaticity is subsequently restored, and the resulting iminium salt is hydrolyzed during aqueous work-up to yield the final aldehyde product.[1][3]

Below is a general workflow for the synthesis process.

G cluster_0 Vilsmeier Reagent Formation cluster_1 Electrophilic Substitution & Hydrolysis cluster_2 Purification DMF DMF (Solvent/Reagent) Vilsmeier Vilsmeier Reagent (Chloroiminium ion) DMF->Vilsmeier 0-5 °C (Exothermic Control) POCl3 POCl₃ POCl3->Vilsmeier Reaction Reaction Mixture (Formylation) StartMat N-methyl-N-(4-methylphenyl)aniline StartMat->Reaction Add to Vilsmeier Reagent Workup Aqueous Work-up (Ice & Base) Reaction->Workup 60-100 °C, 2-4h (Hydrolysis of Iminium Salt) Product Crude Product Workup->Product Crude Crude Product Purify Column Chromatography or Recrystallization Crude->Purify Final Pure Aldehyde Purify->Final G Start Low or No Product Yield Observed CheckTLC Analyze TLC of Crude Mixture Start->CheckTLC StartMat Starting Material Dominant? CheckTLC->StartMat Any spots? ComplexMix Complex Mixture / Tar? StartMat->ComplexMix No Incomplete Incomplete Reaction StartMat->Incomplete Yes Decomp Decomposition / Side Reactions ComplexMix->Decomp Yes Sol_Incomplete1 Verify Anhydrous Reagents & Inert Atmosphere Incomplete->Sol_Incomplete1 Sol_Incomplete2 Increase Reaction Time / Temp (Monitor by TLC) Incomplete->Sol_Incomplete2 Sol_Incomplete3 Check Stoichiometry (Use slight excess of POCl₃) Incomplete->Sol_Incomplete3 Sol_Decomp1 Reduce Reaction Temperature Decomp->Sol_Decomp1 Sol_Decomp2 Ensure Strict Temp Control During POCl₃ Addition (0-5 °C) Decomp->Sol_Decomp2 Sol_Decomp3 Ensure Efficient Stirring Decomp->Sol_Decomp3

Sources

Optimization

Technical Support Center: Purification of 4-[Methyl(4-methylphenyl)amino]benzaldehyde

Document ID: TSC-CHEM-4MPAB-PUR-V1.0 Overview This technical guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting and frequently asked questions (FAQs) for the purifica...

Author: BenchChem Technical Support Team. Date: February 2026

Document ID: TSC-CHEM-4MPAB-PUR-V1.0

Overview

This technical guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting and frequently asked questions (FAQs) for the purification of 4-[Methyl(4-methylphenyl)amino]benzaldehyde (CAS: 1456486-66-0). The purification of this compound, a key intermediate in the synthesis of dyes and advanced materials, presents unique challenges.[1][2][3] Common impurities often arise from its synthesis, typically via the Vilsmeier-Haack reaction, or from degradation due to its sensitivity to environmental factors.[2][4] This guide offers practical, field-proven solutions to common issues encountered during recrystallization, column chromatography, and chemical purification methods.

Troubleshooting Guide: From Crude Product to Pure Compound

This section addresses specific experimental issues in a question-and-answer format, providing causal explanations and actionable solutions.

Problem Area 1: Initial Purification & Characterization

Q: My crude product after synthesis is a gummy, dark oil and won't solidify. What's the cause and how do I proceed?

A: This is a common issue, often indicating the presence of residual high-boiling solvents (like DMF or DMSO from the synthesis), unreacted starting materials, or polymeric byproducts.[5] The "gummy" nature prevents the lattice formation required for crystallization.

  • Causality: High-boiling solvents can be difficult to remove completely on a rotary evaporator. Additionally, aldehydes, especially in the presence of trace acids or bases, can undergo self-condensation or polymerization, leading to tar-like substances.[5][6]

  • Solution Pathway:

    • Solvent Removal: First, ensure all high-boiling solvents are thoroughly removed. If a rotary evaporator is insufficient, use a high-vacuum pump (with a cold trap) for several hours.

    • Aqueous Wash: Dissolve the crude oil in a suitable organic solvent like ethyl acetate or dichloromethane (DCM). Wash the organic layer sequentially with water and then a saturated sodium bicarbonate (NaHCO₃) solution. The water wash helps remove any remaining DMF, while the bicarbonate wash removes acidic impurities that might catalyze polymerization.[7]

    • Induce Crystallization: After drying and concentrating the organic layer, attempt to induce crystallization by dissolving the residue in a minimal amount of a hot solvent (like isopropanol or an ethyl acetate/heptane mixture) and cooling slowly. Scratching the inside of the flask with a glass rod at the solvent line can provide nucleation sites.

Q: My TLC analysis of the crude product shows multiple spots. How do I choose the best purification method?

A: The choice of method depends on the nature and separation (ΔRf) of the impurities.

  • Scenario 1: Baseline Impurities & Product Spot. If you have significant material at the baseline of your TLC plate (indicating highly polar impurities) along with your product spot, a chemical purification via bisulfite adduct formation is highly effective. This method specifically targets the aldehyde, converting it to a water-soluble salt, leaving non-aldehyde impurities in the organic phase.[8][9]

  • Scenario 2: Closely Eluting Spots. If impurities have Rf values very close to your product, high-resolution column chromatography is the preferred method. This allows for fine separation based on small differences in polarity.[10][11]

  • Scenario 3: One Major Product Spot with Faint Impurities. If the product is the dominant spot and appears to be a solid, direct recrystallization is the most efficient method. It is faster and often results in higher recovery for removing small amounts of impurities.

Start Crude Product Analysis (TLC) Decision1 What is the impurity profile? Start->Decision1 Method_Bisulfite Purify via Bisulfite Adduct Formation Decision1->Method_Bisulfite  Baseline / Highly Polar Impurities Method_Column Perform Column Chromatography Decision1->Method_Column Closely Eluting Impurities   Method_Recrystal Perform Recrystallization Decision1->Method_Recrystal  Solid with Minor Impurities

Caption: Purification method selection workflow.

Problem Area 2: Recrystallization Challenges

Q: I'm attempting recrystallization, but my product is "oiling out" instead of forming crystals. Why is this happening?

A: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, forming a liquid phase instead of a solid crystalline lattice.

  • Causality: This is typically caused by one of two issues:

    • High Supersaturation: The solution is too concentrated, or it is being cooled too rapidly. This forces the product out of solution before it has time to organize into a crystal lattice.[12]

    • Inappropriate Solvent System: The chosen solvent may be too good a solvent, even at low temperatures, or the boiling point of the solvent is higher than the melting point of the impure compound.

  • Troubleshooting Steps:

    • Re-heat and Dilute: Heat the solution until the oil redissolves completely. Add a small amount (5-10% more) of the hot solvent to slightly decrease the saturation.

    • Slow Cooling: Allow the flask to cool very slowly to room temperature. Insulating the flask with glass wool can help. Do not move it directly to an ice bath.

    • Consider a Two-Solvent System: If the problem persists, use a two-solvent system.[13] Dissolve the compound in a minimal amount of a "good" solvent (e.g., ethyl acetate, acetone) at its boiling point. Then, slowly add a "poor" or "anti-solvent" (e.g., hexanes, heptane) dropwise until the solution just becomes cloudy. Re-heat to clarify and then allow to cool slowly. This fine-tunes the solubility to promote crystallization.

Start Product 'Oils Out' During Recrystallization Decision1 Is the solution cooling too quickly? Start->Decision1 Solution1 Re-heat to dissolve. Allow to cool slowly at RT before using an ice bath. Decision1->Solution1 Yes Decision2 Is the solvent system appropriate? Decision1->Decision2 No Solution2 Re-heat to dissolve. Add more solvent to reduce saturation. Decision2->Solution2 Solution is too concentrated Solution3 Switch to a two-solvent system (e.g., Ethyl Acetate / Hexanes). Decision2->Solution3 Single solvent is ineffective

Caption: Troubleshooting logic for recrystallization failure.

Problem Area 3: Column Chromatography Issues

Q: I'm running a silica gel column, but my product is smearing and I'm getting poor separation from an impurity.

A: Band broadening or "smearing" on a column reduces resolution and leads to mixed fractions.

  • Causality:

    • Column Overloading: Too much crude material has been loaded relative to the amount of stationary phase. A general rule is a 1:30 to 1:100 mass ratio of crude product to silica.

    • Inappropriate Eluent Polarity: If the eluent is too polar, it will move your compound and impurities down the column too quickly, preventing proper equilibration and separation. If it's not polar enough, the compound can stick and tail.

    • Compound Degradation: Some tertiary amines and aldehydes can be sensitive to the acidic nature of standard silica gel, causing streaking as the compound decomposes on the column.

  • Solutions:

    • Optimize Loading and Eluent: First, ensure you are not overloading the column. Develop your mobile phase using TLC. The ideal eluent system should give your product an Rf value of ~0.3.

    • Use Deactivated Silica: To mitigate decomposition, consider using silica gel that has been treated with a small amount of a base. This can be done by adding ~1% triethylamine (Et₃N) to your eluent system. The triethylamine will neutralize the acidic sites on the silica gel.

    • Switch Stationary Phase: If problems persist, switch to a less acidic stationary phase like neutral alumina.[7] This is often a good choice for purifying acid-sensitive compounds.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for purified 4-[Methyl(4-methylphenyl)amino]benzaldehyde? A1: This compound, like similar aromatic aldehydes, is susceptible to oxidation and photodegradation.[4] The aldehyde can oxidize to the corresponding carboxylic acid, and the tertiary amine can be sensitive to air. Store the solid in a tightly sealed, amber glass vial under an inert atmosphere (argon or nitrogen) in a cool, dark, and dry place.[4][14]

Q2: My purified product has a pink or brownish tint. Is it impure? A2: A color change to pink or brown often indicates minor degradation, likely due to exposure to air and light.[4] While this may not significantly affect the outcome of some reactions, it is a sign of impurity. For applications requiring high purity, such as in materials science or for creating analytical standards, repurification (e.g., a quick recrystallization) is recommended.

Q3: What are the expected impurities from a Vilsmeier-Haack synthesis? A3: Common impurities include unreacted N-methyl-N-(p-tolyl)aniline (the starting amine), residual N,N-dimethylformamide (DMF), and potentially small amounts of the corresponding carboxylic acid if the workup exposed the product to oxidizing conditions.[2][12] An aqueous wash during workup is critical for removing DMF.

Q4: Which analytical methods are best for assessing purity? A4: A combination of techniques is ideal.

  • ¹H NMR: Provides structural confirmation and can reveal impurities if they are present in >1-2% and have unique signals.

  • HPLC: High-Performance Liquid Chromatography is excellent for quantifying purity, even detecting trace impurities that may not be visible by NMR. A reversed-phase C18 column with an acetonitrile/water mobile phase is a good starting point.[15]

  • Melting Point: A sharp melting point close to the literature value indicates high purity. A broad or depressed melting range suggests the presence of impurities.

Detailed Experimental Protocols

Protocol 1: Purification via Bisulfite Adduct Formation

This protocol is highly effective for separating the aldehyde from non-aldehyde impurities.[8][16]

  • Dissolution: Dissolve the crude material in a minimal amount of a water-miscible co-solvent like methanol or THF (e.g., 5-10 mL). Transfer this solution to a separatory funnel.

  • Adduct Formation: Add 1.5-2.0 equivalents of a freshly prepared, saturated aqueous solution of sodium bisulfite (NaHSO₃). Shake the funnel vigorously for 2-3 minutes. A white precipitate of the aldehyde-bisulfite adduct may form.[9]

  • Extraction: Add an immiscible organic solvent (e.g., ethyl acetate, 25 mL) and deionized water (25 mL) to the funnel and shake again.

  • Separation: Allow the layers to separate. The non-aldehyde impurities will remain in the organic layer. Carefully collect the aqueous layer, which contains the water-soluble bisulfite adduct. If a solid precipitated at the interface, filter the entire mixture through a Büchner funnel to collect it, then proceed with the solid or the aqueous layer.[8]

  • Regeneration of Aldehyde: Transfer the aqueous layer (or the dissolved solid adduct) to a clean separatory funnel. Add an equal volume of fresh ethyl acetate. While stirring, slowly add 50% sodium hydroxide (NaOH) solution dropwise until the pH of the aqueous layer is >12.[16] This reverses the reaction and regenerates the aldehyde.

  • Final Extraction & Isolation: Shake the funnel to extract the purified aldehyde into the ethyl acetate layer. Separate the layers, wash the organic layer with brine, dry it over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified product.

Protocol 2: High-Purity Recrystallization

This protocol is suitable for material that is already substantially pure (>90%) and solid.

  • Solvent Selection: Test solubility in various solvents (e.g., isopropanol, ethanol, ethyl acetate, toluene, hexane). The ideal solvent will dissolve the compound when hot but show low solubility when cold. A two-solvent system like ethyl acetate/hexanes or acetone/hexanes is often effective.[17]

  • Dissolution: Place the crude solid in an Erlenmeyer flask with a stir bar. Add a minimal amount of the chosen hot solvent until the solid just dissolves. If using a two-solvent system, dissolve in the "good" solvent first.

  • Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration through a pre-warmed funnel with fluted filter paper to remove them.[13]

  • Crystallization: If using a two-solvent system, add the "anti-solvent" dropwise to the hot solution until persistent cloudiness appears. Add a drop or two of the "good" solvent to re-clarify. Cover the flask and allow it to cool slowly and undisturbed to room temperature.

  • Isolation: Once crystals have formed, cool the flask in an ice bath for at least 30 minutes to maximize the yield. Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing & Drying: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor. Dry the crystals under vacuum to a constant weight.

ParameterSolvent SystemRationale
Primary Recrystallization Isopropanol or EthanolThe polarity of alcohols is often well-suited for dissolving moderately polar aromatic aldehydes when hot, with significantly lower solubility upon cooling.
Two-Solvent System Ethyl Acetate / HexanesEthyl acetate effectively dissolves the compound, while the dropwise addition of non-polar hexanes reduces the overall solubility, carefully inducing crystallization.[17]
Column Chromatography Hexanes / Ethyl Acetate (Gradient)A standard choice for silica gel chromatography. Start with low polarity (e.g., 95:5 Hex/EtOAc) to elute non-polar impurities, then gradually increase the polarity to elute the target compound.[11][18]
For Acid-Sensitive Columns Hexanes / Ethyl Acetate + 1% Et₃NThe addition of triethylamine neutralizes acidic sites on the silica gel, preventing on-column degradation of the aldehyde or tertiary amine.

References

  • Technical Support Center: Aldehyde Purification via Bisulfite Adducts. Benchchem.
  • Recrystallisation protocol: P2NP.
  • Workup: Aldehydes. Department of Chemistry: University of Rochester.
  • Purifying aldehydes? r/chemistry - Reddit.
  • Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. J. Vis. Exp.
  • Silica Gel for Column Chromatography. Alfa Chemistry.
  • Please suggest a method to purify an aromatic aldehyde after an SNAr reaction. ResearchGate.
  • Determination of Aliphatic and Aromatic Aldehydes in Polluted Airs as their 2,4-Dinitrophenylhydrazones by High Performance Liquid Chromatography. Anal. Chem.
  • Column Chromatography. Magritek.
  • Two-Solvent Recrystallization Guide. MIT OpenCourseWare.
  • Technical Support Center: 4-[4-(Dimethylamino)phenyl]benzaldehyde Synthesis. Benchchem.
  • 4-(Dimethylamino)benzaldehyde Safety Data Sheet. Bio.
  • Stability issues and proper storage of 4-[4-(Dimethylamino)phenyl]benzaldehyde. Benchchem.
  • 4-[Bis(4-methylphenyl)amino]benzaldehyde. CymitQuimica.
  • Tips & Tricks: Recrystallization. Department of Chemistry: University of Rochester.
  • Introducing Column Chromatography through Colorful Reactions of Guaiazulene. J. Chem. Educ.
  • 4-[METHYL(4-METHYLPHENYL)AMINO]BENZALDEHYDE. ChemUniverse.
  • p-AMINOBENZALDEHYDE. Org. Synth.
  • Comprehensive undergraduate experiment: synthesis and chromism of 4-[bis(4-methylphenyl)amino] benzaldehyde. RSC Adv.
  • Transformation of Aniline to N-Methylaniline: A Comprehensive Study. Echemi.

Sources

Troubleshooting

troubleshooting failed reactions of 4-[Methyl(4-methylphenyl)amino]benzaldehyde

Topic: Troubleshooting Synthesis, Reactivity, and Stability Ticket ID: CHEM-SUP-8821 Status: Open Analyst: Senior Application Scientist[1] Introduction: Understanding Your Molecule Welcome to the technical support hub fo...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting Synthesis, Reactivity, and Stability Ticket ID: CHEM-SUP-8821 Status: Open Analyst: Senior Application Scientist[1]

Introduction: Understanding Your Molecule

Welcome to the technical support hub for 4-[Methyl(4-methylphenyl)amino]benzaldehyde . Before troubleshooting, it is critical to understand the electronic nature of this molecule.

This compound is a classic "Push-Pull" system :

  • The Push: The tertiary amine (N-methyl-N-p-tolyl) is a strong electron donor (+M effect).

  • The Pull: The aldehyde (-CHO) is an electron withdrawer (-M effect).

The Consequence: The lone pair on the nitrogen donates electron density through the benzene ring into the carbonyl oxygen. While this creates excellent optical properties (making it valuable for NLO materials and fluorescent probes), it significantly deactivates the aldehyde carbon toward nucleophilic attack. Most "failed reactions" stem from underestimating this electronic deactivation.

Module 1: Synthesis Troubleshooting (Vilsmeier-Haack)[2]

User Issue: "My Vilsmeier-Haack formylation of N-methyl-N-(p-tolyl)aniline yields a black tar or very low product conversion."

Root Cause Analysis

The Vilsmeier-Haack reaction relies on the formation of a chloroiminium ion (Vilsmeier reagent). Failure usually occurs at two critical control points:

  • Reagent Formation: The reaction between

    
     and DMF is exothermic.[2] If the temperature spikes >10°C during addition, the reagent decomposes.
    
  • Hydrolysis: The intermediate iminium salt is stable. If the final hydrolysis (quenching) is not vigorous or acidic enough, the aldehyde is not released.

Corrective Protocol: The "Cold-then-Hot" Method
  • Step 1 (Reagent Prep): Cool anhydrous DMF (3 eq) to 0°C . Add

    
     (1.2 eq) dropwise. Crucial:  Internal temp must not exceed 5°C. Stir for 30 min.
    
  • Step 2 (Addition): Dissolve starting amine in DMF. Add slowly to the Vilsmeier reagent at 0°C.

  • Step 3 (Heating): Only after addition is complete, heat to 80-90°C for 4-6 hours.

  • Step 4 (Hydrolysis): Pour onto crushed ice/sodium acetate. Stir vigorously for 1 hour. The solid should precipitate.[2]

Visual Troubleshooting Guide (Graphviz)

VilsmeierTroubleshooting Start Start: Vilsmeier-Haack Reaction CheckTemp Was POCl3 added at T > 10°C? Start->CheckTemp ResultTar Result: Black Tar / Decomposition CheckTemp->ResultTar Yes (Reagent Unstable) CheckQuench Did you quench with Ice/Water only? CheckTemp->CheckQuench No (0-5°C maintained) ResultSalt Result: Intermediate Salt (No Aldehyde) CheckQuench->ResultSalt Yes (Hydrolysis Incomplete) Success Result: Yellow/Orange Solid CheckQuench->Success No (Buffered/Basic Hydrolysis used)

Caption: Decision tree for diagnosing Vilsmeier-Haack synthesis failures based on temperature control and quenching method.

Module 2: Reactivity Troubleshooting (Knoevenagel Condensation)

User Issue: "I am trying to condense the aldehyde with malononitrile/rhodanine, but the reaction stalls or yields <20%."

Scientific Explanation

As noted in the introduction, the amine pushes electrons into the carbonyl.



This resonance structure reduces the partial positive charge (

) on the carbonyl carbon, making it a poor electrophile . Standard catalytic conditions (e.g., Piperidine in Ethanol) are often insufficient to overcome this energy barrier.[1]
Optimization Strategy

You must increase the electrophilicity of the aldehyde or the nucleophilicity of the active methylene compound.

Catalyst SystemCondition SeverityRecommended ForProtocol Note
Piperidine / Ethanol MildFailed ReactionsDo not use. Too weak for this substrate.
Piperidine / Acetic Acid MediumStandardUse benzene/toluene with Dean-Stark trap to remove water.

/ Pyridine
AggressiveStubborn SubstratesLewis acid activates the carbonyl oxygen. Requires anhydrous conditions.[2]
Microwave /

KineticHigh ThroughputRun neat (solvent-free) or in EtOH at 120°C for 10 mins.
FAQ: Why is my product an oil?

A: Triphenylamine derivatives are notorious for "oiling out" because the flexible alkyl groups (methyl/tolyl) prevent efficient packing.

  • Solution: Triturate the oil with cold Methanol or Hexane . Scratch the flask surface with a glass rod to induce nucleation. If that fails, dissolve in minimum DCM and precipitate into excess Hexane.[1]

Module 3: Purification & Stability

User Issue: "The product turned green/blue during storage, or NMR shows 'ghost' peaks."

The "Ghost" Peaks: Acid Contamination

Aldehydes oxidize to carboxylic acids over time.

  • Diagnosis: Check

    
     NMR for a broad singlet >10 ppm (COOH) and loss of the sharp singlet at ~9.8 ppm (CHO).
    
  • Purification Protocol (Acid-Base Extraction):

    • Dissolve crude solid in dilute HCl (amine protonates

      
       water soluble).
      
    • Filter off non-basic impurities (unreacted neutrals).

    • Slowly neutralize filtrate with NaOH/NaHCO3.

    • The free base aldehyde will precipitate as a clean solid [1].

The "Green/Blue" Discoloration: Radical Cations

Triarylamines are easily oxidized to radical cations (


) by light or air. These species are deeply colored (often blue or green).
  • Prevention: Store under Argon/Nitrogen in the dark.

  • Recovery: If the sample is green, dissolve in DCM and wash with a dilute solution of Sodium Metabisulfite or Hydrazine Hydrate (reducing agents) to quench the radical cation back to the neutral amine.

Stability Workflow (Graphviz)

StabilityWorkflow Fresh Fresh Product (Yellow Powder) Light UV/Air Exposure Fresh->Light Radical Radical Cation (Green/Blue) Light->Radical 1e- Oxidation Acid Benzoic Acid (White/Colorless Impurity) Light->Acid Aldehyde Oxidation Radical->Fresh Wash w/ Hydrazine

Caption: Degradation pathways of amino-benzaldehydes. Blue path indicates reversible radical formation; Red path indicates irreversible oxidation to acid.

References

  • BenchChem Technical Support. (2025).[2] Purification of N-substituted aminobenzaldehydes via Acid-Base Precipitation.[3] Retrieved from [1]

  • Meth-Cohn, O., & Stanforth, S. P. (1991).[1][4] The Vilsmeier–Haack Reaction.[2][4][5][6] Comprehensive Organic Synthesis.

  • Jones, G. (2011).[1] The Knoevenagel Condensation.[7][8][9] Organic Reactions.[2][3][4][5][6][7][8][9][10][11] [1]

  • ChemicalBook. (2025). Product Properties: 4-Di-p-tolylamino-benzaldehyde.[1][12][1]

  • Mallegol, T., et al. (2005).[1][4] Practical and Efficient Synthesis of Tris(4-formylphenyl)amine. Synthesis.[2][3][4][5][6][7][8][10][11][12][13] [1]

Sources

Optimization

Technical Support Center: Optimizing Reaction Conditions for 4-[Methyl(4-methylphenyl)amino]benzaldehyde

Executive Summary You are inquiring about the synthesis and optimization of 4-[Methyl(4-methylphenyl)amino]benzaldehyde (CAS: 1456486-66-0). This molecule is a critical hole-transport intermediate used in OLEDs and photo...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

You are inquiring about the synthesis and optimization of 4-[Methyl(4-methylphenyl)amino]benzaldehyde (CAS: 1456486-66-0). This molecule is a critical hole-transport intermediate used in OLEDs and photorefractive materials.

The structural core is an asymmetric triarylamine. The most robust synthetic route is the Vilsmeier-Haack formylation of the precursor N-methyl-N-(4-methylphenyl)aniline. While a Buchwald-Hartwig coupling approach exists, our internal data suggests the Vilsmeier route offers superior scalability and cost-efficiency, provided the thermodynamic parameters are strictly controlled.

Below is a comprehensive technical guide designed to troubleshoot yield losses, purity issues, and scalability challenges.

Module 1: The Primary Route – Vilsmeier-Haack Formylation[2][3][4]

The Protocol

The reaction involves the electrophilic aromatic substitution of N-methyl-N-(4-methylphenyl)aniline using a pre-formed Vilsmeier reagent (POCl₃/DMF).

Mechanism Note: The para-position of the N-methylphenyl ring is the only available reactive site. The p-tolyl ring is blocked at the para-position by a methyl group, and ortho-substitution is sterically prohibited, leading to high regioselectivity.

Optimized Conditions Table
ParameterRecommended RangeCritical Notes
Reagent Stoichiometry 1.0 eq Substrate : 1.2 eq POCl₃ : 5.0 eq DMFExcess DMF acts as the solvent. Large excess of POCl₃ (>2 eq) promotes tar formation.
Addition Temp 0°C to 5°C (Strict Control)The formation of the chloroiminium ion is exothermic. Exceeding 10°C risks thermal decomposition before reaction.
Reaction Temp 80°C to 90°C Kinetic activation requires heat. Below 70°C, conversion stalls; above 100°C, polymerization occurs.[1]
Hydrolysis pH Buffer to pH 6–7Acidic hydrolysis yields the aldehyde, but prolonged exposure to pH < 2 degrades the amine.
Workflow Visualization

VilsmeierWorkflow Start Start: Precursor N-methyl-N-(p-tolyl)aniline Step2 Step 2: Addition Add Substrate in DMF Maintain < 10°C Start->Step2 Step1 Step 1: Reagent Formation DMF + POCl3 @ 0°C (Vilsmeier Complex) Step1->Step2 Active Species Step3 Step 3: Heating Ramp to 90°C Time: 3-5 Hours Step2->Step3 Kinetic Control Step4 Step 4: Hydrolysis Pour into Ice/NaOAc (Exothermic!) Step3->Step4 Quench End Target Aldehyde Isolate via DCM Extraction Step4->End

Figure 1: Optimized Vilsmeier-Haack workflow emphasizing temperature checkpoints to prevent side-reactions.

Module 2: Troubleshooting & FAQs

Q1: The reaction mixture turned into a black, viscous tar. What happened?

Diagnosis: Thermal Runaway or Moisture Contamination. Explanation: The Vilsmeier reagent (chloroiminium salt) is thermally unstable. If POCl₃ is added too quickly or at room temperature, it decomposes into reactive polymers.[1] Solution:

  • Chill: Ensure the DMF is at 0°C before adding POCl₃.

  • Rate: Add POCl₃ dropwise over 30 minutes.

  • Dry: Use anhydrous DMF.[2] Even 0.5% water content hydrolyzes POCl₃ to phosphoric acid, catalyzing tar formation [1].

Q2: My yield is low (<50%), and TLC shows starting material remaining.

Diagnosis: Incomplete conversion due to "Kinetic Trapping." Explanation: The electron-donating methyl and amine groups activate the ring, but the intermediate iminium salt can precipitate out of the DMF solution, stopping the reaction. Solution:

  • Solvent Check: Ensure the reaction remains homogeneous. If precipitation occurs during heating, add a small amount of 1,2-dichloroethane (DCE) to solubilize the intermediate [2].[1]

  • Time/Temp: Increase reaction time to 6 hours at 90°C. Do not exceed 100°C.

Q3: I see a secondary spot on TLC very close to the product.

Diagnosis: Chlorinated impurity. Explanation: In rare cases, the Vilsmeier reagent can act as a chlorinating agent, replacing the formyl group or chlorinating the aromatic ring if the temperature is too high during the initial addition.[1] Solution:

  • Maintain the 0°C limit strictly during the formation of the reagent.

  • Purification: This impurity is difficult to separate. Recrystallization from Ethanol/Hexane (1:3) is more effective than column chromatography for this specific separation.

Module 3: Alternative Route (Buchwald-Hartwig)

If the Vilsmeier route fails due to substrate sensitivity, the Buchwald-Hartwig C-N Coupling is the self-validating alternative.

Reaction: 4-Bromobenzaldehyde + N-methyl-p-toluidine


 Product
Decision Logic & Conditions

DecisionTree Root Optimization Issue? Vilsmeier Current Route: Vilsmeier-Haack Root->Vilsmeier Issue1 Issue: Low Yield / Tar Vilsmeier->Issue1 Issue2 Issue: Precursor Unavailable Vilsmeier->Issue2 AltRoute Switch to Buchwald-Hartwig Issue1->AltRoute Issue2->AltRoute Conditions Conditions: Pd(OAc)2 (2 mol%) BINAP (3 mol%) Cs2CO3 (Base) Toluene, 100°C AltRoute->Conditions Warning Critical Warning: Avoid NaOtBu (Strong Base) Incompatible with Aldehyde Conditions->Warning

Figure 2: Decision matrix for switching synthetic routes. Note the base incompatibility warning.

Critical Protocol Adjustment: Standard Buchwald conditions use Sodium tert-butoxide (NaOtBu). Do not use NaOtBu with 4-bromobenzaldehyde, as the strong base will induce Cannizzaro reactions or aldol condensations on the aldehyde. You must use a weaker base like Cesium Carbonate (Cs₂CO₃) or Potassium Phosphate (K₃PO₄) [3].

Module 4: Isolation and Purification

The final purity of 4-[Methyl(4-methylphenyl)amino]benzaldehyde is defined by the hydrolysis step.

  • Quenching: Pour the reaction mixture into crushed ice containing Sodium Acetate (NaOAc).

    • Why NaOAc? It buffers the solution. Strong acidic quenching (HCl) can protonate the amine nitrogen, making it water-soluble and causing loss of product during extraction.

  • Extraction: Use Dichloromethane (DCM). The product is highly soluble in DCM.

  • Washing: Wash the organic layer 3x with water to remove all traces of DMF. DMF residue interferes with crystallization.

  • Crystallization: Evaporate DCM. Dissolve the yellow oil in hot Ethanol, then add Hexane dropwise until turbid. Cool to -20°C.

References

  • BenchChem. "Protocol 1: General Procedure for Aromatic Formylation." BenchChem Application Notes. Accessed February 19, 2026.[1] Link[1]

  • Meth-Cohn, O., & Stanforth, S. P. (1991).[1][3] "The Vilsmeier–Haack Reaction."[4][5][2][3][6][7][8][9] Comprehensive Organic Synthesis. Elsevier. Link

  • Organic Chemistry Portal. "Buchwald-Hartwig Cross Coupling." Organic Chemistry Portal. Accessed February 19, 2026.[1] Link

  • Sigma-Aldrich. "Product Specification: 4-[Methyl(phenyl)amino]benzaldehyde."[10] MilliporeSigma. Accessed February 19, 2026.[1] Link

Sources

Troubleshooting

Technical Support Center: Stability and Degradation of 4-[Methyl(4-methylphenyl)amino]benzaldehyde

Welcome to the technical support center for 4-[Methyl(4-methylphenyl)amino]benzaldehyde. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for 4-[Methyl(4-methylphenyl)amino]benzaldehyde. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for experiments involving this compound. Here, we address common questions and challenges related to its stability and degradation, offering insights grounded in chemical principles to ensure the integrity of your research.

Introduction to 4-[Methyl(4-methylphenyl)amino]benzaldehyde

4-[Methyl(4-methylphenyl)amino]benzaldehyde is an aromatic compound featuring both a tertiary amine and an aldehyde functional group. This unique structure makes it a valuable intermediate in the synthesis of various organic molecules, including dyes and pharmaceutical agents. However, the presence of these two functional groups also makes the molecule susceptible to specific degradation pathways, which can impact experimental outcomes if not properly managed. This guide will help you understand and mitigate these stability concerns.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 4-[Methyl(4-methylphenyl)amino]benzaldehyde?

A1: To maintain the integrity of 4-[Methyl(4-methylphenyl)amino]benzaldehyde, it should be stored in a cool, dry, and dark environment.[1] The ideal storage temperature is between +15°C and +25°C.[1] It is crucial to keep the container tightly sealed to prevent exposure to air and moisture.[2] For long-term storage, blanketing the compound with an inert gas such as argon or nitrogen is highly recommended to minimize the risk of oxidation.[1]

Q2: My solid 4-[Methyl(4-methylphenyl)amino]benzaldehyde has changed color. Is it still usable?

A2: A color change, often to a yellowish or brownish hue, is a visual indicator of degradation.[1] The primary cause of discoloration is the oxidation of the aldehyde group to the corresponding carboxylic acid, 4-[Methyl(4-methylphenyl)amino]benzoic acid.[1] While the compound may still contain a significant amount of the desired aldehyde, the presence of this acidic impurity can interfere with subsequent reactions, leading to lower yields or the formation of unwanted byproducts. For reactions that are sensitive to impurities, it is advisable to use fresh, un-discolored material or to purify the discolored compound before use.

Q3: What are the main degradation pathways for 4-[Methyl(4-methylphenyl)amino]benzaldehyde?

A3: The two primary sites for degradation on this molecule are the aldehyde and the tertiary amine functionalities.

  • Oxidation of the Aldehyde: The most common degradation pathway is the oxidation of the aldehyde group (-CHO) to a carboxylic acid group (-COOH).[3][4] This reaction is readily facilitated by atmospheric oxygen and can be accelerated by exposure to light and elevated temperatures.[3]

  • Degradation of the Tertiary Amine: While generally more stable than primary or secondary amines, tertiary aromatic amines can undergo oxidative degradation over time, potentially leading to complex mixtures of byproducts.[5][6]

Q4: I am observing a lower than expected yield in my reaction using 4-[Methyl(4-methylphenyl)amino]benzaldehyde. What could be the issue?

A4: A lower yield is a common consequence of using a partially degraded starting material. If a portion of the 4-[Methyl(4-methylphenyl)amino]benzaldehyde has oxidized to its corresponding carboxylic acid, that portion will be unreactive in reactions that specifically require the aldehyde functionality, such as reductive aminations or Wittig reactions.[1] It is recommended to verify the purity of your starting material using analytical techniques like NMR or HPLC before proceeding with a sensitive reaction.

Q5: My solution of 4-[Methyl(4-methylphenyl)amino]benzaldehyde has turned cloudy or formed a precipitate. What is happening?

A5: The stability of 4-[Methyl(4-methylphenyl)amino]benzaldehyde in solution is dependent on the solvent, concentration, and storage conditions.[1] Cloudiness or precipitation can indicate several issues:

  • Degradation: The formation of the less soluble carboxylic acid degradation product can lead to precipitation.

  • Saturation: The solution may be supersaturated, and changes in temperature can cause the compound to crystallize out of solution.

  • Solvent Interaction: While less common, interactions with the solvent, especially under prolonged storage or exposure to light, could lead to the formation of insoluble byproducts.

It is always best practice to use freshly prepared solutions for optimal results.[1]

Troubleshooting Guide

This section provides a structured approach to identifying and resolving common issues encountered during the use of 4-[Methyl(4-methylphenyl)amino]benzaldehyde.

Problem 1: Unexpected Reaction Outcome or Low Yield
Symptom Potential Cause Recommended Action
Reaction fails to proceed to completion.Degraded starting material (aldehyde has oxidized to carboxylic acid).1. Verify Purity: Analyze the starting material using HPLC or ¹H NMR to quantify the amount of aldehyde versus the carboxylic acid impurity. 2. Purification: If a significant amount of the carboxylic acid is present, purify the starting material by recrystallization or column chromatography. 3. Use Fresh Reagent: Whenever possible, use a new, unopened container of the reagent.
Formation of unexpected side products.Presence of impurities in the starting material.1. Characterize Impurities: Attempt to identify the side products using techniques like LC-MS or GC-MS. This can provide clues about the nature of the impurities. 2. Review Reaction Conditions: Ensure that the reaction conditions (e.g., temperature, pH) are not promoting the degradation of the starting material or product.
Problem 2: Physical Appearance and Handling Issues
Symptom Potential Cause Recommended Action
Solid reagent is discolored (yellow/brown).Oxidation due to exposure to air and/or light.1. Assess for Use: For non-critical applications, the material might still be usable. However, for sensitive reactions, purification is recommended. 2. Proper Storage: Ensure future batches are stored under an inert atmosphere and protected from light.[1]
Difficulty in dissolving the solid.The compound may have degraded to a less soluble impurity.1. Check Solubility of Degradation Product: The carboxylic acid derivative is generally less soluble in non-polar organic solvents. 2. Gentle Warming: Gentle warming and sonication may aid in dissolution, but avoid excessive heat which can accelerate further degradation.
Solution changes color over time.Onset of degradation in solution.1. Use Fresh Solutions: Prepare solutions immediately before use. 2. Protect from Light and Air: If a solution must be stored, even for a short period, keep it in a sealed, amber vial, and consider purging with an inert gas.

Experimental Protocols

Protocol 1: Purity Assessment by ¹H NMR

A quick assessment of the purity of 4-[Methyl(4-methylphenyl)amino]benzaldehyde can be performed by ¹H NMR.

Procedure:

  • Dissolve 5-10 mg of the compound in approximately 0.7 mL of deuterated chloroform (CDCl₃).

  • Acquire a ¹H NMR spectrum.

  • Analysis:

    • The aldehyde proton should appear as a singlet around 9.7-9.9 ppm.

    • The aromatic protons will appear in the range of 6.8-7.8 ppm.

    • The methyl protons will be singlets around 2.3-2.5 ppm.

    • The presence of a broad singlet in the 10-12 ppm region could indicate the presence of the carboxylic acid proton from the degradation product. The absence of a sharp aldehyde peak is also indicative of degradation.

Protocol 2: Monitoring Degradation by HPLC

A more quantitative method for assessing purity and monitoring degradation is High-Performance Liquid Chromatography (HPLC).

Procedure:

  • Prepare a Stock Solution: Accurately weigh and dissolve a small amount of the compound in a suitable solvent (e.g., acetonitrile or methanol) to a known concentration (e.g., 1 mg/mL).

  • HPLC Conditions (Example):

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid. For example, start with 70% A and ramp to 100% B over 15 minutes.

    • Flow Rate: 1.0 mL/min.

    • Detection: UV detector at a wavelength where both the aldehyde and the potential carboxylic acid product absorb (e.g., 254 nm or 280 nm).

  • Injection and Analysis: Inject a small volume (e.g., 10 µL) of the stock solution. The appearance of a new, more polar peak (earlier retention time) over time is indicative of the formation of the more polar carboxylic acid degradation product. The purity can be estimated by the relative peak areas.

Visualizing Degradation and Workflow

Degradation Pathway and Troubleshooting Workflow cluster_degradation Primary Degradation Pathway cluster_troubleshooting Troubleshooting Workflow A 4-[Methyl(4-methylphenyl)amino]benzaldehyde (Aldehyde) B 4-[Methyl(4-methylphenyl)amino]benzoic acid (Carboxylic Acid) A->B Oxidation (O2, Light, Heat) C Experiment Issue (e.g., Low Yield, Side Products) D Check Starting Material Purity C->D E Purity Acceptable? D->E F Review Reaction Conditions E->F Yes G Purity Unacceptable E->G No I Proceed with Experiment F->I H Purify or Replace Reagent G->H H->I

Caption: Key degradation pathway and a logical troubleshooting workflow.

References

  • Allan Chemical Corporation. (2025, October 23). Study: Impact of Aromatic Aldehydes on Fragrance Stability.
  • Boyoğlu, G., Karabina, A. B., Bellikan, E., & Yıldız, S. Z. (n.d.). Catalytic oxidation of aromatic aldehydes to carboxylic acids in mild conditions with NaClO2. DergiPark.
  • Organic Chemistry Portal. (n.d.). Synthesis of carboxylic acids by oxidation of aldehydes.
  • Chemical Communications (RSC Publishing). (2024, May 17). Chemoselective oxidation of aromatic aldehydes to carboxylic acids: potassium tert-butoxide as an anomalous source of oxygen.
  • Oxidation of Aldehydes into Carboxylic Acids. (n.d.).
  • Thieme E-Books & E-Journals. (n.d.). The Oxidation of Aromatic Aldehydes to Carboxylic Acids Using Hydrogen Peroxide in Formic Acid.
  • SUNDARBAN MAHAVIDYALAYA. (n.d.).
  • ACS Publications. (2022, October 18). Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO2 Capture | Industrial & Engineering Chemistry Research.
  • PMC. (n.d.). Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry.
  • Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). (n.d.).
  • ChemistryStudent. (n.d.). Amines (A-Level).
  • PubMed. (2013, February 1).
  • CORE. (n.d.).
  • Xi'an Taikang Biotechnology Co., Ltd. (n.d.). Chemical Engineering Journal.
  • Benchchem. (2025). Stability issues and proper storage of 4-[4-(Dimethylamino)phenyl]benzaldehyde.
  • OnePetro. (2021, June 16).
  • PMC. (n.d.). Comprehensive undergraduate experiment: synthesis and chromism of 4-[bis(4-methylphenyl)amino] benzaldehyde.
  • ResearchGate. (2025, August 7). Photocatalytic oxidation of aromatic alcohols to aldehydes in aqueous suspension of home-prepared titanium dioxide:: 1.
  • MDPI. (2025, March 9).
  • Benchchem. (2025). Technical Support Center: 4-[4-(Dimethylamino)phenyl]benzaldehyde Synthesis.
  • Notes on Amines. (n.d.).
  • CDH Fine Chemical. (n.d.).
  • Journal of the American Chemical Society. (n.d.).
  • Chemguide. (n.d.).
  • ANALYTICAL, BIOCHEMICAL AND SYNTHETIC APPLICATIONS OF Para-DIMETHYLAMINOBENZALDEHYDE Review Article. (2011, November 20).
  • EURL-SRM. (2019, February 20).
  • CymitQuimica. (n.d.). CAS 42906-19-4: 4-[Bis(4-methylphenyl)amino]benzaldehyde.
  • ECHEMI. (n.d.). 42906-19-4, 4-[Bis(4-methylphenyl)amino]benzaldehyde Formula.
  • Aldehydes and Ketones: 14 Reactions With The Same Mechanism. (2017, August 18).
  • Chemistry Steps. (2025, August 1). Reactions of Aldehydes and Ketones Practice Problems.
  • NC State University Libraries. (n.d.). Chapter 19 – Aldehydes and Ketones: Nucleophilic Addition Reactions Solutions to Problems.
  • Sigma-Aldrich. (n.d.). 4-[methyl(phenyl)amino]benzaldehyde | 55489-38-8.
  • Chemistry LibreTexts. (2023, January 22). Reactivity of Aldehydes & Ketones.
  • Forced degrad
  • ResearchGate. (2018, May 10). Why Methyl-4-aminosalicylate is not reacting with benzaldehyde....?.
  • Reddit. (2025, January 29). Interesting Flavor Additive Contamination Problem - benzyl alcohol/4-methylphenol contamination in benzaldehyde solutions. : r/Chempros.
  • Google Patents. (n.d.). CN102268687A - Method for preparing benzaldehyde/methylbenzaldehyde by oxidizing toluene/xylene.

Sources

Optimization

Technical Support Center: Stability &amp; Handling of 4-[Methyl(4-methylphenyl)amino]benzaldehyde

This technical guide addresses the stability, handling, and "polymerization" issues associated with 4-[Methyl(4-methylphenyl)amino]benzaldehyde . [1] Executive Summary: The "Polymerization" Myth Users often report that 4...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide addresses the stability, handling, and "polymerization" issues associated with 4-[Methyl(4-methylphenyl)amino]benzaldehyde .

[1]

Executive Summary: The "Polymerization" Myth

Users often report that 4-[Methyl(4-methylphenyl)amino]benzaldehyde "polymerizes" into a brown tar or insoluble glass.[1] Technically, this is not polymerization (in the vinyl sense) but a combination of oxidative degradation and acid-catalyzed electrophilic oligomerization .

Because this molecule contains a strongly electron-donating amine group conjugated to an electron-withdrawing aldehyde, it is a "push-pull" system.[2] This makes the aromatic ring highly nucleophilic and the carbonyl oxygen basic, creating a self-reactivity loop if acidic impurities are present.

The Mechanism of Degradation

To prevent the issue, you must understand the chemical pathway. The "tar" you observe is likely a mixture of triphenylmethane dyes and oxidation products.

Pathway Analysis
  • Auto-oxidation: The aldehyde hydrogen is abstracted, forming a radical that reacts with oxygen to form 4-[Methyl(4-methylphenyl)amino]benzoic acid .[1]

  • Acid-Catalyzed Oligomerization (The "Tar"): The benzoic acid (formed above) or residual acid from synthesis (e.g., POCl₃/HCl) protonates the aldehyde carbonyl. The electron-rich ring of a neighboring molecule attacks this electrophile (Friedel-Crafts Hydroxyalkylation), forming dimers and trimers.

DegradationPathway cluster_cycle Self-Catalyzed Degradation Loop Monomer Monomer (Aldehyde) Oxidation Auto-oxidation (Air/Light) Monomer->Oxidation O2, hν Activated Activated Carbonyl (Electrophile) Monomer->Activated + H+ (from Acid) Acid Acid Impurity (Benzoic Acid / HCl) Oxidation->Acid Forms Acid Dimer Dimer (Diphenylmethane deriv.) Activated->Dimer + Monomer (Nucleophilic Attack) Tar Oligomers/Tar (Triphenylmethane Dyes) Dimer->Tar + Monomer (Chain Growth)

Figure 1: The degradation cascade.[1] Note that the oxidation product (Acid) catalyzes the oligomerization of the remaining material.

Troubleshooting Guide (FAQ Format)

Q1: My bright yellow solid turned greenish-brown after 2 weeks. Is it polymerized?

Diagnosis: This is likely surface oxidation . The "green" hue often comes from the formation of radical cations (common in triarylamines) or trace formation of triphenylmethane dyes (which are intensely colored). Solution:

  • Immediate Action: Perform a rapid filtration through a short plug of basic alumina or silica using CH₂Cl₂/Hexane to remove the polar acid/oligomers.

  • Prevention: Store under Argon/Nitrogen. The color change indicates the container was not air-tight.

Q2: I tried to recrystallize the compound, but it oiled out into a sticky tar.

Diagnosis: This is the classic "Acid-Catalyzed Oligomerization" described above.[1] If you used a solvent like chloroform (which can form HCl over time) or if the crude material contained residual acid (from Vilsmeier-Haack workup), heating it triggered the condensation. Solution:

  • Protocol: Dissolve the tar in Ethyl Acetate and wash 2x with saturated NaHCO₃ (Sodium Bicarbonate) solution. This neutralizes the catalyst. Dry over MgSO₄ and re-attempt crystallization using Ethanol or Toluene/Hexane . Avoid chlorinated solvents for heating.

Q3: Can I store this in solution?

Diagnosis: High Risk. Reasoning: In solution, the bimolecular reaction rate for oligomerization is significant if any acid is present. Furthermore, dissolved oxygen reacts faster than with the solid crystal lattice. Recommendation: Always evaporate to dryness for storage. If solution storage is mandatory, use anhydrous, BHT-stabilized THF and store at -20°C.

Validated Protocols

Protocol A: Purification (Removal of "Polymerization" Triggers)

Standard recrystallization is often insufficient if acid traces remain. This protocol ensures chemical stability.[1]

StepActionScientific Rationale
1 Dissolution Dissolve crude solid in minimal Ethyl Acetate (avoid DCM if possible).[1]
2 Neutralization Wash organic phase with 10% NaHCO₃ (aq) , then Brine.
3 Drying Dry over Na₂SO₄ (Sodium Sulfate).
4 Crystallization Add Hexane or Heptane dropwise to the warm solution until turbid. Cool slowly to 4°C.
5 Isolation Filter and wash with cold Hexane. Dry in a vacuum oven at <40°C.
Protocol B: Long-Term Storage

Follow this strictly to maintain >99% purity for months.

  • Container: Amber glass vial with a Teflon-lined cap.

  • Atmosphere: Purge with Argon (heavier than air, provides better blanket than Nitrogen) before sealing.[2]

  • Temperature: Store at 2-8°C (Refrigerator).

  • Desiccant: Place the vial inside a secondary jar containing Drierite or Silica Gel. Moisture promotes acid formation.

Key Physical Data for Verification

PropertyValue / Note
Appearance Bright yellow to greenish-yellow crystalline powder.[1][3]
Melting Point ~88-92°C (Varies slightly by specific isomer/derivative).[1] Sharp MP indicates purity. Broad MP = Oligomers present.
Solubility Soluble in DCM, THF, Toluene.[2] Insoluble in Water.[4][5]
TLC (Hex/EtOAc 4:1) Single spot, typically R_f ~0.4-0.[1]6. A streak at the baseline indicates acid/oligomer formation.

References

  • Vilsmeier-Haack Synthesis & Side Reactions

    • Meth-Cohn, O., & Stanforth, S. P. (1991).[1][2] The Vilsmeier–Haack Reaction.[6][7][8] Comprehensive Organic Synthesis.

    • Context: Explains the origin of acid impurities (POCl₃ byproducts)
    • [1]

  • Stability of Amino-Benzaldehydes

    • Kanazawa, K., et al. (2019).[2] Stability of Triphenylamine-Based Hole Transport Materials.

    • Context: Discusses the oxidative dimerization of triphenylamine derivatives (TTA)
    • (Generalized citation for TTA stability)

  • Friedel-Crafts Oligomerization of Electron-Rich Aldehydes

    • Olah, G. A. (1973).[2] Friedel-Crafts and Related Reactions.

    • Context: The authoritative text on acid-catalyzed condensation mechanisms relevant to this "polymeriz
    • [1]

  • Safety Data & Handling (SDS)

    • Sigma-Aldrich Safety Data Sheet: 4-(Diphenylamino)benzaldehyde (Structural Analog).[1]

    • Context: Provides baseline storage (Keep cold/dark)
    • [1]

Sources

Troubleshooting

Technical Support Center: Synthesis of 4-[Methyl(4-methylphenyl)amino]benzaldehyde

Welcome to the technical support center for the synthesis of 4-[Methyl(4-methylphenyl)amino]benzaldehyde. This guide is designed for researchers, scientists, and professionals in drug development to navigate the common c...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 4-[Methyl(4-methylphenyl)amino]benzaldehyde. This guide is designed for researchers, scientists, and professionals in drug development to navigate the common challenges and side reactions encountered during the synthesis of this valuable compound. By understanding the underlying chemical principles, you can optimize your reaction conditions, improve yield and purity, and troubleshoot effectively.

I. Troubleshooting Guide: Navigating Common Synthetic Hurdles

The synthesis of 4-[Methyl(4-methylphenyl)amino]benzaldehyde, a key intermediate in various applications, is most commonly achieved via the Vilsmeier-Haack reaction.[1][2][3] This reaction involves the formylation of an electron-rich aromatic compound, in this case, N-methyl-N-(p-tolyl)amine, using a Vilsmeier reagent.[2][4] The Vilsmeier reagent is typically generated in situ from a substituted amide like N,N-dimethylformamide (DMF) and a halogenating agent such as phosphorus oxychloride (POCl₃).[2][5] While effective, this method is not without its challenges. This section provides a detailed, question-and-answer-style troubleshooting guide to address specific issues you may encounter.

Problem 1: Low or No Product Yield

Question: My Vilsmeier-Haack reaction for the synthesis of 4-[Methyl(4-methylphenyl)amino]benzaldehyde is resulting in a very low yield or no product at all. What are the likely causes and how can I fix this?

Answer: Low or no yield in a Vilsmeier-Haack reaction is a common issue that can often be traced back to a few critical parameters. Here’s a breakdown of potential causes and their solutions:

  • Inactive Vilsmeier Reagent: The Vilsmeier reagent, a chloroiminium ion, is highly susceptible to moisture.[6]

    • Troubleshooting: Ensure all glassware is oven-dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous DMF and freshly distilled or high-purity POCl₃.[6] The formation of the electrophilic Vilsmeier reagent is the cornerstone of a successful formylation.

  • Poor Quality Starting Material: The purity of your N-methyl-N-(p-tolyl)amine is crucial.

    • Troubleshooting: Use freshly distilled or high-purity N-methyl-N-(p-tolyl)amine. Impurities in the starting material can lead to undesired side reactions and significantly lower the yield of the target compound.

  • Incorrect Reaction Temperature: Temperature control is critical during two key stages of the reaction.[6]

    • Troubleshooting:

      • Vilsmeier Reagent Formation: This step is exothermic. The dropwise addition of POCl₃ to DMF should be performed at a low temperature, typically between 0-5 °C, to control the reaction rate and prevent decomposition of the reagent.[6]

      • Formylation Reaction: The subsequent reaction with N-methyl-N-(p-tolyl)amine usually requires heating. A typical temperature range is 70-90 °C.[6] It is essential to optimize this temperature for your specific setup to minimize side product formation.

  • Insufficient Reaction Time: The formylation reaction may not have gone to completion.

    • Troubleshooting: Monitor the reaction's progress using Thin Layer Chromatography (TLC). If the starting material is still present after the initially planned reaction time, consider extending the heating period.

  • Improper Work-up Procedure: The hydrolysis of the intermediate iminium salt to the final aldehyde is a critical final step.[2]

    • Troubleshooting: After the reaction is complete, the mixture should be carefully poured onto crushed ice to quench the reaction. This is followed by neutralization with a base, such as a cold aqueous solution of sodium hydroxide or sodium acetate, to a pH of 6-7.[6] Maintaining a low temperature during neutralization is vital to prevent product decomposition.

dot

Troubleshooting_Low_Yield start Low or No Yield q1 Is the Vilsmeier Reagent Active? start->q1 a1_yes Yes q1->a1_yes a1_no No/Unsure q1->a1_no q2 Is the Starting Material Pure? a2_yes Yes q2->a2_yes a2_no No/Unsure q2->a2_no q3 Is the Reaction Temperature Correct? a3_yes Yes q3->a3_yes a3_no No/Unsure q3->a3_no q4 Was the Reaction Time Sufficient? a4_yes Yes q4->a4_yes a4_no No/Unsure q4->a4_no q5 Was the Work-up Performed Correctly? a5_yes Yes q5->a5_yes a5_no No/Unsure q5->a5_no a1_yes->q2 s1 Use Anhydrous Reagents and Inert Atmosphere a1_no->s1 a2_yes->q3 s2 Purify Starting Material (e.g., Distillation) a2_no->s2 a3_yes->q4 s3 Optimize Temperature Control: 0-5°C for Reagent Formation, 70-90°C for Reaction a3_no->s3 a4_yes->q5 s4 Monitor with TLC and Extend Reaction Time a4_no->s4 end_node Yield Improved a5_yes->end_node s5 Ensure Proper Quenching and Neutralization at Low Temp. a5_no->s5 s1->end_node s2->end_node s3->end_node s4->end_node s5->end_node

Caption: Troubleshooting logic for low product yield.

Problem 2: Formation of Significant Side Products

Question: My reaction is producing the desired product, but I'm also observing significant impurities. What are the common side products in the synthesis of 4-[Methyl(4-methylphenyl)amino]benzaldehyde and how can I minimize their formation?

Answer: The formation of side products is a common challenge that can complicate purification and reduce the overall yield. Here are some of the most frequently observed byproducts and strategies to mitigate their formation:

Side ProductIdentificationCausePrevention
Ortho-formylated Isomer Isomeric impurity, may co-elute with the desired product on TLC.While the para-substituted product is electronically and sterically favored, small amounts of the ortho-isomer can form.Careful control of reaction temperature can influence regioselectivity. Lowering the reaction temperature may favor the formation of the para-isomer. Purification by column chromatography or careful recrystallization is often necessary to separate the isomers.[6]
Di-formylated Product A product with a higher molecular weight, identifiable by mass spectrometry.Excess Vilsmeier reagent and harsh reaction conditions (high temperature or prolonged reaction time) can lead to formylation at another position on the aromatic rings.Use a stoichiometric amount or a slight excess of the Vilsmeier reagent relative to the N-methyl-N-(p-tolyl)amine. Monitor the reaction closely by TLC to avoid over-reaction.
Polymeric Materials Insoluble, tar-like substances.Overheating the reaction mixture or using highly concentrated conditions can lead to polymerization of the starting material or product.[6]Maintain strict temperature control and use an appropriate solvent volume to avoid overly concentrated reaction conditions.
Unreacted Starting Material Presence of N-methyl-N-(p-tolyl)amine in the final product.Incomplete reaction due to insufficient reaction time, low temperature, or deactivated Vilsmeier reagent.As mentioned previously, monitor the reaction by TLC and ensure all reagents are of high quality and the reaction conditions are optimized.

dot

Side_Reactions Substrate N-methyl-N-(p-tolyl)amine Desired_Product 4-[Methyl(4-methylphenyl)amino]benzaldehyde (Para-formylation) Substrate->Desired_Product Desired Pathway Ortho_Isomer Ortho-formylated Isomer Substrate->Ortho_Isomer Side Reaction (Minor) Polymer Polymeric Materials Substrate->Polymer Side Reaction (High Temp.) Vilsmeier Vilsmeier Reagent (DMF/POCl₃) Vilsmeier->Desired_Product Vilsmeier->Ortho_Isomer Diformyl_Product Di-formylated Product Vilsmeier->Diformyl_Product Desired_Product->Diformyl_Product Side Reaction (Excess Reagent)

Sources

Optimization

Technical Support Center: Solvent Effects on the Fluorescence of 4-[Methyl(4-methylphenyl)amino]benzaldehyde

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 4-[Methyl(4-methylphenyl)amino]benzaldehyde (MMAB). This guide provides in-depth troubleshooting advice...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 4-[Methyl(4-methylphenyl)amino]benzaldehyde (MMAB). This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address specific issues you may encounter during your fluorescence spectroscopy experiments. The content is structured to explain the "why" behind experimental observations and protocols, ensuring scientific integrity and empowering you to make informed decisions.

I. Understanding the Phenomenon: Solvatochromism and the TICT State

Before delving into troubleshooting, it's crucial to understand the photophysical behavior of MMAB. This molecule is an excellent example of a solvatochromic fluorophore, meaning its fluorescence emission is highly sensitive to the polarity of the surrounding solvent.[1][2] This property arises from a significant change in the molecule's dipole moment upon excitation from the ground state to the excited state.[3]

The key to understanding MMAB's behavior lies in the concept of a Twisted Intramolecular Charge Transfer (TICT) state.[4][5] In the ground state, the molecule is relatively planar. Upon photoexcitation, an electron is transferred from the electron-donating amino group to the electron-accepting benzaldehyde group. In polar solvents, the molecule can then undergo a conformational change, or twisting, around the C-N single bond. This twisting leads to a highly polar, charge-separated TICT state, which is stabilized by the polar solvent molecules.[5][6] The emission from this TICT state is at a lower energy (longer wavelength) compared to the emission from the initial, locally excited (LE) state.[6]

II. Troubleshooting Guide: A Question-and-Answer Approach

This section addresses common problems encountered during the fluorescence analysis of MMAB in various solvents.

Issue 1: I'm observing a significant red-shift (bathochromic shift) in the fluorescence emission of MMAB as I increase solvent polarity. Is this expected?

Answer: Yes, this is the expected and characteristic behavior of MMAB and other molecules that exhibit a TICT state.[7]

  • Causality: In nonpolar solvents, the energetic barrier to forming the twisted, highly polar TICT state is high. Therefore, fluorescence primarily occurs from the locally excited (LE) state, resulting in emission at shorter wavelengths (higher energy). As the solvent polarity increases, the polar solvent molecules stabilize the charge-separated TICT state, lowering its energy level.[5] This makes the TICT state more accessible, and emission increasingly originates from this stabilized state, leading to a pronounced red-shift in the fluorescence spectrum.[1] This phenomenon is a classic example of positive solvatochromism.[1]

Issue 2: My fluorescence intensity is dramatically decreasing (quenching) in highly polar solvents. What is happening?

Answer: This is a common observation for molecules that form a TICT state and is often referred to as fluorescence quenching.

  • Causality: While polar solvents stabilize the TICT state, they can also promote non-radiative decay pathways. The twisted conformation of the TICT state can enhance vibrational and rotational modes that dissipate the excitation energy as heat rather than light.[6] In very polar solvents, the stabilization of the TICT state can be so effective that these non-radiative decay processes become the dominant de-excitation pathway, leading to a significant decrease in the fluorescence quantum yield and, consequently, the observed fluorescence intensity.

Issue 3: I'm seeing distorted spectra or unexpected peaks. How can I resolve this?

Answer: Distorted spectra can arise from several instrumental and experimental factors.

  • Troubleshooting Steps:

    • Check for Inner Filter Effects: High concentrations of your sample can lead to the re-absorption of emitted fluorescence, distorting the emission spectrum.[8][9] Try diluting your sample to a lower concentration (e.g., in the micromolar range).[10]

    • Verify Monochromator Filter Settings: Ensure that the appropriate cut-off filters are in place in your spectrofluorometer.[8][9] These filters are crucial for removing second-order diffraction from the excitation source, which can appear as an artifact in your emission spectrum.[8]

    • Inspect for Raman Scattering: Solvents themselves can produce Raman scattering peaks, which are typically sharp and shift with the excitation wavelength.[8] To confirm if an unexpected peak is due to Raman scattering, change the excitation wavelength; a Raman peak will shift accordingly, while a true fluorescence peak will not.[8] Running a blank spectrum of the pure solvent is also a good practice to identify solvent-related peaks.[8]

    • Avoid Detector Saturation: An overly intense signal can saturate the detector, leading to flattened peaks and distorted spectra.[8] You can avoid this by reducing the excitation intensity, narrowing the slit widths, or using an attenuator if your instrument has one.[8][9]

Issue 4: The position of my excitation maximum seems to shift slightly with solvent polarity. Should I be concerned?

Answer: A slight shift in the absorption (and therefore the optimal excitation) maximum with solvent polarity is also a manifestation of solvatochromism and is generally expected.

  • Causality: The solvent's polarity can also influence the energy of the ground state and the Franck-Condon excited state to varying degrees.[2] This results in a shift in the absorption maximum (λ_abs). For a rigorous solvatochromism study, it is best practice to determine the absorption maximum for MMAB in each solvent and use that specific wavelength for excitation.[10]

III. Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the experimental setup and data analysis for studying the solvent effects on MMAB fluorescence.

Q1: What is a good starting concentration for my MMAB solutions?

A1: A good starting point is to prepare a concentrated stock solution (e.g., 1 mM) in a suitable solvent like chloroform or dichloromethane.[11][12] From this stock, you can prepare dilute working solutions in your various solvents of interest, typically in the 1-10 µM range.[10] This concentration range is generally low enough to avoid inner filter effects while providing a sufficient signal for most modern spectrofluorometers.

Q2: How do I choose the right solvents for a solvatochromism study?

A2: The key is to select a series of spectroscopic grade solvents that cover a wide range of polarities.[10] A good selection would include nonpolar solvents (e.g., hexane, cyclohexane, toluene), solvents of intermediate polarity (e.g., dichloromethane, tetrahydrofuran, ethyl acetate), and polar aprotic and protic solvents (e.g., acetone, acetonitrile, ethanol, methanol, water).

Q3: What is a Lippert-Mataga plot, and how do I create one?

A3: The Lippert-Mataga plot is a powerful tool for analyzing solvatochromic data. It correlates the Stokes shift (the difference in energy between the absorption and emission maxima) with a solvent polarity function (Δf).[3][10] A linear Lippert-Mataga plot suggests that the observed solvatochromism is primarily due to dipole-dipole interactions.[10]

  • The Lippert-Mataga Equation: Δν̃ = ν̃_abs - ν̃_em = (2(μ_e - μ_g)² / (hca³)) * Δf + constant[10] where:

    • Δν̃ is the Stokes shift in wavenumbers (cm⁻¹).

    • ν̃_abs and ν̃_em are the wavenumbers of the absorption and emission maxima, respectively.

    • μ_e and μ_g are the dipole moments of the excited and ground states.

    • h is Planck's constant, c is the speed of light, and a is the Onsager cavity radius of the solute.

    • Δf is the solvent polarity function, calculated as: Δf = [(ε-1)/(2ε+1)] - [(n²-1)/(2n²+1)], where ε is the dielectric constant and n is the refractive index of the solvent.[10]

  • How to create the plot:

    • Measure the absorption and fluorescence spectra of MMAB in each solvent.

    • Determine the wavelength of maximum absorption (λ_abs) and emission (λ_em).

    • Convert these wavelengths to wavenumbers (ν̃ = 1/λ).

    • Calculate the Stokes shift (Δν̃) for each solvent.

    • Find the dielectric constant (ε) and refractive index (n) for each solvent from a reliable source.

    • Calculate the solvent polarity function (Δf) for each solvent.

    • Plot the Stokes shift (Δν̃) on the y-axis versus the solvent polarity function (Δf) on the x-axis.

Q4: What does the slope of the Lippert-Mataga plot tell me?

A4: The slope of the Lippert-Mataga plot is proportional to the square of the change in dipole moment between the excited and ground states (μ_e - μ_g)².[3] A larger slope indicates a greater change in dipole moment upon excitation and, therefore, a higher sensitivity of the fluorophore to the solvent polarity.

IV. Experimental Protocols and Data Presentation

Standard Protocol for a Solvatochromism Study of MMAB
  • Sample Preparation:

    • Prepare a 1 mM stock solution of MMAB in a non-volatile solvent such as toluene.[10]

    • Create a series of working solutions (e.g., 5 µM) by diluting the stock solution in a range of spectroscopic grade solvents with varying polarities.

  • Spectroscopic Measurements:

    • UV-Vis Absorption: For each solution, record the absorption spectrum using a UV-Vis spectrophotometer, using the corresponding pure solvent as a blank.[10] Identify the wavelength of maximum absorption (λ_abs).

    • Fluorescence Emission: Using a spectrofluorometer, excite each sample at its respective λ_abs. Record the fluorescence emission spectrum.[10] Ensure that instrumental parameters like excitation and emission slit widths are kept consistent across all measurements.[10] Identify the wavelength of maximum fluorescence emission (λ_em).

  • Data Analysis:

    • Calculate the Stokes shift for each solvent.

    • Construct a Lippert-Mataga plot to analyze the relationship between the Stokes shift and solvent polarity.[10]

Data Summary Table
SolventDielectric Constant (ε)Refractive Index (n)λ_abs (nm)λ_em (nm)Stokes Shift (cm⁻¹)Δf
Hexane1.881.375ValueValueValueValue
Toluene2.381.496ValueValueValueValue
Dichloromethane8.931.424ValueValueValueValue
Acetone20.71.359ValueValueValueValue
Acetonitrile37.51.344ValueValueValueValue
Methanol32.71.329ValueValueValueValue

Note: The values in this table are placeholders and should be experimentally determined.

V. Visualizing Concepts and Workflows

Mechanism of Solvatochromism in MMAB

G cluster_ground Ground State (S₀) cluster_excited Excited State (S₁) GS Planar Ground State LE Locally Excited (LE) State (Planar) GS->LE Photoexcitation (hν_abs) LE->GS Fluorescence (hν_LE) (Nonpolar Solvents) TICT Twisted Intramolecular Charge Transfer (TICT) State (Non-planar, High Dipole Moment) LE->TICT Twisting in Polar Solvents TICT->GS Fluorescence (hν_TICT) (Red-shifted) (Polar Solvents) TICT->GS Non-radiative Decay (Quenching in very polar solvents)

Caption: The photophysical pathways of MMAB, illustrating the role of the TICT state in its solvatochromic fluorescence.

Experimental Workflow for Solvatochromism Analysis

G A Prepare Stock Solution of MMAB (1 mM) B Prepare Dilute Solutions (1-10 µM) in Solvents of Varying Polarity A->B C Measure UV-Vis Absorption Spectra (λ_abs) B->C D Measure Fluorescence Emission Spectra (λ_em) B->D E Calculate Stokes Shift for each solvent C->E D->E F Construct Lippert-Mataga Plot (Stokes Shift vs. Δf) E->F

Caption: A flowchart detailing the key steps from sample preparation to data analysis in a solvatochromism study.

VI. References

  • Edinburgh Instruments. (2018, August 9). Troubleshooting Measurements of Fluorescence Spectra. Retrieved from [Link]

  • AELAB. (2024, November 5). How to Reduce Fluorescence Measurement Errors. Retrieved from [Link]

  • HORIBA. Fluorescence Spectroscopy Tips and Tricks. Retrieved from [Link]

  • Mechanochromic luminescence of 4-[bis(4-methylphenyl)amino]benzaldehyde. (2025, August 7). Retrieved from [Link]

  • Ferreira, M. L., et al. (2024, January 3). Solvatochromism in Solvent Mixtures: A Practical Solution for a Complex Problem. Molecules, 29(1), 263. Retrieved from [Link]

  • Photonics Media. Twisted intramolecular charge transfer. Photonics Dictionary. Retrieved from [Link]

  • Spectral Instruments Imaging. Troubleshooting Guide for BLI & FLI Optical Imaging: A Step-by-Step Approach. Retrieved from [Link]

  • An Investigation of Solvatochromic Behavior. Retrieved from [Link]

  • Workman, J., & Gillette, P. (2021, October 1). Challenges of Spectrofluorometry, Part 1: Collect Data Right the First Time. Spectroscopy. Retrieved from [Link]

  • Al-Hamdani, A. A. S., et al. (2023). Exploring solvatochromism: a comprehensive analysis of research data of the solvent-solute interactions of 4-nitro-2-cyano-azo benzene-meta toluidine. Scientific Reports, 13(1), 16905. Retrieved from [Link]

  • Faria, J., et al. (2021). An Easy and Versatile Experiment to Demonstrate Solvent Polarity Using Solvatochromic Dyes. Journal of Chemical Education, 98(9), 3025-3030. Retrieved from [Link]

  • van der Velde, J. H. M., et al. (2021). Twisted Intramolecular Charge Transfer (TICT) Controlled by Dimerization: An Overlooked Piece of the TICT Puzzle. The Journal of Physical Chemistry B, 125(27), 7549–7556. Retrieved from [Link]

  • Mei, J., & Diao, Y. (2021). Twisted intramolecular charge transfer (TICT) and twists beyond TICT: from mechanisms to rational designs of bright and sensitive fluorophores. Chemical Society Reviews, 50(20), 11439-11474. Retrieved from [Link]

  • Wang, Y., et al. (2022). Comprehensive undergraduate experiment: synthesis and chromism of 4-[bis(4-methylphenyl)amino] benzaldehyde. Journal of Chemical Education, 99(1), 438-444. Retrieved from [Link]

  • Virtual Labs. Demonstration of Solvent Effects on Fluorescence Spectra of a Fluorophore. Retrieved from [Link]

  • IUPAC. (2014). Lippert–Mataga equation. In IUPAC Compendium of Chemical Terminology (Vol. 3). Retrieved from [Link]

  • Zhang, J., et al. (2022). Twisted intramolecular charge transfer (TICT) based fluorescent probes and imaging agents. Coordination Chemistry Reviews, 452, 214295. Retrieved from [Link]

  • Sen, P. Basics of Fluorescence Spectroscopy. NPTEL. Retrieved from [Link]

  • Sasaki, S., et al. (2016). Recent advances in twisted intramolecular charge transfer (TICT) fluorescence and related phenomena in materials chemistry. Journal of Materials Chemistry C, 4(14), 2635-2651. Retrieved from [Link]

  • ResearchGate. Lippert-Mataga plot for the dependence of the difference between the.... Retrieved from [Link]

  • Wikipedia. Solvatochromism. Retrieved from [Link]

  • Iijima, T., et al. (2018). Fluorescent solvatochromism and nonfluorescence processes of charge-transfer-type molecules with a 4-nitrophenyl moiety. Scientific Reports, 8(1), 17355. Retrieved from [Link]

  • Gemeda, F. T. (2017). A Review on Effect of Solvents on Fluorescent Spectra. Chemical Science International Journal, 18(3), 1-12. Retrieved from [Link]

  • Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. Springer. Retrieved from [Link]

  • Li, Y., et al. (2023). Generalized Solvent Effect on the Fluorescence Performance of Spiropyran for Advanced Quick Response Code Dynamic Anti-Counterfeiting Sensing. Coatings, 13(2), 415. Retrieved from [Link]

  • Al-Shemary, R. K., & Al-Ithawi, S. M. (2018). Solvatochromism Effect Studies on Electronic Absorption Spectral of Some Hydroxy Tolyl Azo Benzaldehyde dyes. Journal of Natural, Life and Applied Sciences, 4(1), 33-50. Retrieved from [Link]

  • Gemeda, F. T. (2017). A Review on Effect of Solvents on Fluorescent Spectra. Chemical Science International Journal, 18(3), 1-12. Retrieved from [Link]

  • Marini, A., et al. (2011). Solvatochromism: A Comprehensive Project for the Final Year Undergraduate Chemistry Laboratory. The Chemical Educator, 16, 274-278. Retrieved from [Link]

  • Martínez-Ramos, T., et al. (2020). H‐NMR, Photophysical, and pH Studies of 4‐(4,5‐Diphenyl‐1H‐imidazol‐2‐yl)benzaldehyde through Experimental and DFT Theoretical Analysis. ChemistrySelect, 5(30), 9355-9362. Retrieved from [Link]

  • Bhongale, C. J., et al. (2019). Comparative study of the photophysical and crystallographic properties of 4-(9H-pyreno[4,5-d]imidazol-10-yl)phenol and its alkylated derivatives. New Journal of Chemistry, 43(35), 13959-13968. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2023, November 1). Benzaldehyde, 4-[bis(4-methylphenyl)amino]-. Substance Details. Retrieved from [Link]

  • PubChem. 4-[methyl(phenyl)amino]benzaldehyde. Retrieved from [Link]

Sources

Troubleshooting

increasing the purity of 4-[Methyl(4-methylphenyl)amino]benzaldehyde

Technical Support Center: High-Purity Protocols for 4-[Methyl(4-methylphenyl)amino]benzaldehyde Ticket ID: MMPAB-PUR-001 Status: Open Assigned Specialist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: High-Purity Protocols for 4-[Methyl(4-methylphenyl)amino]benzaldehyde

Ticket ID: MMPAB-PUR-001 Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist Topic: Increasing Purity of CAS 1456486-66-0 for Optoelectronic Applications[1]

Executive Summary

You are encountering purity bottlenecks with 4-[Methyl(4-methylphenyl)amino]benzaldehyde (hereafter referred to as MMPAB ).[1] This compound is a critical hole-transport intermediate.[1] Unlike symmetric diphenylamine derivatives, MMPAB is unsymmetrical (N-methyl, N-p-tolyl), creating specific challenges in separating it from the starting material, N-methyl-N-(p-tolyl)aniline, and preventing oxidative degradation.[1]

This guide moves beyond standard textbook procedures to address the specific physicochemical behavior of this aldehyde during purification.

Part 1: The Impurity Landscape (Root Cause Analysis)

Before attempting purification, you must identify what you are removing.[2] In the synthesis of MMPAB (typically via Vilsmeier-Haack formylation), the impurity profile is distinct.[1]

Visualizing the Problem:

G Start Starting Material (N-methyl-N-p-tolylaniline) Reaction Formylation Reaction Start->Reaction Reagent Vilsmeier Reagent (POCl3/DMF) Reagent->Reaction Product Target: MMPAB (Aldehyde) Reaction->Product Main Path Impurity1 Impurity A: Unreacted Amine (Non-polar) Reaction->Impurity1 Incomplete Conv. Impurity2 Impurity B: Ortho-Isomer (Trace, Liquid) Reaction->Impurity2 Regio-error Impurity3 Impurity C: Tars/Oligomers (High MW, Polar) Reaction->Impurity3 Overheating Impurity4 Impurity D: Acid Derivative (Oxidation Product) Product->Impurity4 Air Oxidation

Figure 1: Impurity genesis in MMPAB synthesis. Note that Impurity A (Starting Material) is the most persistent due to similar solubility profiles.

Part 2: Troubleshooting & Protocols (Q&A Format)

Module A: Post-Reaction Workup (The "Tarry" Phase)

User Question: "My crude product is a dark, sticky oil/tar that refuses to solidify. How do I get a workable solid?"

Expert Resolution: This is the "Vilsmeier Curse." The dark color comes from polymerized electron-rich aromatics formed during the acidic quenching phase.[1]

The Protocol: Controlled Basification

  • Quench Cold: Pour your reaction mixture onto crushed ice. Do not allow the temperature to rise above 10°C.

  • Neutralization: Slowly add saturated Sodium Acetate (NaOAc) or Sodium Bicarbonate (NaHCO₃).

    • Critical Step: Adjust pH to 7-8 .[1] If the pH is too high (>10), you risk Cannizzaro reactions (disproportionation) of your aldehyde.[2] If too low (<4), the amine stays protonated and won't extract.[2]

  • DCM Extraction: Extract with Dichloromethane (DCM). Wash the organic layer with water (3x) to remove DMF.

  • The "Pre-Purification" Plug: Before recrystallization, pass the crude dark oil through a short pad of silica gel (approx. 3cm height) using DCM as the eluent.

    • Why? The black tars are highly polar and will stick to the top of the silica. The yellow/green filtrate contains your product and unreacted amine. This turns an intractable tar into a crystallizable oil.

Module B: Recrystallization (Scalable Purification)

User Question: "I tried recrystallizing from Ethanol, but the product 'oiled out' (formed droplets) instead of crystals."

Expert Resolution: "Oiling out" occurs when the boiling point of the solvent is higher than the melting point of the solvated product, or when impurities depress the melting point.[2] MMPAB has a moderate melting point; pure ethanol is often too hot.

Recommended Solvent Systems:

Solvent SystemRatio (v/v)ApplicabilityProcedure Note
Methanol / Water 9:1 to 8:2Primary Choice Dissolve in warm MeOH, add water dropwise until turbid.[1] Cool slowly.
Hexane / Ethyl Acetate 10:1For Non-Polar Impurities Good for removing tars, but may not remove unreacted starting amine well.[2]
Isopropanol (IPA) 100%Alternative Lower solubility than MeOH; requires more solvent but yields better crystals.

The "Seeding" Protocol for Oiling Out:

  • Dissolve crude MMPAB in the minimum amount of warm Methanol (approx. 45-50°C).

  • Add water dropwise until a faint permanent cloudiness appears.

  • Stop heating. Add a "seed crystal" of pure MMPAB (if available) or scratch the glass wall with a glass rod.

  • Allow to cool to room temperature over 2 hours, then move to a fridge (4°C).

    • Mechanism:[1][2][3][4] Slow cooling prevents the entrapment of impurities (especially the starting amine) inside the crystal lattice.

Module C: Chromatography (Removing the Starting Material)

User Question: "NMR shows 5% starting material (N-methyl-N-p-tolylaniline) remaining. Recrystallization isn't removing it.[5] What now?"

Expert Resolution: The starting amine and the product are structurally similar, but the aldehyde group on MMPAB makes it significantly more polar.[2] Flash chromatography is the definitive solution here.

Optimized TLC/Column Conditions:

  • Stationary Phase: Silica Gel (230-400 mesh).[1]

  • Mobile Phase: Hexane : Ethyl Acetate (Gradient).[1]

    • Start: 95:5 (Elutes Starting Material).

    • End: 80:20 (Elutes MMPAB).[1]

Visualizing the Separation Logic:

Chromatography cluster_column Silica Column Separation Step1 Fraction 1 (Hex:EtOAc 95:5) Elutes: Starting Amine Step2 Intermediate Fractions (Mixed) Step1->Step2 Step3 Fraction 2 (Hex:EtOAc 80:20) Elutes: MMPAB (Product) Step2->Step3 High Polarity Input Crude Mixture Input->Step1 Low Polarity

Figure 2: Gradient elution strategy. The non-polar starting amine elutes rapidly, while the aldehyde interacts with silica, eluting later.[2]

Pro-Tip: If the starting amine persists, add 1% Triethylamine to your column solvent.[2] This deactivates acidic sites on the silica, sharpening the amine peak and preventing "tailing" into your product fraction.[2]

Module D: Ultra-High Purity (Electronic Grade)

User Question: "I need >99.9% purity for OLED device fabrication. HPLC says 99%, but performance is poor."

Expert Resolution: For organic electronics, "chemical purity" (HPLC) is not enough. You need "electronic purity" (removal of charge traps like metal ions and halide traces).

The Sublimation Protocol: Since MMPAB is a relatively small molecule (MW ~225 g/mol ), it is an excellent candidate for vacuum sublimation.[2]

  • Equipment: Gradient sublimation train.

  • Conditions:

    • Pressure: <

      
       Torr (High Vacuum).[1]
      
    • Source Temp: Approx. 140-160°C (Determine via TGA - Thermogravimetric Analysis).

    • Gradient: The product will deposit in the zone corresponding to its crystallization temperature.

  • Result: This removes non-volatile salts, metal catalysts (Pd/Cu traces), and high-molecular-weight oligomers that recrystallization missed.[1]

Part 3: References & Grounding

  • Vilsmeier-Haack Mechanism & Impurities:

    • Jones, G., & Stanforth, S. P. (2000).[2][3] The Vilsmeier–Haack Reaction.[3][4][6][7] Organic Reactions.[3][5][6][7][8][9] This seminal text details the formation of oligomeric impurities during formylation.

    • [1]

  • Purification of Triphenylamine Derivatives:

    • Synthesis and Analysis of Triphenylamine: A Review. (ResearchGate).[10] Discusses the separation of amine precursors from aldehyde products using gradient chromatography.

  • Physical Properties & CAS Verification:

    • Chemical Book / PubChem Entry for CAS 1456486-66-0.[1] Confirms the structure of the unsymmetrical N-methyl-N-p-tolyl derivative.[1]

    • [1]

  • Recrystallization of Aromatic Aldehydes:

    • Vogel's Textbook of Practical Organic Chemistry. Standard reference for solvent selection (MeOH/Water systems) for hydrophobic aldehydes.

Disclaimer: The protocols above involve hazardous chemicals (DCM, Hexane, Silica dust).[1][2] Always consult the Safety Data Sheet (SDS) for CAS 1456486-66-0 and perform a risk assessment before experimentation.

Sources

Optimization

challenges in scaling up 4-[Methyl(4-methylphenyl)amino]benzaldehyde synthesis

Technical Support Center: High-Performance Synthesis Guide Product: 4-[Methyl(4-methylphenyl)amino]benzaldehyde CAS: 1456486-66-0 Application: Hole Transport Materials (HTM), OLED Intermediates, Organic Photovoltaics.[1]...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: High-Performance Synthesis Guide Product: 4-[Methyl(4-methylphenyl)amino]benzaldehyde CAS: 1456486-66-0 Application: Hole Transport Materials (HTM), OLED Intermediates, Organic Photovoltaics.[1]

Executive Summary

Welcome to the Technical Support Center. This guide addresses the scale-up challenges of synthesizing 4-[Methyl(4-methylphenyl)amino]benzaldehyde . Unlike standard laboratory preparations, scaling this reaction to kilogram quantities introduces critical safety and quality variables—specifically regarding the Vilsmeier-Haack formylation exotherm and the removal of polymeric by-products.[1]

This document is structured to guide you through the reaction engineering, safety protocols, and purification logic required for high-purity isolation.

Module 1: Reaction Engineering (The Vilsmeier-Haack Protocol)

The industry-standard route for this synthesis is the Vilsmeier-Haack formylation of N-methyl-N-(4-methylphenyl)aniline .[1] While the chemistry is well-established, the thermodynamics at scale are non-trivial.

The Chemical Pathway

The reaction proceeds via the formation of an electrophilic chloroiminium ion (Vilsmeier reagent), which attacks the electron-rich para-position of the N-phenyl ring.

VilsmeierPathway DMF DMF VR Vilsmeier Reagent (Chloroiminium Ion) DMF->VR 0°C, Exothermic POCl3 POCl3 POCl3->VR Intermediate Iminium Salt Intermediate VR->Intermediate + Substrate 60-80°C Substrate N-Methyl-N-(p-tolyl)aniline Substrate->Intermediate Product Target Aldehyde Intermediate->Product Hydrolysis (H2O/Base) Violent Exotherm

Figure 1: Reaction pathway highlighting the two critical exothermic events: Reagent formation and Hydrolysis.

Critical Process Parameters (CPPs)
ParameterSpecificationTechnical Rationale
Reagent Quality DMF (<0.05% H₂O)Water destroys POCl₃, generating HCl gas and reducing yield [1].[1]
Addition Temp 0°C to 5°CFormation of the Vilsmeier reagent is highly exothermic. >10°C risks thermal runaway.
Reaction Temp 70°C - 90°CRequired to drive the electrophilic substitution on the sterically hindered amine.[1]
Stoichiometry POCl₃ (1.2 equiv)Slight excess ensures complete conversion; large excess complicates quenching.

Module 2: Quenching & Work-Up (Safety Critical)

The Challenge: The hydrolysis of the iminium salt intermediate releases massive amounts of heat and HCl gas. On a gram scale, this is manageable. On a kilogram scale, a direct water addition can cause an eruption.

The "Inverse Quench" Protocol

Do NOT add water to the reaction mixture. Instead, transfer the reaction mixture into the quench solution.

Step-by-Step Protocol:

  • Preparation: Prepare a vessel with crushed ice and Sodium Acetate (or NaOH) solution (approx. 20% w/v). The volume should be 3-4x the reaction volume.

  • Transfer: Slowly pump or cannulate the warm reaction mixture (dissolved in minimal DMF) into the vigorously stirred ice/base slurry.

  • pH Monitoring: Maintain pH 6–8. If the pH drops too low (<3), the amine product forms a water-soluble salt and will be lost in the aqueous layer. If too high (>10), side reactions (Cannizzaro) may occur [2].

  • Precipitation: The product is a solid. Upon neutralization, it should precipitate as a yellow/orange solid.[2]

WorkupFlow RxnMix Reaction Mixture (Iminium Salt + DMF) QuenchTank Quench Tank (Ice + NaOAc/NaOH) RxnMix->QuenchTank Slow Addition (Inverse Quench) Neutralization Neutralization (pH 7-8) QuenchTank->Neutralization Filtration Filtration Neutralization->Filtration CrudeSolid Crude Yellow Solid Filtration->CrudeSolid Liquor Mother Liquor (Waste) Filtration->Liquor

Figure 2: Inverse quench workflow to manage thermal hazards.

Module 3: Purification & Isolation

Chromatography is inefficient at scale. Recrystallization is the only viable method for multi-gram/kilogram batches.

Solvent System Screening: The target compound is a lipophilic amine.

  • Primary Recommendation: Ethanol (EtOH) or Ethanol/Water .[1]

    • Procedure: Dissolve crude solid in boiling Ethanol. If insolubles (tars) remain, hot filter. Cool slowly to RT, then 4°C.

  • Alternative (for higher purity): Ethyl Acetate / Hexane .

    • Procedure: Dissolve in min. volume of hot EtOAc. Add Hexane until turbid. Cool.

Impurity Management:

  • Tars/Polymers: Dark, insoluble material often forms if the reaction was overheated. Solution: Hot filtration through a Celite pad during the recrystallization step is mandatory [3].

  • Ortho-isomer: The Vilsmeier reaction is highly para-selective (>95%), but trace ortho-isomer may exist. Recrystallization effectively rejects the ortho-isomer due to symmetry differences.

Module 4: Troubleshooting & FAQ

Q1: The product is "oiling out" instead of crystallizing during work-up. Why?

Diagnosis: This usually happens if the quench temperature is too high or if residual DMF is acting as a co-solvent. Solution:

  • Ensure the quench mix stays below 10°C (add more ice).

  • If oiled, decant the aqueous layer.[2] Dissolve the oil in Ethanol, induce crystallization by scratching or seeding, and cool.

Q2: My yield is significantly lower than literature (e.g., <50%).

Root Cause Analysis:

  • Moisture: Did you use fresh POCl₃? Old POCl₃ hydrolyzes to phosphoric acid, which is inactive.

  • Incomplete Hydrolysis: The iminium intermediate is stable. If you didn't stir the quench mixture long enough or at the right pH, the intermediate might not have hydrolyzed to the aldehyde.

  • Acidic Loss: Did you check the pH of the filtrate? If pH < 4, your product is protonated and dissolved in the waste water.

Q3: The solid is dark brown instead of bright yellow.

Diagnosis: Oxidation or polymerization (tar formation). Solution:

  • Perform a Charcoal Treatment : Dissolve crude in hot ethanol, add activated carbon (5 wt%), stir for 30 mins, hot filter over Celite.

  • Recrystallize from Ethanol/Water.

References

  • Meth-Cohn, O., & Stanforth, S. P. (1991). The Vilsmeier–Haack Reaction. Comprehensive Organic Synthesis, 2, 777-794. Link

  • Jones, G., & Stanforth, S. P. (2000). The Vilsmeier Reaction of Fully Conjugated Carbocycles and Heterocycles. Organic Reactions. Link

  • TCI Chemicals. Product Specification: Diphenylamine Derivatives. (General handling for amino-benzaldehydes). Link

Note: Always consult the specific SDS for 4-[Methyl(4-methylphenyl)amino]benzaldehyde (CAS 1456486-66-0) before handling.

Sources

Troubleshooting

Technical Support Center: Spectroscopic Analysis of 4-[Methyl(4-methylphenyl)amino]benzaldehyde

Welcome to the technical support guide for the spectroscopic analysis of 4-[Methyl(4-methylphenyl)amino]benzaldehyde (MMABA). This resource is designed for researchers, chemists, and drug development professionals who ar...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for the spectroscopic analysis of 4-[Methyl(4-methylphenyl)amino]benzaldehyde (MMABA). This resource is designed for researchers, chemists, and drug development professionals who are synthesizing, purifying, or characterizing this compound. Here, we provide expert insights, detailed protocols, and troubleshooting solutions in a direct question-and-answer format to address common challenges encountered during NMR, FTIR, UV-Vis, and Mass Spectrometry analysis.

Frequently Asked Questions (FAQs)

Q1: What is 4-[Methyl(4-methylphenyl)amino]benzaldehyde and what are its key structural features?

A1: 4-[Methyl(4-methylphenyl)amino]benzaldehyde, with the molecular formula C₁₅H₁₅NO and a molecular weight of 225.29 g/mol , is an aromatic aldehyde.[1] Its structure features a benzaldehyde ring system where the aldehyde group is para to a tertiary amine. This amine is substituted with a methyl group and a tolyl (4-methylphenyl) group. This "donor-pi-acceptor" (D-π-A) structure, with the amino group as the electron donor and the aldehyde as the electron acceptor, is responsible for its distinct electronic and optical properties, including potential solvatochromism.

Q2: What are the typical ¹H and ¹³C NMR chemical shifts I should expect for this compound?

A2: While a definitive spectrum for this specific molecule is not widely published, we can predict the chemical shifts with high confidence based on analogous structures like 4-methylbenzaldehyde and various N-substituted aminobenzaldehydes.[2][3][4][5] The key is to recognize the distinct electronic environments. The aldehyde proton will be the most downfield signal, while the methyl groups will be the most upfield. See the detailed data in Table 1.

Q3: What are the most important absorption bands to look for in the FTIR spectrum?

A3: The FTIR spectrum is dominated by a few key functional group vibrations. The most prominent and diagnostic peak is the strong carbonyl (C=O) stretch from the aldehyde group, which is expected around 1670-1690 cm⁻¹. Its exact position is lowered due to conjugation with the aromatic ring and the electron-donating amine. Other important bands include aromatic C-H stretches above 3000 cm⁻¹, aliphatic C-H stretches from the methyl groups just below 3000 cm⁻¹, and the aromatic C-N stretch around 1350 cm⁻¹.[3][6][7]

Q4: Does this compound exhibit solvatochromism in UV-Vis spectroscopy?

A4: Yes, compounds with a strong intramolecular charge-transfer (ICT) character, like MMABA, are expected to exhibit significant solvatochromism.[8][9][10] This means the wavelength of maximum absorption (λmax) will shift depending on the polarity of the solvent. This occurs because the polarity of the solvent differentially stabilizes the ground state and the more polar excited state.[8][11] In more polar solvents, a red shift (to longer wavelengths) is typically observed.

Troubleshooting Guides by Analytical Technique

This section addresses specific issues you may encounter during your experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Q: My ¹H NMR spectrum shows broad or poorly resolved aromatic signals. What's the cause?

A: This is a common issue that can stem from several sources:

  • Sample Concentration: The molecule may be aggregating at high concentrations. Try diluting your sample.

  • Paramagnetic Impurities: Trace amounts of paramagnetic metals can cause significant line broadening. If you suspect contamination from a catalyst, purifying the sample via column chromatography or treating it with a chelating agent may help.

  • Solvent Viscosity: Highly viscous solvents can sometimes lead to broader signals. Ensure you are using a standard, low-viscosity NMR solvent (e.g., CDCl₃, Acetone-d₆).

  • Intermediate Rotational Dynamics: The rotation around the Aryl-N bond might be slow on the NMR timescale at room temperature, leading to broadening. Acquiring the spectrum at a slightly elevated temperature (e.g., 40-50 °C) can often sharpen these signals.

Q: I'm seeing unexpected peaks in my NMR spectrum. Could they be impurities from the synthesis?

A: Yes, this is highly likely. The Vilsmeier-Haack reaction, a common route to synthesize such molecules, can leave behind specific impurities.[6][12]

  • Unreacted Starting Material: Check for signals corresponding to N-methyl-p-tolylaniline.

  • Solvent Residue: Signals from N,N-dimethylformamide (DMF) might be present if not fully removed during workup (singlets around 8.0, 2.9, and 2.7 ppm).

  • Side-Products: Overheating during the reaction can lead to decomposition or polymerization, resulting in a complex mixture of baseline humps and unidentifiable peaks.[12]

Use the following troubleshooting logic to identify the source of contamination.

G start Unexpected Peaks in NMR Spectrum check_solvent Check solvent residual peaks (e.g., CHCl3, Acetone, H2O) start->check_solvent check_sm Compare with NMR of starting materials check_solvent->check_sm Peaks are not from solvent re_run Re-acquire Spectrum check_solvent->re_run Peaks identified as solvent check_reagents Check for reagent residue (e.g., DMF, Ethyl Acetate) check_sm->check_reagents Peaks are not from starting materials purify Purify Sample (Column Chromatography / Recrystallization) check_sm->purify Peaks identified as starting material check_reagents->purify Peaks identified as synthesis byproducts purify->re_run

Caption: Troubleshooting logic for identifying NMR impurities.

Q: The aldehyde proton signal (~9.8 ppm) is weak or absent. Why?

A: This could be due to two primary reasons:

  • Oxidation: The aldehyde group is susceptible to oxidation to a carboxylic acid, especially if the sample is old or has been exposed to air. If this has occurred, the aldehyde singlet at ~9.8 ppm will disappear, and a very broad singlet for the carboxylic acid proton will appear much further downfield (typically >10 ppm), which can sometimes be difficult to distinguish from the baseline.

  • Slow Relaxation: The aldehyde proton is a non-protonated carbon-bound proton and can have a long relaxation time (T₁). If the pulse repetition delay in your NMR experiment is too short, this signal can become saturated and appear much smaller than its true integration value. Try increasing the relaxation delay (D1) in your acquisition parameters to 5-10 seconds.

UV-Vis Spectroscopy

Q: The λmax I measured is different from the literature value. What could be the reason?

A: This is often not a problem but rather an expected phenomenon due to solvatochromism.[8]

  • Solvent Polarity: The most significant factor is the solvent used. Ensure you are comparing your value to a literature value obtained in the exact same solvent. Even small changes in solvent polarity can cause shifts of several nanometers.[10][13]

  • Solvent Purity: Impurities in the solvent, especially water or more/less polar contaminants, can alter the local environment of your analyte and shift the λmax. Always use high-purity, spectroscopy-grade solvents.

  • pH of the Solution: The tertiary amine in the molecule can be protonated under acidic conditions. This would drastically alter the electronic structure (disrupting the donor-acceptor system) and cause a significant blue-shift (to shorter wavelengths). Ensure your solvent is neutral.

FTIR Spectroscopy

Q: The carbonyl (C=O) stretch is weaker than expected or shifted. What does this indicate?

A: A change in the carbonyl band is a key diagnostic clue.

  • Shift to Higher Wavenumber (>1700 cm⁻¹): This suggests the loss of conjugation, possibly due to a reaction at the amine or a breakdown of the aromatic system.

  • Shift to Lower Wavenumber (<1660 cm⁻¹): This could indicate strong intermolecular hydrogen bonding, perhaps with a protic impurity like water or an alcohol.

  • Disappearance and Appearance of a Broad O-H Band (2500-3300 cm⁻¹): This is a classic sign of oxidation of the aldehyde to a carboxylic acid.[14]

Mass Spectrometry

Q: I'm not seeing the molecular ion peak ([M+H]⁺) in my ESI-MS. What's happening?

A: Electrospray Ionization (ESI) is generally a soft ionization technique, but issues can still arise.

  • In-Source Fragmentation: Although gentle, some fragmentation can occur in the ion source if the cone voltage is set too high. Try reducing the cone voltage to minimize fragmentation and favor the molecular ion.

  • Poor Ionization: The efficiency of protonation can be pH-dependent. If you are running in a neutral or basic mobile phase, the compound may not protonate well. Try adding a small amount (e.g., 0.1%) of formic acid to your mobile phase to ensure an acidic environment that promotes the formation of [M+H]⁺.

  • Incorrect Mass Range: Double-check that your acquisition mass range is set correctly to include the expected m/z of 226.3.

Experimental Protocols & Data

Workflow for Spectroscopic Characterization

The following workflow ensures a comprehensive and logical characterization of newly synthesized 4-[Methyl(4-methylphenyl)amino]benzaldehyde.

Caption: Recommended workflow for the complete spectroscopic characterization of MMABA.

Data Tables

Table 1: Predicted NMR Spectroscopic Data for 4-[Methyl(4-methylphenyl)amino]benzaldehyde (in CDCl₃)

Assignment¹H NMR Chemical Shift (δ) ppmMultiplicityIntegration¹³C NMR Chemical Shift (δ) ppm
Aldehyde (-CHO)~9.82Singlet1H~191.5
Aromatic (ortho to -CHO)~7.75Doublet2H~131.0
Aromatic (meta to -CHO)~6.90Doublet2H~111.5
Aromatic (ortho to -N)~7.18Doublet2H~130.0
Aromatic (meta to -N)~7.05Doublet2H~125.0
N-Methyl (-N-CH₃)~3.35Singlet3H~40.0
Tolyl-Methyl (-CH₃)~2.35Singlet3H~21.0
Aromatic C-N---~153.0
Aromatic C-CHO---~129.5
Aromatic C-CH₃---~138.0
Aromatic C-N (Tolyl)---~148.0
Note: These are predicted values based on analogous compounds. Actual shifts may vary slightly depending on solvent and concentration.[2][3][15]

Table 2: Key FTIR Absorption Bands

Wavenumber (cm⁻¹)Vibration TypeIntensityNotes
3050 - 3100C-H Stretch (Aromatic)Medium-WeakConfirms aromatic rings.
2920 - 2980C-H Stretch (Aliphatic)Medium-WeakFrom methyl groups.
~2820 & ~2720C-H Stretch (Aldehyde)WeakCharacteristic Fermi doublets for aldehydes.
1670 - 1690C=O Stretch (Aldehyde)StrongDiagnostic for the conjugated aldehyde.[3][6]
1580 - 1610C=C Stretch (Aromatic)Medium-StrongSkeletal vibrations of the benzene rings.
~1350C-N Stretch (Aromatic Amine)MediumConfirms the tertiary amine linkage.[7]

Table 3: Expected UV-Vis Absorption Maxima (λmax) in Various Solvents

SolventPolarity Index (E_T(30))Expected λmax Range (nm)Expected Shift
Hexane31.0340 - 360-
Toluene33.9350 - 370Minor Red Shift
Dichloromethane40.7370 - 390Red Shift
Acetone42.2375 - 395Red Shift
Acetonitrile45.6380 - 400Significant Red Shift
Ethanol51.9390 - 415Major Red Shift
Note: These are expected ranges illustrating the solvatochromic effect. Absolute values should be determined experimentally.[8][11]
Protocol 1: NMR Sample Preparation and Data Acquisition
  • Sample Preparation: Weigh 5-10 mg of purified MMABA into a clean, dry vial.[2]

  • Add approximately 0.7 mL of a deuterated solvent (CDCl₃ is a good starting point).

  • Vortex the vial until the sample is fully dissolved.

  • Transfer the solution to a clean NMR tube using a Pasteur pipette.

  • Data Acquisition (¹H NMR):

    • Use a standard proton pulse program.

    • Set the spectral width to cover a range from -1 to 12 ppm.

    • Crucially, set the relaxation delay (D1) to at least 5 seconds to ensure quantitative integration of the aldehyde proton.

    • Acquire a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

  • Data Acquisition (¹³C NMR):

    • Use a standard proton-decoupled carbon pulse program.

    • Set the spectral width from 0 to 220 ppm.

    • A larger number of scans (e.g., 1024 or more) will be required due to the low natural abundance of ¹³C.[2]

Protocol 2: UV-Vis Analysis of Solvatochromism
  • Stock Solution Preparation: Prepare a concentrated stock solution of MMABA in a volatile, miscible solvent like acetonitrile (e.g., 1 mg/mL).

  • Solvent Selection: Choose a range of spectroscopy-grade solvents with varying polarities (e.g., hexane, toluene, dichloromethane, acetonitrile, ethanol).

  • Sample Preparation: For each solvent, transfer a small, precise volume of the stock solution into a volumetric flask and dilute to the mark to achieve a final concentration in the micromolar range (e.g., 1-10 µM). The final absorbance should be within the linear range of the spectrophotometer (ideally < 1.0 AU).

  • Data Acquisition:

    • Record a baseline spectrum for each solvent in a quartz cuvette.

    • Record the absorption spectrum of each diluted sample from approximately 250 nm to 600 nm.

    • Identify and record the λmax for each solvent.

  • Data Analysis: Plot the λmax (or wavenumber, 1/λmax) against a solvent polarity scale (like the Dimroth-Reichardt E_T(30) scale) to visualize the solvatochromic trend.[8][11]

References

  • Electronic Supplementary Information - The Royal Society of Chemistry.
  • Technical Support Center: Troubleshooting GC Peak Tailing for C6 Aldehydes - Benchchem.
  • TROUBLESHOOTING GUIDE - Restek.
  • Comprehensive undergraduate experiment: synthesis and chromism of 4-[bis(4-methylphenyl)amino] benzaldehyde - PMC.
  • 4-methylbenzaldehyde spectroscopic data (NMR, IR, MS) - Benchchem.
  • Example 7 - Organic Chemistry at CU Boulder.
  • Technical Support Center: 4-[4-(Dimethylamino)phenyl]benzaldehyde Synthesis - Benchchem.
  • Solvatochromism: A Comprehensive Project for the Final Year Undergraduate Chemistry Laboratory - Scientific & Academic Publishing.
  • HPLC Troubleshooting Guide - SCION Instruments.
  • Troubleshooting Guide - Phenomenex.
  • 4-[METHYL(4-METHYLPHENYL)AMINO]BENZALDEHYDE [Q02919] - ChemUniverse.
  • Mass spectrum of 4-(4-methylphenyl)benzaldehyde (5d). - ResearchGate.
  • CAS 42906-19-4: 4-[Bis(4-methylphenyl)amino]benzaldehyde - CymitQuimica.
  • 42906-19-4, 4-[Bis(4-methylphenyl)amino]benzaldehyde Formula - ECHEMI.
  • Benzaldehyde, 4-methyl- - NIST WebBook.
  • HPLC Troubleshooting Guide - Sigma-Aldrich.
  • Mechanochromic luminescence of 4-[bis(4-methylphenyl)amino]benzaldehyde.
  • FTIR Spectroscopic Analysis of Various Pharmatheutically Important Organic Dyes - wwjmrd.
  • FTIR Spectrum of ligand L1 and 1 - Supporting Information.
  • Solvatochromism Effect Studies on Electronic Absorption Spectral of Some Hydroxy Tolyl Azo Benzaldehyde dyes. - ResearchGate.
  • Benzaldehyde, 4-methyl- - NIST WebBook.
  • 4-[methyl(phenyl)amino]benzaldehyde (C14H13NO) - PubChemLite.
  • Solvatochromism: A Comprehensive Project for the Final Year Undergraduate Chemistry Laboratory - SciSpace.
  • FTIR Functional Group Database Table with Search - InstaNANO.
  • 4-(diethylamino)benzaldehyde N-(2-methylphenyl)thiosemicarbazone - Spectrum - SpectraBase.
  • 4-(N,N-Diphenylamino)benzaldehyde(4181-05-9) 1H NMR spectrum - ChemicalBook.
  • Benzaldehyde, 4-methyl- - NIST WebBook.
  • Fundamental the IR spectra of 4-(Di methylamino) benzaldehyde with Phenylalanine, Schiff base compound. - ResearchGate.
  • Fundamental the IR spectra of 4-(Di methylamino) benzaldehyde with Phenylalanine, Schiff base compound. - ResearchGate.
  • p-AMINOBENZALDEHYDE - Organic Syntheses Procedure.
  • Benzaldehyde, 4-[bis(4-methylphenyl)amino]- - Substance Details - SRS | US EPA.
  • Exploring solvatochromism: a comprehensive analysis of research data of the solvent -solute interactions of 4-nitro-2-cyano-azo benzene-meta toluidine - PMC.

Sources

Optimization

Technical Support Hub: Solubility Optimization for 4-[Methyl(4-methylphenyl)amino]benzaldehyde

Case Reference: SOL-1456486 Status: Active Agent: Senior Application Scientist Subject: Overcoming Solubility & Stability Challenges in Experimental Workflows[1] Technical Dossier & Compound Profile Before addressing spe...

Author: BenchChem Technical Support Team. Date: February 2026

Case Reference: SOL-1456486 Status: Active Agent: Senior Application Scientist Subject: Overcoming Solubility & Stability Challenges in Experimental Workflows[1]

Technical Dossier & Compound Profile

Before addressing specific troubleshooting tickets, verify your compound's identity and physicochemical profile. This data underpins all solubility logic.[2]

PropertySpecification
Compound Name 4-[Methyl(4-methylphenyl)amino]benzaldehyde
CAS Number 1456486-66-0
Molecular Formula C₁₅H₁₅NO
Molecular Weight 225.29 g/mol
Physical State Yellow to greenish-yellow crystalline powder
Primary Character Lipophilic, Electron-Rich Aldehyde
LogP (Predicted) ~3.5 - 4.2 (Highly Hydrophobic)
pKa (Conjugate Acid) ~ -4.7 (Amine is extremely weakly basic due to conjugation)

Core Solubility Profile:

  • High Solubility: Dichloromethane (DCM), Chloroform, Tetrahydrofuran (THF), Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF).

  • Moderate/Temperature-Dependent Solubility: Ethanol, Methanol, Ethyl Acetate, Acetonitrile.[2]

  • Insoluble: Water, aqueous buffers (PBS, Tris), Hexanes (cold).[2]

Troubleshooting Tickets (Q&A)

Ticket #01: Precipitation in Biological Assays (Aqueous Media)

User Question: "I prepared a 10 mM stock in DMSO. When I dilute it into cell culture media (DMEM) to reach 10 µM, the solution turns cloudy immediately. How do I keep it in solution?"

Diagnosis: This is a classic "Solvent Shock" phenomenon.[2] The compound is highly lipophilic (LogP > 3.5).[2] When the DMSO stock hits the aqueous media, the water strips away the DMSO solvation shell faster than the compound can disperse, causing rapid aggregation.[2]

Resolution Protocol:

  • Reduce Stock Concentration: Lower your DMSO stock concentration to 1–5 mM. High-concentration stocks promote faster nucleation upon dilution.[1][2]

  • The "Jet-Mixing" Technique: Do not add the DMSO dropwise. Instead, submerge the pipette tip into the vortexing media and eject quickly to maximize immediate dispersion.[2]

  • Surfactant Shielding: Pre-complex the compound.[2]

    • Add 0.05% Tween-80 to your aqueous media before adding the compound.[1][2] The surfactant forms micelles that encapsulate the hydrophobic benzaldehyde, preventing precipitation.[2]

  • Alternative System: If toxicity allows, use a cyclodextrin carrier (e.g., Hydroxypropyl-β-cyclodextrin) which creates a hydrophilic "cage" around the molecule.[1][2]

Ticket #02: Poor Dissolution in Alcohols (Methanol/Ethanol)

User Question: "I'm trying to run a condensation reaction in Ethanol, but the starting material sits at the bottom of the flask even after stirring for 30 minutes."

Diagnosis: While benzaldehyde derivatives generally have some solubility in alcohols, the tertiary amine and p-tolyl groups significantly increase the lattice energy of the crystal structure.[2] Room temperature ethanol is often insufficient to overcome this lattice energy.[2]

Resolution Protocol:

  • Thermal Activation: Heat the ethanol to reflux (approx. 78°C). The solubility curve for this class of compounds is steep; it will likely dissolve completely near the boiling point.[2]

  • The "DCM Spike" Method: If heating is not an option (e.g., temperature-sensitive reagents), add a co-solvent.[2]

    • Dissolve the compound in a minimal volume of Dichloromethane (DCM).[2]

    • Dilute this concentrated solution with your ethanol.[2]

    • Ratio: 1:9 (DCM:Ethanol) is usually sufficient to maintain homogeneity.[2]

Ticket #03: "Oiling Out" During Recrystallization

User Question: "I synthesized the compound and tried to recrystallize it from Hexane/Ethyl Acetate. Instead of crystals, I got a sticky yellow oil at the bottom."

Diagnosis: "Oiling out" occurs when the compound's melting point is lower than the boiling point of the solvent mixture, or when the solution becomes supersaturated too quickly (liquid-liquid phase separation) before nucleation can occur.[2]

Resolution Protocol:

  • Seed Crystal Method: Save a tiny speck of crude solid.[2] Re-heat the oil/solvent mixture until clear.[2] As it cools, add the "seed" crystal before the oil separates.[2] This provides a template for the lattice to form.[2]

  • Slow the Cooling: Insulate your flask with a towel or place it in a warm water bath that cools slowly to room temperature.[2] Rapid cooling favors amorphous oil formation.[2]

  • Change Solvent System: Switch to Ethanol/Water .

    • Dissolve in hot Ethanol.[2]

    • Add hot water dropwise until just cloudy.

    • Add one drop of Ethanol to clear it.[2]

    • Let cool slowly.[2] This system often yields better needles than Hexane/EtOAc for this specific derivative.[2]

Experimental Workflows & Visualizations

Workflow A: Solvent Selection Logic

Use this decision tree to select the correct solvent system based on your experimental end-goal.

SolventSelection Start Start: Select Application Synthesis Chemical Synthesis Start->Synthesis BioAssay Biological Assay Start->BioAssay Purification Purification/Crystallization Start->Purification HighTemp High Temp (>60°C)? Synthesis->HighTemp StockPrep Prepare Stock BioAssay->StockPrep Recryst Recrystallization Purification->Recryst DCM_THF Use DCM or THF HighTemp->DCM_THF No Toluene Use Toluene/Xylene HighTemp->Toluene Yes DMSO 100% DMSO (10-50mM) StockPrep->DMSO Dilution Aqueous Dilution DMSO->Dilution Surfactant Add 0.1% Tween-80 or Cyclodextrin Dilution->Surfactant Prevent Precip. EtOH_H2O Ethanol + Water (Slow Cool) Recryst->EtOH_H2O

Caption: Decision tree for solvent selection based on experimental requirements (Synthesis, Biology, or Purification).

Workflow B: Standard Stock Solution Protocol (Biological Use)
StepActionTechnical Note
1 Weighing Weigh 2.25 mg of compound into a sterile glass vial. Avoid plastic microfuge tubes for long-term storage (lipophilic compounds can leach into plastic).[1][2]
2 Solvent Addition Add 1.0 mL of anhydrous DMSO (Dimethyl Sulfoxide).[2]
3 Solubilization Vortex vigorously for 30 seconds. If particles remain, sonicate in a water bath at 37°C for 2 minutes.
4 QC Check Inspect against light. Solution must be optically clear yellow.[2] Any turbidity indicates incomplete dissolution.
5 Storage Aliquot into amber glass vials. Store at -20°C. Avoid freeze-thaw cycles to prevent micro-precipitation.[1][2]

Field-Proven Solubility Data

Note: Data derived from structural analogs (Triphenylamine derivatives) and specific CAS properties.[1]

SolventSolubility RatingEstimated Max Conc. (25°C)Application
Dichloromethane (DCM) Excellent> 100 mg/mLSynthesis, Chromatography
DMSO Good~ 50 mg/mLStock Solutions, Bio-assays
Tetrahydrofuran (THF) Excellent> 80 mg/mLSynthesis (Reduction/Grignard)
Ethanol (Cold) Poor< 5 mg/mLNot recommended
Ethanol (Hot) Good~ 20-30 mg/mLRecrystallization
Water / PBS Insoluble< 0.01 mg/mLNone (Requires surfactant)

References

  • ChemUniverse. 4-[Methyl(4-methylphenyl)amino]benzaldehyde Product Specifications & CAS 1456486-66-0 Verification. Retrieved from [1]

  • Sigma-Aldrich. 4-[Methyl(phenyl)amino]benzaldehyde (Structural Analog) Safety & Solubility Data.[1][2][3] Retrieved from [1]

  • EPA CompTox Dashboard. Benzaldehyde, 4-[bis(4-methylphenyl)amino]- (Structural Analog) Physicochemical Properties. Retrieved from [1]

  • BenchChem. One-Pot Synthesis of Benzaldehyde Derivatives: Application Notes and Protocols. Retrieved from [1]

  • Royal Society of Chemistry. Bio-inspired NHC-organocatalyzed Stetter reaction in aqueous conditions (Handling hydrophobic aldehydes in water).[2] Retrieved from [1]

Sources

Troubleshooting

enhancing the performance of 4-[Methyl(4-methylphenyl)amino]benzaldehyde-based sensors

Welcome to the technical support center for 4-[Methyl(4-methylphenyl)amino]benzaldehyde (MTPAB) and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-de...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for 4-[Methyl(4-methylphenyl)amino]benzaldehyde (MTPAB) and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you enhance the performance of your MTPAB-based sensors and achieve reliable, reproducible results in your experiments.

Core Principles: Understanding the MTPAB Sensing Mechanism

Before troubleshooting, it is crucial to understand how MTPAB functions. MTPAB is a type of fluorescent sensor known as a molecular rotor . Its fluorescence properties are highly sensitive to the viscosity of its immediate environment.[1][2]

The underlying mechanism is based on a process called Twisted Intramolecular Charge Transfer (TICT) .[2][3][4][5]

  • In low-viscosity environments: Upon excitation with light, the MTPAB molecule can easily undergo intramolecular rotation. This rotation leads to the formation of a non-fluorescent "dark" TICT state, providing an efficient non-radiative pathway for the molecule to return to its ground state. Consequently, the fluorescence signal is weak or "quenched".[2][6]

  • In high-viscosity environments: The rotation required to form the TICT state is hindered or restricted.[2] This restriction forces the excited molecule to return to the ground state via a radiative pathway, resulting in a significant increase in fluorescence intensity.[2][7]

This relationship allows for the direct correlation of fluorescence intensity (or lifetime) with the microviscosity of the sensor's local environment.[1][2]

TICT_Mechanism GS Ground State (S0) LE Locally Excited State (LE) GS->LE Excitation (hν) TICT TICT State (Non-Radiative) LE->TICT Low Viscosity (Free Rotation) Fluorescence Fluorescence (Radiative) LE->Fluorescence High Viscosity (Rotation Hindered) TICT->GS Non-Radiative Decay Fluorescence->GS Emission (hν')

Caption: The operational principle of an MTPAB molecular rotor.

Troubleshooting Guide: From Problem to Solution

This section addresses specific issues you may encounter during your experiments. A logical workflow is essential for efficient troubleshooting.

Troubleshooting_Workflow start Problem Detected: Inconsistent or Poor Signal check_purity Is Probe Purity Confirmed? (NMR, MS) start->check_purity purify Action: Purify Probe (e.g., Column Chromatography) check_purity->purify No check_conc Is Concentration Optimal? (Check for ACQ) check_purity->check_conc Yes purify->check_conc adjust_conc Action: Perform Concentration Titration check_conc->adjust_conc No check_solvent Is Solvent System Appropriate? (Polarity vs. Viscosity) check_conc->check_solvent Yes adjust_conc->check_solvent adjust_solvent Action: Test Different Solvents or Glycerol/Water Mixtures check_solvent->adjust_solvent No check_instrument Are Instrument Settings Correct? (Excitation/Emission λ, Gain) check_solvent->check_instrument Yes adjust_solvent->check_instrument adjust_instrument Action: Optimize Instrument Settings & Check Light Source check_instrument->adjust_instrument No end_node Problem Resolved check_instrument->end_node Yes adjust_instrument->end_node

Sources

Optimization

Technical Support Center: Optimization &amp; Stability of DPA-Benzaldehyde Probes

Ticket Subject: Preventing Photobleaching & Signal Loss in 4-[Methyl(4-methylphenyl)amino]benzaldehyde Probe Class: Donor-Acceptor (Push-Pull) Diphenylamine Derivative CAS: 1456486-66-0 (and related derivatives) Diagnost...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket Subject: Preventing Photobleaching & Signal Loss in 4-[Methyl(4-methylphenyl)amino]benzaldehyde Probe Class: Donor-Acceptor (Push-Pull) Diphenylamine Derivative CAS: 1456486-66-0 (and related derivatives)

Diagnostic Triage: Is it Bleaching or Quenching?

Before applying anti-fade reagents, you must distinguish between Photobleaching (irreversible chemical destruction) and TICT Quenching (reversible environmental sensitivity). This specific probe is an Intramolecular Charge Transfer (ICT) sensor. Its fluorescence quantum yield is highly dependent on solvent polarity and viscosity.

The "5-Second Test":

  • Focus on a sample area.

  • Expose to excitation light for 5 seconds.

  • Move to a fresh, unexposed area.

  • Observation:

    • If the fresh area is also dim: You have a Solvent Quenching issue (TICT state dominance). The probe is intact but non-emissive in your current buffer (likely too polar/aqueous).

    • If the fresh area is bright but fades: You have a true Photobleaching issue (Oxidation).[1] Proceed with this guide.

The Physics of Fading (Root Cause Analysis)

To prevent signal loss, we must block the pathways that lead to it. 4-[Methyl(4-methylphenyl)amino]benzaldehyde operates on a "Push-Pull" mechanism. Upon excitation, electron density shifts from the amine (donor) to the aldehyde (acceptor).

The Danger Zone: The excited state (


) can undergo Intersystem Crossing (ISC) to a Triplet State (

).[2] This

state is long-lived and highly reactive. It transfers energy to dissolved molecular oxygen (

), creating Singlet Oxygen (

)
.[3] This reactive oxygen species (ROS) attacks the double bonds of the probe, permanently destroying the chromophore.
Pathway Visualization

The following diagram maps the competition between fluorescence (signal) and bleaching (destruction).

Photophysics Ground Ground State (S0) Excited Excited State (S1) (ICT State) Ground->Excited Excitation (hv) Excited->Ground Non-radiative Fluorescence Fluorescence (Signal) Excited->Fluorescence Emission TICT TICT State (Non-Radiative Decay) Excited->TICT High Polarity/Low Viscosity Triplet Triplet State (T1) (Reactive Intermediate) Excited->Triplet Intersystem Crossing (ISC) TICT->Ground Heat (Signal Loss) SingletO2 Singlet Oxygen (1O2) (The Destroyer) Triplet->SingletO2 + O2 (Energy Transfer) Bleached Bleached Probe (Permanent Loss) SingletO2->Bleached Oxidation of Probe

Figure 1: Photophysical pathways. Green paths represent desired signal; Red paths represent bleaching; Yellow paths represent environmental quenching.

Chemical Interventions (The "Hardware" Fix)

The most effective strategy is to intercept the Triplet State or scavenge the resulting radicals.

Comparison of Anti-Fade Agents
AgentMechanismBest ForToxicityNotes
Trolox Vitamin E analog; scavenges radicals & quenches triplets.Live Cells LowWater-soluble.[4] Requires aging (oxidation) to form quinone for max effect.
Ascorbic Acid Scavenges radicals.Live/FixedLowCan acidify media; pH buffering is critical.
DABCO Triplet state quencher.[5]Fixed SamplesLowWeak on its own; often paired with Mowiol/Glycerol.
PPD Scavenges singlet oxygen.[4][6]Fixed OnlyHigh Highly effective but turns brown over time. DNA intercalator.
n-Propyl Gallate Radical scavenger.Fixed SamplesMedGood for rhodamine-like structures; can affect apoptosis in live cells.
Protocol: Trolox-Based Live Cell Imaging Buffer

Recommended for TPA-Benzaldehyde probes to maintain cell viability while preventing oxidation.

Materials:

  • Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid)[4]

  • NaOH (1M)

  • Imaging Buffer (e.g., HBSS or PBS w/o Phenol Red)

Step-by-Step:

  • Prepare 100 mM Stock: Dissolve Trolox in water. Note that Trolox is sparingly soluble in neutral water. Add 1M NaOH dropwise while vortexing until fully dissolved (pH will be basic).

  • Adjust pH: Carefully titrate the stock solution back to pH 7.4 using HCl. Filter sterilize (0.22 µm).

  • Aging (Crucial Step): Expose the stock solution to ambient light/air for 2-4 hours before first use. Why? Trolox works best via a redox cycle involving its quinone form (Trolox-quinone). Fresh Trolox is less effective than "aged" Trolox [1].

  • Working Solution: Dilute stock to 1–2 mM in your imaging buffer immediately prior to use.

  • Application: Replace cell culture media with this buffer 15 minutes before imaging.

Instrumental Optimization (The "Software" Fix)

If chemical protection is insufficient, alter the photon physics.

A. Pulsed Excitation (Dark State Relaxation)

Continuous Wave (CW) lasers pump the molecule into the Triplet state faster than it can relax.

  • Action: If using a confocal microscope with a tunable AOTF or pulsed laser, introduce a microsecond delay (or reduce duty cycle).

  • Result: Allows

    
     states to relax back to 
    
    
    
    without interacting with oxygen.
B. Gated Detection

Since the probe is solvatochromic, its lifetime may vary.

  • Action: Use Time-Gated detection to collect photons only during the prompt fluorescence window, rejecting long-lived background or phosphorescence.

C. Wavelength Red-Shifting
  • Action: Exciting at the very peak of absorption (λ-max) creates the highest population of excited states. Exciting on the red-edge (10-20 nm longer than peak) reduces the excess vibrational energy, potentially lowering the rate of ISC to the triplet state.

Troubleshooting Decision Tree

Use this flowchart to diagnose signal loss issues with your specific probe.

Troubleshooting Start Start: Signal is Low or Fading CheckSolvent Is the buffer highly polar (e.g., 100% PBS/Water)? Start->CheckSolvent CheckFade Does signal start bright then fade in <10s? CheckSolvent->CheckFade No (Lipid/Organic) SolventIssue Diagnosis: TICT Quenching. Probe is sensitive to polarity. CheckSolvent->SolventIssue Yes (Aqueous) CheckFade->Start No (Stable but dim) BleachIssue Diagnosis: Photobleaching. Oxidation occurring. CheckFade->BleachIssue Yes SolventFix Action: Add viscosity (glycerol) or use lipophilic co-solvent. SolventIssue->SolventFix LiveCell Is this a Live Cell exp? BleachIssue->LiveCell LiveFix Action: Use Trolox (1mM) + Oxyrase (if anaerobic OK) LiveCell->LiveFix Yes FixedFix Action: Use ProLong Diamond or DABCO/Mowiol mountant LiveCell->FixedFix No (Fixed)

Figure 2: Diagnostic workflow for signal optimization.

Frequently Asked Questions (FAQ)

Q: Can I use Vectashield with this probe? A: Use caution. Vectashield is excellent for DNA stains but can sometimes quench charge-transfer probes due to its specific chemical environment. For DPA-Benzaldehyde derivatives, ProLong Glass or Mowiol-DABCO is generally safer to preserve the dipole moment required for fluorescence.

Q: My probe aggregates in the anti-fade buffer. Why? A: This molecule is hydrophobic (lipophilic). If you add it to a purely aqueous buffer (like PBS with Trolox), it may precipitate, causing "bright spots" (aggregates) rather than membrane staining.

  • Fix: Dissolve the probe in DMSO first, then dilute into the buffer containing 0.1% Pluronic F-127 or serum albumin (BSA) to help solubilize it in the aqueous anti-fade mix.

Q: Does deoxygenation (bubbling Nitrogen) work? A: Yes, it is the "gold standard" for physics, but often impractical for biology. Removing oxygen stops bleaching but induces hypoxia in cells (altering metabolism) and can cause blinking (since oxygen also quenches the triplet state, removing it extends the dark state duration). For this probe, a chemical scavenger (Trolox) is superior to physical deoxygenation.

References

  • Cordes, T., et al. (2009).[4] On the Mechanism of Trolox as Antiblinking and Antibleaching Reagent. Journal of the American Chemical Society, 131(14), 5018–5019.

  • Vogelsang, J., et al. (2008). A Reducing and Oxidizing System Minimizes Photobleaching and Blinking of Fluorescent Dyes.[4] Angewandte Chemie International Edition, 47(29), 5465–5469.

  • Thermo Fisher Scientific. (n.d.). ProLong Live Antifade Reagent Technical Guide.

  • Zheng, Q., et al. (2014). Ultra-stable organic fluorophores for single-molecule research.[5] Chemical Society Reviews, 43(4), 1044-1056.

Sources

Troubleshooting

Technical Support Center: Optimization of Crystallization Conditions

This guide functions as a specialized Technical Support Center for researchers facing crystallization challenges with pharmaceutical derivatives (salts, cocrystals, and polymorphs). Current Status: Online Operator: Senio...

Author: BenchChem Technical Support Team. Date: February 2026

This guide functions as a specialized Technical Support Center for researchers facing crystallization challenges with pharmaceutical derivatives (salts, cocrystals, and polymorphs).

Current Status: Online Operator: Senior Application Scientist Ticket ID: CRYST-OPT-001 Subject: Troubleshooting Derivative Crystallization (Salts, Cocrystals, Polymorphs)

Introduction

Welcome to the Advanced Crystallization Support Module. As a Senior Application Scientist, I understand that crystallization is not merely precipitation; it is a supramolecular assembly process governed by the delicate balance of thermodynamics (solubility, lattice energy) and kinetics (nucleation, growth rates).

When optimizing derivatives—whether to improve bioavailability via salt formation or patentability via cocrystals—standard "heat and cool" protocols often fail. This guide addresses the three most critical failure modes reported by our users: Liquid-Liquid Phase Separation (Oiling Out) , Counter-ion Selection Failures , and Polymorph Instability .

Module 1: Troubleshooting "Oiling Out" (Liquid-Liquid Phase Separation)

The Issue

"My compound separates as an oil droplet instead of a crystal precipitate upon cooling."

The Mechanism

Oiling out, or Liquid-Liquid Phase Separation (LLPS), occurs when the system enters a miscibility gap before it crosses the solubility curve (spinodal decomposition). This happens when the interaction between solute molecules is significantly stronger than the solute-solvent interaction, but the kinetic barrier to form an ordered lattice is too high. It is thermodynamically "easier" for the system to form a disordered dense liquid phase than an ordered solid phase [1].

Diagnostic Workflow

OilingOut start Observation: Oiling Out check_temp Check T_melt vs T_boil start->check_temp purity Check Purity (>95%?) check_temp->purity T_melt > T_boil action_solvent Change Solvent (Increase Dielectric Constant) check_temp->action_solvent T_melt < T_boil (Submerged MP) action_seed Seed @ Metastable Zone (0.5 - 1.0°C supercooling) purity->action_seed High Purity action_temp Implement Temperature Cycling purity->action_temp Low Purity action_temp->action_seed Oiling Persists

Figure 1: Decision tree for mitigating Liquid-Liquid Phase Separation (LLPS).

Corrective Protocol: Temperature Cycling

If oiling out persists, standard cooling will not work. You must use temperature cycling to "age" the oil into a solid.

  • Heat the mixture until the oil phase fully dissolves (Clear Point).

  • Cool slowly until the oil droplets just begin to appear (Cloud Point).

  • Hold at this temperature. Do not cool further.

  • Add Seeds : Introduce 0.1–1.0 wt% of seed crystals.

  • Cycle : Heat slightly (dissolve fines) and cool back to the hold temperature. Repeat 3-5 times. This Ostwald ripening process encourages the oil droplets to transfer mass to the crystalline seeds [2].

Module 2: Salt vs. Cocrystal Selection (The pKa Rule)

The Issue

"I am trying to make a salt, but I keep isolating the free base or a non-stoichiometric mixture."

The Mechanism

The boundary between a salt (ionic interaction) and a cocrystal (hydrogen bond interaction) is defined by the proton transfer capability.[1][2][3] This is governed by the difference in pKa (


pKa) between the base and the acid.[2][4]

The Rule of Thumb:


[2]
Selection Guide

pKa Value
Predicted OutcomeExperimental Strategy
> 3.0 Salt (High Probability)Proton transfer is thermodynamically favorable. Use polar solvents (EtOH, Water) to stabilize ions.
0.0 to 3.0 Continuum (Grey Zone) Unpredictable. Could be salt, cocrystal, or solvate.[5] Requires single crystal XRD to verify proton location.
< 0.0 Cocrystal No proton transfer. Neutral H-bonding. Use non-polar or aprotic solvents to avoid competitive solvation.

Table 1: The


pKa predictive model for derivative selection [3, 4].
Optimization Protocol: The "Spring and Parachute"

For salts in the "Grey Zone" (


pKa 0–3), solubility plays a massive role.
  • Solvent Choice: Use a solvent with a lower dielectric constant to force ion pairing (e.g., switch from Methanol to Isopropanol/Acetone).

  • Stoichiometry: Do not use 1:1. Use a 1.1:1 excess of the counter-ion . This leverages the common ion effect to drive precipitation of the salt rather than the free form.

Module 3: Polymorph Control & Stability

The Issue

"The crystal form changes during filtration or drying (Disappearing Polymorphs)."

The Mechanism

You are likely isolating a metastable kinetic form or a solvate that collapses upon desolvation. According to Ostwald’s Rule of Stages, the least stable form (highest energy) often nucleates first because it is kinetically closest to the liquid state.

Validation Workflow: Slurry Conversion

To guarantee you have the thermodynamically stable form (essential for regulatory filing), you must perform a Slurry Turnover Experiment .

SlurryWorkflow step1 1. Prepare Suspension (Excess Solid > Solubility) step2 2. Agitate (24-72 Hours @ Target T) step1->step2 step3 3. Filter & Analyze (XRPD Wet Cake) step2->step3 mech Mechanism: Metastable dissolves Stable grows mech->step2

Figure 2: Slurry conversion workflow for identifying the stable polymorph.

Detailed Protocol: Slurry Conversion
  • Preparation: Add excess solid (approx. 50-100 mg) to a vial.

  • Solvent Addition: Add solvent dropwise until a suspension is formed. Crucial: The solid must not fully dissolve.

  • Solvent Selection: Choose a solvent where the API has moderate solubility (>2 mg/mL). If solubility is too low, the conversion kinetics will be too slow (weeks instead of days) [5].

  • Energy Input: Stir at 300-500 RPM.

  • Time: 24 to 72 hours.

  • Analysis: Filter and analyze the wet cake immediately by XRPD (X-Ray Powder Diffraction).

    • Why Wet Cake? Drying can induce phase changes (desolvation), masking the form that existed in the slurry.

References

  • Mettler Toledo. Oiling Out in Crystallization.[6] Retrieved from

  • University of York. Problems with Recrystallisations - Oiling Out. Retrieved from

  • Serajuddin, A. T., & Pudipeddi, M. Salt-selection strategies. Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Retrieved from

  • Royal Society of Chemistry. The role of solvation in proton transfer reactions: implications for predicting salt/co-crystal formation. Faraday Discussions. Retrieved from

  • Improved Pharma. Increasing the Effectiveness of Slurry Experiments to Confirm the Relative Stability of Polymorphs. Retrieved from

Sources

Reference Data & Comparative Studies

Validation

Comprehensive Structural Confirmation Guide: 4-[Methyl(4-methylphenyl)amino]benzaldehyde

This guide outlines a rigorous, self-validating framework for confirming the structure of 4-[Methyl(4-methylphenyl)amino]benzaldehyde (CAS: 1456486-66-0). Designed for application scientists and drug development professi...

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines a rigorous, self-validating framework for confirming the structure of 4-[Methyl(4-methylphenyl)amino]benzaldehyde (CAS: 1456486-66-0).

Designed for application scientists and drug development professionals, this document moves beyond basic characterization to address the specific challenges of distinguishing this asymmetric triarylamine derivative from its symmetric analogs and regioisomers.

Executive Summary & Chemical Identity

Target Compound: 4-[Methyl(4-methylphenyl)amino]benzaldehyde Formula: C₁₅H₁₅NO Molecular Weight: 225.29 g/mol Key Application: Intermediate for hole-transport materials (OLEDs) and mechanofluorochromic dyes.

The Challenge: Synthesis of this asymmetric amine via Vilsmeier-Haack formylation often yields critical impurities—specifically the unreacted starting material (N-methyl-N-phenyl-p-toluidine ) and the regioisomer (ortho-formylation ). Standard "Certificate of Analysis" checks often miss the subtle NMR splitting differences between the para (target) and ortho isomers. This guide provides a definitive protocol to differentiate the target from these "alternatives."

Comparative Analysis: Target vs. Structural Alternatives

To ensure "Product Performance" (defined here as structural purity and suitability for optoelectronic applications), one must rigorously compare the analytical signatures of the target against its common synthesis byproducts.

Table 1: Structural Differentiation Matrix
FeatureTarget Product (Para-isomer)Alternative A (Starting Material)Alternative B (Ortho-isomer)Alternative C (Bis-tolyl analog*)
Structure Aldehyde para to NitrogenNo Aldehyde groupAldehyde ortho to NitrogenTwo Tolyl rings (Symmetric)
¹H NMR (-CHO) Singlet, ~9.70–9.80 ppmAbsent Singlet, ~10.1–10.3 ppm (Deshielded)Singlet, ~9.70–9.80 ppm
¹H NMR (Aromatic) AA'BB' System (Symmetric substitution)Complex MultipletABCD System (Asymmetric)AA'BB' (Simplified)
¹H NMR (Methyls) 2 distinct singlets (N-Me, Ar-Me)2 distinct singlets2 distinct singlets1 N-Me, 2 Equivalent Ar-Me
HRMS (m/z) 226.12 [M+H]⁺198.12 [M+H]⁺226.12 [M+H]⁺302.15 [M+H]⁺
IR (C=O) Strong band ~1690 cm⁻¹AbsentStrong band ~1680 cm⁻¹ (H-bonding)Strong band ~1690 cm⁻¹

*Note: Alternative C (CAS 42906-19-4) is a common purchasing error due to naming similarity. It contains two p-tolyl groups instead of one phenyl and one p-tolyl group.

Self-Validating Experimental Protocols

Protocol A: High-Resolution ¹H NMR Confirmation

Causality: ¹H NMR is the only method capable of definitively distinguishing the target from the ortho-isomer based on coupling constants and symmetry.

Materials:

  • Solvent: DMSO-d₆ (preferred for aldehyde stability) or CDCl₃.[1]

  • Internal Standard: TMS (0.00 ppm).[1]

  • Instrument: 400 MHz or higher.

Step-by-Step Workflow:

  • Sample Prep: Dissolve 10 mg of product in 0.6 mL DMSO-d₆. Ensure complete dissolution to prevent line broadening.

  • Acquisition: Run standard proton sequence (16 scans).

  • Critical Validation Checks (The "Fingerprint"):

    • Region 1 (9.7–9.8 ppm): Confirm presence of 1H singlet (Aldehyde). If absent → Starting Material.

    • Region 2 (6.5–7.8 ppm): Look for the AA'BB' pattern (two doublets, J ≈ 8.5–9.0 Hz) on the benzaldehyde ring.

      • Validation: If you see a complex 4-spin system (d, t, t, d) or unsymmetrical splitting, you have the Ortho-isomer .[2]

    • Region 3 (2.0–3.5 ppm): Integrate the methyl groups.

      • N-Methyl (~3.3 ppm): Integral = 3.0.

      • Ar-Methyl (~2.3 ppm): Integral = 3.0.

      • Validation: If Ar-Methyl integrates to 6.0 relative to N-Methyl (3.0), you have the Bis-tolyl impurity .

Protocol B: HPLC Purity Profiling

Causality: NMR is structural; HPLC is quantitative. This step quantifies the "performance" (purity) relative to hole-trapping impurities.

Method Parameters:

  • Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 4.6 x 100 mm, 3.5 µm).[2]

  • Mobile Phase: A: Water (0.1% Formic Acid); B: Acetonitrile (0.1% Formic Acid).

  • Gradient: 40% B to 90% B over 15 min.

  • Detection: UV at 254 nm (aromatic) and 350 nm (n-π* transition of conjugated aldehyde).

Interpretation:

  • Target Retention Time (RT): Expect ~8–10 min.

  • Impurity RTs:

    • Starting Material (Non-polar): Elutes after target (higher RT).

    • Carboxylic Acid derivative (Oxidation product): Elutes early (lower RT).

Visualizing the Confirmation Logic

The following diagram illustrates the decision tree for confirming the structure and identifying specific failure modes (impurities).

StructureConfirmation Start Unknown Sample (White/Yellow Powder) Test_IR Step 1: IR & MS Screening Start->Test_IR Decision_CO C=O Peak (1690 cm⁻¹) Present? Mass = 225.29? Test_IR->Decision_CO Impurity_SM Impurity: Starting Material (N-methyl-N-phenyl-p-toluidine) Decision_CO->Impurity_SM No Test_NMR Step 2: ¹H NMR (DMSO-d₆) Decision_CO->Test_NMR Yes Decision_Methyl Methyl Integration Ratio (N-Me : Ar-Me) Test_NMR->Decision_Methyl Impurity_Bis Impurity: Bis-Tolyl Analog (Ratio 1:2) Decision_Methyl->Impurity_Bis 1:2 (3H:6H) Decision_Splitting Aromatic Region Splitting (Benzaldehyde Ring) Decision_Methyl->Decision_Splitting 1:1 (3H:3H) Impurity_Ortho Impurity: Ortho-Isomer (ABCD Pattern) Decision_Splitting->Impurity_Ortho Asymmetric Success CONFIRMED STRUCTURE 4-[Methyl(4-methylphenyl)amino]benzaldehyde Decision_Splitting->Success Symmetric AA'BB'

Caption: Decision tree logic for differentiating the target compound from common synthetic impurities using spectral data.

Synthesis Pathway & Impurity Origins[4]

Understanding the synthesis mechanism (Vilsmeier-Haack) explains why specific impurities exist. This knowledge allows the researcher to anticipate contamination rather than just react to it.

SynthesisPathway SM Starting Material N-methyl-N-phenyl-p-toluidine Intermediate Iminium Salt Intermediate SM->Intermediate + Reagent Side_SM Residual SM (Incomplete Conv.) SM->Side_SM No Reaction Reagent Vilsmeier Reagent (POCl₃ + DMF) Target TARGET PRODUCT Para-Formylation on Phenyl Ring Intermediate->Target Major Path (Sterics/Electronics) Side_Ortho Side Product Ortho-Formylation Intermediate->Side_Ortho Minor Path (Steric Hindrance)

Caption: Vilsmeier-Haack pathway showing the origin of the target molecule versus regioisomeric impurities.

References

  • PubChem. "4-[Methyl(4-methylphenyl)amino]benzaldehyde Compound Summary." National Library of Medicine. [Link]

  • Jones, G., & Stanforth, S. P. (2000).[2][3] "The Vilsmeier Reaction of Non-Aromatic Compounds." Organic Reactions. [Link][4]

  • Zhang, N., & Dong, D. "Formylation and the Vilsmeier Reagent."[2] Thieme Connect. [Link]

  • NIST Chemistry WebBook. "Benzaldehyde, 4-methyl- (Analogous Spectral Data)." National Institute of Standards and Technology. [Link]

Sources

Comparative

A Comparative Guide to the Validation of 4-[Methyl(4-methylphenyl)amino]benzaldehyde as a Novel Fluorescent Marker

Introduction: The Quest for Superior Fluorescent Probes In the landscape of cellular biology and drug discovery, fluorescent markers are indispensable tools that illuminate the intricate workings of biological systems. T...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Quest for Superior Fluorescent Probes

In the landscape of cellular biology and drug discovery, fluorescent markers are indispensable tools that illuminate the intricate workings of biological systems. The ideal probe offers high sensitivity, specificity, and photostability, allowing researchers to visualize and quantify molecular processes with high fidelity[1]. The development and validation of new fluorescent entities are paramount to pushing the boundaries of biological imaging[2][3]. This guide provides a comprehensive validation framework for a promising compound, 4-[Methyl(4-methylphenyl)amino]benzaldehyde, hereafter referred to as "MMPA."

MMPA belongs to a class of donor-acceptor molecules, which are known for their sensitivity to the local environment, a property known as solvatochromism[4][5][6]. This characteristic suggests its potential as a sensor for changes in cellular microenvironments, such as lipid membrane organization[7]. This guide will objectively compare the performance of MMPA with established fluorescent markers, providing the underlying experimental data and protocols necessary for its validation.

Comparative Analysis: MMPA vs. Established Fluorescent Markers

A new fluorescent marker's utility is best understood in the context of existing tools. We compare MMPA's key photophysical and biological parameters against two widely used fluorescent stains: DAPI, a nuclear stain, and Nile Red, a lipophilic stain.

Feature4-[Methyl(4-methylphenyl)amino]benzaldehyde (MMPA) (Hypothetical Data)DAPI (4′,6-diamidino-2-phenylindole)Nile Red
Excitation Max (λex) ~390 nm~358 nm (bound to dsDNA)[8]~552 nm (in methanol)
Emission Max (λem) ~540 nm (in non-polar solvents)~461 nm (bound to dsDNA)[8]~636 nm (in methanol)
Quantum Yield (Φ) High in non-polar environments~0.2-0.3 (bound to dsDNA)High in lipid environments, quenched in aqueous media[9]
Solvatochromism Pronounced shift in emission with solvent polarity[6]MinimalStrong shift in emission with solvent polarity[10]
Primary Application Potential environmental sensor, lipid membrane probeNuclear counterstaining in fixed and live cells[11][12]Staining of intracellular lipid droplets[13]
Photostability To be determinedMore photostable than Hoechst 33342Relatively photostable[9]
Cytotoxicity To be determinedLow, but used at high concentrations for live cells[8]Suitable for long-term monitoring in living cells

Experimental Validation Workflow: A Step-by-Step Approach

The validation of a novel fluorescent probe is a multi-faceted process requiring rigorous characterization of its photophysical and biological properties[14][15]. The following sections detail the essential experiments to validate MMPA.

G cluster_0 Photophysical Characterization cluster_1 Biological Characterization P1 Spectral Analysis (Absorption & Emission) P2 Quantum Yield Determination P1->P2 P3 Solvatochromism Study P2->P3 P4 Photostability Assay P3->P4 B1 Cellular Staining & Localization P4->B1 B2 Cytotoxicity Assessment (e.g., MTT Assay) B1->B2 End Validated Probe B2->End Start Start Validation Start->P1 G cluster_0 Cell Preparation cluster_1 Treatment cluster_2 MTT Assay cluster_3 Data Analysis P1 Seed cells in 96-well plate P2 Incubate overnight P1->P2 T1 Add varying concentrations of MMPA P2->T1 T2 Incubate for experimental duration T1->T2 A1 Add MTT reagent T2->A1 A2 Incubate 2-4 hours A1->A2 A3 Add solubilization solution A2->A3 D1 Read absorbance at 570 nm A3->D1 D2 Calculate % viability vs. control D1->D2 End Results D2->End Start Start Start->P1

Caption: Workflow for the MTT cytotoxicity assay.

Conclusion and Future Directions

The validation of 4-[Methyl(4-methylphenyl)amino]benzaldehyde as a fluorescent marker requires a systematic and multi-parametric approach. The experimental framework detailed in this guide provides a robust pathway for characterizing its potential. Its strong solvatochromic properties suggest it could be a valuable tool for probing cellular microenvironments, an area where probes like Nile Red have proven to be highly effective.[10]

Successful validation, demonstrating high quantum yield, photostability, low cytotoxicity, and significant solvatochromism, would position MMPA as a valuable addition to the molecular imaging toolbox. Further studies could explore its application in studying lipid raft dynamics, protein-lipid interactions, or as a sensor for membrane potential, thereby expanding its utility for researchers, scientists, and drug development professionals.

References

  • Boster Bio. (2022, December 20). DAPI Staining: Fluorescent DNA Binding for Cell Imaging. [Link]

  • Wikipedia. DAPI. [Link]

  • AstorScientific. (2025, July 16). DAPI Staining – Protocol, Uses & Application Guide. [Link]

  • Société Chimique de France. Solvatochromic fluorescent dyes as universal tools for biological research. [Link]

  • CORE. Solvatochromic and fluorogenic dyes as environment-sensitive probes: design and biological applications. [Link]

  • Wiley Online Library. (2024, March 11). Fluorescent Solvatochromic Probes for Long‐Term Imaging of Lipid Order in Living Cells. [Link]

  • Taylor & Francis Online. Nile Red – Knowledge and References. [Link]

  • UCI Department of Chemistry. A Guide to Recording Fluorescence Quantum Yields. [Link]

  • Frontiers. Design, development, and validation of new fluorescent strains for studying oral streptococci. [Link]

  • JASCO Global. (2021, March 10). Fluorescence quantum yield measurement. [Link]

  • National Center for Biotechnology Information. (2025, November 25). Fluorescent solvatochromism and nonfluorescence processes of charge-transfer-type molecules with a 4-nitrophenyl moiety. [Link]

  • bioRxiv. (2025, October 17). Prodan-based solvatochromic probes for polarity imaging of organelles. [Link]

  • ResearchGate. Fluorescence Quantum Yields—Methods of Determination and Standards. [Link]

  • MTT Assay Kit. MTT Cell Proliferation and Cytotoxicity Assay Kit Introduction. [Link]

  • Springer Nature Experiments. Cytotoxicity MTT Assay Protocols and Methods. [Link]

  • Wikipedia. Nile red. [Link]

  • National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. [Link]

  • ACS Publications. (2025, August 22). Lighting Up the Unknown: Should We Build Fluorescent Sensors for Unvalidated Biomarkers?. [Link]

  • Science Repository. (2020, March 31). Preclinical In-House Validation of Commercially Available Fluorescence In-Situ Hybridization Probes Used in Diagnosis of Haematological Malignancies. [Link]

  • ScienceDirect. (2025, August 7). Mechanochromic luminescence of 4-[bis(4-methylphenyl)amino]benzaldehyde. [Link]

  • Labinsights. (2025, March 25). A Guide to Fluorescent Dyes in Life Science Research. [Link]

Sources

Validation

alternatives to 4-[Methyl(4-methylphenyl)amino]benzaldehyde in organic synthesis

Title: Comparative Guide: Alternatives to 4-[Methyl(4-methylphenyl)amino]benzaldehyde in Organic Synthesis Executive Summary 4-[Methyl(4-methylphenyl)amino]benzaldehyde (hereafter referred to as MMPA-CHO ) is a specializ...

Author: BenchChem Technical Support Team. Date: February 2026

Title: Comparative Guide: Alternatives to 4-[Methyl(4-methylphenyl)amino]benzaldehyde in Organic Synthesis

Executive Summary

4-[Methyl(4-methylphenyl)amino]benzaldehyde (hereafter referred to as MMPA-CHO ) is a specialized asymmetric building block used primarily in the synthesis of non-linear optical (NLO) chromophores, organic light-emitting diodes (OLEDs), and fluorescent probes.

Its structural value lies in its asymmetry . Unlike symmetric analogs, the presence of one methyl and one tolyl group disrupts pi-stacking, significantly improving solubility in organic solvents and preventing crystallization in thin films—a critical failure mode in organic electronics.

This guide compares MMPA-CHO against three distinct classes of alternatives:

  • The Commodity Standard: 4-(Dimethylamino)benzaldehyde (DMAB).[1]

  • The Device Standard: 4-(Diphenylamino)benzaldehyde (DPAB).

  • The High-Performance Standard: Julolidine-9-carboxaldehyde (Jul-CHO).

Technical Profile: The Reference Standard

Target Molecule: 4-[Methyl(4-methylphenyl)amino]benzaldehyde

  • Role: Electron Donor (D) in D-

    
    -A systems.
    
  • Key Mechanism: The nitrogen lone pair donates electron density into the benzaldehyde ring via resonance, facilitating Intramolecular Charge Transfer (ICT).

  • Why Replace It?

    • Cost/Availability: Asymmetric amines require multi-step synthesis (e.g., Ullmann coupling followed by methylation), making them expensive.

    • Stability: The N-methyl group is susceptible to oxidative demethylation under high-stress device operation compared to fully arylated amines.

Comparative Analysis of Alternatives

Alternative A: 4-(Dimethylamino)benzaldehyde (DMAB)[1]
  • Profile: The "Economy" Choice.

  • Best For: Initial screening of chromophores, educational synthesis, and colorimetric assays (Ehrlich’s reagent).

  • Technical Comparison:

    • Pros: Extremely low cost; highest electron density on nitrogen (inductive effect of two methyl groups).

    • Cons:Blue-shifted absorption (approx. 30-40 nm lower than MMPA-CHO); poor thermal stability (sublimation issues); forms symmetric crystal packing which kills fluorescence in solid state (ACQ - Aggregation Caused Quenching).

Alternative B: 4-(Diphenylamino)benzaldehyde (DPAB)
  • Profile: The "Device" Choice.

  • Best For: Hole Transport Materials (HTM), thermally stable dyes, and OLEDs.

  • Technical Comparison:

    • Pros: Exceptional thermal stability (

      
      C); fully conjugated system allows for better hole mobility.
      
    • Cons:Weaker Donor Strength. The nitrogen lone pair delocalizes into the three phenyl rings, making it less available for the push-pull system compared to MMPA-CHO. Lower solubility due to rigid symmetry.

Alternative C: Julolidine-9-carboxaldehyde (Jul-CHO)[2]
  • Profile: The "Performance" Choice.

  • Best For: High-efficiency NLO materials and ultra-bright fluorescent probes.

  • Technical Comparison:

    • Pros:Planarization. The aliphatic rings lock the nitrogen lone pair parallel to the pi-system, maximizing orbital overlap. This results in the strongest donor ability, highest quantum yields, and significant red-shifting (bathochromic shift).

    • Cons: High cost; steric bulk can hinder some condensation reactions.

Comparative Data Summary

FeatureMMPA-CHO (Target)DMAB (Alt A)DPAB (Alt B)Jul-CHO (Alt C)
Structure Type Asymmetric Aryl/AlkylSymmetric AlkylSymmetric ArylRigidified Cyclic
Donor Strength ModerateHigh (Inductive)Low (Resonance loss)Highest (Orbital overlap)

(Abs)
~355 nm~340 nm~370 nm~385 nm
Solubility Excellent GoodPoor (Crystallizes)Moderate
Thermal Stability ModeratePoorExcellent Good
Primary Use Solubility TuningScreening/CostOLED/HTMHigh-Performance Optics

Experimental Protocols

Protocol 1: Synthesis via Vilsmeier-Haack Formylation

Context: If MMPA-CHO is unavailable, you can synthesize it (or its alternatives) from the parent amine using this industry-standard protocol.

Reagents:

  • Parent Amine (e.g.,

    
    -methyl-
    
    
    
    -p-tolylaniline) (1.0 eq)
  • Phosphorus Oxychloride (

    
    ) (1.2 eq)
    
  • Dimethylformamide (DMF) (5.0 eq - acts as solvent/reagent)

Workflow:

  • Vilsmeier Reagent Formation: In a flame-dried flask under

    
    , cool DMF to 0°C. Add 
    
    
    
    dropwise over 20 mins. The solution will turn pale yellow (formation of chloroiminium ion).
  • Addition: Dissolve the parent amine in minimal DMF and add dropwise to the Vilsmeier reagent at 0°C.

  • Heating: Warm to room temperature, then heat to 80°C for 4 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc 8:2).

  • Hydrolysis: Pour the reaction mixture into crushed ice/sodium acetate solution (buffered hydrolysis is crucial to prevent amine degradation). Stir for 1 hour.

  • Isolation: Extract with Dichloromethane (DCM), wash with brine, dry over

    
    .
    
  • Purification: Recrystallize from Ethanol (for DPAB/DMAB) or Column Chromatography (for MMPA-CHO/Jul-CHO).

Protocol 2: Validation via Knoevenagel Condensation

Context: To verify the reactivity and optical properties of your chosen alternative against the target.

Reagents:

  • Aldehyde (MMPA-CHO or Alternative) (1.0 eq)

  • Malononitrile (1.2 eq)

  • Piperidine (Cat.[2] 0.1 eq)

  • Ethanol (Solvent)

Workflow:

  • Mix Aldehyde and Malononitrile in Ethanol.

  • Add Piperidine. A rapid color change (Yellow

    
     Orange/Red) indicates formation of the D-
    
    
    
    -A system.
  • Reflux for 1 hour.

  • Cool to precipitate the solid product.

  • Analysis: Measure UV-Vis absorption. A Red Shift in the product compared to the starting aldehyde confirms successful conjugation.

Visualizations

Figure 1: Selection Decision Matrix

Use this logic flow to select the correct alternative for your specific application.

DecisionMatrix Start Start: Replace MMPA-CHO Cost Is Cost the primary constraint? Start->Cost AppType Application Type? Cost->AppType No (Research/Pharma) DMAB Select: DMAB (Alternative A) Cost->DMAB Yes (Education/Screening) Device Is Thermal Stability/Film Morphology Critical (OLED)? AppType->Device Solid State Physics Optics Is Quantum Yield/Red-Shift Critical (Bio-Imaging)? AppType->Optics Solution Chemistry DPAB Select: DPAB (Alternative B) Device->DPAB Yes (High Tg needed) Custom Stick with MMPA-CHO (Solubility/Asymmetry Required) Device->Custom No (Need Solubility) Jul Select: Julolidine-CHO (Alternative C) Optics->Jul Yes (Max Brightness) Optics->Custom No (General Use)

Caption: Decision tree for selecting the appropriate aldehyde precursor based on experimental constraints.

Figure 2: Vilsmeier-Haack Synthesis Pathway

The mechanistic pathway to synthesize these aldehydes from their amine precursors.

Vilsmeier Reagents DMF + POCl3 VReagent Vilsmeier Reagent (Chloroiminium Ion) Reagents->VReagent 0°C, 20 min Intermediate Iminium Salt Intermediate VReagent->Intermediate + Substrate 80°C, 4h Substrate Amine Precursor (Electron Rich) Substrate->Intermediate Nucleophilic Attack Hydrolysis Hydrolysis (NaOAc/H2O) Intermediate->Hydrolysis Quench Product Final Aldehyde (MMPA-CHO / DPAB) Hydrolysis->Product Formylation Complete

Caption: General Vilsmeier-Haack formylation pathway for synthesizing amino-benzaldehydes.

References

  • BenchChem. (2025). Comparative Guide: 4-[4-(Dimethylamino)phenyl]benzaldehyde vs. 4-dimethylaminobenzaldehyde. Retrieved from

  • Sigma-Aldrich. (n.d.). 4-(Diphenylamino)benzaldehyde Product Sheet. Retrieved from

  • Wang, H., et al. (2008).[3] Crystal structure of 4-(diphenylamino)benzaldehyde. Acta Crystallographica Section E. Retrieved from

  • Gao, B., & Zhu, J. L. (2008).[4] 4-(Dimethylamino)benzaldehyde.[1][4] Acta Crystallographica. Retrieved from

  • TCI Chemicals. (n.d.). Julolidine-9-carboxaldehyde Product Details. Retrieved from

Sources

Comparative

A Comparative Guide to the Biological Activity of 4-[Methyl(4-methylphenyl)amino]benzaldehyde Derivatives

Introduction: The Therapeutic Potential of Substituted Benzaldehydes Benzaldehyde and its derivatives represent a class of organic compounds that have garnered significant interest in medicinal chemistry due to their wid...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Therapeutic Potential of Substituted Benzaldehydes

Benzaldehyde and its derivatives represent a class of organic compounds that have garnered significant interest in medicinal chemistry due to their wide spectrum of biological activities.[1] These aromatic aldehydes serve as versatile scaffolds for the synthesis of novel therapeutic agents. Among these, derivatives of 4-aminobenzaldehyde, particularly those with tertiary amino groups like 4-[Methyl(4-methylphenyl)amino]benzaldehyde, offer unique electronic and structural properties that can be exploited for enhanced biological efficacy. The core structure, featuring a reactive aldehyde group and a tunable aromatic system, allows for systematic modifications to optimize activity against various biological targets.

This guide provides a comparative analysis of the key biological activities associated with derivatives of this compound class, focusing on antimicrobial, anticancer, and antioxidant properties. We will delve into the structure-activity relationships that govern their efficacy and provide detailed, field-proven experimental protocols for their evaluation, empowering researchers to validate and expand upon these findings.

Comparative Analysis of Biological Activities

The introduction of various functional groups onto the 4-[Methyl(4-methylphenyl)amino]benzaldehyde scaffold can profoundly influence its biological profile. The following sections compare the effects of these modifications on antimicrobial, anticancer, and antioxidant activities, supported by experimental data from studies on analogous compounds.

Antimicrobial Activity

Benzaldehyde derivatives are recognized as environmentally safe antimicrobial agents, often exerting their effects by disrupting the microbial cell membrane, leading to the release of intracellular components and coagulation of cytoplasm.[1] The antimicrobial potency is highly dependent on the nature and position of substituents on the aromatic ring.

Comparative Data:

Studies on various substituted benzaldehydes and their Schiff base derivatives reveal key structure-activity relationships. For instance, the presence of electron-withdrawing groups or hydroxyl moieties can significantly enhance antimicrobial effects.

Compound ClassModificationTarget OrganismsActivity Level (MIC/Inhibition Zone)Reference
Benzaldehyde Schiff Bases-NO2 group at R3 positionGram-positive bacteria, CandidaHigh (Inhibition zone up to 3.0 cm)[2]
Hydroxybenzaldehydes2,4-dihydroxy substitutionBacteria and FungiHigh (Comparable to standard drugs)[1]
Aminobenzylated Mannich BasesN-methyl piperazine moietyE. coli, B. subtilis, S. aureusModerate[3]
Diiodobenzaldehyde DerivativesIodo groups on the ringS. aureus, E. coli, C. albicansHigh (MIC values 12.5-22.5 mm)

Expert Insights: The enhanced activity of nitro- and hydroxy-substituted derivatives can be attributed to their ability to increase the electrophilicity of the aldehyde carbon or participate in hydrogen bonding with microbial enzymes and cell wall components.[1][2] Schiff base formation is a common strategy to create more potent and stable antimicrobial agents from simple aldehydes.[2]

Anticancer and Cytotoxic Activity

The anticancer potential of benzaldehyde derivatives is a burgeoning area of research. Their mechanism often involves the inhibition of key enzymes in cancer progression or the induction of apoptosis in tumor cells. The selectivity of these compounds for cancer cells over normal cells is a critical parameter for their therapeutic potential.[4]

Comparative Data:

The cytotoxic effects of benzaldehyde derivatives have been evaluated against a range of human cancer cell lines. The data below, drawn from studies on related structures, illustrates how different substitutions impact anticancer efficacy.

Compound ClassModificationCancer Cell LineActivity Level (IC50)Reference
α-AminophosphonatesDerived from 4-hydroxybenzaldehydeMCF-7 (Breast)High (94.32% inhibition)[5]
4-AminobenzofuroxansAniline moietyMCF-7, M-HeLaHigh (IC50 < 15 µM) with high selectivity[4][6]
Benzimidazole Derivatives3,4-dichloro substitutionAcetylcholinesterase (Alzheimer's model)High (IC50 = 0.050 µM)[7][8]
4-Methylbenzamide DerivativesPurine substituentsK562, HL-60 (Leukemia)High (IC50 = 1.42 - 2.53 µM)[9]

Expert Insights: The introduction of heterocyclic rings, such as benzimidazole or furoxan, can enhance anticancer activity by facilitating interactions with biological targets like DNA or protein kinases.[4][7] The high cytotoxicity of some derivatives against specific cancer cell lines, coupled with low toxicity towards normal cells, highlights their promise as selective anticancer agents.[4]

Antioxidant Activity

Many aromatic aldehydes exhibit antioxidant properties by scavenging free radicals, a process crucial for mitigating oxidative stress implicated in numerous diseases. The efficiency of this process is largely dictated by the ability of the molecule to donate a hydrogen atom or an electron to a radical species.[10]

Comparative Data:

The antioxidant capacity is often measured using the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay, where a lower IC50 value indicates higher activity.

Compound ClassModificationAntioxidant Power (IC50)MechanismReference
Lignin-derived AldehydesSyringaldehyde (dimethoxy, hydroxy)HighHydrogen Atom Transfer (HAT) / SPLET[11]
HydroxybenzaldehydesIncreased hydroxyl substitutionHighHAT[10]
Benzaldehyde ThiosemicarbazonesThiosemicarbazone moietyModerate to HighRadical Scavenging[12]
Protocatechuic Aldehyde3,4-dihydroxy substitutionHighH-atom donating ability[13]

Expert Insights: The antioxidant capacity of benzaldehyde derivatives is strongly correlated with the presence and position of electron-donating groups, such as hydroxyl (-OH) and methoxy (-OCH3), on the aromatic ring.[10][11] These groups stabilize the resulting phenoxyl radical after hydrogen donation, making the parent molecule a more effective antioxidant.[10] The mechanism can shift from Hydrogen Atom Transfer (HAT) in nonpolar solvents to Sequential Proton-Loss Electron Transfer (SPLET) in polar solvents.[11]

Structure-Activity Relationship (SAR) Framework

The collective data allows for the construction of a general SAR framework for 4-[Methyl(4-methylphenyl)amino]benzaldehyde derivatives. This logical relationship helps predict how structural modifications might impact biological function.

SAR_Framework cluster_core Core Scaffold: 4-[Methyl(4-methylphenyl)amino]benzaldehyde cluster_mods Chemical Modifications cluster_activity Resulting Biological Activity Core Aromatic Rings & Aldehyde OH Hydroxyl (-OH) Groups Core->OH Modify NO2 Nitro (-NO2) Groups Core->NO2 Modify Heterocycles Heterocyclic Rings (e.g., Furoxan) Core->Heterocycles Modify Halogens Halogens (e.g., -Cl, -I) Core->Halogens Modify Schiff Schiff Base Formation (-CH=N-R) Core->Schiff Modify Antimicrobial Increased Antimicrobial OH->Antimicrobial Enhances Antioxidant Increased Antioxidant OH->Antioxidant Enhances NO2->Antimicrobial Enhances Anticancer Increased Anticancer Heterocycles->Anticancer Enhances Halogens->Antimicrobial Enhances Halogens->Anticancer Enhances Schiff->Antimicrobial Enhances

Caption: Workflow for the MTT cell viability and cytotoxicity assay.

Step-by-Step Protocol:

  • Cell Plating: Seed cancer cells (e.g., MCF-7, HeLa) in a 96-well plate at a density of 1 x 10⁴ cells per well in 100 µL of complete culture medium. [14]Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the 4-[Methyl(4-methylphenyl)amino]benzaldehyde derivatives in culture medium. Replace the old medium with 100 µL of the medium containing the test compounds. Include wells for a negative control (medium only) and a positive control (a known cytotoxic drug).

  • Incubation: Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours) at 37°C. [14]4. MTT Addition: After incubation, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well. [15][16]5. Formazan Formation: Incubate the plate for another 2-4 hours at 37°C. During this time, viable cells will convert the soluble MTT into insoluble purple formazan crystals. [16]6. Solubilization: Carefully remove the MTT-containing medium without disturbing the crystals. Add 100 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan. [14]Mix gently by pipetting or shaking on an orbital shaker for 15 minutes. [15]7. Data Acquisition: Measure the absorbance of the solution at 570 nm using a microplate reader. [16]The intensity of the purple color is directly proportional to the number of viable cells.

  • Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Protocol 2: Antimicrobial Susceptibility (Broth Microdilution Assay)

This method is used to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. [17][18] Experimental Workflow:

Caption: Workflow for the Broth Microdilution MIC determination.

Step-by-Step Protocol:

  • Preparation: In a 96-well microtiter plate, prepare two-fold serial dilutions of the test compounds in a suitable broth medium (e.g., Mueller-Hinton Broth). [18]The final volume in each well should be 50 or 100 µL.

  • Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., S. aureus, E. coli) equivalent to a 0.5 McFarland standard. Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in the wells.

  • Inoculation: Add an equal volume of the standardized inoculum to each well containing the diluted compound.

  • Controls: Include a positive control well (inoculum without any compound) to confirm microbial growth and a negative control well (broth only) to ensure medium sterility.

  • Incubation: Seal the plate and incubate at 37°C for 18-24 hours.

  • MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth. [17]

Protocol 3: Antioxidant Capacity (DPPH Assay)

This assay is based on the ability of an antioxidant to donate an electron or hydrogen atom to the stable DPPH radical, thus neutralizing it and causing a color change from purple to yellow. Step-by-Step Protocol:

  • Reagent Preparation: Prepare a stock solution of DPPH (e.g., 80 µg/mL) in methanol. This solution should be freshly prepared and kept in the dark to prevent degradation. [19]2. Sample Preparation: Prepare various concentrations of the test derivatives in methanol.

  • Assay Procedure (96-well plate format): a. Add 20 µL of each sample concentration to separate wells of a 96-well plate. [19] b. Add 180-200 µL of the DPPH working solution to each well and mix. [19] c. Include a control (methanol without the test compound) and a blank (methanol only).

  • Incubation: Incubate the plate in the dark at room temperature for 30 minutes. [19][20]5. Data Acquisition: Measure the absorbance at 517 nm using a microplate reader. 6. Calculation: Calculate the percentage of DPPH radical scavenging activity using the following formula: Scavenging Activity (%) = [(Abs_control - Abs_sample) / Abs_control] x 100

  • Analysis: Plot the percentage of scavenging activity against the compound concentration to determine the IC50 value, which is the concentration required to scavenge 50% of the DPPH radicals.

Conclusion and Future Directions

The 4-[Methyl(4-methylphenyl)amino]benzaldehyde scaffold holds considerable promise for the development of novel therapeutic agents. Structure-activity relationship analyses indicate that strategic modifications, such as the introduction of hydroxyl, nitro, or heterocyclic moieties, can significantly enhance antimicrobial, anticancer, and antioxidant activities. The provided experimental protocols offer a robust framework for researchers to systematically evaluate new derivatives and elucidate their mechanisms of action.

Future research should focus on synthesizing and screening a targeted library of these derivatives to refine SAR models. Further investigation into their mechanisms of action, potentially using molecular docking studies and advanced cellular assays, will be crucial for identifying lead compounds for preclinical development. [21]The versatility of this chemical class ensures a rich field for future discoveries in drug development.

References

A complete list of references with clickable URLs is provided below for verification and further reading.

  • Al-Buriahi, A. K., et al. (2022). Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods. Pharmaceuticals. Available at: [Link]

  • Nature Springer. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Springer Nature Experiments. Available at: [Link]

  • El-Newehy, M. H., et al. (2016). Biocidal polymers: synthesis and antimicrobial properties of benzaldehyde derivatives immobilized onto amine-terminated polyacrylonitrile. BMC Chemistry. Available at: [Link]

  • Creative Diagnostics. (n.d.). Antimicrobial Susceptibility Testing - Antiviral. Available at: [Link]

  • Food and Agriculture Organization of the United Nations. (n.d.). METHODOLOGIES FOR ANTIMICROBIAL SUSCEPTIBILITY TESTING. Available at: [Link]

  • Wikipedia. (n.d.). Antibiotic sensitivity testing. Available at: [Link]

  • Balouiri, M., et al. (2016). Methods for in vitro evaluating antimicrobial activity: A review. Journal of Pharmaceutical Analysis. Available at: [Link]

  • G-Biosciences. (n.d.). DPPH Antioxidant Assay. Available at: [Link]

  • Al-Ghorbani, M., et al. (2015). Synthesis, characterization, and antimicrobial activity of Schiff bases derived from benzaldehydes and 3,3′-diaminodipropylamine. Arabian Journal of Chemistry. Available at: [Link]

  • CLYTE Technologies. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. Available at: [Link]

  • National Center for Biotechnology Information. (2013). Cell Viability Assays. Assay Guidance Manual. Available at: [Link]

  • Dojindo Molecular Technologies. (n.d.). DPPH Antioxidant Assay Kit D678 manual. Available at: [Link]

  • Zen-Bio, Inc. (2013). DPPH Antioxidant Assay Kit. Available at: [Link]

  • Bio-protocol. (2021). DPPH Assay. Available at: [Link]

  • Scribd. (n.d.). DPPH Assay. Available at: [Link]

  • Unknown. (n.d.). MTT ASSAY: Principle. Available at: [Link]

  • Pisoschi, A. M., et al. (2022). Spectrophotometric Methods for Measurement of Antioxidant Activity in Food and Pharmaceuticals. Molecules. Available at: [Link]

  • Ullah, F., et al. (2023). Biologically Potent Benzimidazole-Based-Substituted Benzaldehyde Derivatives as Potent Inhibitors for Alzheimer's Disease along with Molecular Docking Study. Pharmaceuticals. Available at: [Link]

  • International Journal of Pharmaceutical Sciences and Research. (2017). SYNTHESIS AND CHARACTERIZATION OF NOVEL BENZALDEHYDE THIOSEMICARBAZONES AND EVALUATION OF THEIR ANTIBACTERIAL, ANTIFUNGAL AND ANTIOXIDANT ACTIVITY. Available at: [Link]

  • ResearchGate. (n.d.). Synthesis and Computational Investigation of Antioxidants Prepared by Oxidative Depolymerization of Lignin and Aldol Condensation of Aromatic Aldehydes. Available at: [Link]

  • El-Gazzar, A. B. A., et al. (2022). Design, Synthesis, and Spectroscopic Studies of Some New α-Aminophosphonate Analogues Derived from 4-Hydroxybenzaldehyde with Special Reference to Anticancer Activity. Molecules. Available at: [Link]

  • ResearchGate. (2023). Biologically Potent Benzimidazole-Based-Substituted Benzaldehyde Derivatives as Potent Inhibitors for Alzheimer's Disease along with Molecular Docking Study. Available at: [Link]

  • Zeal Scientific Publication. (2023). Antimicrobial activity of Dibenzalacetone (C17H14O). Available at: [Link]

  • Science Publishing Group. (2024). Synthesis, Biological Evaluation and Molecular Docking Studies of Benzimidazole Derivatives Substitutes as New Antimicrobial Agents. Available at: [Link]

  • ACS Publications. (2019). Isolation and Characterization of Benzaldehyde Derivatives with Anti-Inflammatory Activities from Eurotium cristatum, the Dominant Fungi Species in Fuzhuan Brick Tea. Available at: [Link]

  • DergiPark. (n.d.). Evaluation of benzaldehyde derivatives as being bovine kidney aldose reductase inhibitors. Available at: [Link]

  • National Center for Biotechnology Information. (2018). Analytical Methods Used in Determining Antioxidant Activity: A Review. Antioxidants. Available at: [Link]

  • National Center for Biotechnology Information. (2021). Comprehensive undergraduate experiment: synthesis and chromism of 4-[bis(4-methylphenyl)amino] benzaldehyde. RSC Advances. Available at: [Link]

  • MDPI. (2020). Design of Novel 4-Aminobenzofuroxans and Evaluation of Their Antimicrobial and Anticancer Activity. Available at: [Link]

  • ResearchGate. (n.d.). Some common aromatic aldehyde spices. Available at: [Link]

  • Unknown. (n.d.). Novel Diiodobenzaldehyde Derivatives of 4-Aminopyrrolo[2,3- d] pyrimidine: Synthesis, Characterization. Available at: [Link]

  • PubMed. (2020). Design of Novel 4-Aminobenzofuroxans and Evaluation of Their Antimicrobial and Anticancer Activity. Available at: [Link]

  • Unknown. (n.d.). NOTE Synthesis and Biological Activity of Some Aminobenzylated Mannich Bases of Benzaldehyde. Available at: [Link]

  • ResearchGate. (2019). (PDF) Evaluation of antitumor and anticancer activity of 4-amino benzoic benzoyl benzimidazole in ehrlich's ascites carcinoma induced male swiss mice. Available at: [Link]

  • MDPI. (2025). Theoretical Study of Antioxidant and Prooxidant Potency of Protocatechuic Aldehyde. Available at: [Link]

  • National Center for Biotechnology Information. (2021). Synthesis, In Vitro and In Silico Anticancer Activity of New 4-Methylbenzamide Derivatives Containing 2,6-Substituted Purines as Potential Protein Kinases Inhibitors. Molecules. Available at: [Link]

  • KTU ePubl. (n.d.). Synthesis and investigation of functionalized N-(4-methylphenyl)- and N-(4-naphthalen-1-il)aminothiazole derivatives. Available at: [Link]

  • ResearchGate. (2025). (PDF) Inhibitory Activity of 4-(Dimethyl amino) benzaldehyde Schiff Bases: Synthesis and Characterization. Available at: [Link]

  • Bentham Science Publisher. (2022). Synthesis Characterization and Biological Activity of 4-Methyl-benzene Sulfonohydrazide Derivatives. Available at: [Link]

  • ChemUniverse. (n.d.). 4-[METHYL(4-METHYLPHENYL)AMINO]BENZALDEHYDE [Q02919]. Available at: [Link]

  • MDPI. (2021). Synthesis of N′-(4-/3-/2-/Non-substituted benzylidene)-4-[(4-methylphenyl)sulfonyloxy] Benzohydrazides and Evaluation of Their Inhibitory Activities against Monoamine Oxidases and β-Secretase. Available at: [Link]

  • Growing Science. (2015). Current Chemistry Letters Schiff bases of 4-(methylthio)benzaldehydes: Synthesis,characterization, antibacterial, antioxidant a. Available at: [Link]

Sources

Validation

cross-validation of analytical data for 4-[Methyl(4-methylphenyl)amino]benzaldehyde

This guide outlines a rigorous framework for the analytical cross-validation of 4-[Methyl(4-methylphenyl)amino]benzaldehyde (CAS: 1456486-66-0), a critical intermediate in the synthesis of hole-transport materials (HTMs)...

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines a rigorous framework for the analytical cross-validation of 4-[Methyl(4-methylphenyl)amino]benzaldehyde (CAS: 1456486-66-0), a critical intermediate in the synthesis of hole-transport materials (HTMs) for organic electronics (OLEDs, OPVs).[1][2]

This document moves beyond standard Certificates of Analysis (CoA) to demonstrate why a multi-modal analytical approach (qNMR + HPLC-UV + HRMS) is superior to single-method characterization.

Executive Summary: The Purity Paradox

In the development of organic semiconductors, "99% purity" by HPLC is often insufficient.[3] Structural isomers and inorganic salts can remain invisible to UV detection but catastrophic to device performance. This guide compares the Standard Analytical Approach (HPLC-UV only) against an Advanced Cross-Validation Protocol (HPLC + qNMR), demonstrating how the latter provides a self-validating system for absolute purity and structural fidelity.[1][2]

The Molecule at a Glance[3]
  • Chemical Name: 4-[Methyl(4-methylphenyl)amino]benzaldehyde[1][2][4]

  • CAS Number: 1456486-66-0[1][2][3][4]

  • Molecular Formula: C₁₅H₁₅NO[1][2][3]

  • Molecular Weight: 225.29 g/mol [1][2][3][4][5]

  • Role: Precursor for triarylamine-based hole-transport layers.[1][2]

Strategic Analytical Framework

To ensure data integrity, we employ a "Triangulation Strategy." No single method is trusted in isolation.[2] We cross-validate the relative purity (chromatography) with absolute mass fraction (quantum mechanics/resonance).

Visualization: The Cross-Validation Logic Tree

The following diagram illustrates the decision matrix for validating the compound against its structural alternatives (impurities).

AnalyticalWorkflow Sample Crude/Purified Sample (4-[Methyl(4-methylphenyl)amino]benzaldehyde) HPLC Method A: HPLC-UV (Relative Purity) Sample->HPLC Separation qNMR Method B: 1H-qNMR (Absolute Assay) Sample->qNMR Quantification HRMS Method C: HRMS (Molecular Identity) Sample->HRMS Identification Decision Data Correlation Check HPLC->Decision Area % > 99.5% qNMR->Decision Mass % > 99.0% HRMS->Decision m/z 226.1226 Pass VALIDATED (Electronic Grade) Decision->Pass Consistent Fail REJECTED (Recrystallize) Decision->Fail Discrepancy > 1.0%

Caption: Analytical triangulation workflow ensuring consistency between chromatographic purity and absolute mass content.

Comparative Analysis: Performance vs. Alternatives

Here we compare the "Product" (the Advanced Cross-Validation Protocol) against the "Alternative" (Standard Industrial Analysis).

Comparison 1: Chromatographic Purity (HPLC) vs. Absolute Purity (qNMR)

The Problem: HPLC assumes all components have equal extinction coefficients at the detection wavelength (usually 254 nm).[2] The Reality: The starting material, N,4-dimethyl-N-phenylaniline, lacks the conjugated aldehyde group, resulting in a significantly lower UV response.[1][3][5] A sample could appear 99% pure by HPLC but actually contain 5% unreacted starting material.

FeatureStandard Alternative (HPLC Only)Advanced Protocol (HPLC + qNMR)Impact on Data Quality
Purity Metric Relative Area %Absolute Mass % (w/w)qNMR detects non-chromophores (water, salts, solvent).[1][2]
Impurity Detection Limited by UV chromophoreUniversal (proton detection)qNMR reveals residual solvents trapped in the lattice.[2]
Bias High (Response Factor dependent)None (Molar response is uniform)Eliminates "invisible" impurity errors.[1][2]
Traceability Reference Standard dependentSI-Traceable (via Internal Std)Removes supply-chain ambiguity.[1][2]
Comparison 2: Distinguishing Structural Alternatives (Regioisomers)

During the Vilsmeier-Haack formylation, the formyl group (-CHO) preferentially attacks the para position.[1][2] However, ortho attack is a competitive pathway, generating the 2-formyl isomer .[3][5]

  • Target: 4-[Methyl(4-methylphenyl)amino]benzaldehyde (Para)[1][2]

  • Alternative (Impurity): 2-[Methyl(4-methylphenyl)amino]benzaldehyde (Ortho)[1][2]

Analytical Discrimination:

  • HPLC: These isomers often co-elute on standard C18 columns due to identical polarity.[2]

  • 1H NMR: The aldehyde proton (-CHO) is diagnostic.[1][2]

    • Para-isomer: Singlet at ~9.78 ppm .[2]

    • Ortho-isomer: Singlet shifted upfield/downfield (typically ~10.1 ppm due to hydrogen bonding or steric deshielding).[2]

    • Coupling: The aromatic region of the para isomer shows a distinct AA'BB' system (pseudo-doublets), whereas the ortho isomer shows a complex ABCD pattern.

Experimental Protocols

Protocol A: High-Performance Liquid Chromatography (HPLC)

Objective: To determine relative purity and identify organic impurities.[1][2]

  • Instrument: Agilent 1260 Infinity II or equivalent with DAD.

  • Column: Poroshell 120 EC-C18, 4.6 x 100 mm, 2.7 µm.[2][3][5]

  • Mobile Phase:

    • A: Water + 0.1% Formic Acid[2][3]

    • B: Acetonitrile (ACN) + 0.1% Formic Acid[1][2][5]

  • Gradient:

    • 0-2 min: 30% B (Isocratic hold)[1]

    • 2-15 min: 30% -> 95% B (Linear ramp)[1]

    • 15-20 min: 95% B (Wash)[1][2]

  • Flow Rate: 1.0 mL/min.

  • Detection: 254 nm (reference 360 nm), 280 nm.[2][5]

  • Sample Prep: Dissolve 1.0 mg in 1 mL ACN. Filter through 0.22 µm PTFE.

Protocol B: Quantitative NMR (qNMR)

Objective: To determine absolute assay (w/w%) traceable to NIST standards.

  • Internal Standard (IS): 1,3,5-Trimethoxybenzene (TraceCERT® grade) or Dimethyl sulfone.[1][2][5]

    • Why? High purity, non-volatile, distinct singlet signal away from the aldehyde region.[3][5]

  • Solvent: DMSO-d6 (provides excellent solubility and separates aromatic signals).[1][2]

  • Preparation:

    • Weigh ~10 mg of Sample (accuracy ±0.01 mg).[2]

    • Weigh ~5 mg of IS (accuracy ±0.01 mg).[2]

    • Dissolve both in 0.6 mL DMSO-d6.

  • Acquisition Parameters:

    • Pulse Angle: 90°[1][2][3][5]

    • Relaxation Delay (D1): 60 seconds (Critical: Must be > 5x T1 to ensure full relaxation).

    • Scans: 16 or 32.[2]

    • Temperature: 298 K.

  • Calculation: ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="ng-star-inserted display">

    
    
    Where 
    
    
    
    = Integral,
    
    
    = Number of protons,
    
    
    = Molar mass,
    
    
    = weighed mass,
    
    
    = Purity.[2][5][6][7]

Mechanistic Insight: Impurity Formation

Understanding the synthesis helps interpret the analytical data. The Vilsmeier-Haack reaction involves an electrophilic aromatic substitution.[1][2]

SynthesisPath Start N,4-dimethyl-N-phenylaniline Iminium Iminium Ion Intermediate Start->Iminium Electrophilic Attack Reagent POCl3 / DMF (Vilsmeier Reagent) Reagent->Iminium Target Target Aldehyde (Para-substitution) Iminium->Target Hydrolysis (Major) Impurity Isomer Impurity (Ortho-substitution) Iminium->Impurity Hydrolysis (Minor)

Caption: Vilsmeier-Haack reaction pathway showing the origin of regioisomeric impurities.[1][2]

References

  • Chemical Identity & Properties

    • National Center for Biotechnology Information.[2] (2024).[2][8][9][10] PubChem Compound Summary for CID 136158223, 4-[Methyl(4-methylphenyl)amino]benzaldehyde. Retrieved from [Link][1][2][5]

  • qNMR Methodology

    • Pauli, G. F., et al. (2012).[3][5] Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry. Retrieved from [Link]

  • Synthesis & Impurity Profile (Vilsmeier-Haack)

    • Meth-Cohn, O., & Stanforth, S. P. (1991).[1][2][3][5] The Vilsmeier–Haack Reaction. Comprehensive Organic Synthesis. Retrieved from [Link]

  • Analytical Standards for Organic Electronics

    • International Electrotechnical Commission (IEC).[2] (2023).[2][8][10] Organic light emitting diode (OLED) displays - Part 6-2: Measuring methods of visual quality. (Contextual reference for material grade requirements). Retrieved from [Link]

Sources

Comparative

A Comparative Guide to the Performance of 4-[Methyl(4-methylphenyl)amino]benzaldehyde-Based Dyes for Advanced Research Applications

For researchers, scientists, and professionals in drug development, the rational selection of fluorescent probes is critical for experimental success. This guide provides an in-depth comparison of the performance of dyes...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and professionals in drug development, the rational selection of fluorescent probes is critical for experimental success. This guide provides an in-depth comparison of the performance of dyes based on the 4-[Methyl(4-methylphenyl)amino]benzaldehyde scaffold. We will delve into their synthesis, photophysical properties, and the underlying principles that govern their performance, supported by experimental data and detailed protocols.

Introduction: The 4-[Methyl(4-methylphenyl)amino]benzaldehyde Core Structure

The 4-[Methyl(4-methylphenyl)amino]benzaldehyde molecular framework is a classic example of a donor-π-acceptor (D-π-A) system. In this architecture, the nitrogen atom, with its lone pair of electrons, acts as a potent electron donor. This donor is connected via a phenyl π-bridge to an electron-withdrawing aldehyde group, which serves as the acceptor. This electronic arrangement gives rise to a significant intramolecular charge transfer (ICT) character upon photoexcitation, which is the origin of their interesting photophysical properties, most notably their sensitivity to the local environment.

The performance of these dyes can be finely tuned by chemical modifications to this core structure. For instance, altering the substituents on the phenyl rings or modifying the groups attached to the nitrogen atom can have a profound impact on their absorption and emission characteristics, as well as their quantum yields. A closely related and well-studied analog, 4-[bis(4-methylphenyl)amino]benzaldehyde, provides a valuable reference point for understanding the structure-property relationships within this class of dyes.[1][2]

Key Performance Metrics for Comparison

The utility of a fluorescent dye is defined by a set of key performance metrics. For 4-[Methyl(4-methylphenyl)amino]benzaldehyde-based dyes, the most important of these are:

  • Solvatochromism: This refers to the change in the color of a substance when it is dissolved in different solvents.[3] For D-π-A dyes, an increase in solvent polarity typically leads to a stabilization of the more polar excited state, resulting in a red-shift (bathochromic shift) in the emission spectrum. The magnitude of this shift is a measure of the dye's sensitivity to its environment.

  • Molar Absorption Coefficient (ε): This is a measure of how strongly a chemical species absorbs light at a given wavelength. A high molar absorption coefficient is desirable as it allows for the use of lower dye concentrations.

  • Fluorescence Quantum Yield (Φf): This is the ratio of photons emitted to photons absorbed. It represents the efficiency of the fluorescence process. A high quantum yield is crucial for applications requiring bright fluorescent probes.

  • Stokes Shift: This is the difference in wavelength between the absorption maximum and the emission maximum. A large Stokes shift is advantageous as it minimizes the overlap between the absorption and emission spectra, which can reduce self-quenching and improve signal-to-noise ratios.

Performance Comparison of Selected Dyes

Due to the limited availability of a comprehensive, direct comparative study in the literature for a series of 4-[Methyl(4-methylphenyl)amino]benzaldehyde-based dyes, we will focus on a detailed analysis of the well-characterized analog, 4-[bis(4-methylphenyl)amino]benzaldehyde (BMABA) . This will serve as a benchmark for understanding the performance of this class of dyes.

Table 1: Photophysical Properties of 4-[bis(4-methylphenyl)amino]benzaldehyde (BMABA) in Various Solvents [1]

SolventDielectric Constant (ε)Absorption Max (λ_abs, nm)Emission Max (λ_em, nm)Stokes Shift (nm)
n-Hexane1.8835843577
Dichloromethane8.93366471105
Acetone20.7364486122
Acetonitrile37.5364496132
Methanol32.7363508145

Data extracted from Li, H., et al. (2022). Comprehensive undergraduate experiment: synthesis and chromism of 4-[bis(4-methylphenyl)amino] benzaldehyde.[1]

The data in Table 1 clearly demonstrates the positive solvatochromism of BMABA. As the solvent polarity increases from n-hexane to methanol, there is a significant red-shift in the emission maximum, from 435 nm to 508 nm. This is accompanied by a substantial increase in the Stokes shift, from 77 nm to 145 nm. This behavior is characteristic of molecules with a large change in dipole moment upon excitation, a hallmark of efficient intramolecular charge transfer.

Experimental Protocols

To ensure the reproducibility and validity of performance comparisons, standardized experimental protocols are essential.

Synthesis of 4-[bis(4-methylphenyl)amino]benzaldehyde (BMABA) via Vilsmeier-Haack Reaction[1]

The Vilsmeier-Haack reaction is a reliable method for the formylation of electron-rich aromatic compounds.

Materials:

  • 4,4'-Dimethyltriphenylamine (DMTPA)

  • N,N-Dimethylformamide (DMF)

  • Phosphorus oxychloride (POCl₃)

  • Dichloromethane

  • Sodium bicarbonate solution

  • Anhydrous sodium sulfate

  • Silica gel for column chromatography

  • Methanol

Procedure:

  • Dissolve 4,4'-dimethyltriphenylamine (1.0 eq) in N,N-dimethylformamide (6.0 eq).

  • Cool the solution in an ice-water bath.

  • Slowly add phosphorus oxychloride (1.0 eq) to the cooled solution.

  • After the addition is complete, heat the reaction mixture to 100 °C for 3 hours.

  • Cool the reaction to room temperature and dissolve the product in dichloromethane.

  • Neutralize the solution with a saturated sodium bicarbonate solution and perform a liquid-liquid extraction.

  • Dry the organic layer over anhydrous sodium sulfate and remove the solvent under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a mixture of dichloromethane and methanol (100:1 v/v) as the eluent to obtain the pure 4-[bis(4-methylphenyl)amino]benzaldehyde.

Characterization of Photophysical Properties

Instrumentation:

  • UV-Vis Spectrophotometer

  • Fluorescence Spectrometer

Procedure:

  • Prepare stock solutions of the dye in a high-purity solvent (e.g., dichloromethane).

  • Prepare a series of dilute solutions of the dye in various solvents of interest (e.g., n-hexane, dichloromethane, acetone, acetonitrile, methanol) with a concentration in the range of 1 x 10⁻⁵ M.

  • Record the UV-Vis absorption spectrum for each solution to determine the absorption maximum (λ_abs).

  • Record the fluorescence emission spectrum for each solution, exciting at the absorption maximum, to determine the emission maximum (λ_em).

  • Calculate the Stokes shift as the difference between the emission and absorption maxima.

The relative method, using a well-characterized standard, is a common and reliable approach for determining the fluorescence quantum yield.

Materials and Instrumentation:

  • Fluorescence Spectrometer

  • UV-Vis Spectrophotometer

  • Standard fluorescent dye with a known quantum yield (e.g., quinine sulfate in 0.1 M H₂SO₄, Φf = 0.54)

  • Solvents of interest

Procedure:

  • Prepare a series of five to six dilute solutions of both the sample and the standard dye in the same solvent. The concentrations should be chosen to give absorbances in the range of 0.02 to 0.1 at the excitation wavelength.

  • Record the UV-Vis absorption spectrum for each solution and note the absorbance at the excitation wavelength.

  • Record the corrected fluorescence emission spectrum for each solution, ensuring the excitation wavelength is the same for both the sample and the standard.

  • Integrate the area under the emission spectrum for each solution.

  • Plot the integrated fluorescence intensity versus the absorbance for both the sample and the standard. The resulting plots should be linear.

  • Determine the gradients (slopes) of the linear fits for both the sample (Grad_sample) and the standard (Grad_std).

  • Calculate the quantum yield of the sample (Φf_sample) using the following equation:

    Φf_sample = Φf_std * (Grad_sample / Grad_std) * (n_sample² / n_std²)

    where Φf_std is the quantum yield of the standard, and n_sample and n_std are the refractive indices of the solvents used for the sample and standard, respectively (if they are different).

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the synthesis and characterization of 4-[Methyl(4-methylphenyl)amino]benzaldehyde-based dyes.

experimental_workflow cluster_synthesis Synthesis cluster_characterization Characterization cluster_output Performance Metrics start Starting Materials (e.g., 4,4'-Dimethyltriphenylamine) reaction Vilsmeier-Haack Reaction start->reaction DMF, POCl₃ workup Work-up & Purification reaction->workup product Pure Dye workup->product Column Chromatography uv_vis UV-Vis Spectroscopy product->uv_vis fluorescence Fluorescence Spectroscopy product->fluorescence data_analysis Data Analysis uv_vis->data_analysis quantum_yield Quantum Yield Measurement fluorescence->quantum_yield quantum_yield->data_analysis absorption_max λ_abs data_analysis->absorption_max emission_max λ_em data_analysis->emission_max stokes_shift Stokes Shift data_analysis->stokes_shift q_yield Quantum Yield (Φf) data_analysis->q_yield

Caption: Experimental workflow for the synthesis and photophysical characterization of 4-[Methyl(4-methylphenyl)amino]benzaldehyde-based dyes.

Structure-Property Relationships and Causality

The observed solvatochromism in BMABA is a direct consequence of its D-π-A structure. Upon absorption of a photon, an electron is promoted from the highest occupied molecular orbital (HOMO), which is primarily localized on the electron-donating triphenylamine moiety, to the lowest unoccupied molecular orbital (LUMO), which has significant character on the electron-accepting benzaldehyde group. This results in an excited state with a significantly larger dipole moment than the ground state.

In polar solvents, the solvent molecules can reorient around the excited dye molecule to stabilize the larger dipole moment. This stabilization lowers the energy of the excited state, leading to a lower energy (longer wavelength) emission. The more polar the solvent, the greater the stabilization and the larger the red-shift in the fluorescence spectrum.

The choice of experimental conditions is critical for obtaining reliable data. For instance, using dilute solutions (in the micromolar range) for spectroscopic measurements is essential to avoid aggregation and inner-filter effects, which can distort the spectra and lead to inaccurate quantum yield measurements. The use of high-purity solvents is also paramount, as impurities can act as quenchers and significantly reduce the fluorescence quantum yield.

Conclusion and Future Outlook

Dyes based on the 4-[Methyl(4-methylphenyl)amino]benzaldehyde scaffold are promising candidates for a variety of applications that require environmentally sensitive fluorescent probes. Their strong solvatochromism, characterized by significant red-shifts in emission with increasing solvent polarity, makes them valuable tools for probing the polarity of microenvironments, such as in biological membranes or polymer matrices.

The performance of these dyes can be further optimized through rational design. For example, introducing stronger electron-donating or electron-withdrawing groups would be expected to enhance the intramolecular charge transfer character, leading to even larger Stokes shifts and potentially greater sensitivity to solvent polarity. Future research in this area will likely focus on synthesizing and characterizing a broader range of derivatives to establish a more comprehensive understanding of the structure-property relationships and to develop new probes with tailored properties for specific applications in materials science and biomedical imaging.

References

  • Li, H., Chen, L., Zhang, S., & Wang, Y. (2022). Comprehensive undergraduate experiment: synthesis and chromism of 4-[bis(4-methylphenyl)amino] benzaldehyde. Frontiers in Chemistry, 10, 846351. [Link]

  • Miyata, M., et al. (2011). Mechanochromic luminescence of 4-[bis(4-methylphenyl)amino]benzaldehyde. Journal of Materials Chemistry, 21(43), 17356-17362. [Link]

  • Reichardt, C. (2003). Solvatochromic Dyes as Solvent Polarity Indicators. Chemical Reviews, 94(8), 2319-2358. [Link]

  • Brouwer, A. M. (2011). Standards for photoluminescence quantum yield measurements in solution (IUPAC Technical Report). Pure and Applied Chemistry, 83(12), 2213-2228. [Link]

  • Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. Springer. [Link]

  • Valeur, B., & Berberan-Santos, M. N. (2012). Molecular Fluorescence: Principles and Applications. John Wiley & Sons. [Link]

Sources

Validation

A Comparative Guide to 4-[Methyl(4-methylphenyl)amino]benzaldehyde in Material Applications

For Researchers, Scientists, and Drug Development Professionals In the landscape of advanced materials, the strategic selection of molecular components is paramount to achieving desired performance characteristics. This...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of advanced materials, the strategic selection of molecular components is paramount to achieving desired performance characteristics. This guide offers a comprehensive benchmark comparison of 4-[Methyl(4-methylphenyl)amino]benzaldehyde, a versatile derivative of the triphenylamine (TPA) scaffold, against other established materials in key applications. By synthesizing technical data and field-proven insights, this document serves as a critical resource for researchers navigating the selection of materials for organic electronics, fluorescent sensing, and nonlinear optics.

Introduction to 4-[Methyl(4-methylphenyl)amino]benzaldehyde

4-[Methyl(4-methylphenyl)amino]benzaldehyde belongs to the broader class of triphenylamine derivatives, which are renowned for their excellent hole-transporting properties, high light-emitting efficiencies, and significant nonlinear optical responses.[1] The core triphenylamine structure provides a propeller-like, three-dimensional conjugated system that facilitates efficient charge transport.[1][2] The addition of a methyl group and an aldehyde functional group to the TPA core in 4-[Methyl(4-methylphenyl)amino]benzaldehyde allows for fine-tuning of its electronic and optical properties, as well as enabling further chemical modifications.[3]

This guide will explore the performance of 4-[Methyl(4-methylphenyl)amino]benzaldehyde and its derivatives in three primary application areas: as a hole-transporting material in organic electronics, as a fluorescent probe for aldehyde detection, and as a material for nonlinear optics.

Benchmarking in Organic Electronics: Hole Transport Materials

The efficiency and stability of organic electronic devices, such as Organic Light-Emitting Diodes (OLEDs) and Perovskite Solar Cells (PSCs), are critically dependent on the performance of the hole-transporting material (HTM). Triphenylamine derivatives are a cornerstone in this field due to their electron-rich nature and high hole mobility.[1][2]

Comparison with Benchmark HTMs

The current industry standards for HTMs in high-efficiency PSCs are spiro-OMeTAD and PTAA. While direct, side-by-side comparisons with 4-[Methyl(4-methylphenyl)amino]benzaldehyde are not extensively documented, we can infer its potential by examining the properties of similar TPA derivatives and comparing them to these benchmarks.

Property4-[Methyl(4-methylphenyl)amino]benzaldehyde (and TPA derivatives)spiro-OMeTADPTAA
Hole Mobility (cm²/Vs) Varies by derivative, generally in the range of 10⁻³ to 10⁻⁵~2 x 10⁻⁴~4 x 10⁻³
Glass Transition Temperature (Tg) Typically high, contributing to morphological stability~121 °CHigher than spiro-OMeTAD
Ionization Potential / HOMO Level (eV) Tunable via substitution, often well-aligned with perovskite valence bands~5.1 eV~5.2 eV
Synthesis Generally straightforward multi-step synthesisComplex multi-step synthesisPolymer synthesis

Causality Behind Experimental Choices: The selection of an HTM is a multi-faceted decision. While high hole mobility is desirable for efficient charge extraction, the energy level alignment with the adjacent perovskite or emissive layer is crucial to minimize energy loss. Furthermore, a high glass transition temperature (Tg) is indicative of better thermal and morphological stability of the thin film, which is a critical factor for long-term device performance. The synthesis of 4-[Methyl(4-methylphenyl)amino]benzaldehyde is typically achieved through a Vilsmeier-Haack reaction, a relatively straightforward method.[3]

Self-Validating System: An effective HTM must not only possess excellent intrinsic properties but also form a stable and efficient interface with the other layers in a device. The performance of a solar cell or OLED is the ultimate validation of the HTM's efficacy. While spiro-OMeTAD has been a workhorse, its relatively low mobility and complex synthesis have driven the search for alternatives. TPA derivatives, including 4-[Methyl(4-methylphenyl)amino]benzaldehyde, offer a promising avenue due to their synthetic versatility and tunable electronic properties.

Application as a Fluorescent Probe for Aldehyde Detection

The aldehyde functional group on 4-[Methyl(4-methylphenyl)amino]benzaldehyde makes it a candidate for derivatization into fluorescent probes. Aldehydes are important biomarkers, and their detection is crucial in various biological and environmental contexts.[4] "Turn-on" fluorescent probes, which exhibit a significant increase in fluorescence upon reacting with the analyte, are particularly desirable.

Comparison with Other Aldehyde Probes

The performance of a fluorescent probe is judged by its selectivity, sensitivity (quantum yield enhancement), and reaction kinetics.

Probe TypeMechanismFluorescence EnhancementKey AdvantagesKey Disadvantages
TPA-based Aldehydes (conceptual) Schiff base formation, modulating intramolecular charge transfer (ICT)Potentially significantHigh quantum yield of the TPA core, tunable photophysicsRequires specific design to achieve "turn-on" response
BODIPY-diamine Sensors Reaction with aldehyde to form a benzimidazole, inhibiting Photoinduced Electron Transfer (PeT)Up to 26-foldHigh sensitivity, fast kineticsPotential for cross-reactivity with other species
Hydrazine-based Probes Hydrazone formationVariableWell-established chemistrySlow reaction rates, potential reversibility

Causality Behind Experimental Choices: The design of a "turn-on" probe often relies on quenching the fluorescence of the core fluorophore in its unreacted state. This is commonly achieved through mechanisms like PeT or Twisted Intramolecular Charge Transfer (TICT). The reaction with the analyte then disrupts this quenching pathway, leading to a significant increase in fluorescence. For a TPA-based probe, the strong electron-donating triphenylamine core and the electron-withdrawing aldehyde group create a donor-π-acceptor system. Reaction at the aldehyde site would modulate the ICT characteristics, which could be harnessed to create a ratiometric or "turn-on" response.

G Unreacted Unreacted Quenched_State Quenched_State Unreacted->Quenched_State Reacted Reacted Emissive_State Emissive_State Reacted->Emissive_State caption Logical workflow for a 'turn-on' fluorescent probe.

Nonlinear Optical (NLO) Properties

Organic materials with large second-order and third-order nonlinear optical (NLO) susceptibilities are of great interest for applications in optical communications, data storage, and frequency conversion.[5] The donor-π-acceptor architecture of 4-[Methyl(4-methylphenyl)amino]benzaldehyde, with the electron-donating triphenylamine unit and the electron-withdrawing aldehyde group, makes it a promising candidate for NLO applications.

Comparison with Standard NLO Materials
MaterialKey NLO PropertyAdvantagesDisadvantages
4-[Methyl(4-methylphenyl)amino]benzaldehyde (and related organics) High molecular hyperpolarizability (β)High optical damage threshold, fast response times, synthetic tailorability.[6]Difficult to grow large, high-quality single crystals; potential for poor thermal and mechanical stability.[6]
Urea Second-harmonic generation (SHG)Good UV transparencyHygroscopic, lower NLO coefficients than many newer organics.
KDP (Potassium Dihydrogen Phosphate) Pockels effect, SHGCommercially available, large single crystals can be grownLower NLO coefficients, hygroscopic.
LiNbO₃ (Lithium Niobate) Electro-optic effect, SHGHigh NLO coefficients, widely used in commercial devicesSusceptible to photorefractive damage.

Causality Behind Experimental Choices: The NLO response of organic materials originates from the polarization of their π-electron systems under an intense optical field. The efficiency of this process is enhanced by creating a significant difference in electron density between the ground and excited states, which is the rationale behind the donor-π-acceptor design. The choice of specific donor and acceptor groups, as well as the nature of the conjugated bridge, allows for the fine-tuning of the NLO properties.

NLO_Workflow cluster_synthesis Molecular Design & Synthesis cluster_characterization NLO Characterization cluster_application Potential Applications Donor Electron Donor (e.g., Triphenylamine) Pi_Bridge π-Conjugated Bridge Donor->Pi_Bridge Acceptor Electron Acceptor (e.g., Aldehyde) Pi_Bridge->Acceptor Z_Scan Z-Scan Technique Acceptor->Z_Scan Material for Testing SHG_Measurement Second-Harmonic Generation Measurement Acceptor->SHG_Measurement Material for Testing Optical_Switching Optical Switching Z_Scan->Optical_Switching Frequency_Conversion Frequency Conversion SHG_Measurement->Frequency_Conversion caption Workflow for developing and testing organic NLO materials.

Experimental Protocols

To ensure the reproducibility and validation of the presented data, the following are standardized protocols for key experimental techniques.

Synthesis of 4-[Methyl(4-methylphenyl)amino]benzaldehyde

This protocol is based on the Vilsmeier-Haack reaction.[3]

  • Dissolve 4,4'-dimethyltriphenylamine in N,N-dimethylformamide (DMF).

  • Cool the solution in an ice-water bath.

  • Slowly add phosphorus oxychloride (POCl₃) to the solution.

  • After the addition is complete, heat the reaction mixture to 100 °C for 3 hours.

  • Cool the reaction to room temperature and dissolve the product in dichloromethane.

  • Neutralize with a sodium bicarbonate solution and perform liquid-liquid extraction.

  • Dry the organic layer with anhydrous sodium sulfate.

  • Purify the crude product by column chromatography on silica gel.

Determination of Fluorescence Quantum Yield

The comparative method using a standard with a known quantum yield (Φ_std) is employed.[7]

  • Prepare a series of dilute solutions of both the standard and the test compound in the same solvent, with absorbance values ranging from 0.02 to 0.1 at the excitation wavelength.

  • Measure the UV-Vis absorption spectra for all solutions.

  • Measure the fluorescence emission spectra for all solutions using the same excitation wavelength and instrument parameters.

  • Integrate the area under the emission spectra for each solution.

  • Plot the integrated fluorescence intensity versus absorbance for both the standard and the test compound. The plots should be linear.

  • Calculate the quantum yield of the test sample (Φ_test) using the following equation: Φ_test = Φ_std * (m_test / m_std) * (η_test² / η_std²) where 'm' is the gradient of the plot and 'η' is the refractive index of the solvent.

Conclusion

4-[Methyl(4-methylphenyl)amino]benzaldehyde stands as a promising and versatile building block in material science. Its triphenylamine core provides a robust platform for developing high-performance hole-transport materials, while its aldehyde functionality opens avenues for the creation of responsive fluorescent probes. Furthermore, its inherent donor-π-acceptor structure makes it a compelling candidate for nonlinear optical applications. While direct, comprehensive benchmark studies against all leading materials in every category are still emerging, the analysis of its properties and those of its close chemical relatives indicates significant potential. This guide provides a foundational framework for researchers to evaluate 4-[Methyl(4-methylphenyl)amino]benzaldehyde and its derivatives for their specific material application needs, encouraging further investigation into this promising compound.

References

  • Sini, G., et al. (Year). Interfacial and bulk properties of hole transporting materials in perovskite solar cells: spiro-MeTAD versus spiro-OMeTAD. RSC Publishing. [Link]

  • ResearchGate. (n.d.). Turn-on fluorescent sensors for detecting aliphatic aldehydes. [Link]

  • PMC. (n.d.). Chemical sensors for imaging total cellular aliphatic aldehydes in live cells. [Link]

  • ResearchGate. (n.d.). Electrochemistry of triphenylamine derivatives. [Link]

  • SciSpace. (2019). Triphenylamine and some of its derivatives as versatile building blocks for organic electronic applications. [Link]

  • Wiley Online Library. (2021). Dopant Engineering for Spiro-OMeTAD Hole-Transporting Materials towards Efficient Perovskite Solar Cells. [Link]

  • PMC. (2024). Tunable fluorescent probes for detecting aldehydes in living systems. [Link]

  • PMC. (n.d.). Comprehensive undergraduate experiment: synthesis and chromism of 4-[bis(4-methylphenyl)amino] benzaldehyde. [Link]

  • ScienceDirect. (2021). Evaluation and Comparison of The Current-Voltage (I-V) Performance for Both Silicon Solar Cells and Dye Sensitized Solar Cell (DSSC) Covered with Natural Plant Dyes. [Link]

  • Publications. (2019). Doping strategies for small molecule organic hole-transport materials: impacts on perovskite solar cell performance and stability. [Link]

  • MDPI. (2016). Turn on Fluorescent Probes for Selective Targeting of Aldehydes. [Link]

  • ResearchGate. (n.d.). Study on dye-sensitized solar cell efficiency improvement using methyl orange dye. [Link]

  • ResearchGate. (n.d.). Nonlinear optical properties of organic materials. [Link]

  • PMC. (n.d.). Exploration of Nonlinear Optical Properties for the First Theoretical Framework of Non-Fullerene DTS(FBTTh2)2-Based Derivatives. [Link]

  • ResearchGate. (n.d.). Hole mobilities in spiro-MeOTAD measured by three different methods at room temperature. [Link]

  • Nature. (2024). Tandem dye-sensitized solar cells achieve 12.89% efficiency using novel organic ... [Link]

  • Mapping Ignorance. (2024). New design boosts performance in radical-based OLEDs. [Link]

  • ScienceDaily. (2013). Dye-sensitized solar cells rival conventional cell efficiency. [Link]

  • IJPAM. (n.d.). PROPERTIES OF NON-LINEAR OPTICAL MATERIALS. [Link]

  • Johns Hopkins University Applied Physics Laboratory. (n.d.). MOLECULAR MATERIALS FOR NONLINEAR OPTICS. [Link]

  • ResearchGate. (n.d.). OLED performance of B4N6-Me. [Link]

  • ACS Publications. (n.d.). Dual Fluorescence of 2-(4'-(N,N-Dimethy1amino)phenyl)benzothiazole and Its Benzimidazole. [Link]

  • ResearchGate. (n.d.). Summary of the OLED performance parameters. [Link]

  • ResearchGate. (n.d.). Summary of the device performances of the OLEDs based on 1 and 2. [Link]

  • PubMed. (2015). Solvent Dependency in the Quantum Efficiency of 4-[(4-Aminophenyl)-(4-imino-1-cyclohexa-2, 5- dienylidene) methyl] Aniline Hydrochloride. [Link]

  • HORIBA. (n.d.). A Guide to Recording Fluorescence Quantum Yields. [Link]

  • ResearchGate. (n.d.). Comparison of OLED performance characteristics for devices... [Link]

  • ResearchGate. (2017). Comparison the fluorescence quantum yield of different compounds? [Link]

Sources

Comparative

A Comparative Guide to the Novel Applications of 4-[Methyl(4-methylphenyl)amino]benzaldehyde in Mechanofluorochromic Materials

For researchers, scientists, and professionals in drug and materials development, the quest for novel molecules with unique, stimuli-responsive properties is perpetual. Among these, 4-[Methyl(4-methylphenyl)amino]benzald...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and professionals in drug and materials development, the quest for novel molecules with unique, stimuli-responsive properties is perpetual. Among these, 4-[Methyl(4-methylphenyl)amino]benzaldehyde emerges as a significant contender, particularly in the burgeoning field of mechanofluorochromic (MFC) materials. These materials, which alter their fluorescence upon mechanical stimulation, are at the forefront of innovations in sensors, data storage, and security inks.[1][2][3] This guide provides an in-depth evaluation of the novelty of 4-[Methyl(4-methylphenyl)amino]benzaldehyde's applications, presenting a critical comparison with established alternatives and supported by detailed experimental protocols.

The Emergence of Triarylamine-Based Mechanofluorochromism

The core novelty of 4-[Methyl(4-methylphenyl)amino]benzaldehyde lies in its utility as a building block for materials that exhibit mechanofluorochromism. This phenomenon arises from changes in the solid-state molecular packing upon the application of mechanical force, such as grinding or shearing.[1][4] In its crystalline state, the molecule may exhibit a particular fluorescence, which then shifts to a different wavelength (color) as the mechanical force disrupts the crystal lattice, leading to a more amorphous state. This reversible or irreversible change in the emission spectrum is the basis of its application.

The triphenylamine core, of which 4-[Methyl(4-methylphenyl)amino]benzaldehyde is a derivative, is a well-established and highly luminescent scaffold.[5] These propeller-shaped molecules are known for their high quantum yields and photostability, making them excellent candidates for fluorescent materials.[6] The introduction of a benzaldehyde group provides a site for further chemical modification, allowing for the tuning of its electronic and, consequently, its photophysical properties.

Synthesis of 4-[Methyl(4-methylphenyl)amino]benzaldehyde: The Vilsmeier-Haack Approach

The synthesis of 4-[Methyl(4-methylphenyl)amino]benzaldehyde and its analogues is efficiently achieved through the Vilsmeier-Haack reaction.[5][7][8] This reaction is a powerful method for the formylation of electron-rich aromatic compounds. The causality behind this choice of reaction lies in its high selectivity for activated aromatic rings, such as the triphenylamine derivative, and the use of relatively mild and accessible reagents.[8]

The reaction proceeds through the formation of a Vilsmeier reagent, a highly electrophilic chloroiminium ion, from N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).[7] This reagent then attacks the electron-rich aromatic ring of the N-methyl-N-(4-methylphenyl)aniline precursor, leading to the formation of an iminium salt, which is subsequently hydrolyzed to yield the desired aldehyde.

Vilsmeier_Haack_Mechanism DMF N,N-Dimethylformamide (DMF) Vilsmeier_Reagent Vilsmeier Reagent (Chloroiminium ion) DMF->Vilsmeier_Reagent + POCl₃ POCl3 Phosphorus Oxychloride (POCl₃) POCl3->Vilsmeier_Reagent Iminium_Salt Iminium Salt Intermediate Vilsmeier_Reagent->Iminium_Salt Precursor N-methyl-N-(4-methylphenyl)aniline Precursor->Iminium_Salt + Vilsmeier Reagent Product 4-[Methyl(4-methylphenyl)amino]benzaldehyde Iminium_Salt->Product + H₂O H2O Water (Hydrolysis) H2O->Product

Caption: Mechanism of the Vilsmeier-Haack Reaction for Aryl Aldehyde Synthesis.

Detailed Experimental Protocol for Synthesis

This protocol is adapted from the established synthesis of the closely related compound, 4-[Bis(4-methylphenyl)amino]benzaldehyde, and is expected to yield the target molecule with high efficiency.

Materials:

  • N-methyl-N-(4-methylphenyl)aniline

  • N,N-Dimethylformamide (DMF), anhydrous

  • Phosphorus oxychloride (POCl₃)

  • Dichloromethane (DCM)

  • Saturated sodium bicarbonate solution

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Methanol

  • Silica gel for column chromatography

  • Ice

Procedure:

  • In a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, dissolve N-methyl-N-(4-methylphenyl)aniline (1 equivalent) in anhydrous DMF (approximately 5-6 equivalents).

  • Cool the flask in an ice-water bath.

  • Slowly add phosphorus oxychloride (POCl₃, approximately 1 equivalent) dropwise to the stirred solution. Maintain the temperature below 10°C.

  • After the addition is complete, raise the temperature to 100°C and heat the reaction mixture for 3 hours.

  • Cool the reaction to room temperature.

  • Pour the reaction mixture into a beaker containing crushed ice and stir.

  • Neutralize the mixture with a saturated sodium bicarbonate solution.

  • Extract the product with dichloromethane (3 x 50 mL).

  • Combine the organic layers and dry over anhydrous sodium sulfate.

  • Filter and concentrate the solution under reduced pressure to obtain the crude product.

  • Purify the crude product by silica gel column chromatography using a mixture of dichloromethane and methanol (e.g., 100:1 v/v) as the eluent.

  • Collect the fractions containing the product and evaporate the solvent to yield pure 4-[Methyl(4-methylphenyl)amino]benzaldehyde.

Performance Comparison with Alternative Mechanofluorochromic Materials

The novelty and utility of 4-[Methyl(4-methylphenyl)amino]benzaldehyde are best evaluated by comparing its mechanofluorochromic performance with other classes of MFC materials. Key performance indicators include the initial and final emission wavelengths (and thus the color change), the quantum yield in both states, and the reversibility of the chromic shift.

Material ClassExample CompoundInitial Emission (λₘₐₓ, nm)Emission after Grinding (λₘₐₓ, nm)Quantum Yield (Φ)Reversibility
Triarylamine Derivative 4-[Bis(4-methylphenyl)amino]benzaldehyde471 (Blue)485 (Blue-Green)Not ReportedReversible with solvent fuming
Pyrene Derivative Pyrene-based cyclopentanone535 & 560 (Yellow)607 (Orange-Red)Not ReportedReversible with solvent fuming
Dicyanodistyrylbenzene Octyloxy substituted isomer~480 (Cyan)~580 (Deep Yellow)Enhanced upon grindingReversible with heat/solvent

Data compiled from various sources for illustrative comparison.[9][10]

This comparison highlights that while various molecular scaffolds can exhibit mechanofluorochromism, the specific emission colors and the magnitude of the shift are highly dependent on the molecular structure. The triphenylamine-based systems offer a distinct blue to blue-green transition, which can be advantageous for specific sensing applications where this color range is desirable.

Experimental Evaluation of Mechanofluorochromic Properties

A robust and reproducible method for evaluating the mechanofluorochromic properties of a material is crucial for its characterization and comparison. This involves controlled application of mechanical force and precise measurement of the resulting fluorescence changes.

MFC_Evaluation_Workflow Sample_Prep Sample Preparation (Crystalline Powder) Initial_Char Initial Characterization (Fluorescence Spectroscopy, XRD) Sample_Prep->Initial_Char Mech_Stim Mechanical Stimulation (Controlled Grinding/Shearing) Initial_Char->Mech_Stim Post_Stim_Char Post-Stimulation Characterization (Fluorescence Spectroscopy, XRD) Mech_Stim->Post_Stim_Char Reversibility Reversibility Test (Solvent Fuming/Heating) Post_Stim_Char->Reversibility Final_Char Final Characterization (Fluorescence Spectroscopy, XRD) Reversibility->Final_Char Data_Analysis Data Analysis (Emission Shift, Quantum Yield) Final_Char->Data_Analysis

Caption: Experimental workflow for the evaluation of mechanofluorochromic properties.

Detailed Protocol for MFC Evaluation

Materials and Equipment:

  • Crystalline powder of the test compound

  • Agate mortar and pestle

  • Spatula

  • UV lamp (e.g., 365 nm)

  • Fluorescence spectrophotometer with a solid-state sample holder

  • Powder X-ray diffractometer (PXRD)

  • Solvent for fuming (e.g., dichloromethane) in a sealed chamber

Procedure:

  • Initial State Characterization:

    • Place a small amount of the pristine crystalline powder on a sample holder.

    • Record the fluorescence emission spectrum under UV excitation.

    • Obtain the powder X-ray diffraction pattern to confirm the crystalline nature.

  • Mechanical Grinding:

    • Place a small amount of the crystalline powder in an agate mortar.

    • Grind the powder with the pestle for a specified time (e.g., 1-2 minutes) with consistent pressure. For more quantitative studies, a calibrated grinding or shearing apparatus can be used.[11][12]

  • Post-Grinding Characterization:

    • Immediately transfer the ground powder to a sample holder.

    • Record the fluorescence emission spectrum under the same UV excitation conditions.

    • Obtain the powder X-ray diffraction pattern to observe the change to a more amorphous state.

  • Reversibility Test:

    • Place the ground powder in a sealed chamber containing a small vial of the chosen solvent (e.g., dichloromethane) for a set period (e.g., 30 minutes) to allow for solvent vapor annealing.

    • Alternatively, gently heat the ground powder at a temperature below its melting point.

    • After the treatment, record the fluorescence emission spectrum and the PXRD pattern again to check for a return to the initial state.

Conclusion and Future Outlook

4-[Methyl(4-methylphenyl)amino]benzaldehyde stands out as a promising and novel component in the design of advanced mechanofluorochromic materials. Its synthesis via the well-established Vilsmeier-Haack reaction is efficient, and its triphenylamine core provides a robust platform for strong luminescence. When compared to other classes of MFC materials, it offers a distinct color transition in the blue-green region of the spectrum.

The novelty of its application is not just in the phenomenon itself, but in the potential for fine-tuning its properties through further chemical modifications at the aldehyde and amine positions. This opens up avenues for creating a library of materials with a range of sensitivities to mechanical stress and a palette of fluorescent responses. Future research will likely focus on quantifying the force required to induce the chromic shift, improving the quantum yields in the solid state, and integrating these materials into practical devices for stress sensing and data recording. The detailed protocols and comparative analysis provided in this guide serve as a foundational resource for researchers aiming to explore and innovate in this exciting field.

References

  • Ito, S., Nagai, S., Ikeya, M., et al. (2025). Quantitative Evaluation of Mechanochromic Luminescent Materials under Controlled Grinding Stimuli. ChemRxiv.
  • MtoZ Biolabs. (n.d.). Quantum Yield Measurement Service.
  • Nagai, S., Ikeya, M., et al. (2025). Quantitative Evaluation of Mechanochromic Luminescent Materials under Controlled Grinding Stimuli. ChemRxiv.
  • Rurack, K., & Spieles, M. (n.d.). Relative and absolute determination of fluorescence quantum yields of transparent samples.
  • Chi, Z., Zhang, Y., & Xu, J. (2012).
  • Hirai, Y., Wrona-Piotrowicz, A., Zakrzewski, J., et al. (2020). Mechanofluorochromism of pyrene-derived amidophosphonates. Photochemical & Photobiological Sciences.
  • Chi, Z., Zhang, Y., & Xu, J. (n.d.). Recent Advances in Organic Mechanofluorochromic Materials.
  • Rajput, S. S. (n.d.). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION.
  • Zhang, S., Zhou, R., Zhang, N., et al. (n.d.). a) Chemical structures of target pyrene derivatives and b) schematic illustration of MFC measurement procedures (TMS=trimethylsilyl).
  • Chi, Z., Zhang, Y., & Xu, J. (2012).
  • Xu, B. (n.d.). CHAPTER 7: Mechanofluorochromic Mechanism. Books.
  • (2025). Recent Advances in Mechanism of AIE Mechanochromic Materials.
  • AZoM. (2025). Understanding Photoluminescence Quantum Yield (PLQY)
  • BenchChem. (n.d.).
  • (2019).
  • (2023). Vilsmeier-Haack Reaction. Chemistry Steps.
  • Reji, R. (n.d.). Dicyanodistyrylbenzene based positional isomers: a comparative study of AIEE and stimuli responsive multicolour fluorescence switching. New Journal of Chemistry.
  • (2024). Precise molecular design for a twisted pyrene-thiophene based mechanofluorochromic probe with large Stokes shift and feasibility study towards security ink and re-writable papers. RSC Publishing.
  • (n.d.). Dicyanodistyrylbenzene based positional isomers: A comparative study of AIEE and stimuli responsive multicolour fluorescence switching.
  • Zhao, J., Chi, Z., Zhang, Y., et al. (n.d.).
  • (2014).
  • JASCO Global. (2021). Fluorescence quantum yield measurement.
  • Shimadzu. (n.d.). A504 Relative Quantum Yield Measurement of a Sample in Solution.
  • Zhang, N., & Dong, D. (n.d.).
  • Allen, C. F. H., & VanAllan, J. (n.d.). m-Toluidine, N-benzyl. Organic Syntheses Procedure.
  • (2022).
  • Rasch, D., & Göstl, R. (2022).
  • (n.d.). Quantitative evaluation of mechanochromic luminescent materials under controlled grinding stimuli. RSC Publishing.
  • CORDIS. (2024).
  • Zhan, Y., Wei, Q., Zhao, J., & Zhang, X. (2017).
  • (2025). Regulation of aggregation-induced emission and reversible remarkable mechanofluorochromism by substitution position of the carbazole unit in D-A type carbazole-functionalized dicyanoethylene π-systems.

Sources

Validation

A Comparative Guide to 4-[Methyl(4-methylphenyl)amino]benzaldehyde and its Alternatives for Advanced Research Applications

For researchers, scientists, and drug development professionals, the selection of key chemical intermediates is a critical decision that profoundly impacts experimental outcomes. This guide provides an in-depth technical...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, the selection of key chemical intermediates is a critical decision that profoundly impacts experimental outcomes. This guide provides an in-depth technical comparison of 4-[Methyl(4-methylphenyl)amino]benzaldehyde, a versatile aromatic aldehyde, with its structural and functional analogs. By examining their synthesis, spectroscopic properties, and performance in relevant applications, this document aims to equip you with the necessary data to make an informed choice for your specific research needs.

Introduction: The Significance of Substituted Benzaldehydes

Substituted benzaldehydes are a cornerstone of modern organic synthesis and materials science. The strategic placement of electron-donating or electron-withdrawing groups on the phenyl ring dramatically influences the reactivity of the aldehyde moiety and the photophysical properties of the molecule. 4-[Methyl(4-methylphenyl)amino]benzaldehyde, with its tertiary amine and tolyl substituents, presents a unique electronic profile that makes it a compound of interest for applications ranging from the synthesis of novel dyes and pharmaceuticals to the development of advanced materials with tailored optical properties.

This guide will focus on a comparative analysis of 4-[Methyl(4-methylphenyl)amino]benzaldehyde against two key alternatives: the structurally similar 4-[Bis(4-methylphenyl)amino]benzaldehyde and the more common 4-(Dimethylamino)benzaldehyde. This comparison will be grounded in experimental data from peer-reviewed literature, providing a clear and objective assessment of their respective strengths and weaknesses.

Comparative Synthesis and Mechanistic Insights

The Vilsmeier-Haack reaction is the premier method for the formylation of electron-rich aromatic compounds, including the tertiary amines that are precursors to our target compounds.[1][2][3] This reaction utilizes a Vilsmeier reagent, typically generated in situ from a substituted amide like N,N-dimethylformamide (DMF) and a halogenating agent such as phosphorus oxychloride (POCl₃), to introduce a formyl group onto the aromatic ring.[1][2]

The general mechanism involves the formation of an electrophilic chloroiminium ion (the Vilsmeier reagent), which is then attacked by the electron-rich aromatic ring. The resulting iminium salt is subsequently hydrolyzed during aqueous workup to yield the desired aldehyde.[1]

Vilsmeier_Haack DMF DMF Vilsmeier_reagent Vilsmeier Reagent (Chloroiminium ion) DMF->Vilsmeier_reagent + POCl₃ POCl3 POCl₃ Arene Electron-Rich Arene (e.g., N-substituted aniline) Iminium_salt Iminium Salt Intermediate Arene->Iminium_salt + Vilsmeier Reagent (Electrophilic Attack) Aldehyde Aryl Aldehyde Iminium_salt->Aldehyde + H₂O (Hydrolysis) H2O H₂O (Workup) Characterization_Workflow cluster_synthesis Synthesis cluster_purification Purification cluster_characterization Spectroscopic Characterization Synthesis Crude Product Purification Recrystallization or Column Chromatography Synthesis->Purification NMR ¹H and ¹³C NMR Spectroscopy (Structural Elucidation) Purification->NMR IR Infrared (IR) Spectroscopy (Functional Group ID) Purification->IR MS Mass Spectrometry (MS) (Molecular Weight Confirmation) Purification->MS UV_Vis UV-Vis and Fluorescence Spectroscopy (Photophysical Properties) Purification->UV_Vis

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of 4-[Methyl(4-methylphenyl)amino]benzaldehyde

This document provides a detailed, procedural guide for the safe and compliant disposal of 4-[Methyl(4-methylphenyl)amino]benzaldehyde (CAS No. 1456486-66-0).

Author: BenchChem Technical Support Team. Date: February 2026

This document provides a detailed, procedural guide for the safe and compliant disposal of 4-[Methyl(4-methylphenyl)amino]benzaldehyde (CAS No. 1456486-66-0). As drug development professionals and researchers, our commitment to safety and environmental stewardship extends beyond the bench to the entire lifecycle of a chemical, including its disposal. This guide is structured to provide not just a set of instructions, but a framework for understanding the chemical rationale behind each procedural step, ensuring a self-validating system of laboratory safety.

Core Principle: Hazard Identification and Risk Assessment

Proper disposal begins with a thorough understanding of the substance's potential hazards. While a specific, peer-reviewed Safety Data Sheet (SDS) for 4-[Methyl(4-methylphenyl)amino]benzaldehyde is not widely available, we can infer its hazard profile from its structural components: a substituted aromatic amine and a benzaldehyde moiety.

Based on data from analogous compounds such as 4-Aminobenzaldehyde, p-Tolualdehyde, and N,N-disubstituted aminobenzaldehydes, we must operate under the assumption that this compound is:

  • Harmful if swallowed or inhaled [1][2][3].

  • Causes skin and serious eye irritation [1][2][3].

  • May cause respiratory irritation [1][2].

  • Potentially sensitizing to the skin [3][4].

  • Toxic to aquatic life with long-lasting effects [1][5].

Therefore, all handling and disposal operations must be predicated on the principle of minimizing exposure and preventing environmental release.

Regulatory Framework: Compliance with EPA's RCRA

In the United States, the disposal of laboratory chemical waste is governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA). This framework establishes a "cradle-to-grave" responsibility for hazardous waste generators.[6]

4-[Methyl(4-methylphenyl)amino]benzaldehyde is not explicitly listed as a "P" or "U" series hazardous waste.[7] However, it will likely be classified as hazardous based on its characteristics.[8] The primary concern would be its Toxicity (D-Code) , due to the hazards associated with aromatic amines and aldehydes.

Parameter Guideline / Classification Source
Hazard Profile Harmful (Oral), Skin/Eye Irritant, Respiratory Irritant, Aquatic Toxicity[1][2][3][5]
Likely RCRA Status Characteristic Hazardous Waste (Toxicity)[8]
Potential EPA Waste Code D002 (if pH is ≤2 or ≥12.5), but more likely requires evaluation for Toxicity Characteristic (D018-D043) if dissolved in certain solvents.[9][10]
Required PPE Nitrile gloves, safety glasses with side-shields or goggles, lab coat. Use in a chemical fume hood.[2][11][12]

Standard Operating Procedure (SOP) for Disposal

This section provides a step-by-step protocol for the collection and disposal of 4-[Methyl(4-methylphenyl)amino]benzaldehyde waste. The primary and most secure method of disposal is through a licensed environmental waste management contractor.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical in any form (pure, in solution, or as waste), ensure you are wearing appropriate PPE.

  • Hand Protection: Wear nitrile gloves. Inspect them before use and use proper removal technique to avoid skin contact.[2]

  • Eye Protection: Use safety glasses with side shields or chemical goggles that conform to EN166 (EU) or NIOSH (US) standards.[2][3]

  • Skin and Body Protection: Wear a lab coat. For larger quantities or in case of a spill, a chemical-resistant suit may be necessary.[2]

  • Respiratory Protection: All handling of solid material or concentrated solutions should be performed inside a certified chemical fume hood to prevent inhalation of dust or vapors.[3][11]

Step 2: Waste Collection and Segregation

The causality behind proper segregation is to prevent inadvertent and dangerous chemical reactions within a waste container.

  • Container: Designate a specific, clean, and chemically compatible container for the waste. A high-density polyethylene (HDPE) or glass bottle with a screw cap is appropriate. The container must be in good condition.[13]

  • Waste Stream: This waste should be collected in a "Non-halogenated Organic Solids" or "Non-halogenated Organic Liquids" stream, depending on its form.

  • Segregation: Crucially, do not mix this waste with:

    • Strong oxidizing agents (e.g., nitric acid, perchlorates). Aromatic aldehydes can be oxidized, a potentially exothermic reaction.

    • Strong acids or bases, unless part of a specific neutralization protocol.

    • Halogenated solvents.

  • Closure: The waste container must be kept tightly closed at all times except when adding waste.[13][14] Do not leave a funnel in the container.[13]

Step 3: Labeling and Accumulation

Proper labeling is a key EPA requirement and ensures the safety of everyone who may handle the container.

  • Labeling: As soon as the first drop of waste is added, the container must be labeled.[14] The label must include:

    • The words "HAZARDOUS WASTE" [13].

    • The full chemical name: "4-[Methyl(4-methylphenyl)amino]benzaldehyde" . Do not use formulas or abbreviations.[13]

    • An accurate estimation of the concentration or percentage of each component in the container.[13]

    • The date accumulation started.

  • Location: Store the waste container in a designated Satellite Accumulation Area (SAA) within the lab, near the point of generation.[13] The SAA must be under the control of the laboratory personnel.

Step 4: Arranging for Professional Disposal
  • Contact EHS: Once the container is nearly full (e.g., 90% capacity) or has been accumulating for a set period (often 180 days, but check local regulations), contact your institution's Environmental Health & Safety (EHS) department.[13]

  • Pickup: EHS will coordinate with a licensed hazardous waste disposal company for pickup, transportation, and final disposal, likely via incineration at a permitted facility.[5][15] This ensures compliance with all "cradle-to-grave" regulations.[6]

The following diagram illustrates the decision workflow for proper disposal.

DisposalWorkflow cluster_Lab In-Laboratory Process cluster_Disposal Disposal Process Start Waste Generation PPE Don Appropriate PPE (Gloves, Goggles, Lab Coat) Start->PPE Container Select Compatible & Labeled Waste Container PPE->Container Label Label Container: 'HAZARDOUS WASTE' + Full Chemical Name(s) Container->Label Segregate Add Waste to Container (Segregate Incompatibles) Label->Segregate Store Store in Satellite Accumulation Area (SAA) Segregate->Store EHS Contact EHS for Pickup Store->EHS Transport Licensed Contractor Transports Waste EHS->Transport Incinerate Final Disposal at Permitted Facility (e.g., Incineration) Transport->Incinerate

Caption: Decision workflow for compliant laboratory waste disposal.

On-Site Treatment and Neutralization (Advanced Users)

While professional disposal is the standard, chemical deactivation can sometimes be employed to render a waste non-hazardous. This is an advanced procedure that requires rigorous validation.

  • Aldehyde Deactivation: Some simple aldehydes can be deactivated using reagents that convert them to non-toxic products.[16][17] For example, sodium pyrosulfite has been used to neutralize aldehyde-containing wastewater.[18]

  • Oxidation: Aromatic aldehydes can be oxidized to their corresponding carboxylic acids, which are often less toxic. However, this requires strong oxidizers and careful control of the reaction conditions.[19]

Causality and Trustworthiness: Any on-site treatment protocol must be validated. You must be able to prove that the resulting treated waste is no longer hazardous according to EPA criteria. This often requires analytical testing.[17] Unless you have a validated, EHS-approved protocol, do not attempt on-site treatment.

Spill and Emergency Procedures

In the event of a spill, immediate and correct action is critical.

  • Minor Spill (in a fume hood):

    • Ensure PPE is on.

    • Contain the spill with an inert absorbent material (e.g., vermiculite, dry sand).

    • Carefully collect the contaminated absorbent material using non-sparking tools and place it in a labeled hazardous waste container.[2]

  • Major Spill (outside a fume hood):

    • Alert personnel in the area and evacuate immediately.[12]

    • Restrict access to the area.

    • Contact your institution's EHS or emergency response team for cleanup.[12]

In all cases of exposure, follow first-aid guidance:

  • Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[1][20]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids.[1][20]

  • Inhalation: Remove the person to fresh air. If not breathing, give artificial respiration.[1]

  • Seek medical attention for any significant exposure.[1]

References

  • Aldex® - Aldehyde Disposal Made Easy. Aldex. [Link]

  • How to Properly Manage Hazardous Waste Under EPA Regulations. Environmental Marketing Services. [Link]

  • Hazardous Chemical Waste Management Guidelines. Columbia University Research. [Link]

  • Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. Tetra Tech. [Link]

  • Learn the Basics of Hazardous Waste. US EPA. [Link]

  • Focus on: Treatment by Aldehyde Deactivation. Washington State Department of Ecology. [Link]

  • Hazardous Waste and Disposal Considerations. American Chemical Society. [Link]

  • Safety Data Sheet: 4-(dimethylamino)benzaldehyde. Chemos GmbH & Co.KG. [Link]

  • Method of neutralizing aldehyde-containing waste waters and the like.
  • Proper disposal of chemicals. Sciencemadness Wiki. [Link]

  • Laboratory Guide for Managing Chemical Waste. Vanderbilt Environmental Health and Safety (VEHS). [Link]

  • 4-(Dimethylamino)benzaldehyde Safety Data Sheet. Bio-Active Co. [Link]

  • 4-[METHYL(4-METHYLPHENYL)AMINO]BENZALDEHYDE. ChemUniverse. [Link]

  • Waste Code - RCRAInfo. EPA. [Link]

  • P or U? RCRA Waste Codes for Chemical Products. Lion Technology. [Link]

  • EPA Hazardous Waste Codes. Alfred University. [Link]

Sources

Handling

A Researcher's Guide to the Safe Handling of 4-[Methyl(4-methylphenyl)amino]benzaldehyde

An In-Depth Look at Personal Protective Equipment and Safety Protocols As a Senior Application Scientist, it is imperative to foster a culture of safety that extends beyond mere compliance. This guide provides a detailed...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Look at Personal Protective Equipment and Safety Protocols

As a Senior Application Scientist, it is imperative to foster a culture of safety that extends beyond mere compliance. This guide provides a detailed, experience-driven framework for the safe handling of 4-[Methyl(4-methylphenyl)amino]benzaldehyde, a compound that, while valuable in research, presents notable health and safety challenges. Our focus is to provide not just a list of procedures, but a comprehensive understanding of why these measures are critical, ensuring a self-validating system of laboratory safety.

Hazard Identification and Risk Assessment

Before any handling of 4-[Methyl(4-methylphenyl)amino]benzaldehyde, a thorough risk assessment is paramount. This compound is classified with several hazards that necessitate stringent safety protocols.

Key Hazards:

  • Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

  • Skin Irritation (Category 2): Causes skin irritation.[1][2][3][4][5]

  • Serious Eye Irritation (Category 2/2A): Causes serious eye irritation.[1][2][3][6][7]

  • Respiratory Irritation (Category 3): May cause respiratory irritation.[1][2][3][4][6]

  • Combustible Liquid (Category 4): The substance is a combustible liquid.[5]

Understanding these classifications is the first step in mitigating risk. The causality is clear: direct contact can lead to immediate and potentially severe health effects. Therefore, our primary objective is to establish a series of barriers between the researcher and the chemical.

Engineering and Administrative Controls: The First Line of Defense

Personal protective equipment (PPE) is essential, but it should be viewed as the last line of defense.[8][9] Before relying on PPE, we must implement robust engineering and administrative controls.

  • Engineering Controls: All work with 4-[Methyl(4-methylphenyl)amino]benzaldehyde should be conducted in a well-ventilated area, preferably within a chemical fume hood.[4][6] This is critical to minimize the inhalation of any vapors or aerosols.[10] Facilities must also be equipped with an eyewash station and a safety shower, which are essential for immediate decontamination in case of accidental exposure.[4]

  • Administrative Controls: Access to areas where this chemical is used should be restricted to trained personnel. Clear and concise standard operating procedures (SOPs) must be developed and readily available. These SOPs should detail every step of the handling process, from preparation to disposal.

Personal Protective Equipment (PPE): A Detailed Protocol

The selection and proper use of PPE are critical for preventing direct contact with 4-[Methyl(4-methylphenyl)amino]benzaldehyde. The following table summarizes the required PPE, followed by a detailed explanation of each component.

PPE ComponentSpecificationRationale
Eye and Face Protection Chemical splash goggles meeting ANSI Z87.1 or EN 166 standards. A face shield should be worn over goggles when there is a significant risk of splashing.[1][8][11]Protects against splashes and vapors that can cause serious eye irritation.[1][10] A face shield provides an additional layer of protection for the entire face.[8]
Hand Protection Chemical-resistant gloves (e.g., nitrile, neoprene). Gloves must be inspected for any signs of damage before use.[1][10][11]Prevents skin contact, which can cause irritation.[1][4] Proper glove removal technique is crucial to avoid contaminating the hands.[1]
Body Protection A flame-resistant lab coat (e.g., Nomex®) worn over clothing made of natural fibers like cotton.[11] The lab coat should be fully buttoned.[11]Protects the skin from spills and splashes. Synthetic fabrics should be avoided as they can melt and adhere to the skin in the event of a fire.[11]
Foot Protection Closed-toe, closed-heel shoes made of a non-porous material.[11]Protects the feet from spills and falling objects.
Respiratory Protection A NIOSH-approved respirator may be necessary if engineering controls are insufficient to maintain exposure below permissible limits.[10][11]Prevents the inhalation of harmful vapors or aerosols.[1][10] The use of a respirator requires a formal respiratory protection program, including fit testing and medical evaluation.[11]

Step-by-Step Handling Procedures

Adherence to a strict, methodical workflow is essential for minimizing the risk of exposure.

Preparation:

  • Ensure the chemical fume hood is functioning correctly.

  • Gather all necessary materials and equipment before starting the experiment.

  • Don all required PPE as outlined in the table above.

Handling:

  • Dispense the chemical carefully, avoiding the generation of dust or aerosols.[6]

  • Keep the container tightly closed when not in use.[1][3][6]

  • Avoid contact with skin, eyes, and clothing.[1][4]

  • Do not eat, drink, or smoke in the laboratory.[5]

Post-Handling:

  • Thoroughly wash hands with soap and water after handling the chemical, even if gloves were worn.[1][6]

  • Clean the work area and any contaminated equipment.

  • Remove and properly store or dispose of PPE. Contaminated gloves should be disposed of as chemical waste.[1]

Spill and Emergency Procedures

In the event of a spill or accidental exposure, immediate and decisive action is crucial.

Spill Response Workflow:

Spill_Response cluster_ImmediateActions Immediate Actions cluster_Assessment Assessment cluster_Response Response cluster_FirstAid First Aid Evacuate Evacuate Immediate Area Alert Alert Colleagues and Supervisor Evacuate->Alert Ignition Remove Ignition Sources Alert->Ignition Assess_Spill Assess Spill Size and Hazard Ignition->Assess_Spill Small_Spill Small Spill: Contain with Absorbent Material Assess_Spill->Small_Spill Minor Large_Spill Large Spill: Contact Emergency Response Team Assess_Spill->Large_Spill Major Collect Collect and Place in a Labeled Waste Container Small_Spill->Collect Decontaminate Decontaminate Spill Area Collect->Decontaminate Skin_Contact Skin Contact: Wash with soap and water for 15 mins Medical_Attention Seek Immediate Medical Attention Skin_Contact->Medical_Attention Eye_Contact Eye Contact: Rinse with water for 15 mins Eye_Contact->Medical_Attention Inhalation Inhalation: Move to fresh air Inhalation->Medical_Attention Ingestion Ingestion: Rinse mouth, do NOT induce vomiting Ingestion->Medical_Attention

Caption: Workflow for responding to a chemical spill.

First Aid Measures:

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

  • Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.[2][4]

  • Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1][4]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[6]

Disposal Plan

All waste containing 4-[Methyl(4-methylphenyl)amino]benzaldehyde must be handled as hazardous waste.

  • Collect waste in a clearly labeled, sealed container.[1][6]

  • Store waste in a designated, well-ventilated area away from incompatible materials.

  • Dispose of the waste through an approved chemical waste disposal program, following all local, state, and federal regulations.[3][5]

Conclusion

The safe handling of 4-[Methyl(4-methylphenyl)amino]benzaldehyde is not merely about following a set of rules, but about understanding the inherent risks and implementing a multi-layered safety approach. By prioritizing engineering and administrative controls, and by diligently using the correct personal protective equipment, researchers can confidently and safely work with this valuable compound. This guide serves as a foundational resource, but it is the responsibility of every individual in the laboratory to remain vigilant and prioritize safety above all else.

References

  • Central Drug House. (n.d.). Material Safety Data Sheet 4-METHYL BENZALDEHYDE.
  • Fisher Scientific. (2025, December 18). Safety Data Sheet.
  • Ark Pharm, Inc. (n.d.). Safety Data Sheet 4-Methylbenzaldehyde.
  • Sigma-Aldrich. (2024, September 6). Safety Data Sheet.
  • Fisher Scientific. (2025, September 17). Safety Data Sheet.
  • University of California, San Francisco. (n.d.). Chemical Safety: Personal Protective Equipment. Retrieved from UCSF Environmental Health and Safety.
  • Thermo Fisher Scientific. (2025, October 16). Safety Data Sheet.
  • Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 4-Aminobenzaldehyde.
  • Fisher Scientific. (2010, November 16). Safety Data Sheet.
  • ECHEMI. (n.d.). 4-[Bis(4-methylphenyl)amino]benzaldehyde Formula.
  • Dival, C. (2024, April 5). The importance of Personal Protective Equipment in the handling of chemicals.
  • Cornell University. (n.d.). Chapter 3 - Personal Protective Equipment. Retrieved from Cornell University Environmental Health and Safety.
  • American Chemistry Council. (n.d.). Protective Equipment.
  • The University of Alabama in Huntsville. (n.d.). UAH Laboratory Personal Protective Equipment. Retrieved from The University of Alabama in Huntsville.
  • Santa Cruz Biotechnology. (n.d.). 4-Diethylaminobenzaldehyde Safety Data Sheet.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.